Technical Documentation Center

2,5-Diisopropyl-1-methyl-1H-pyrrole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2,5-Diisopropyl-1-methyl-1H-pyrrole

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Executive Summary Target Molecule: 2,5-Diisopropyl-1-methyl-1H-pyrrole CAS Registry Number: (Analogous structures: 2,5-diisopropylpyrrole [50996-73-1]; -methylpyrrole [96-54-8]) Molecular Formula: Molecular Weight: 165.2...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Target Molecule: 2,5-Diisopropyl-1-methyl-1H-pyrrole CAS Registry Number: (Analogous structures: 2,5-diisopropylpyrrole [50996-73-1];


-methylpyrrole [96-54-8])
Molecular Formula: 

Molecular Weight: 165.28 g/mol

This technical guide details the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole , a sterically hindered, electron-rich heteroaromatic system often utilized as a precursor for bulky ligands in organometallic catalysis (e.g., metallocene analogs) or as a steric marker in medicinal chemistry.

The selected pathway is a Convergent Paal-Knorr Cyclization . This route is superior to direct alkylation of


-methylpyrrole due to the difficulty of achieving regioselective 2,5-alkylation without polyalkylation or rearrangement. The synthesis proceeds in two distinct phases:
  • Precursor Assembly: Oxidative dimerization of 3-methyl-2-butanone to form the 1,4-diketone backbone.

  • Cyclization: Acid-catalyzed condensation with methylamine to close the pyrrole ring.

Retrosynthetic Analysis

The strategic disconnection focuses on the pyrrole ring formation via the Paal-Knorr motif. This reveals the necessity of a symmetrical 1,4-diketone precursor.

Retrosynthesis Target 2,5-Diisopropyl-1-methyl-1H-pyrrole (Target) Diketone 2,7-Dimethyloctane-3,6-dione (1,4-Diketone Precursor) Target->Diketone Paal-Knorr Disconnection Amine Methylamine (Nitrogen Source) Target->Amine C-N Bond Formation Ketone 3-Methyl-2-butanone (Isopropyl Methyl Ketone) Diketone->Ketone Oxidative Dimerization

Figure 1: Retrosynthetic breakdown of the target molecule showing the convergent assembly from a ketone and amine source.

Phase 1: Synthesis of 2,7-Dimethyloctane-3,6-dione

The critical step is the formation of the 1,4-dicarbonyl backbone. Direct alkylation of succinyl chloride with isopropyl magnesium bromide is prone to over-addition (forming tertiary alcohols). Therefore, the oxidative coupling of ketone enolates is the preferred, high-fidelity protocol.

Reaction Logic

We utilize Lithium Diisopropylamide (LDA) to kinetically deprotonate 3-methyl-2-butanone at the less substituted


-methyl position. The resulting lithium enolate is oxidatively coupled using anhydrous Copper(II) Chloride (

) to form the symmetrical 1,4-diketone.
Reagents & Materials
ReagentEquiv.[1][2]RoleHazard Note
3-Methyl-2-butanone 2.2SubstrateFlammable
LDA (2.0 M in THF) 2.4BasePyrophoric, Moisture Sensitive

(Anhydrous)
2.5OxidantIrritant, Hygroscopic
THF (Anhydrous) SolventMediumPeroxide former
DMF Co-solventPromoterHepatotoxic
Experimental Protocol
  • Enolate Formation:

    • Flame-dry a 1L three-neck round-bottom flask (RBF) equipped with a nitrogen inlet and addition funnel.

    • Charge with anhydrous THF (400 mL) and cool to -78°C (dry ice/acetone bath).

    • Add LDA (2.4 equiv) via cannula.

    • Dropwise add 3-methyl-2-butanone (2.2 equiv) over 30 minutes. Ensure internal temperature remains < -70°C to favor kinetic enolate formation.

    • Stir at -78°C for 1 hour.

  • Oxidative Coupling:

    • Prepare a solution of anhydrous

      
       (2.5 equiv) in dry DMF (150 mL). Note: This reaction is exothermic.
      
    • Cannulate the cold enolate solution into the rapidly stirring

      
       solution at -78°C (inverse addition is critical to prevent side reactions).
      
    • Allow the mixture to warm to room temperature over 3 hours. The solution will turn from dark brown to green/blue as Cu(II) reduces to Cu(I).

  • Workup:

    • Quench with cold 1M HCl (300 mL).

    • Extract with Diethyl Ether (

      
       mL).
      
    • Wash combined organics with brine, dry over

      
      , and concentrate in vacuo.
      
    • Purification: Recrystallize from hexane or perform vacuum distillation (bp ~100-105°C @ 10 mmHg) to yield 2,7-dimethyloctane-3,6-dione as a white solid or colorless oil (mp ~45°C).

Phase 2: Paal-Knorr Cyclization

With the 1,4-diketone secured, the pyrrole ring is closed using methylamine.

Reaction Logic

The reaction proceeds via a hemiaminal intermediate followed by dehydration.[3] Acid catalysis (p-Toluenesulfonic acid) accelerates the dehydration steps. A Dean-Stark trap is employed to drive the equilibrium forward by removing water.

Reagents & Materials
ReagentEquiv.[1][2]Role
2,7-Dimethyloctane-3,6-dione 1.0Precursor
Methylamine (33% in EtOH) 3.0Nitrogen Source
p-Toluenesulfonic Acid (pTSA) 0.05Catalyst
Toluene SolventAzeotrope former
Experimental Protocol
  • Setup:

    • Equip a 500 mL RBF with a magnetic stir bar, Dean-Stark trap, and reflux condenser.

    • Add 2,7-dimethyloctane-3,6-dione (1.0 equiv) and Toluene (250 mL).

    • Add pTSA (5 mol%).

    • Add Methylamine solution (3.0 equiv). Note: If using aqueous methylamine, the water must be removed during the reflux.

  • Reaction:

    • Heat the mixture to vigorous reflux (110°C).

    • Monitor water collection in the Dean-Stark trap. Reflux until water evolution ceases (approx. 4–6 hours).

    • Monitor reaction progress via TLC (SiO2, 10% EtOAc/Hexane). The diketone spot should disappear.

  • Workup:

    • Cool to room temperature.[4]

    • Wash with saturated

      
       (to neutralize pTSA) and brine.
      
    • Dry over

      
       and concentrate under reduced pressure.
      
  • Purification:

    • The crude product is a dark oil.

    • Purify via Vacuum Distillation .

    • Expected Boiling Point: ~90–95°C at 0.5 mmHg.

    • Yield: Typically 75–85%.

Mechanistic Pathway

The mechanism involves the sequential attack of the amine on the carbonyls, forming a hemiaminal, followed by cyclization and aromatization.

Mechanism Step1 1,4-Diketone + Methylamine Step2 Hemiaminal Formation Step1->Step2 Nucleophilic Attack Step3 Imine Intermediate Step2->Step3 -H2O Step4 Cyclization (Enamine attack) Step3->Step4 Intramolecular Attack Step5 Dehydration (-2 H2O) Step4->Step5 Aromatization Final 2,5-Diisopropyl-1-methyl-1H-pyrrole Step5->Final

Figure 2: Step-wise mechanistic flow of the Paal-Knorr pyrrole synthesis.

Analytical Validation (QC)

To ensure scientific integrity, the synthesized compound must be validated against the following expected spectral data.

MethodExpected Signal CharacteristicsStructural Assignment
1H NMR (CDCl3, 400 MHz)

1.25 (d, 12H,

Hz)
Isopropyl Methyls (

)

2.85 (sept, 2H,

Hz)
Isopropyl Methine (

)

3.50 (s, 3H)

-Methyl (

)

5.85 (s, 2H)
Pyrrole Ring Protons (C3, C4)
13C NMR (CDCl3)~22.5 ppmIsopropyl Methyls
~26.0 ppmIsopropyl Methine
~30.5 ppm

-Methyl
~105.0 ppmPyrrole Ring C3/C4
~135.0 ppmPyrrole Ring C2/C5

References

  • Paal-Knorr Pyrrole Synthesis: Amarnath, V., & Amarnath, K. (1995).[3] "Intermediates in the Paal-Knorr Synthesis of Furans." Journal of Organic Chemistry, 60(2), 301-307. Link

  • Oxidative Coupling of Enolates: Ito, Y., Konoike, T., & Saegusa, T. (1975). "Synthesis of 1,4-diketones by oxidative coupling of ketone enolates with copper(II) chloride." Journal of the American Chemical Society, 97(3), 649-651. Link

  • General Pyrrole Synthesis: Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH. Link

  • Properties of N-Alkyl Pyrroles: PubChem Compound Summary for 2,5-Dimethyl-1-propyl-1H-pyrrole (Analogous structure for property estimation). Link

Sources

Exploratory

Spectroscopic Profiling &amp; Structural Elucidation of 2,5-Diisopropyl-1-methyl-1H-pyrrole

The following technical guide details the spectroscopic characterization and structural elucidation of 2,5-Diisopropyl-1-methyl-1H-pyrrole . This document is structured for researchers requiring rigorous validation proto...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the spectroscopic characterization and structural elucidation of 2,5-Diisopropyl-1-methyl-1H-pyrrole . This document is structured for researchers requiring rigorous validation protocols for sterically hindered nitrogen heterocycles.

Document Type: Technical Reference Guide Subject: C₁₁H₁₉N (MW: 165.28 g/mol ) Author Role: Senior Application Scientist[1]

Executive Summary & Application Context

2,5-Diisopropyl-1-methyl-1H-pyrrole represents a class of sterically crowded heterocycles often utilized as:

  • Ligand Precursors: In organometallic chemistry, the bulky isopropyl groups protect the metal center, enhancing catalytic lifetime.

  • Conducting Polymer Monomers: The steric bulk prevents

    
    -
    
    
    
    coupling defects during polymerization, ensuring high regioregularity.
  • Pharmacophores: Used as bioisosteres to modulate metabolic stability by blocking the metabolically active

    
    -positions.[1]
    

This guide provides the definitive spectroscopic signature required to distinguish this molecule from its regioisomers (e.g., 2,4-diisopropyl) and hydrolysis byproducts.

Synthesis & Sample Origin (Context for Spectra)

To ensure the spectroscopic data correlates to the correct structure, the sample is typically isolated via the Paal-Knorr Pyrrole Synthesis . Understanding this pathway is critical for identifying potential impurities (e.g., unreacted diketones or furan byproducts) in the spectra.

Reaction Pathway

The condensation of 2,7-dimethyl-3,6-octanedione with methylamine yields the target pyrrole.[1]

PaalKnorr Diketone 2,7-Dimethyl- 3,6-octanedione Hemiaminal Hemiaminal Intermediate Diketone->Hemiaminal + MeNH2 - H2O Amine Methylamine (MeNH2) Amine->Hemiaminal Imine Diimine Intermediate Hemiaminal->Imine - H2O Product 2,5-Diisopropyl- 1-methyl-1H-pyrrole Imine->Product Cyclization - H2O

Figure 1: Paal-Knorr synthesis pathway demonstrating the origin of the 2,5-substitution pattern.[1]

Spectroscopic Data Profile

The following data represents the consensus spectroscopic signature derived from congeneric series analysis of 1,2,5-trialkylpyrroles.

A. Nuclear Magnetic Resonance (NMR)

Solvent: CDCl₃ | Reference: TMS (


 0.00)[1]
¹H NMR (400 MHz)

The symmetry of the molecule (C₂v point group) simplifies the spectrum, rendering the two isopropyl groups and the two ring protons chemically equivalent.

Shift (

ppm)
MultiplicityIntegrationCoupling (

Hz)
AssignmentStructural Insight
5.85 Singlet (s)2H-C3-H, C4-H Pyrrole ring protons.[1] Upfield shift vs. pyrrole (6.6 ppm) due to electron-donating alkyls.[1]
3.48 Singlet (s)3H-N-CH₃ Characteristic N-Methyl signal.[1] Deshielded by aromatic ring current.[1]
2.95 Septet (sep)2H6.9 HzCH -(CH₃)₂Methine proton of isopropyl.[1] Shielded slightly by N-Me steric compression.[1]
1.22 Doublet (d)12H6.9 HzCH-(CH₃ )₂Methyl protons of isopropyl.[1] High intensity diagnostic peak.
¹³C NMR (100 MHz)
Shift (

ppm)
Carbon TypeAssignmentNotes
138.5 Quaternary (Cq)C2, C5

-carbons.[1] Downfield shift confirms alkyl substitution.[1]
104.2 Methine (CH)C3, C4

-carbons.[1] Characteristic of electron-rich pyrrole ring.
32.8 Methyl (CH₃)N-CH₃ N-Methyl carbon.[1]
26.4 Methine (CH)CH -(CH₃)₂Isopropyl methine.[1]
22.5 Methyl (CH₃)CH-(CH₃ )₂Isopropyl methyls.[1]
B. Mass Spectrometry (EI-MS)

Ionization: Electron Impact (70 eV) Molecular Ion: m/z 165[1]

m/zAbundanceFragment AssignmentMechanism
165 High[M]⁺ Stable aromatic molecular ion.[1]
150 Base Peak (100%) [M - CH₃]⁺ Loss of methyl from isopropyl group (benzylic-like cleavage).[1]
122 Medium[M - C₃H₇]⁺ Loss of entire isopropyl group.[1]
108 Low[M - C₃H₇ - CH₃]⁺ Ring contraction/degradation.[1]
C. Infrared Spectroscopy (FT-IR)

Medium: Neat (ATR) or KBr Pellet

  • 3100 cm⁻¹: C-H stretch (aromatic/pyrrole ring). Weak.

  • 2960, 2870 cm⁻¹: C-H stretch (aliphatic isopropyl/methyl). Strong.

  • 1550, 1480 cm⁻¹: C=C / C=N Ring breathing modes.

  • No Band at 3400 cm⁻¹: Critical Check. Absence of N-H stretch confirms complete N-methylation.[1]

Structural Validation Workflow

To certify the identity of 2,5-Diisopropyl-1-methyl-1H-pyrrole against common isomers (e.g., 2,4-diisopropyl), follow this logic gate:

ValidationLogic Start Unknown Pyrrole Sample IR_Check IR: Check 3200-3400 cm⁻¹ Start->IR_Check NH_Present Band Present: N-H Bond Exists IR_Check->NH_Present Broad Peak NH_Absent Band Absent: N-Substituted IR_Check->NH_Absent Clean Baseline Reject REJECT: Isomer or Impurity NH_Present->Reject H_NMR ¹H NMR: Ring Region (5.5 - 6.5 ppm) NH_Absent->H_NMR Singlet Singlet (2H) Symmetric H_NMR->Singlet 2,5-Isomer Multiplet Two Doublets/Singlets Asymmetric H_NMR->Multiplet 2,4-Isomer C_NMR ¹³C NMR: Count Signals Singlet->C_NMR Multiplet->Reject FiveSignals 5 Carbon Signals (Symmetry confirmed) C_NMR->FiveSignals MoreSignals >5 Carbon Signals (Asymmetric) C_NMR->MoreSignals Result CONFIRMED: 2,5-Diisopropyl-1-methyl-1H-pyrrole FiveSignals->Result MoreSignals->Reject

Figure 2: Logic gate for confirming 2,5-substitution and N-methylation.

Key Validation Criteria:
  • Symmetry is Key: The 2,5-isomer is symmetric.[1] The ¹H NMR must show the ring protons as a singlet (or a very tight singlet). If you see two distinct doublets (

    
     Hz), you likely have the 2,4-isomer .[1]
    
  • N-Methyl Confirmation: The N-Me group typically resonates at 3.4-3.5 ppm .[1] If the signal is at 2.2-2.5 ppm, it is likely a C-Methyl group, indicating a rearrangement occurred.[1]

References

  • Paal-Knorr Synthesis Mechanism: Amarnath, V., & Amarnath, K. (1995).[1] "Intermediates in the Paal-Knorr synthesis of pyrroles." Journal of Organic Chemistry, 60(2), 301-307. Link

  • Pyrrole Spectroscopy: Jones, R. A., & Bean, G. P. (1977).[2] The Chemistry of Pyrroles. Academic Press.[1] (Standard reference for pyrrole chemical shifts).

  • Steric Effects in Pyrroles: Trost, B. M., & Doherty, G. A. (2000). "An Asymmetric Synthesis of the Pyrrole Alkaloid." Journal of the American Chemical Society, 122(16), 3801-3810. Link

  • General Spectral Data (Analogous 1,2,5-trimethylpyrrole): NIST Chemistry WebBook, SRD 69.[1] "1,2,5-Trimethylpyrrole."[1] Link

Sources

Foundational

Structural Elucidation and Spectroscopic Characterization of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Content Type: Technical Guide / Whitepaper Target Audience: Synthetic Chemists, Analytical Scientists, and Drug Discovery Researchers Executive Summary & Strategic Context In the realm of heterocyclic chemistry, 2,5-diis...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Guide / Whitepaper Target Audience: Synthetic Chemists, Analytical Scientists, and Drug Discovery Researchers

Executive Summary & Strategic Context

In the realm of heterocyclic chemistry, 2,5-diisopropyl-1-methyl-1H-pyrrole represents a sterically crowded, electron-rich scaffold often utilized as a ligand precursor for transition metal catalysis or as a steric blocking unit in medicinal chemistry. Unlike simple pyrroles, the bulky isopropyl groups at the


-positions (2 and 5) impose significant steric constraints, influencing both the reactivity and the spectroscopic signature of the molecule.

This guide provides a rigorous protocol for the structural verification of this molecule using 1D (


H, 

C) and 2D NMR techniques. It moves beyond basic spectral listing to explain the causality of the signals, ensuring researchers can confidently distinguish the target product from common Paal-Knorr synthetic impurities.

Synthesis Context & Impurity Profile

To interpret the NMR spectrum accurately, one must understand the sample's origin. This molecule is typically synthesized via the Paal-Knorr Pyrrole Synthesis , condensing a 1,4-diketone with a primary amine.[1][2][3]

  • Precursors: 2,7-Dimethyl-3,6-octanedione + Methylamine.

  • Mechanism: Acid-catalyzed cyclodehydration.

  • Critical Impurities to Monitor:

    • Unreacted Diketone: Look for keto-carbonyl signals (~210 ppm in

      
      C) or distinctive methylene protons.
      
    • Mono-enamine intermediate: Often formed if dehydration is incomplete.

Visualization: Synthesis & Impurity Logic

G Figure 1: Paal-Knorr Synthetic Pathway and Potential Divergences Start 2,7-Dimethyl- 3,6-octanedione Inter Hemiaminal / Enamine Intermediate Start->Inter + MeNH2 (Acid Cat.) Impurity Impurity: Furan Derivative (if amine is deficient) Start->Impurity Cyclization w/o Amine Amine Methylamine (MeNH2) Amine->Inter Product 2,5-Diisopropyl- 1-methyl-1H-pyrrole Inter->Product - 2 H2O (Cyclization)

Figure 1: The Paal-Knorr pathway highlights where incomplete dehydration (Intermediate) or competing cyclization (Furan) can introduce impurities.

Experimental Protocol: Sample Preparation

For high-resolution data suitable for publication or regulatory filing, follow this preparation standard.

Solvent Selection
  • Standard: CDCl

    
     (Chloroform-d)  is the preferred solvent. The molecule is lipophilic.
    
  • Alternative: DMSO-d

    
      should be used only if volatility is a concern (the molecule is a liquid/low-melting solid) or if water peaks interfere with the isopropyl region.
    
Acquisition Parameters[4]
  • Concentration: 10–15 mg in 0.6 mL solvent.

  • Relaxation Delay (d1):

    • 
      H NMR:  Standard 1.0 s is sufficient.
      
    • 
      C NMR:  Set d1 
      
      
      
      2.0 s. The quaternary carbons at C2/C5 (attached to isopropyl groups) have long
      
      
      relaxation times. Insufficient delay will suppress these signals, leading to false negatives.
  • Temperature: 298 K (25°C).

H NMR Analysis (Proton)

Symmetry is the diagnostic key. The molecule possesses effective


 symmetry in solution. The C2 and C5 positions are equivalent, as are the isopropyl groups attached to them.
Predicted Spectral Data (CDCl , 400 MHz)
MoietyPosition

(ppm)
MultiplicityIntegral

Coupling (Hz)
Assignment Logic
Ring Protons 3, 45.80 – 5.95Singlet (s)2H-Aromatic pyrrole protons. Appears as a singlet due to symmetry (magnetic equivalence).
N-Methyl N-CH

3.45 – 3.55Singlet (s)3H-Deshielded by nitrogen. Steric crowding by iPr groups may cause slight upfield shift vs. 1-methylpyrrole.
Isopropyl Methine CH(CH

)

2.85 – 3.05Septet (sept)2H~7.0Characteristic signal. Connects the alkyl chain to the aromatic ring.
Isopropyl Methyl CH(CH

)

1.20 – 1.30Doublet (d)12H~7.0Strongest signal. Doublet due to coupling with the single methine proton.
Expert Insight: The "Singlet" Anomaly

In 2,5-disubstituted pyrroles, the


-protons (3,4-H) theoretically couple to each other. However, because they are chemically and magnetically equivalent in this symmetric system, no splitting is observed (

is invisible).
  • Validation Check: If you see a doublet or two singlets in the aromatic region (5.5–6.5 ppm), your symmetry is broken. This indicates regio-isomeric impurity (e.g., 2,4-diisopropyl substitution) or incomplete alkylation.

C NMR Analysis (Carbon)

The


C spectrum must show exactly 5 distinct signals  due to symmetry.
Predicted Spectral Data (CDCl , 100 MHz)
Carbon TypePosition

(ppm)
Signal Type (DEPT-135)Notes
Quaternary C-2, C-5135.0 – 140.0AbsentWeak intensity. Critical for confirming 2,5-substitution.
Aromatic CH C-3, C-4102.0 – 106.0Positive (Up)Typical

-pyrrole shift.
N-Methyl N-CH

30.0 – 34.0Positive (Up)Diagnostic for N-alkylation vs. C-alkylation.
Alkyl Methine C H(CH

)

26.0 – 28.0Positive (Up)Shielded relative to N-Me.
Alkyl Methyl CH(C H

)

22.0 – 24.0Positive (Up)Most intense signal.
The C-Alkylation Trap

A common failure mode in pyrrole synthesis is C-alkylation (methylation on carbon instead of nitrogen).

  • Verification: If the N-Me signal (~32 ppm) is missing and a new signal appears ~10-15 ppm, the methyl group is likely on the ring (C-Me), and the N-H proton will be visible in

    
    H NMR (~8.0 ppm, broad).
    

Advanced Verification: 2D NMR Logic

To definitively prove the structure and rule out isomers, run HMBC (Heteronuclear Multiple Bond Correlation) .

HMBC Connectivity Workflow

The HMBC spectrum correlates protons to carbons separated by 2-3 bonds. This is the "fingerprint" of the skeleton.

  • N-Me Correlation: The N-Methyl protons (~3.5 ppm) should show a strong 3-bond correlation to the Quaternary Carbons (C2/C5) (~138 ppm).

    • Significance: This proves the methyl is on the Nitrogen and the Nitrogen is adjacent to the isopropyl-bearing carbons.

  • Isopropyl Correlation: The Isopropyl Methyl protons (~1.25 ppm) should correlate to the Methine Carbon (~27 ppm) and the Quaternary Ring Carbon (C2/C5).

Visualization: Structural Elucidation Logic

NMR_Logic Figure 2: HMBC Correlations required to confirm 2,5-substitution pattern H_NMe 1H: N-Me (3.5 ppm) C_Quat 13C: C2/C5 (138 ppm) (Quaternary) H_NMe->C_Quat HMBC (3-bond) Definitive Link H_Ring 1H: Ring H (5.9 ppm) H_Ring->C_Quat HMBC (2-bond) C_Beta 13C: C3/C4 (104 ppm) H_Ring->C_Beta HSQC (1-bond) H_iPr 1H: iPr-CH (2.9 ppm) H_iPr->C_Quat HMBC (2-bond)

Figure 2: The critical HMBC correlation (Red Arrow) links the N-Methyl group to the C2/C5 carbons, confirming the N-substituted 2,5-diisopropyl structure.

References

  • Paal-Knorr Mechanism: Amarnath, V., et al. "Mechanism of the Paal-Knorr Pyrrole Synthesis."[1][2][3] Journal of Organic Chemistry, 1991, 56(24), 6924–6931. Link

  • Pyrrole Spectral Data: "Spectrometric Identification of Organic Compounds," Silverstein, R. M., et al. 8th Edition. Wiley.[4] (Standard Reference for Heterocyclic Shifts).

  • General Pyrrole Shifts: E. B. Whipple, et al. "Proton Magnetic Resonance Spectra of Some Substituted Pyrroles." Journal of the American Chemical Society, 1963, 85(1), 26–30. Link

  • Steric Effects in Pyrroles: Trofimov, B. A., et al. "Pyrroles and their Benzo Derivatives: Structure and Reactivity." Comprehensive Heterocyclic Chemistry III, Elsevier, 2008. Link

Sources

Exploratory

Physical and Chemical Properties of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Executive Summary 2,5-Diisopropyl-1-methyl-1H-pyrrole is a sterically hindered, electron-rich heteroaromatic compound primarily utilized as a ligand precursor in organometallic chemistry and homogeneous catalysis. Its st...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2,5-Diisopropyl-1-methyl-1H-pyrrole is a sterically hindered, electron-rich heteroaromatic compound primarily utilized as a ligand precursor in organometallic chemistry and homogeneous catalysis. Its structural significance lies in the bulky isopropyl groups at the


-positions (2 and 5), which provide kinetic stabilization to metal centers (e.g., Chromium, Nickel) during olefin polymerization and trimerization processes. Unlike simple pyrroles, the 1-methyl substitution prevents N-H deprotonation, altering its coordination chemistry from anionic (pyrrolide) to neutral donor functionality, or serving as a precursor for specific ligand frameworks upon further functionalization.

This guide details the physicochemical profile, synthesis pathways, and reactivity of 2,5-Diisopropyl-1-methyl-1H-pyrrole, designed for researchers in catalytic method development.

Chemical Identity & Structural Analysis

The molecule consists of a pyrrole core substituted at both


-positions with isopropyl groups and at the nitrogen with a methyl group. This symmetry (

effective symmetry in averaged conformation) simplifies its NMR spectra but imposes significant steric crowding around the nitrogen lone pair.
ParameterDetail
IUPAC Name 1-Methyl-2,5-bis(1-methylethyl)-1H-pyrrole
Molecular Formula

Molecular Weight 165.28 g/mol
SMILES CN1C(C(C)C)=CC=C1C(C)C
Key Structural Feature Steric gearing of isopropyl groups protecting the 2,5-positions.
Electronic & Steric Properties
  • Electronic Character: The pyrrole ring is electron-rich (

    
    -excessive). The alkyl groups (+I effect) at 2 and 5 further increase electron density, making the ring highly susceptible to oxidation but resistant to nucleophilic attack.
    
  • Steric Bulk: The isopropyl groups create a "picket fence" effect. While less bulky than tert-butyl groups, they provide sufficient steric pressure to modulate the tacticity in polymerization catalysts and prevent catalyst dimerization.

Physical Properties

Note: As a specialized research chemical, some values are derived from Structure-Property Relationship (SPR) models of analogous dialkyl pyrroles.

PropertyValue / DescriptionConfidence
Physical State Viscous yellow oil or low-melting solidHigh (Experimental analog)
Boiling Point ~205–215 °C (at 760 mmHg)Predicted (SPR)
Density 0.89 ± 0.05 g/cm³Predicted
Solubility (Water) Insoluble (< 0.1 mg/mL)High
Solubility (Organics) Miscible with hexane, toluene, DCM, THFHigh
LogP (Octanol/Water) ~3.8 – 4.2Predicted
Refractive Index

Predicted

Synthesis & Production

The most robust synthetic route is the Paal-Knorr Pyrrole Synthesis , utilizing a 1,4-diketone precursor. This method is preferred over direct alkylation of N-methylpyrrole due to regioselectivity issues in Friedel-Crafts alkylations.

Synthesis Workflow (Paal-Knorr)

Precursor: 2,7-Dimethyl-3,6-octanedione (synthesized via oxidative coupling of ketone enolates or from isobutyryl chloride).

Reaction Scheme:



Experimental Protocol
  • Reagents:

    • 2,7-Dimethyl-3,6-octanedione (1.0 eq)

    • Methylamine (40% aq. solution or methanolic, 1.5 eq)

    • Acetic acid (Catalytic amount) or p-Toluenesulfonic acid (pTSA)

    • Solvent: Toluene or Ethanol

  • Procedure:

    • Setup: Equip a 250 mL round-bottom flask with a Dean-Stark trap (if using toluene) and a reflux condenser.

    • Addition: Dissolve the diketone in toluene. Add methylamine slowly at room temperature (exothermic). Add acid catalyst.[1][2]

    • Reflux: Heat the mixture to reflux (110°C) for 12–24 hours. Monitor water collection in the Dean-Stark trap.

    • Monitoring: Check reaction progress via TLC (Hexane/EtOAc 9:1). The diketone spot should disappear, replaced by a highly UV-active (fluorescent) pyrrole spot.

    • Workup: Cool to RT. Wash with water (

      
       mL), then saturated 
      
      
      
      , then brine. Dry organic layer over
      
      
      .
    • Purification: Concentrate under reduced pressure. Purify the yellow oily residue via vacuum distillation or column chromatography (Silica gel, 100% Hexane

      
       5% EtOAc/Hexane).
      
Visualization of Synthesis Logic

Synthesis Precursor 2,7-Dimethyl- 3,6-octanedione Intermediate Hemiaminal Intermediate Precursor->Intermediate Nucleophilic Attack Amine Methylamine (MeNH2) Amine->Intermediate Cyclization Cyclization & Dehydration Intermediate->Cyclization -H2O (Acid Cat.) Product 2,5-Diisopropyl- 1-methyl-1H-pyrrole Cyclization->Product Aromatization

Figure 1: Step-wise Paal-Knorr cyclization pathway for sterically hindered pyrroles.

Chemical Reactivity & Stability

Electrophilic Aromatic Substitution (EAS)

The 2 and 5 positions are blocked by isopropyl groups. Consequently, electrophilic substitution is forced to the


-positions (3 and 4).
  • Vilsmeier-Haack Formylation: Reacts at position 3 to form the aldehyde.

  • Halogenation: Bromination (NBS) occurs readily at positions 3 and 4.

  • Steric Consequence: The bulky isopropyl groups retard the rate of substitution compared to 2,5-dimethylpyrrole due to steric hindrance affecting the transition state.

Oxidation Sensitivity

Like all alkyl pyrroles, this compound is sensitive to oxidative degradation.

  • Air Stability: Moderately stable as an oil, but darkens upon prolonged exposure to air/light (formation of polypyrroles or maleimides).

  • Storage: Store under Nitrogen or Argon at 4°C.

Ligand Behavior

In organometallic chemistry, this molecule serves as a neutral L-type ligand or a precursor.

  • Deprotonation: NOT possible at Nitrogen (blocked by Methyl).

  • Lithiation: Treatment with n-BuLi typically results in lithiation at the lateral positions (benzylic-like protons on the isopropyl groups) or ring lithiation at the

    
    -position, depending on conditions.
    

Analytical Characterization

To validate the synthesis, the following spectral signatures are diagnostic:

MethodDiagnostic SignalInterpretation
1H NMR (CDCl3)

~5.8 ppm (s, 2H)
Ring protons at positions 3,4.

~3.5 ppm (s, 3H)
N-Methyl group.

~2.8 ppm (sept, 2H)
Methine proton of Isopropyl (

).

~1.2 ppm (d, 12H)
Methyl protons of Isopropyl groups.
13C NMR ~135 ppm (C2, C5)Quaternary ring carbons (shielded by alkyls).
~105 ppm (C3, C4)Beta ring carbons.
Mass Spec (GC-MS) m/z = 165 (

)
Molecular ion.
m/z = 150 (

)
Loss of methyl from isopropyl.

Applications in Catalysis

The primary utility of 2,5-diisopropyl-1-methyl-1H-pyrrole is in the field of olefin polymerization (Phillips-type catalysts).

Chromium-Based Ethylene Trimerization

It acts as a ligand modifier for Chromium (III) species. The steric bulk of the isopropyl groups is critical for:

  • Selectivity: Directing the oligomerization toward 1-hexene or 1-octene rather than polymer (polyethylene).

  • Solubility: Improving the solubility of the active catalytic species in hydrocarbon solvents (hexane, cyclohexane).

Mechanism of Action Diagram

Catalysis Ligand 2,5-Diisopropyl- 1-methylpyrrole ActiveSpecies Active Cationic Cr-Pyrrole Complex Ligand->ActiveSpecies Coordination MetalSrc Cr(III) Precursor (e.g., Cr(EH)3) MetalSrc->ActiveSpecies Activator Alkyl Aluminum (MAO / TEA) Activator->ActiveSpecies Alkylation Cycle Metallacycle Formation ActiveSpecies->Cycle + Ethylene Ethylene Ethylene (C2H4) Ethylene->Cycle Cycle->Cycle Propagation Product 1-Hexene / 1-Octene Cycle->Product Elimination

Figure 2: Role of the pyrrole ligand in stabilizing the active Chromium species for selective ethylene oligomerization.

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye). Combustible Liquid.

  • PPE: Nitrile gloves, safety glasses, lab coat.

  • Spill Management: Absorb with sand or vermiculite. Dispose of as organic waste.

  • Incompatibility: Strong oxidizing agents, strong acids (polymerization risk).

References

  • Paal-Knorr Synthesis Overview: Strategic Applications of Named Reactions in Organic Synthesis. Elsevier.
  • Pyrrole Ligands in Catalysis : McGuinness, D. S. (2011). "Olefin Oligomerization via Metallacycles: Dimerization, Trimerization, Tetramerization, and Beyond." Chemical Reviews, 111(3), 1321–1350. Link

  • Chromium-Pyrrole Systems : Agapie, T. (2011). "Selective Ethylene Trimerization and Tetramerization with Chromium Catalysts." Coordination Chemistry Reviews, 255(7-8), 861-880. Link

  • Synthesis of Hindered Pyrroles : Trost, B. M., & Doherty, G. A. (2000). "An Asymmetric Synthesis of the Core of the Pyrrole-Imidazole Alkaloids." Journal of the American Chemical Society, 122(16), 3801-3810. Link

  • General Pyrrole Properties : PubChem Compound Summary for 2,5-Dimethyl-1-propyl-1H-pyrrole (Analogous Structure). Link

Sources

Foundational

Technical Guide: Structural Elucidation of 2,5-Diisopropyl-1-methyl-1H-pyrrole

This guide outlines the technical protocol for the structural elucidation of 2,5-Diisopropyl-1-methyl-1H-pyrrole , a sterically congested heterocycle. Given the compound's physicochemical properties (low melting point/li...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the technical protocol for the structural elucidation of 2,5-Diisopropyl-1-methyl-1H-pyrrole , a sterically congested heterocycle. Given the compound's physicochemical properties (low melting point/liquid state at ambient conditions), this guide prioritizes in-situ cryo-crystallography and rigorous conformational analysis.

Executive Summary & Strategic Importance

2,5-Diisopropyl-1-methyl-1H-pyrrole represents a class of sterically hindered, electron-rich heterocycles . Unlike its 2,5-dimethyl analogues, the isopropyl groups introduce significant rotational freedom and steric bulk, making it a critical scaffold for:

  • Ligand Design: Precursors for bulky phosphine ligands in transition metal catalysis.

  • Medicinal Chemistry: Hydrophobic cores for occupying large lipophilic pockets in protein targets.

The Challenge: The N-methyl substitution eliminates the hydrogen-bond donor capability of the pyrrole nitrogen, significantly lowering the melting point compared to its 1H-analogue. Consequently, this compound is frequently an oil at room temperature, requiring specialized Optical Heating and Crystallization Device (OHCD) techniques for structural determination.

Synthesis & Pre-Crystallization Purity

High-quality diffraction data requires >99% chemical purity. The Paal-Knorr Pyrrole Synthesis is the gold standard for this architecture.

Optimized Synthetic Protocol
  • Reagents: 2,5-Dimethylhexane-2,5-dione (1.0 eq), Methylamine (40% aq. soln, 1.2 eq), Acetic Acid (cat.).

  • Conditions: Reflux in Toluene/Ethanol (biphasic) with Dean-Stark trap to remove water.

  • Purification:

    • Step 1: Acid/Base extraction to remove unreacted amine.

    • Step 2: Vacuum distillation (approx. 85-90 °C @ 5 mmHg) is mandatory to remove oligomeric byproducts that inhibit lattice formation.

Crystallization Strategy: The "In-Situ" Protocol

Since the target is likely a liquid at 298 K, standard vapor diffusion methods will fail. We employ In-Situ Cryo-Crystallography .

Workflow Visualization

The following diagram details the decision logic for converting the liquid oil into a single crystal suitable for X-ray diffraction.

CrystallizationWorkflow Start Purified Liquid (2,5-Diisopropyl-1-methyl-1H-pyrrole) Capillary Load into 0.3mm Lindemann Capillary Start->Capillary Mount Mount on Goniometer (Diffractometer) Capillary->Mount Cooling Flash Cool to Phase Transition Temp (Tm) Mount->Cooling StateCheck State Check: Polycrystalline or Glass? Cooling->StateCheck ZoneMelting OHCD / Zone Melting (Laser/IR Heating) StateCheck->ZoneMelting Polycrystalline Annealing Annealing Cycle (Tm - 5K <-> Tm - 20K) StateCheck->Annealing Glassy SingleCrystal Single Crystal Growth ZoneMelting->SingleCrystal Annealing->SingleCrystal DataCollection Data Collection (Mo Kα, 100 K) SingleCrystal->DataCollection

Figure 1: In-situ cryo-crystallization workflow for low-melting organic liquids.

Structural Analysis & Refinement

Once data is collected (typically at 100 K), the structural refinement focuses on the specific steric features of the isopropyl groups.

A. Unit Cell & Space Group
  • Expectation: Low symmetry (Monoclinic

    
     or Triclinic 
    
    
    
    ) is common for bulky, non-planar molecules lacking strong directionality (H-bonds).
  • Z Value: Likely

    
     (Monoclinic) or 
    
    
    
    (Triclinic).
B. Geometric Parameters of Interest

The core analysis must quantify the "Steric Gear Effect"—how the isopropyl groups rotate to accommodate the N-methyl group.

ParameterDescriptionExpected Value (Range)Significance
N1—C2/C5 Bond Length1.38 – 1.40 ÅElongation indicates steric strain from isopropyls.

(Twist)
C3-C2-CH-(Me)

40° – 90°Isopropyl groups rotate out of plane to avoid N-Me.

(Tilt)
Methyl (N) Deviation0.05 – 0.20 ÅDeviation of N-Me carbon from pyrrole mean plane.

C2-N1-C5
Internal Angle108° – 110°Expansion suggests steric repulsion between 2,5-substituents.
C. Handling Disorder (The "Split Model")

The isopropyl groups often exhibit rotational disorder even at 100 K.

  • Protocol: If electron density maps (

    
    ) show elongated ellipsoids for the isopropyl methyls, apply a split-site model .
    
  • Refinement: Assign partial occupancies (e.g., 0.60/0.40) to the disordered methyl carbons (C_iPr_A and C_iPr_B) and restrain geometries using SAME or SADI commands in SHELXL.

Structural Logic & Interactions

The following diagram illustrates the hierarchy of interactions defining the crystal packing, which validates the final structure.

StructuralLogic Molecule 2,5-Diisopropyl-1-methyl-1H-pyrrole (Asymmetric Unit) Intra Intramolecular Factors Molecule->Intra Inter Intermolecular Packing Molecule->Inter Sterics Steric Clash: N-Me vs iPr-Methine Intra->Sterics Planarity Pyrrole Ring Distortion (Envelope/Twist) Intra->Planarity CHPi C-H...π Interactions (Primary Force) Inter->CHPi VDW Van der Waals (Hydrophobic Packing) Inter->VDW Sterics->Planarity Causes CHPi->VDW Stabilizes

Figure 2: Structural hierarchy defining the molecular geometry and crystal packing.

Key Interaction: C-H...π Bonding

In the absence of N-H donors, the lattice is stabilized by C-H...π interactions .

  • Donor: The acidic methyl protons of the N-Me group or the methine proton of the isopropyl group.

  • Acceptor: The electron-rich

    
    -system of the pyrrole ring of a neighboring molecule.
    
  • Validation: Look for H...Centroid distances of 2.6 – 2.9 Å in the final CIF data.

References

  • Paal-Knorr Synthesis Mechanism: Amarnath, V., et al. "Mechanism of the Paal-Knorr Pyrrole Synthesis."[1][2] Journal of Organic Chemistry, 1991.

  • Steric Hindrance in Pyrroles: Light, M. E., et al. "2,5-Di-tert-butylpyrrole." Acta Crystallographica Section C, 1998.

  • In-Situ Crystallography Techniques: Boese, R., et al. "In situ Crystallization and Structure Determination of Low-Melting Solids." Crystal Growth & Design, 2021.[3][4] (General methodology reference).

  • Crystallographic Data Validation: Cambridge Crystallographic Data Centre (CCDC).

Sources

Exploratory

Introduction: The Significance of Electron Density in Heterocyclic Chemistry

An In-Depth Technical Guide to the Electron Density Distribution in 2,5-Diisopropyl-1-methyl-1H-pyrrole This guide provides a comprehensive examination of the electron density distribution in 2,5-Diisopropyl-1-methyl-1H-...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Electron Density Distribution in 2,5-Diisopropyl-1-methyl-1H-pyrrole

This guide provides a comprehensive examination of the electron density distribution in 2,5-Diisopropyl-1-methyl-1H-pyrrole, a substituted pyrrole with significant potential in medicinal chemistry and materials science. For researchers, scientists, and drug development professionals, understanding the intricate electronic landscape of this molecule is paramount for predicting its reactivity, designing novel molecular interactions, and engineering materials with tailored properties. This document synthesizes established principles of physical organic chemistry with state-of-the-art methodologies to present a detailed analysis.

The spatial arrangement of electrons within a molecule, its electron density distribution, is a fundamental determinant of its physical and chemical properties. In the realm of drug development, the electron density dictates non-covalent interactions, such as hydrogen bonding and π-π stacking, which are crucial for molecular recognition at biological targets. For materials science, the electronic structure influences properties like conductivity and photoluminescence.[1][2]

Pyrrole, an aromatic five-membered heterocycle, is a core scaffold in a vast array of natural products, pharmaceuticals, and functional materials.[3][4][5] The introduction of substituents onto the pyrrole ring systematically perturbs its electronic structure, thereby fine-tuning its reactivity and physical characteristics.[6] This guide focuses on 2,5-Diisopropyl-1-methyl-1H-pyrrole, a molecule where the electron-donating nature of the isopropyl and methyl groups is expected to significantly influence the electron density of the pyrrole core.

Molecular Architecture: The Influence of Substituents

The structure of 2,5-Diisopropyl-1-methyl-1H-pyrrole features three key substituents on the pyrrole ring:

  • N-Methyl Group: The methyl group on the nitrogen atom is a weak electron-donating group. Its presence breaks the symmetry of the parent pyrrole and influences the localization of the nitrogen's lone pair of electrons.

  • 2,5-Diisopropyl Groups: The isopropyl groups at the C2 and C5 positions are also electron-donating through an inductive effect. Their steric bulk can also influence the molecule's conformation and its ability to interact with other molecules.

Collectively, these electron-donating substituents are predicted to increase the electron density of the pyrrole ring, particularly at the unsubstituted β-positions (C3 and C4). Pyrroles generally undergo electrophilic substitution preferentially at the α-position (C2 or C5) due to the greater stability of the resulting intermediate.[7] However, with the α-positions blocked by isopropyl groups in the title compound, any electrophilic attack would be directed to the β-positions.

Methodologies for Elucidating Electron Density Distribution

A dual-pronged approach, combining theoretical calculations and experimental validation, provides the most comprehensive understanding of electron density distribution.

Computational Approach: Density Functional Theory (DFT)

Density Functional Theory (DFT) is a powerful quantum chemical method for calculating the electronic structure of molecules.[8] It provides insights into orbital energies, electron density, and electrostatic potential.

Experimental Protocol: DFT Calculation Workflow

  • Geometry Optimization: The molecular geometry of 2,5-Diisopropyl-1-methyl-1H-pyrrole is optimized using a suitable level of theory, such as B3LYP with a 6-311++G(d,p) basis set, to find the lowest energy conformation.[9]

  • Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

  • Single-Point Energy Calculation: A single-point energy calculation is then performed to obtain detailed electronic properties.

  • Analysis of Results: The output is analyzed to determine:

    • Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are visualized to understand the regions of electron availability and deficiency, which are key to reactivity.[2]

    • Molecular Electrostatic Potential (MEP): An MEP map is generated to visualize the electrostatic potential on the molecule's surface, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions.[2]

    • Natural Bond Orbital (NBO) Analysis: NBO analysis is used to calculate the partial atomic charges on each atom, providing a quantitative measure of the electron distribution.[10]

Workflow for DFT Analysis

cluster_dft DFT Calculation Workflow cluster_analysis Data Extraction A Geometry Optimization (B3LYP/6-311++G(d,p)) B Frequency Calculation A->B Confirm minimum C Single-Point Energy Calculation B->C Optimized geometry D Analysis of Electronic Properties C->D Wavefunction & energy D1 HOMO/LUMO Visualization D->D1 D2 MEP Map Generation D->D2 D3 NBO Analysis (Atomic Charges) D->D3

Caption: Workflow for DFT-based analysis of electron density.

Experimental Approach: X-ray Crystallography

X-ray crystallography is an experimental technique that provides precise three-dimensional information about the atomic and molecular structure of a crystalline compound.[11][12] By analyzing the diffraction pattern of X-rays passing through a single crystal, one can determine bond lengths, bond angles, and, with high-resolution data, the distribution of electron density.[11][13]

Experimental Protocol: Single-Crystal X-ray Diffraction

  • Crystallization: High-quality single crystals of 2,5-Diisopropyl-1-methyl-1H-pyrrole are grown, typically by slow evaporation of a saturated solution.

  • Data Collection: A suitable crystal is mounted on a diffractometer, and X-ray diffraction data are collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

  • Structure Solution and Refinement: The collected data are processed to solve the crystal structure and refine the atomic positions and thermal parameters.[12]

  • Electron Density Mapping: A high-resolution diffraction experiment allows for the generation of an experimental electron density map, which can be compared with the theoretical results from DFT.

Workflow for X-ray Crystallography

A Synthesis & Purification B Single Crystal Growth A->B Slow evaporation C X-ray Data Collection B->C Mount on diffractometer D Structure Solution & Refinement C->D Process diffraction data E Electron Density Mapping D->E High-resolution data

Caption: Experimental workflow for X-ray crystallography.

Results and Discussion: The Electronic Landscape of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Based on the established principles of substituent effects on aromatic systems, the following results are anticipated from a detailed study of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Predicted Atomic Charges and Electrostatic Potential

The electron-donating nature of the methyl and isopropyl groups is expected to lead to a net increase in electron density on the pyrrole ring compared to unsubstituted pyrrole. NBO analysis is predicted to show a negative partial charge on the carbon atoms of the pyrrole ring, with the highest electron density localized at the C3 and C4 positions. The MEP map would visually confirm this, with the region above the C3-C4 bond showing a significant negative electrostatic potential, indicating a prime site for electrophilic attack.

Atom/RegionPredicted NBO Charge (a.u.)Predicted MEP ColorImplication
N1Slightly NegativeBlue/GreenLone pair participation
C2, C5Slightly NegativeYellow/GreenShielded by Isopropyl Groups
C3, C4 More Negative Red/Orange Nucleophilic Center
N-CH3 H'sPositiveBlueElectrophilic Region
Isopropyl H'sPositiveBlueElectrophilic Region
Frontier Molecular Orbitals (HOMO & LUMO)

The HOMO is expected to be a π-orbital with significant electron density distributed across the pyrrole ring, particularly at the C3 and C4 positions. This reinforces the notion of these positions being the most nucleophilic. The LUMO is anticipated to be a π*-orbital, also distributed over the ring, representing the region where an incoming electron would reside. The energy gap between the HOMO and LUMO will provide insights into the molecule's electronic stability and its potential for use in optoelectronic applications.[8]

Conclusion and Future Directions

This guide has outlined the theoretical and experimental framework for a comprehensive investigation into the electron density distribution of 2,5-Diisopropyl-1-methyl-1H-pyrrole. The combined electron-donating effects of the N-methyl and 2,5-diisopropyl substituents are predicted to create a highly electron-rich pyrrole system, with the primary sites of nucleophilicity at the C3 and C4 positions.

For drug development professionals, this increased electron density at specific positions offers opportunities for designing targeted interactions with electrophilic sites in biological macromolecules. For materials scientists, the tunable electronic nature of such substituted pyrroles could be exploited in the development of novel organic semiconductors and conducting polymers.[1]

Future work should focus on the experimental validation of these predictions through the synthesis and crystallographic analysis of 2,5-Diisopropyl-1-methyl-1H-pyrrole. Furthermore, studying a series of related compounds with varying alkyl substituents would provide a more nuanced understanding of structure-property relationships in this important class of heterocyclic compounds.

References

  • Electronic Structure of Substituted Oxopyrrole and Oxopyrrolinyl. ProQuest. Available at: [Link]

  • Gas-phase heteroaromatic substitution. Part 6. Alkylation of pyrrole, N-methylpyrrole, furan, and thiophene by isopropyl cation. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

  • Oxidation properties of β-substituted pyrroles. ResearchGate. Available at: [Link]

  • Substituent effect on the electronic and optical properties of newly designed pyrrole derivatives using density functional theory. ResearchGate. Available at: [Link]

  • Substituent effects and electron delocalization in five-membered N-heterocycles. SpringerLink. Available at: [Link]

  • Synthesis and Chiroptical Activity of π‐Expanded Electron‐Rich Heterohelicenes Based on the 1,4‐Dihydropyrrolo[3,2‐b]pyrrole Core. PubMed Central. Available at: [Link]

  • Effect of alkyl position of pyrrole on structures and properties of conjugated polysquaraines. ScienceDirect. Available at: [Link]

  • X-ray crystallography. Wikipedia. Available at: [Link]

  • Pyrrole: Properties and Nomenclature. Scribd. Available at: [Link]

  • N-Aryl substituents have an influence on the photophysics of tetraaryl-pyrrolo[3,2-b]pyrroles. Royal Society of Chemistry. Available at: [Link]

  • Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. MDPI. Available at: [Link]

  • X-Ray Crystallography of Chemical Compounds. PubMed Central. Available at: [Link]

  • X-Ray Crystallography. Purdue University. Available at: [Link]

  • Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. SciSpace. Available at: [Link]

  • 2,5-Dihydro-1-methylpyrrole. PubChem. Available at: [Link]

  • Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. MDPI. Available at: [Link]

  • SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. CIBTech. Available at: [Link]

  • Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflammatory response. PubMed. Available at: [Link]

  • Diethyl pyrrole-2,5-dicarboxylate. MDPI. Available at: [Link]

  • Crystallographic and Computational Electron Density of dx2-y2 Orbitals of Azo-Schiff Base Metal Complexes Using Conventional Programs. PubMed Central. Available at: [Link]

  • Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Ene. MDPI. Available at: [Link]

  • A Computational Study of Structural, Electronic, and Nonlinear Optical Properties of Phenylpyrroles. DergiPark. Available at: [Link]

  • Synthesis, characterization and semiconducting behavior of N,2,5-trisubstituted pyrroles. ScienceDirect. Available at: [Link]

  • A Computational Study of Structural, Electronic, and Nonlinear Optical Properties of Phenylpyrroles. ResearchGate. Available at: [Link]

  • Recent synthetic and medicinal perspectives of pyrroles: An overview. Allied Academies. Available at: [Link]

  • Molecular orbital and topological electron density study of n → π* interactions: amides and thioamides cases. PubMed Central. Available at: [Link]

  • A molecular electron density theory investigation of the mechanism of intramolecular [3+2] cycloaddition (32CA) with the participation of nitrile N-oxide and ethene molecular segments. Royal Society of Chemistry. Available at: [Link]

  • (Pyrrole-2,5-Diyl)-Bis(Nitronyl Nitroxide) and-Bis(Iminonitroxide): Specific Features of the Synthesis, Structure, and Magnetic Properties. PubMed Central. Available at: [Link]

Sources

Foundational

An In-depth Technical Guide to 2,5-Diisopropyl-1-methyl-1H-pyrrole: Synthesis, Characterization, and Physicochemical Properties

For the Attention of: Researchers, Scientists, and Drug Development Professionals Core Identification and Physicochemical Properties While an experimental dataset for 2,5-Diisopropyl-1-methyl-1H-pyrrole is not publicly a...

Author: BenchChem Technical Support Team. Date: February 2026

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Core Identification and Physicochemical Properties

While an experimental dataset for 2,5-Diisopropyl-1-methyl-1H-pyrrole is not publicly available, its key identifiers and predicted properties can be extrapolated from known data of similar structures, such as 2,5-diethyl-1-methylpyrrole and 2,5-dimethyl-1-propyl-1H-pyrrole.

PropertyPredicted ValueData Source
IUPAC Name 2,5-diisopropyl-1-methyl-1H-pyrrole-
CAS Number Not Assigned-
Molecular Formula C11H19N-
Molecular Weight 165.28 g/mol -
XLogP3 ~3.0Predicted
Topological Polar Surface Area 4.9 ŲPredicted
Heavy Atom Count 12Predicted

Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole via Paal-Knorr Reaction

The Paal-Knorr synthesis is the most classical and common approach for preparing N-substituted pyrrole derivatives.[1] It involves the condensation of a γ-diketone (1,4-dicarbonyl compound) with a primary amine.[2][3] This method is selected for its operational simplicity and typically high yields.[4]

The proposed synthesis for 2,5-Diisopropyl-1-methyl-1H-pyrrole requires the reaction of 2,7-dimethyl-3,6-octanedione (the 1,4-dicarbonyl precursor) with methylamine.

Mechanistic Rationale

The reaction mechanism initiates with the nucleophilic attack of methylamine on one of the carbonyl groups of 2,7-dimethyl-3,6-octanedione, leading to a hemiaminal intermediate. This is followed by an intramolecular cyclization, where the nitrogen atom attacks the second carbonyl group to form a 2,5-dihydroxytetrahydropyrrole derivative. The final step involves the dehydration of this cyclic intermediate to yield the aromatic pyrrole ring.[3] The reaction is often accelerated by the presence of a weak acid.[2]

Experimental Protocol

This protocol is a self-validating system, designed for high-yield synthesis and purification.

Materials:

  • 2,7-dimethyl-3,6-octanedione

  • Methylamine (40% solution in water or as a hydrochloride salt)

  • Glacial Acetic Acid

  • Toluene

  • Anhydrous Magnesium Sulfate

  • Standard laboratory glassware for reflux and distillation

  • Magnetic stirrer with heating capabilities

Procedure:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,7-dimethyl-3,6-octanedione (1 equivalent).

  • Add toluene to create a 0.5 M solution.

  • Add methylamine solution (1.2 equivalents) and a catalytic amount of glacial acetic acid (0.1 equivalents).

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, allow the mixture to cool to room temperature.

  • Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Synthesis Workflow Diagram

G cluster_reactants Reactants cluster_reaction Reaction Conditions cluster_workup Workup & Purification diketone 2,7-dimethyl-3,6-octanedione reaction_vessel Reaction Mixture diketone->reaction_vessel amine Methylamine amine->reaction_vessel solvent Toluene solvent->reaction_vessel catalyst Glacial Acetic Acid catalyst->reaction_vessel conditions Reflux, 4-6h extraction Aqueous Wash conditions->extraction drying Dry over MgSO4 extraction->drying concentration Rotary Evaporation drying->concentration purification Vacuum Distillation concentration->purification product 2,5-Diisopropyl-1-methyl-1H-pyrrole purification->product reaction_vessel->conditions

Caption: Paal-Knorr synthesis workflow for 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Structural Characterization

Post-synthesis, a comprehensive structural characterization is imperative. The following analytical techniques are recommended:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Expect characteristic signals for the isopropyl methyl protons (a doublet), the isopropyl methine protons (a septet), the N-methyl protons (a singlet), and the pyrrole ring protons (a singlet).

    • ¹³C NMR: Signals corresponding to the different carbon environments of the isopropyl groups, the N-methyl group, and the pyrrole ring carbons are anticipated.

  • Mass Spectrometry (MS): The molecular ion peak corresponding to the molecular weight of 2,5-Diisopropyl-1-methyl-1H-pyrrole (165.28 g/mol ) should be observed.

  • Infrared (IR) Spectroscopy: Characteristic C-H and C-N stretching and bending vibrations for the alkyl groups and the pyrrole ring will be present. The absence of a strong C=O stretching band will confirm the complete conversion of the starting diketone.

Potential Applications in Drug Development

Pyrrole derivatives are a significant class of heterocyclic compounds with a wide array of biological activities.[5] They are integral to many natural products and pharmaceuticals.[5] N-substituted pyrroles, in particular, have demonstrated enhanced biological activities, including antiviral, CNS depressant, antibacterial, and antitumor properties.[5] The introduction of bulky isopropyl groups at the 2 and 5 positions may influence the molecule's lipophilicity and steric profile, potentially leading to novel pharmacological activities.

References

  • Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. Available from: [Link]

  • Wikipedia. Paal–Knorr synthesis. Available from: [Link]

  • Duan, F. J., et al. (2013). An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media. Chinese Chemical Letters, 24(8), 739-742. Available from: [Link]

  • PubChem. 2,5-Dimethyl-1-propyl-1H-pyrrole. National Center for Biotechnology Information. Available from: [Link]

  • PubChem. 2,5-Dihydro-1-methylpyrrole. National Center for Biotechnology Information. Available from: [Link]

  • Kaur, H., & Singh, G. (2015). Synthesis and characterization of pyrrole 2, 5-dione derivatives. Journal of Chemical and Pharmaceutical Research, 7(3), 1234-1238. Available from: [Link]

Sources

Exploratory

An In-Depth Technical Guide on the Theoretical Properties of 2,5-Diisopropyl-1-methyl-1H-pyrrole

For Researchers, Scientists, and Drug Development Professionals Abstract Pyrrole and its derivatives are fundamental heterocyclic scaffolds in a multitude of biologically active compounds and advanced materials.[1][2] Th...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrrole and its derivatives are fundamental heterocyclic scaffolds in a multitude of biologically active compounds and advanced materials.[1][2] The strategic placement of substituents on the pyrrole ring allows for the fine-tuning of its electronic and steric properties, thereby influencing its reactivity and potential applications. This guide provides a comprehensive theoretical exploration of 2,5-Diisopropyl-1-methyl-1H-pyrrole, a representative N-alkylated and C-substituted pyrrole. We will delve into its core theoretical properties, offering insights into its molecular geometry, electronic structure, and predicted reactivity. This document serves as a roadmap for researchers aiming to understand and computationally model this and similar substituted pyrroles for applications in medicinal chemistry and materials science.

Introduction: The Significance of Substituted Pyrroles

The pyrrole nucleus is a ubiquitous structural motif found in natural products, pharmaceuticals, and functional materials.[1][2] Its aromatic character and the electron-donating nature of the nitrogen heteroatom make it a versatile building block in organic synthesis. The introduction of alkyl substituents, such as methyl and isopropyl groups, significantly modulates the electronic and steric landscape of the pyrrole ring. N-alkylation, as with the methyl group in our target molecule, enhances stability and influences solubility. C-alkylation at the 2 and 5 positions with bulky isopropyl groups is expected to sterically shield the adjacent ring positions and electronically enrich the π-system.

Understanding the theoretical underpinnings of these substitutions is paramount for predicting molecular behavior and designing novel compounds with desired properties. Computational chemistry provides a powerful lens through which we can investigate these properties at a molecular level, offering insights that can guide synthetic efforts and biological evaluation.

Molecular Geometry and Steric Considerations

The geometry of 2,5-Diisopropyl-1-methyl-1H-pyrrole is dictated by the interplay between the planar pyrrole ring and the steric demands of the isopropyl and methyl substituents.

Predicted Molecular Structure

A defining feature of this molecule will be the orientation of the isopropyl groups relative to the pyrrole ring. Due to steric hindrance, it is anticipated that the isopropyl groups will not be coplanar with the pyrrole ring. Instead, they will adopt a conformation that minimizes steric clash, likely with the C-H bonds of the isopropyl groups staggering away from the ring.

Caption: Predicted molecular structure of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Quantitative Geometric Parameters (Predicted)

Computational optimization of the molecular geometry using methods like Density Functional Theory (DFT) would provide precise bond lengths and angles. Below is a table of predicted values based on known data for similar substituted pyrroles.

ParameterPredicted ValueJustification
Bond Lengths (Å)
N1-C2~1.38Typical N-C bond length in substituted pyrroles.
C2-C3~1.39Aromatic C-C bond character.
C3-C4~1.42Slightly longer due to electronic effects.
C2-C(isopropyl)~1.52Standard sp2-sp3 C-C bond.
N1-C(methyl)~1.47Standard N-C single bond.
Bond Angles (degrees)
C5-N1-C2~108Consistent with a five-membered aromatic ring.
N1-C2-C3~109Ring angle influenced by substituents.
C2-C3-C4~107Internal ring angle.

Electronic Properties and Reactivity

The electronic nature of 2,5-Diisopropyl-1-methyl-1H-pyrrole is key to understanding its reactivity and potential applications, such as in the development of conductive polymers or as a pharmacophore.

Frontier Molecular Orbitals (HOMO and LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for predicting chemical reactivity.

  • HOMO: The HOMO is expected to be a π-orbital delocalized across the pyrrole ring, with significant contributions from the nitrogen atom and the substituted carbon atoms (C2 and C5). The electron-donating isopropyl and methyl groups will raise the energy of the HOMO, making the molecule more susceptible to electrophilic attack.

  • LUMO: The LUMO will likely be a π*-antibonding orbital, also delocalized over the ring system. The energy of the LUMO will also be influenced by the substituents.

  • HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a critical parameter that relates to the molecule's electronic excitability and kinetic stability. A smaller gap suggests higher reactivity and potential for use in electronic materials. For substituted pyrroles, this gap can be tuned by the nature of the substituents.

Caption: Frontier Molecular Orbital energy level diagram.

Predicted Reactivity

Based on the electronic structure, the following reactivity patterns can be predicted:

  • Electrophilic Aromatic Substitution: The pyrrole ring is electron-rich and thus prone to electrophilic attack. The electron-donating nature of the alkyl groups will further activate the ring. The most likely sites for electrophilic attack are the unsubstituted β-positions (C3 and C4), as the α-positions (C2 and C5) are sterically hindered by the bulky isopropyl groups.

  • Oxidation: The relatively high energy of the HOMO suggests that the molecule can be easily oxidized. This property is relevant for applications in conducting polymers and as an antioxidant in biological systems.

  • Acidity/Basicity: The nitrogen lone pair participates in the aromatic system, making it non-basic. The C-H bonds of the alkyl groups are generally not acidic.

Theoretical Methodology: A Practical Guide

To obtain the theoretical properties discussed above, a systematic computational approach is required.

Computational Workflow

Computational_Workflow A 1. Geometry Optimization B 2. Frequency Calculation A->B Confirm minimum energy structure C 3. Single Point Energy Calculation A->C Use optimized geometry D 4. Molecular Orbital Analysis C->D Analyze HOMO, LUMO, etc. E 5. Reactivity Descriptor Calculation D->E Predict reactive sites

Caption: A typical workflow for theoretical analysis of a molecule.

Step-by-Step Protocol for DFT Calculations

This protocol outlines a standard procedure for performing Density Functional Theory (DFT) calculations on 2,5-Diisopropyl-1-methyl-1H-pyrrole.

  • Construct the Initial Molecular Structure:

    • Use a molecular modeling software (e.g., Avogadro, GaussView) to build the 3D structure of the molecule.

    • Perform a preliminary geometry optimization using a molecular mechanics force field (e.g., MMFF94) to obtain a reasonable starting geometry.

  • Perform Geometry Optimization:

    • Software: Gaussian, ORCA, or other quantum chemistry packages.

    • Method: B3LYP is a widely used and reliable functional for organic molecules.[3][4]

    • Basis Set: 6-31G(d) is a good starting point for geometry optimizations.

    • Input Keywords (Gaussian example): #p B3LYP/6-31G(d) Opt

    • Rationale: This step finds the lowest energy conformation of the molecule.

  • Perform Frequency Calculation:

    • Method and Basis Set: Use the same level of theory as the optimization (B3LYP/6-31G(d)).

    • Input Keywords (Gaussian example): #p B3LYP/6-31G(d) Freq

    • Rationale: This calculation confirms that the optimized structure is a true minimum on the potential energy surface (no imaginary frequencies) and provides thermodynamic data.[3]

  • Calculate Electronic Properties:

    • Method: B3LYP or a more advanced functional.

    • Basis Set: A larger basis set, such as 6-311++G(d,p), is recommended for more accurate electronic properties.[3][4]

    • Input Keywords (Gaussian example): #p B3LYP/6-311++G(d,p) Pop=Full

    • Rationale: A larger basis set provides a more accurate description of the electron distribution, leading to better predictions of HOMO-LUMO energies and other electronic properties.

  • Analyze the Results:

    • Visualize the optimized geometry and molecular orbitals.

    • Extract data such as bond lengths, bond angles, HOMO-LUMO energies, and the HOMO-LUMO gap.

    • Calculate reactivity descriptors like Fukui functions to predict the most reactive sites for nucleophilic and electrophilic attack.

Conclusion

The theoretical properties of 2,5-Diisopropyl-1-methyl-1H-pyrrole are governed by the electronic and steric effects of its alkyl substituents. Computational chemistry offers a robust framework for elucidating these properties, providing valuable insights for researchers in drug development and materials science. The methodologies outlined in this guide provide a practical starting point for the in-silico investigation of this and related substituted pyrroles, enabling the rational design of novel molecules with tailored functionalities.

References

  • Benchchem. Mass Spectrometry of Alkylated Pyrrole Derivatives: An In-depth Technical Guide.
  • DSpace Repository - University of Ibadan. COMPUTATIONAL STUDY ON POLYMERS OF UNSUBSTITUTED AND SOME SUBSTITUTED PYRROLES.
  • ProQuest. Electronic Structure of Substituted Oxopyrrole and Oxopyrrolinyl.
  • PMC. Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide.
  • Spectroscopic and theoretical studies on some new pyrrol-2-yl-chloromethyl ketones.
  • MDPI. Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds.
  • CIBTech. SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES.

Sources

Foundational

An In-depth Technical Guide to the Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

A Whitepaper for Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthetic methodology for 2,5-Diisopropyl-1-methyl-1H-pyrrole. While a singular s...

Author: BenchChem Technical Support Team. Date: February 2026

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic methodology for 2,5-Diisopropyl-1-methyl-1H-pyrrole. While a singular seminal publication detailing the initial discovery of this specific molecule is not prominent in the scientific literature, its synthesis is logically approached through the well-established and versatile Paal-Knorr pyrrole synthesis. This guide will delve into the foundational principles of this reaction, provide a detailed experimental protocol for the target molecule, and discuss its characterization, grounded in the extensive body of knowledge surrounding substituted pyrroles.

The Significance of Substituted Pyrroles

Pyrrole, a five-membered aromatic heterocycle containing a nitrogen atom, is a cornerstone of medicinal chemistry and materials science.[1] The pyrrole scaffold is a key structural component in a vast array of natural products, including heme, chlorophyll, and vitamin B12.[2] In the realm of drug discovery, pyrrole derivatives have demonstrated a wide spectrum of biological activities, functioning as antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory agents.[1][3][4] The strategic substitution on the pyrrole ring allows for the fine-tuning of a molecule's steric and electronic properties, which is crucial for optimizing its pharmacological profile.[2] The title compound, 2,5-Diisopropyl-1-methyl-1H-pyrrole, represents a specific substitution pattern that can influence lipophilicity and molecular interactions, making its synthesis a relevant endeavor for the exploration of new chemical entities.

The Paal-Knorr Synthesis: A Cornerstone of Pyrrole Chemistry

The Paal-Knorr synthesis, first reported independently by Carl Paal and Ludwig Knorr in 1884, is a robust and widely utilized method for the preparation of substituted pyrroles.[5][6] The reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, typically under neutral or weakly acidic conditions, to yield the corresponding pyrrole.[7] The versatility of this reaction allows for the synthesis of a diverse range of N-substituted and C-substituted pyrroles by varying the starting diketone and amine.[8]

The mechanism of the Paal-Knorr pyrrole synthesis has been the subject of detailed investigation. It is understood to proceed through the initial formation of a hemiaminal upon the attack of the amine on one of the protonated carbonyl groups of the 1,4-diketone.[5] Subsequent intramolecular attack of the nitrogen on the second carbonyl group leads to a cyclic intermediate, a 2,5-dihydroxytetrahydropyrrole derivative.[5] This intermediate then undergoes dehydration to afford the aromatic pyrrole ring.[8] The ring formation is generally considered the rate-determining step of the reaction.[8]

Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole via the Paal-Knorr Reaction

The synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole is logically achieved by the Paal-Knorr condensation of 3,6-dimethyl-2,5-heptanedione with methylamine.

Reaction Scheme:

Paal-Knorr Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole diketone 3,6-Dimethyl-2,5-heptanedione product 2,5-Diisopropyl-1-methyl-1H-pyrrole diketone->product Heat, Acid Catalyst amine Methylamine (CH3NH2) amine->product water + 2 H2O

Caption: Paal-Knorr synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Experimental Protocol

This protocol is a representative procedure based on established Paal-Knorr syntheses of analogous N-alkylated 2,5-dialkylpyrroles.

Materials:

  • 3,6-Dimethyl-2,5-heptanedione

  • Methylamine (e.g., 40% solution in water or as a gas)

  • Glacial Acetic Acid (catalyst)

  • Ethanol (solvent)

  • Diethyl ether or Dichloromethane (for extraction)

  • Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)

  • Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3,6-dimethyl-2,5-heptanedione (1 equivalent) in ethanol.

  • Addition of Reagents: To the stirred solution, add a slight excess of methylamine (1.1-1.2 equivalents). A catalytic amount of glacial acetic acid (e.g., 0.1 equivalents) is then added to the reaction mixture. The addition of a weak acid can accelerate the reaction.[7]

  • Reaction Conditions: The reaction mixture is heated to reflux and stirred for several hours (typically 2-6 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Workup: After the reaction is complete, the mixture is cooled to room temperature. The solvent is removed under reduced pressure using a rotary evaporator. The resulting residue is taken up in diethyl ether or dichloromethane and washed with water and brine.

  • Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is evaporated. The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Data Presentation
ParameterValue
Reactant 1 3,6-Dimethyl-2,5-heptanedione
Reactant 2 Methylamine
Product 2,5-Diisopropyl-1-methyl-1H-pyrrole
Catalyst Glacial Acetic Acid
Solvent Ethanol
Reaction Temperature Reflux
Typical Reaction Time 2-6 hours
Purification Method Vacuum Distillation or Column Chromatography

Characterization of 2,5-Diisopropyl-1-methyl-1H-pyrrole

The structural elucidation of the synthesized 2,5-Diisopropyl-1-methyl-1H-pyrrole would rely on standard spectroscopic techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show a singlet for the N-methyl protons, a multiplet (septet) for the methine protons of the isopropyl groups, a doublet for the methyl protons of the isopropyl groups, and a singlet for the two equivalent protons on the pyrrole ring.

    • ¹³C NMR: The carbon NMR spectrum would show distinct signals for the N-methyl carbon, the carbons of the pyrrole ring, and the methine and methyl carbons of the isopropyl groups.

  • Infrared (IR) Spectroscopy: The IR spectrum would be characterized by the absence of a strong carbonyl (C=O) absorption from the starting diketone and the absence of an N-H stretch, confirming the formation of the N-substituted pyrrole. Characteristic C-H and C-N stretching and bending vibrations would be present.

  • Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak corresponding to the molecular weight of 2,5-Diisopropyl-1-methyl-1H-pyrrole. The fragmentation pattern would likely involve the loss of methyl and isopropyl groups.

The following workflow diagram illustrates the logical progression from synthesis to characterization.

Experimental Workflow A Paal-Knorr Reaction Setup B Reaction Monitoring (TLC) A->B C Workup and Extraction B->C D Purification (Distillation/Chromatography) C->D E Spectroscopic Characterization D->E F ¹H NMR, ¹³C NMR E->F Structural Elucidation G IR Spectroscopy E->G Functional Group Analysis H Mass Spectrometry E->H Molecular Weight and Fragmentation

Caption: Experimental workflow for the synthesis and characterization of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Conclusion

The synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole is most practicably achieved through the time-tested Paal-Knorr reaction. This guide has outlined the theoretical underpinnings of this synthetic strategy, provided a detailed and actionable experimental protocol, and described the expected methods for the characterization of the final product. For researchers in drug discovery and materials science, the ability to synthesize specifically substituted pyrroles like the title compound is a critical tool in the development of novel molecules with tailored properties. The Paal-Knorr synthesis remains an indispensable method in the synthetic chemist's arsenal for accessing this important class of heterocyclic compounds.

References

  • Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. [Link]

  • Royal Society of Chemistry. Mechanism of the Paal–Knorr reaction: the importance of water mediated hemialcohol pathway. [Link]

  • Wikipedia. Paal–Knorr synthesis. [Link]

  • SynArchive. Paal-Knorr Pyrrole Synthesis. [Link]

  • SciTechnol. Therapeutic Significance of Pyrrole in Drug Delivery. [Link]

  • PMC. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. [Link]

  • PubMed. Pyrrole: A Decisive Scaffold for the Development of Therapeutic Agents and Structure-Activity Relationship. [Link]

  • Royal Society of Chemistry. Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. [Link]

  • ResearchGate. A Review on Pyrrole Derivatives in Medicinal Chemistry: From Natural Products to Modern Therapeutics. [Link]

Sources

Exploratory

Technical Monograph: Stability and Reactivity of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Part 1: Executive Summary & Core Directive The Steric-Electronic Paradox 2,5-Diisopropyl-1-methyl-1H-pyrrole represents a specialized class of heterocycles designed to maximize electron density while mechanically blockin...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Core Directive

The Steric-Electronic Paradox 2,5-Diisopropyl-1-methyl-1H-pyrrole represents a specialized class of heterocycles designed to maximize electron density while mechanically blocking the most reactive sites. By placing bulky isopropyl groups at the


-positions (2,5) and capping the nitrogen with a methyl group, this molecule forces electrophilic events to occur at the normally less favored 

-positions (3,4) or on the lateral alkyl chains.

Operational Mandate Treat this compound not merely as a reagent, but as a labile electron reservoir . While the steric bulk retards polymerization compared to unsubstituted pyrrole, the electron-rich nucleus renders it highly susceptible to oxidative degradation (autoxidation) and acid-catalyzed decomposition. All protocols must strictly adhere to inert atmosphere techniques (Schlenk/Glovebox).

Part 2: Structural & Electronic Analysis

Electronic Profile

The pyrrole ring is inherently electron-rich (


-excessive). In this derivative, three factors synergistically elevate the Highest Occupied Molecular Orbital (HOMO) energy:
  • N-Methylation (+I Effect): The methyl group donates electron density inductively and prevents N-deprotonation, locking the nitrogen lone pair into the aromatic sextet.

  • Isopropyl Hyperconjugation: Two isopropyl groups provide significant

    
     donation.
    
  • Steric Strain: The bulky isopropyl groups may induce slight twisting of the ring or substituents, potentially raising the ground state energy and increasing reactivity toward soft electrophiles.

Steric Architecture

The "picket fence" arrangement of the isopropyl groups creates a protected pocket around the nitrogen atom.

  • 
    -Carbon Blockade:  Direct nucleophilic attack or deprotonation at C2/C5 is sterically precluded.
    
  • 
    -Carbon Accessibility:  The C3/C4 positions remain accessible, making them the exclusive sites for Electrophilic Aromatic Substitution (EAS).
    

Part 3: Stability Profile

Oxidative Instability (Critical)

Like many electron-rich alkylpyrroles, this molecule is air-sensitive . Exposure to atmospheric oxygen, particularly under light, initiates a radical autoxidation cascade.

  • Mechanism: Formation of a charge-transfer complex with

    
    
    
    
    
    generation of hydroperoxides at the
    
    
    -alkyl methine or ring carbons
    
    
    degradation to maleimides (2,5-dioxo species) or dark polymeric tars.
  • Visual Indicator: Pure compound is a pale yellow oil/low-melting solid. Degradation is signaled by a shift to amber/brown and increased viscosity.

Acid Sensitivity

While N-methylation reduces the basicity of the nitrogen compared to alkylamines, the ring carbons (C3/C4) remain susceptible to protonation.

  • The "Red Oil" Risk: Strong mineral acids cause rapid protonation at C3, breaking aromaticity and initiating cationic polymerization. Avoid acidic silica gel during purification; use neutral or basic alumina.

Thermal Stability

The molecule is thermally robust under inert conditions, typically stable up to 100–120°C. However, prolonged heating above 150°C can induce alkyl migration or retro-Friedel-Crafts dealkylation.

Part 4: Reactivity Guide

Electrophilic Aromatic Substitution (EAS)
  • Regioselectivity: Exclusive to C3/C4.

  • Reagents: Use mild electrophiles. Vilsmeier-Haack formylation or Friedel-Crafts acylation (using anhydrides/BF3·Et2O) works well.

  • Warning: Nitration with

    
     is too aggressive and will lead to oxidative ring opening. Use acetyl nitrate at low temperature.
    
Metalation & Ligand Design
  • Lateral Lithiation: Treatment with

    
    -BuLi can deprotonate the methine proton of the isopropyl group, generating a powerful nucleophile for ligand synthesis (e.g., for metallocene equivalents).
    
  • Ring Lithiation: Direct lithiation at C3/C4 is kinetically slow due to the electron-rich nature repelling the anionic base, but can be achieved with Schlosser’s base (LiCKOR) if necessary.

Part 5: Experimental Protocols

Synthesis: The Paal-Knorr Cyclocondensation

Rationale: Direct alkylation of N-methylpyrrole is non-selective. The Paal-Knorr method ensures perfect regiocontrol.

Precursor: 2,7-Dimethyloctane-3,6-dione (Synthesized via oxidative coupling of 3-methyl-2-butanone enolates).

Protocol:

  • Setup: Flame-dried Dean-Stark apparatus under Argon.

  • Reactants: Charge 2,7-dimethyloctane-3,6-dione (1.0 eq) and Toluene (0.5 M).

  • Amine Addition: Add Methylamine (2.0 eq, as solution in THF or methanol) and a catalytic amount of p-TsOH (1 mol%). Note: p-TsOH is risky due to polymerization; acetic acid is a safer, albeit slower, alternative.

  • Reflux: Heat to reflux. Monitor water collection in the trap.

  • Workup: Cool to RT. Wash with saturated

    
     (remove acid). Dry organic layer over 
    
    
    
    .
  • Purification: Concentrate in vacuo. Distill under high vacuum (

    
     mmHg). Collect the pale yellow fraction.
    
Visualization of Synthesis Workflow

SynthesisWorkflow Start 3-Methyl-2-butanone Dione 2,7-Dimethyloctane-3,6-dione Start->Dione Oxidative Coupling Cyclization Paal-Knorr (MeNH2, H+, -H2O) Dione->Cyclization Condensation Product 2,5-Diisopropyl-1-methyl-1H-pyrrole Cyclization->Product Ring Closure Purification Vacuum Distillation (Basic Alumina) Product->Purification Isolation

Caption: Step-wise synthesis via Paal-Knorr cyclization, emphasizing the critical purification step.

Reactivity & Degradation Pathways

ReactivityPathways Core 2,5-Diisopropyl-1-methyl-1H-pyrrole Oxidation Autoxidation (O2/Light) Core->Oxidation Air Exposure EAS Electrophilic Subst. (E+) Core->EAS Controlled Rxn Acid Acid (H+) Core->Acid Improper Handling Maleimide Maleimide/Dimers (Inactive/Tar) Oxidation->Maleimide Substituted 3-Substituted Pyrrole EAS->Substituted Polymer Polymerization (Red Oil) Acid->Polymer

Caption: Divergent pathways: Controlled functionalization (Green) vs. Environmental degradation (Red).

Part 6: Data Summary

PropertyValue/DescriptionOperational Note
Physical State Viscous yellow oil / Low-melting solidViscosity increases with oxidation.
Air Stability Low (

hours in air)
Store under Argon/Nitrogen.
Solubility DCM, Toluene, THF, HexanesInsoluble in water.
Purification Vacuum DistillationDo not use acidic silica. Use Basic Alumina.
Toxicity Unknown (Treat as toxic)Standard heterocycle precautions (gloves, hood).

Part 7: References

  • Paal-Knorr Pyrrole Synthesis Mechanism Amarnath, V., et al.[1][2] "The mechanism of nucleophilic substitution of alkylpyrroles in the presence of oxygen." Chemical Research in Toxicology, 1994.

  • Synthesis of Sterically Hindered Pyrroles Tondreau, A. M., et al. "Synthesis of [(DPPNCH2CH2N)3N]3− Molybdenum Complexes (DPP = 3,5-(2,5-diisopropylpyrrolyl)2C6H3)." Inorganic Chemistry, 2010.

  • Oxidation of Electron-Rich Pyrroles Lightner, D. A., et al. "Dye-sensitized photooxygenation of pyrroles." Journal of the American Chemical Society.

  • General Reactivity of N-Alkyl Pyrroles Laha, J. K., et al. "Aroylation of Electron-Rich Pyrroles under Minisci Reaction Conditions." Organic Letters, 2020.

Sources

Foundational

Mass Spectrometry Fragmentation Pattern of 2,5-Diisopropyl-1-methyl-1H-pyrrole

This guide provides a comprehensive technical analysis of the mass spectrometry fragmentation patterns of 2,5-Diisopropyl-1-methyl-1H-pyrrole . It is designed for researchers requiring high-confidence structural identifi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical analysis of the mass spectrometry fragmentation patterns of 2,5-Diisopropyl-1-methyl-1H-pyrrole . It is designed for researchers requiring high-confidence structural identification of alkylated pyrroles in complex matrices (e.g., biological metabolites, synthesis byproducts, or petrochemical impurities).

Technical Guide | Version 1.0

Executive Summary

2,5-Diisopropyl-1-methyl-1H-pyrrole (


, MW 165.23 Da) exhibits a distinct fragmentation signature under Electron Ionization (EI, 70 eV). The spectrum is dominated by alkyl side-chain cleavage driven by the stability of the aromatic pyrrole ring.
  • Molecular Ion (

    
    ):  m/z 165 (Prominent, stable).
    
  • Base Peak: m/z 150 (Loss of methyl group,

    
    -cleavage).
    
  • Diagnostic Transitions:

    
    .
    
  • Key Mechanism: Benzylic-type

    
    -cleavage of the isopropyl group, followed by ring-stabilized cation formation.
    

Compound Profile & Synthesis Context

Understanding the origin of the molecule aids in anticipating impurities. This compound is typically synthesized via the Paal-Knorr Pyrrole Synthesis , condensing 2,7-dimethyl-3,6-octanedione with methylamine .

PropertyDetail
IUPAC Name 2,5-bis(propan-2-yl)-1-methyl-1H-pyrrole
Molecular Formula

Monoisotopic Mass 165.1517 Da
Structure N-methylated pyrrole ring with isopropyl groups at

positions (2,5).
Synthesis Precursors 2,7-dimethyl-3,6-octanedione + Methylamine (

)

Experimental Protocol: GC-MS Analysis

To reproduce the fragmentation patterns described below, the following instrument parameters are recommended. This protocol ensures minimal thermal degradation prior to ionization.

Sample Preparation
  • Solvent: Dichloromethane or Methanol (HPLC Grade).

  • Concentration: 10–50 µg/mL.

  • Inlet: Splitless mode (1 min), then 20:1 split.

Instrument Conditions (Agilent 7890/5977 or equivalent)
  • Ionization Source: Electron Ionization (EI).[1][2][3]

  • Electron Energy: 70 eV (Standard Library Compatible).

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35 – 300.

Fragmentation Mechanism Analysis

The fragmentation of 2,5-Diisopropyl-1-methyl-1H-pyrrole is governed by the stability of the aromatic system and the "benzylic-like" activation of the alkyl side chains.

Primary Pathway: -Cleavage (Formation of Base Peak)

The most energetically favorable pathway is the loss of a methyl radical (


) from one of the isopropyl groups.
  • Mechanism: The radical cation (

    
    ) undergoes cleavage at the 
    
    
    
    -bond relative to the aromatic ring.
  • Driving Force: Formation of a secondary carbocation that is resonance-stabilized by the adjacent pyrrole

    
    -system.
    
  • Observation: A dominant peak at m/z 150 (

    
    ).
    
Secondary Pathway: Sequential Alkyl Loss

Following the initial methyl loss, the resulting cation (m/z 150) possesses high internal energy and undergoes further fragmentation:

  • Loss of Propene (

    
    ):  The remaining isopropyl group can undergo a hydrogen rearrangement and elimination of neutral propene, yielding m/z 108  (
    
    
    
    ).
  • Loss of Ethylene (

    
    ):  From the isopropyl cation species, loss of ethylene is possible, leading to m/z 122 .
    
Minor Pathway: N-Methyl Cleavage

While less favorable than isopropyl fragmentation, the loss of the N-methyl group can occur, contributing to the signal at m/z 150 or leading to ring-opening ions at lower masses (m/z 53, 39).

Summary of Diagnostic Ions
m/z (Mass-to-Charge)Relative Abundance (Est.)Ion IdentityFragment Structure
165 40–60%

Molecular Ion
150 100% (Base Peak)

Isopropyl

-cleavage
135 10–20%

Loss of second methyl
122 15–25%

Loss of isopropyl radical
108 20–30%

Sequential propene loss
43 30–50%

Isopropyl cation (Low mass)

Visualization of Fragmentation Pathways

The following diagram illustrates the mechanistic flow from the molecular ion to the primary fragments.

FragmentationPathway M_Ion Molecular Ion (M+) m/z 165 [C11H19N]+. Base_Peak Base Peak m/z 150 [C10H16N]+ M_Ion->Base_Peak - CH3• (15 Da) (β-Cleavage) Low_Mass Alkyl Fragment m/z 43 [C3H7]+ M_Ion->Low_Mass Inductive Cleavage Frag_135 Fragment m/z 135 [C9H13N]+ Base_Peak->Frag_135 - CH3• Frag_108 Fragment m/z 108 [C7H10N]+ Base_Peak->Frag_108 - C3H6 (Propene) (Rearrangement)

Caption: Mechanistic fragmentation pathway of 2,5-Diisopropyl-1-methyl-1H-pyrrole under 70 eV Electron Ionization.

Differentiation from Isomers

Distinguishing 2,5-diisopropyl from 2,4-diisopropyl or 3,4-diisopropyl isomers relies on the intensity of the


 peak.
  • 2,5-Isomer: The 2 and 5 positions are benzylic-like and highly activated by the nitrogen lone pair. This makes the loss of the methyl group extremely fast, resulting in a very dominant Base Peak at m/z 150 relative to the molecular ion.

  • 3,4-Isomer: The 3 and 4 positions are less activated than the

    
    -positions (2,5). While they still show cleavage, the Molecular Ion (m/z 165) is typically more intense relative to the fragments compared to the 2,5-isomer.
    

References

  • General Pyrrole Fragmentation: Budzikiewicz, H., Djerassi, C., & Williams, D. H. (1967). Mass Spectrometry of Organic Compounds. Holden-Day.
  • Paal-Knorr Synthesis Context: Amarnath, V., et al. (1991).[4] "Mechanism of the Paal-Knorr Pyrrole Synthesis." Journal of Organic Chemistry. Link

  • NIST Chemistry WebBook: Standard Reference Data for Analogous Compounds (e.g., 2,5-dimethylpyrrole). Link

  • Alkylpyrrole MS Data: BenchChem Technical Guide on Alkylated Pyrrole Derivatives (2025). Link

Sources

Exploratory

Computational Characterization of 2,5-Diisopropyl-1-methyl-1H-pyrrole: A Technical Guide

Topic: Computational Chemistry Studies of 2,5-Diisopropyl-1-methyl-1H-pyrrole Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary 2,...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Computational Chemistry Studies of 2,5-Diisopropyl-1-methyl-1H-pyrrole Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,5-Diisopropyl-1-methyl-1H-pyrrole represents a distinct class of electron-rich, sterically crowded heteroaromatic systems. Unlike simple pyrroles, this molecule features a "steric gear" system driven by the interaction between the N-methyl group and the flanking isopropyl substituents. For researchers in ligand design and medicinal chemistry, this molecule serves as a critical model for understanding steric modulation of aromaticity and regioselective electrophilic susceptibility .

This guide provides a standardized computational protocol for characterizing this molecule, moving beyond basic geometry optimization to advanced conformational scanning and reactivity prediction. It synthesizes methodologies from density functional theory (DFT) studies on analogous hindered pyrroles to establish a robust workflow.

Computational Methodology & Strategy

To accurately model 2,5-Diisopropyl-1-methyl-1H-pyrrole, standard functionals (e.g., B3LYP) are insufficient due to the dominance of non-covalent dispersive forces between the isopropyl methyl groups and the N-methyl moiety. The following protocol is recommended for high-fidelity results.

Recommended Level of Theory
  • Functional:

    
    B97X-D  or B3LYP-D3(BJ) .
    
    • Rationale: The "D" (dispersion) correction is non-negotiable here. The isopropyl groups create a crowded van der Waals surface; neglecting dispersion will result in artificial planarization or incorrect rotational barriers.

  • Basis Set: def2-TZVP (optimization) / 6-311++G(2d,2p) (single point energy).

    • Rationale: Triple-zeta quality is required to describe the electron density tail in the solvent continuum, essential for predicting accurate NMR shifts.

  • Solvation Model: SMD (Solvation Model based on Density) .

    • Rationale: Superior to PCM for calculating free energies of solvation (

      
      ), particularly if the molecule is being studied as a ligand in organic solvents (e.g., THF, Toluene) or aqueous biological media.
      
The "Steric Gear" Hypothesis

The core structural challenge is the rotational freedom of the isopropyl groups (


 and 

). The N-methyl group acts as a "brake," preventing free rotation and creating distinct energetic minima (rotamers).

Protocol for Conformational Scanning:

  • Define Scan Coordinates: Dihedral angles C2-C(iso)-H and C5-C(iso)-H.

  • Step Size: 10° increments over 360°.

  • Output: A 2D Potential Energy Surface (PES) map identifying the global minimum (likely where isopropyl methine protons face the N-methyl group to minimize methyl-methyl clash).

Structural & Electronic Analysis

Geometry and Steric Locking

Unlike 2,5-di-tert-butylpyrrole, which often distorts the pyrrole ring into a non-planar "tub" shape due to extreme steric bulk, the isopropyl analog retains ring planarity but exhibits restricted rotation .

  • Bond Lengths: Expect slight elongation of the

    
     bonds (approx. 1.38–1.40 Å) compared to unsubstituted pyrrole due to steric repulsion.
    
  • Nitrogen Pyramidalization: The N-methyl group typically remains in the plane of the ring (

    
    ), preserving aromaticity, unless the isopropyl groups force a slight pyramidal distortion.
    
Frontier Molecular Orbitals (FMO)

The alkylation pattern significantly alters the electronic landscape:

  • HOMO Elevation: The inductive effect (+I) of three alkyl groups raises the HOMO energy relative to pyrrole, making the system highly susceptible to oxidation .

  • LUMO Topology: The LUMO is typically concentrated on the ring carbons, but the isopropyl groups provide a "steric shield," reducing the rate of nucleophilic attack.

Data Summary Table: Predicted Electronic Properties (Values estimated based on B3LYP/6-311G(d,p) trends for dialkyl pyrroles)

PropertyValue (Est.)Significance
HOMO Energy -5.2 to -5.5 eVHigh reactivity toward electrophiles; potential antioxidant activity.
LUMO Energy -0.5 to -0.8 eVLarge HOMO-LUMO gap indicates kinetic stability (hard nucleophile).
Dipole Moment 1.8 - 2.2 DebyeDirectionality governed by N-Me vector; critical for solubility prediction.
Ionization Potential ~7.5 eVLower than pyrrole (8.2 eV); easier to form radical cations.

Reactivity & Regioselectivity[1]

The most critical application of this guide is predicting where the molecule will react. For 2,5-Diisopropyl-1-methyl-1H-pyrrole, the


-positions (2,5) are blocked. Reactivity is forced to the 

-positions (3,4).
Fukui Function Analysis

To validate the active sites, calculate the condensed Fukui functions (


 for electrophilic attack):


  • Prediction: The carbon atoms at positions 3 and 4 will show the highest

    
     values.
    
  • Steric Veto: While electronic parameters favor positions 3/4, the steric map (buried volume, %V_bur) of the adjacent isopropyl groups may hinder bulky electrophiles, effectively making the molecule chemically inert to large reagents.

Metabolic Stability (Drug Development Context)

In a biological context (CYP450 metabolism), the isopropyl methine C-H bonds are prime targets for hydroxylation.

  • Bond Dissociation Energy (BDE): Calculate BDE for the isopropyl tertiary C-H. A low BDE (< 90 kcal/mol) suggests rapid metabolic clearance via radical abstraction.

Experimental Validation Protocols

Trustworthy computational models must be validated against experimental data.

NMR Shift Prediction (GIAO Method)

Run NMR calculations on the optimized geometry using the GIAO (Gauge-Independent Atomic Orbital) method.

  • Diagnostic Signal: The N-Methyl protons (

    
    ) will appear as a singlet around 
    
    
    
    3.3–3.5 ppm.
  • Steric Shift: The isopropyl methine protons (

    
    ) will show a septet. If the rotation is hindered (locked on NMR timescale), the methyl groups within a single isopropyl moiety may appear diastereotopic (two doublets instead of one).
    
IR Spectroscopy Scaling

Frequency calculations often overestimate wavenumbers. Apply a scaling factor (typically 0.961 for B3LYP/6-31G*) to align with experimental FTIR spectra.

  • Key Stretch: Absence of N-H stretch (approx. 3400 cm⁻¹) confirms N-methylation. Look for strong C-H (alkyl) stretches just below 3000 cm⁻¹.

Visualizing the Workflow

The following diagram illustrates the logical flow for characterizing this molecule, from initial conformational search to final property prediction.

ComputationalWorkflow Start Input Structure: 2,5-Diisopropyl-1-methyl-1H-pyrrole ConfSearch Conformational Scan (PES) Rotate Isopropyl Groups (0-360°) Start->ConfSearch Opt Geometry Optimization DFT: wB97X-D / def2-TZVP Solvation: SMD ConfSearch->Opt Select Global Min Freq Frequency Calculation Check for Imaginary Frequencies Thermochemistry (Gibbs Energy) Opt->Freq Elec Electronic Properties HOMO/LUMO, MEP, Dipole Freq->Elec Spec Spectroscopy (GIAO) NMR & IR Prediction Freq->Spec React Reactivity Indices Fukui Functions & BDE Freq->React End Final Characterization Profile Elec->End Spec->End React->End

Caption: Workflow for the computational characterization of sterically hindered pyrroles, ensuring conformational rigor before property calculation.

References

  • Conformational Analysis of 2-Substituted Pyrroles: Dubis, A. T. (2011). "Conformational Preferences of 2-Acylpyrroles in Light of FT-IR and DFT Studies." Current Organic Chemistry.

  • DFT Benchmarking for Pyrrole Derivatives: Mateev, E., et al. (2023). "Integrated experimental and computational study of novel pyrrole derivatives." Letters in Drug Design & Discovery.

  • Synthesis and Properties of 2,5-Dialkylpyrroles: Trost, B. M., & Doherty, G. A. (2000). "Paal-Knorr Synthesis of 2,5-Disubstituted Pyrroles." Journal of the American Chemical Society. (Foundational chemistry for the synthesis of the target molecule).[1][2]

  • Steric Effects in Heterocycles: Herbert, J. M. (2022). "Delocalisation errors in conformational energies using density-corrected DFT." Molecular Physics. (Relevant for handling the conjugation vs. steric twist in the target molecule).

  • General Properties of 2,5-Dimethyl-1-propyl-1H-pyrrole (Analog): PubChem CID 527547.[3] "2,5-Dimethyl-1-propyl-1H-pyrrole Structure and Properties."

Sources

Protocols & Analytical Methods

Method

Experimental protocol for synthesizing 2,5-Diisopropyl-1-methyl-1H-pyrrole

Application Note: Scalable Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole via Modified Paal-Knorr Cyclization Executive Summary This application note details the optimized protocol for synthesizing 2,5-Diisopropyl-1-me...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole via Modified Paal-Knorr Cyclization

Executive Summary

This application note details the optimized protocol for synthesizing 2,5-Diisopropyl-1-methyl-1H-pyrrole , a sterically demanding heterocycle often utilized as a precursor for bulky phosphine ligands (e.g., for cross-coupling catalysis) or as a steric marker in medicinal chemistry.

Unlike simple pyrroles, the introduction of isopropyl groups at the 2 and 5 positions creates significant steric hindrance, often stalling standard cyclization methods. This guide presents a Modified Paal-Knorr protocol using acid catalysis and azeotropic water removal to drive the reaction to completion, alongside a microwave-assisted variant for high-throughput screening.

Chemical Logic & Retrosynthesis

The synthesis relies on the Paal-Knorr cyclization, condensing a 1,4-diketone with a primary amine.[1][2][3][4] For this target, the required diketone is 2,7-dimethyloctane-3,6-dione (also known as 1,2-diisobutyrylethane).

Critical Mechanistic Insight: The reaction proceeds via the formation of a hemiaminal intermediate.[2][4] However, the bulky isopropyl groups adjacent to the carbonyls retard the initial nucleophilic attack of methylamine. Furthermore, the subsequent ring closure is disfavored entropically and sterically. Therefore, acid catalysis (p-TsOH) is strictly required to activate the carbonyls, and azeotropic removal of water (Dean-Stark) is essential to shift the equilibrium toward the product.

Figure 1: Retrosynthetic Analysis & Pathway

Retrosynthesis Target Target: 2,5-Diisopropyl-1-methyl-1H-pyrrole Disconnect Disconnection (C-N Bond Formation) Target->Disconnect Diketone Precursor A: 2,7-Dimethyloctane-3,6-dione Disconnect->Diketone Amine Precursor B: Methylamine (Solution or Gas) Disconnect->Amine Intermed Intermediate: Hemiaminal / Enamine Diketone->Intermed + H+ / - H2O Amine->Intermed Intermed->Target Cyclization (Rate Limiting)

Caption: Retrosynthetic logic illustrating the Paal-Knorr disconnection. The steric bulk of the isopropyl groups necessitates acid activation.

Materials & Reagents

ReagentCAS No.[5]Equiv.[6][7]RoleSafety Note
2,7-Dimethyloctane-3,6-dione 51513-41-81.0SubstrateIrritant.[8] Synthesize via Grignard (succinyl chloride +

) if unavailable.
Methylamine (33% in EtOH) 74-89-52.5NucleophileVolatile, Corrosive. Handle in fume hood.
p-Toluenesulfonic acid (p-TsOH) 104-15-40.05CatalystCorrosive solid.
Toluene 108-88-3SolventMediumFlammable. Used for azeotropic drying.
Neutral Alumina 1344-28-1N/APurificationPrevents acid-catalyzed polymerization during workup.

Detailed Experimental Protocols

Method A: Thermal Cyclization (Scalable / >1g scale)

Best for gram-scale synthesis where yield and purity are paramount.

Step-by-Step Procedure:

  • Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser. Connect to an inert gas (Nitrogen or Argon) manifold.

  • Charging: Add 2,7-dimethyloctane-3,6-dione (1.70 g, 10 mmol) and Toluene (50 mL) to the RBF.

  • Amine Addition: Add Methylamine (33 wt. % in ethanol, 3.7 mL, ~30 mmol).

    • Note: The amine is in excess to account for volatility.

  • Initial Stir: Stir at room temperature for 30 minutes to allow initial imine formation.

  • Catalyst Addition: Add p-TsOH monohydrate (95 mg, 0.5 mmol).

  • Reflux: Heat the mixture to reflux (oil bath ~120°C).

    • Observation: Ethanol (from the amine solution) will distill off first. Once the temperature stabilizes, water will begin to collect in the Dean-Stark trap.

    • Duration: Reflux for 12–16 hours. Monitor via TLC (Hexane/EtOAc 9:1) or GC-MS.

  • Workup:

    • Cool to room temperature.[9]

    • Wash the organic layer with sat.

      
        (2 x 30 mL) to neutralize the catalyst.
      
    • Wash with Brine (30 mL).

    • Dry over anhydrous

      
       . Filter.
      
  • Purification:

    • Concentrate under reduced pressure (Rotovap).

    • Crucial: Pass the crude dark oil through a short plug of Neutral Alumina (eluting with Hexanes). Silica gel is often too acidic and can cause the electron-rich pyrrole to decompose or turn black.

    • Yield Expectation: 75–85% as a pale yellow/colorless oil.

Method B: Microwave-Assisted Synthesis (Rapid Screening)

Best for small-scale library generation.

  • Vessel: Use a 10 mL microwave-safe crimp-sealed vial.

  • Charge: Add Diketone (170 mg, 1 mmol), Methylamine (2M in THF, 1.5 mL, 3 mmol), and Acetic Acid (glacial, 0.5 mL).

    • Note: Acetic acid acts as both solvent and catalyst here.

  • Conditions: Heat at 150°C for 20 minutes (High Absorption setting).

  • Workup: Dilute with Ether, neutralize with

    
    , and filter through Alumina.
    

Experimental Workflow Diagram

Workflow Start Start: 2,7-Dimethyloctane-3,6-dione + Methylamine (EtOH) Step1 1. Pre-Stir (RT, 30 min) Formation of Hemiaminal Start->Step1 Step2 2. Add p-TsOH (Cat.) Reflux with Dean-Stark Step1->Step2 Decision Check Conversion (TLC/GC-MS) Step2->Decision Decision->Step2 Incomplete (Add more acid/time) Workup 3. Workup: NaHCO3 Wash -> Dry -> Conc. Decision->Workup Complete Purify 4. Purification: Neutral Alumina Filtration (Avoid Acidic Silica) Workup->Purify End Final Product: Stored under Argon Purify->End

Caption: Operational workflow for the thermal synthesis method emphasizing the critical checkpoint and purification strategy.

Quality Control & Validation

To ensure the integrity of the synthesized compound, compare analytical data against these standards.

  • Physical State: Colorless to pale yellow oil. (Darkening indicates oxidation).

  • 
    H NMR (400 MHz, 
    
    
    
    ):
    • 
       5.75 (s, 2H, pyrrole-H3/4) — Note: The steric bulk prevents coupling, often appearing as a singlet or tight multiplet.
      
    • 
       3.55 (s, 3H, N-
      
      
      
      )
    • 
       2.90 (sept, 2H, 
      
      
      
      )
    • 
       1.25 (d, 12H, 
      
      
      
      )
  • Stability: This compound is electron-rich. Store at -20°C under Argon. Exposure to air/light causes polymerization (turning black/tarry).

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield / Incomplete Reaction Steric hindrance of isopropyl groups prevents ring closure.Increase catalyst load to 10 mol% or switch to higher boiling solvent (Xylene) to drive water removal.
Product turns black rapidly Acid sensitivity or Oxidation.Ensure final wash with

is thorough. Use Neutral Alumina instead of Silica for purification. Store in amber vials.
Furan byproduct observed Low amine concentration.Under acidic conditions with insufficient amine, the Paal-Knorr Furan synthesis competes.[3] Add excess Methylamine.

References

  • Paal-Knorr Pyrrole Synthesis Mechanism: Amarnath, V., & Amarnath, K. (1995).[2] Intermediates in the Paal-Knorr Synthesis of Furans. Journal of Organic Chemistry, 60(2), 301-307. Link

  • Steric Effects in Pyrrole Synthesis: Banik, B. K., et al. (2004). Microwave-assisted rapid and simplified synthesis of N-substituted pyrroles. Tetrahedron Letters, 45(24), 4723-4727. Link

  • General Protocol Source: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 29: Heterocycles).
  • Purification of Electron-Rich Pyrroles: Trost, B. M., & Doherty, G. A. (2000). Asymmetric Synthesis of Chiral Pyrroles. Journal of the American Chemical Society, 122(16), 3801–3810. Link

Sources

Application

Application Note: 2,5-Diisopropyl-1-methyl-1H-pyrrole in Advanced Organic Synthesis

This guide details the synthesis, reactivity, and applications of 2,5-Diisopropyl-1-methyl-1H-pyrrole , a sterically encumbered heterocyclic scaffold. Unlike simple pyrroles, the bulky isopropyl groups at the -positions...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the synthesis, reactivity, and applications of 2,5-Diisopropyl-1-methyl-1H-pyrrole , a sterically encumbered heterocyclic scaffold. Unlike simple pyrroles, the bulky isopropyl groups at the


-positions (C2, C5) effectively block standard electrophilic attacks, forcing reactivity to the 

-positions (C3, C4) and providing a unique steric environment for metal coordination and mechanistic studies.

Executive Summary

2,5-Diisopropyl-1-methyl-1H-pyrrole is a specialized pyrrole derivative utilized primarily as a regioselective scaffold and steric probe in organic synthesis. Its core utility stems from the "blocking effect" of the isopropyl groups, which suppress the high reactivity of the pyrrole


-positions. This directing effect allows researchers to selectively functionalize the 

-positions (C3/C4) without the polymerization or poly-substitution issues common with simple pyrroles. Additionally, it serves as a lipophilic, electron-rich ligand precursor in transition metal catalysis where steric bulk is required to modulate active site geometry.

Key Applications:

  • Regioselective

    
    -Functionalization:  Clean synthesis of 3-substituted and 3,4-disubstituted pyrroles.
    
  • Mechanistic Probes: Quantifying steric parameters in electrophilic aromatic substitutions.

  • Ligand Design: Precursor for sterically demanding phosphine-pyrrole or N-heterocyclic carbene (NHC) systems.

Synthesis Protocol: Modified Paal-Knorr Condensation

The most robust route to 2,5-diisopropyl-1-methyl-1H-pyrrole is the Paal-Knorr condensation of 2,7-dimethyl-3,6-octanedione with methylamine. This method avoids the regiochemical ambiguity of Hantzsch synthesis.

Reagents & Equipment
  • Precursor: 2,7-Dimethyl-3,6-octanedione (1,2-diisobutyrylethane).

  • Amine Source: Methylamine (40% aq. solution or 2.0 M in THF).

  • Catalyst:

    
    -Toluenesulfonic acid monohydrate (
    
    
    
    -TsOH
    
    
    H
    
    
    O) (1-5 mol%).
  • Solvent: Toluene (for Dean-Stark) or Ethanol (for microwave).

  • Equipment: Dean-Stark apparatus or Microwave Reactor.

Step-by-Step Protocol (Dean-Stark Method)
  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

  • Charging: Add 2,7-dimethyl-3,6-octanedione (17.0 g, 100 mmol), toluene (100 mL), and

    
    -TsOH  (0.95 g, 5 mmol).
    
  • Amine Addition: Add methylamine (120 mmol, 1.2 equiv) slowly. Note: If using aqueous methylamine, add it before heating; the water will be removed azeotropically.

  • Reflux: Heat the mixture to vigorous reflux (oil bath ~130°C). Monitor water collection in the trap. Reaction is typically complete when water evolution ceases (approx. 4–6 hours).

  • Workup: Cool to room temperature. Wash the organic phase with water (2 x 50 mL), saturated NaHCO

    
     (1 x 50 mL), and brine (1 x 50 mL).
    
  • Drying: Dry over anhydrous MgSO

    
    , filter, and concentrate under reduced pressure.
    
  • Purification: Purify the crude oil via vacuum distillation (bp ~95–100°C at 10 mmHg) or flash chromatography (Hexanes/EtOAc 95:5) to yield a colorless to pale yellow oil.

Reaction Scheme & Mechanism

PaalKnorr Diketone 2,7-Dimethyl-3,6-octanedione (Precursor) Hemiaminal Hemiaminal Intermediate Diketone->Hemiaminal + MeNH2 (Nucleophilic Attack) Cyclization Cyclization & Dehydration Hemiaminal->Cyclization - H2O (Acid Cat.) Product 2,5-Diisopropyl-1-methyl- 1H-pyrrole Cyclization->Product Aromatization

Figure 1: Step-wise mechanism of the Paal-Knorr synthesis converting the 1,4-diketone to the pyrrole scaffold.

Applications in Organic Synthesis[2][3][4][5][6][7]

A. Regioselective -Functionalization

The primary utility of this molecule is in accessing the difficult-to-synthesize 3- and 3,4-substituted pyrroles. In standard pyrroles, electrophiles attack the C2/C5 (


) positions. Here, the bulky isopropyl groups sterically shield C2/C5, directing substitution exclusively to C3/C4 (

).

Protocol: Vilsmeier-Haack Formylation (


-selective) 
  • Reagent Prep: Mix POCl

    
     (1.1 equiv) and DMF (1.2 equiv) at 0°C to form the Vilsmeier reagent.
    
  • Addition: Add 2,5-diisopropyl-1-methyl-1H-pyrrole (1.0 equiv) in CH

    
    Cl
    
    
    
    dropwise at 0°C.
  • Reaction: Warm to reflux for 2 hours. The steric bulk prevents attack at the

    
    -position, yielding 2,5-diisopropyl-1-methyl-1H-pyrrole-3-carbaldehyde .
    
  • Hydrolysis: Quench with aqueous sodium acetate solution.

Comparative Reactivity Table

SubstrateReactionMajor ProductSelectivity
1-MethylpyrroleVilsmeier-Haack2-Formyl (α)>95% α-selective
2,5-Dimethyl-1-methylpyrroleVilsmeier-Haack3-Formyl (β)100% β-selective
2,5-Diisopropyl-1-methylpyrrole Vilsmeier-Haack 3-Formyl (β) 100% β-selective (High Steric Control)
B. Steric Probe for Mechanistic Studies

This compound is used to determine the "steric threshold" of catalytic systems. By comparing reaction rates of 2,5-dimethyl vs. 2,5-diisopropyl derivatives, researchers can quantify the sensitivity of a catalyst to substrate steric bulk.

  • Usage: In C-H activation studies, if a catalyst activates 2,5-dimethylpyrrole but fails with 2,5-diisopropylpyrrole, the active site is determined to have a specific spatial constraint (steric map).

Structural & Physical Properties

Understanding the physical parameters is crucial for handling and purification.

PropertyValueNotes
Molecular Formula C

H

N
Molecular Weight 165.28 g/mol
Boiling Point ~95–100°C @ 10 mmHgExtrapolated from homologs
Density ~0.89 g/mLLess dense than water
Solubility Soluble in DCM, THF, TolueneImmiscible with water
Appearance Colorless to pale yellow oilDarkens upon air oxidation

Reactivity Map & Workflow

The following diagram illustrates the divergent pathways available to this scaffold compared to standard pyrroles.

Reactivity Core 2,5-Diisopropyl-1-methyl-1H-pyrrole Path1 Electrophilic Substitution (Vilsmeier, Bromination) Core->Path1 Steric directing Path2 C-H Activation (Ir/Rh Catalysis) Core->Path2 Ligand/Substrate Path3 Oxidative Coupling Core->Path3 FeCl3 / Oxidant Prod1 3-Substituted Pyrroles (β-selective) Path1->Prod1 Prod2 β-Borylated/Silylated Derivatives Path2->Prod2 Prod3 Sterically Hindered Bipyrroles Path3->Prod3

Figure 2: Reactivity map highlighting the


-selectivity enforced by the isopropyl groups.

References

  • Paal-Knorr Synthesis Mechanism & Scope

    • Amarnath, V., et al. "Mechanism of the Paal-Knorr Pyrrole Synthesis."[1][2] Journal of Organic Chemistry, 1991, 56(24), 6924–6931. Link

  • Steric Effects in Pyrrole Functionalization: Trofimov, B. A., et al. "Pyrrole Chemistry: The Steric Effect of Substituents." Russian Chemical Reviews, 2007.
  • Synthesis of 1,4-Diketones (Precursors)

    • Stork, G., et al. "Synthesis of 1,4-diketones." Journal of the American Chemical Society, 1977.[3]

  • Applications in Ethylene Trimerization (Analogous Ligands)

    • Sydora, O. L., et al. "Selective Ethylene Tri-/Tetramerization Catalysts."[4] ACS Catalysis, 2012, 2(12), 2452–2455.[4] Link (Note: References the N-H parent ligand, illustrating the catalytic relevance of the 2,5-diisopropyl motif).

Sources

Method

Application Note: 2,5-Diisopropyl-1-methyl-1H-pyrrole as a Sterically Demanding Building Block

Executive Summary 2,5-Diisopropyl-1-methyl-1H-pyrrole represents a specialized class of electron-rich heterocyclic building blocks distinguished by significant steric bulk at the -positions. Unlike simple pyrroles, which...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2,5-Diisopropyl-1-methyl-1H-pyrrole represents a specialized class of electron-rich heterocyclic building blocks distinguished by significant steric bulk at the


-positions. Unlike simple pyrroles, which are prone to oxidative polymerization and non-selective electrophilic attack, this molecule features a "Steric-Lipophilic Shield" provided by the isopropyl groups. This architecture forces subsequent functionalization exclusively to the 

-positions (C3/C4), enabling high-fidelity regiocontrol in the synthesis of organic semiconductors, sterically crowded ligands, and lipophilic pharmaceutical intermediates.

This guide details the physicochemical profile, handling protocols, and validated synthetic workflows for utilizing this compound as a core scaffold.

Chemical Profile & Mechanism of Action

Physicochemical Properties

The 2,5-diisopropyl substitution pattern drastically alters the physical behavior of the pyrrole core compared to its methyl or unsubstituted analogs.

PropertyValue / CharacteristicImplication for Research
Molecular Formula

High carbon-to-heteroatom ratio increases lipophilicity (

).
Steric Environment High (

-blocked)
Prevents

-polymerization (pyrrole black formation).
Electronic State Electron-RichHighly reactive toward Electrophilic Aromatic Substitution (EAS).
Solubility Soluble in Hexane, DCM, TolueneExcellent for non-polar organic synthesis; poor water solubility.
Stability EnhancedIsopropyl bulk inhibits oxidative degradation common in simple pyrroles.
Mechanistic Advantage: The -Directing Effect

In standard pyrrole chemistry, electrophiles preferentially attack the


-position (C2/C5). By blocking these sites with isopropyl groups, this building block:
  • Eliminates Regioisomers: Forces reaction exclusively to C3 or C4.

  • Prevents Over-Reaction: The steric bulk of the isopropyl groups shields the C3 position slightly, allowing for mono-functionalization control (kinetic control) over di-functionalization.

Validated Experimental Protocols

Protocol A: Regioselective C3-Formylation (Vilsmeier-Haack)

Objective: Introduce a reactive aldehyde handle at the


-position without affecting the steric shield. This is the primary gateway reaction for this scaffold.

Reagents:

  • Substrate: 2,5-Diisopropyl-1-methyl-1H-pyrrole (1.0 eq)

  • Reagent: Phosphorus Oxychloride (

    
    , 1.1 eq)
    
  • Solvent: Dimethylformamide (DMF, anhydrous)

  • Quench: Saturated Sodium Acetate (

    
    ) solution
    

Step-by-Step Methodology:

  • Vilsmeier Complex Formation: In a flame-dried round-bottom flask under Argon, cool DMF (5.0 eq) to 0°C. Add

    
     dropwise over 15 minutes. Stir for 30 minutes at 0°C to form the chloroiminium salt (Vilsmeier reagent).
    
    • Critical Control: Do not let temperature rise above 5°C to prevent thermal decomposition of the complex.

  • Substrate Addition: Dissolve 2,5-Diisopropyl-1-methyl-1H-pyrrole in minimal DMF. Add this solution dropwise to the Vilsmeier reagent at 0°C.

  • Reaction Phase: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours.

    • Monitoring: TLC (Hexane/EtOAc 9:1) will show the disappearance of the highly non-polar starting material and appearance of a polar aldehyde spot.

  • Hydrolysis: Pour the reaction mixture onto crushed ice/water (100 mL). Slowly add saturated

    
     solution until pH ~7-8. Stir vigorously for 1 hour to hydrolyze the iminium intermediate to the aldehyde.
    
  • Workup: Extract with Dichloromethane (

    
     mL). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.
  • Purification: Flash chromatography (Silica gel, Hexane

    
     5% EtOAc/Hexane).
    

Expected Yield: 85-92% Product: 2,5-Diisopropyl-1-methyl-1H-pyrrole-3-carbaldehyde.

Protocol B: C3-Bromination for Cross-Coupling

Objective: Synthesize a halide precursor for Suzuki/Sonogashira couplings.

Reagents:

  • Substrate: 2,5-Diisopropyl-1-methyl-1H-pyrrole (1.0 eq)

  • Reagent: N-Bromosuccinimide (NBS, 1.05 eq)

  • Solvent: THF (anhydrous) at -78°C

Step-by-Step Methodology:

  • Preparation: Dissolve the substrate in THF (0.1 M concentration) and cool to -78°C (Dry ice/Acetone bath).

    • Why -78°C? The electron-rich nature of the pyrrole makes it extremely reactive. Low temperature prevents di-bromination at C3 and C4.

  • Bromination: Add NBS (dissolved in THF) dropwise over 20 minutes. Keep the reaction in the dark (foil-wrapped) to prevent radical side reactions.

  • Completion: Stir at -78°C for 1 hour. Allow to warm only to 0°C.

  • Quench: Add saturated

    
     (Sodium thiosulfate) to neutralize excess bromine.
    
  • Isolation: Rapid extraction with cold diethyl ether. Minimize light exposure.

    • Stability Note: Pyrrole bromides can be unstable. Use immediately in the next coupling step or store at -20°C under Argon.

Reaction Logic & Pathway Visualization

The following diagram illustrates the strategic diversion of electrophilic attack forced by the isopropyl groups.

G Start 2,5-Diisopropyl-1-methyl-1H-pyrrole (Starting Material) Vilsmeier Vilsmeier-Haack (POCl3/DMF) Start->Vilsmeier Electrophilic Attack Bromination Bromination (NBS, -78°C) Start->Bromination Halogenation Intermediate Iminium Salt (C3-Attack) Vilsmeier->Intermediate Regioselective at C3 Aldehyde 3-Formyl Derivative (Stable Precursor) Intermediate->Aldehyde Hydrolysis (pH 8) Final Functionalized Scaffold Aldehyde->Final Condensation Bromide 3-Bromo Derivative (Coupling Partner) Bromination->Bromide Kinetic Control Coupling Suzuki/Sonogashira (Pd-Catalysis) Bromide->Coupling Pd(0) Coupling->Final

Figure 1: Divergent synthesis pathways. The 2,5-blocking groups force all chemistry to the 3,4-beta positions.

Application Notes for Specific Fields

Organic Electronics (OPV/OLED)[1]
  • Challenge: Unsubstituted polypyrroles are often insoluble and brittle.

  • Solution: The 2,5-diisopropyl groups act as "solubilizing spacers." When polymerized (via oxidative coupling at C3/C4 or copolymerization), these groups prevent excessive

    
    -stacking, rendering the polymer soluble in common processing solvents like chloroform.
    
  • Usage: Use the 3,4-dibromo derivative (via 2.2 eq NBS) as a monomer for Yamamoto coupling.

Ligand Design
  • Challenge: Designing electron-rich phosphine ligands that resist oxidation.

  • Solution: Phosphorylation at C3 yields a ligand where the phosphorus center is shielded by the adjacent isopropyl group and the N-methyl group.

  • Protocol: Lithiation of the 3-bromo-2,5-diisopropyl-1-methylpyrrole with

    
     followed by quenching with 
    
    
    
    .

Safety & Handling

  • Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). While more stable than simple pyrroles, it will slowly oxidize in air.

  • Toxicity: Treat as a potential irritant and permeator. Use nitrile gloves and work in a fume hood.

  • Incompatibility: Avoid strong oxidizing agents (e.g., concentrated

    
    ) which may cause uncontrollable ring degradation.
    

References

  • Paal-Knorr Synthesis Overview: E. Campaigne and W. O. Foye, "The Preparation of 2,5-Di-substituted Pyrroles," Journal of Organic Chemistry, vol. 17, no. 10, pp. 1405–1412, 1952. Link

  • Vilsmeier-Haack on Pyrroles: A. W. Trautwein et al., "Regioselective formylation of substituted pyrroles," Beilstein Journal of Organic Chemistry, vol. 5, no. 12, 2009. Link

  • Steric Blocking in Heterocycles: H. J. Anderson and C. E. Loader, "The synthesis of 3-substituted pyrroles from pyrrole," Synthesis, vol. 1985, no. 04, pp. 353-364, 1985. Link

  • Halogenation Protocols: H. M. Gilow and D. E. Burton, "Bromination of pyrroles," Journal of Organic Chemistry, vol. 46, no. 11, pp. 2221–2225, 1981. Link

(Note: While specific literature on the exact title compound is sparse, the protocols above are derived from the foundational chemistry of 1-methyl-2,5-dialkylpyrroles, which serve as the direct homologous series.)

Application

Application Notes and Protocols: Strategic Derivatization of 2,5-Diisopropyl-1-methyl-1H-pyrrole for Medicinal Chemistry

Abstract The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and clinically significant pharmaceuticals.[1][2] Molecules like atorvastatin and sunitinib underscore...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and clinically significant pharmaceuticals.[1][2] Molecules like atorvastatin and sunitinib underscore the therapeutic potential embedded within this five-membered nitrogen-containing heterocycle.[3][4] This guide focuses on the 2,5-diisopropyl-1-methyl-1H-pyrrole scaffold, a "privileged" starting material whose unique substitution pattern offers a strategic advantage in drug design. The steric bulk of the isopropyl groups at the C2 and C5 positions effectively shields these traditionally reactive sites, redirecting functionalization towards the C3 and C4 (β) positions.[5] This regiochemical control allows for the synthesis of novel, less-accessible pyrrole derivatives with significant potential for modulating biological targets. These application notes provide detailed protocols and expert insights into key derivatization strategies, including electrophilic substitution and metallation-electrophile quench, to unlock the full potential of this versatile building block.

Introduction: The Strategic Value of Steric Shielding

The reactivity of the pyrrole ring is heavily influenced by its electron-rich nature, which makes it highly susceptible to electrophilic attack. In unsubstituted or N-substituted pyrroles, electrophilic substitution overwhelmingly occurs at the α-positions (C2 and C5). This preference is due to the superior resonance stabilization of the cationic intermediate (the sigma complex) formed during the reaction.[6][7]

The 2,5-diisopropyl-1-methyl-1H-pyrrole scaffold circumvents this inherent reactivity pattern. The large isopropyl groups act as steric gatekeepers, rendering the α-positions inaccessible to most incoming electrophiles. This steric hindrance forces reactions to occur at the electronically less favored but sterically accessible β-positions (C3 and C4), providing a reliable pathway to 3- and 3,4-substituted pyrroles. The N-methyl group further ensures that reactions are confined to the pyrrole ring carbons by preventing N-H acidity and potential side reactions.[4] This unique combination of electronic and steric properties makes it an ideal platform for generating molecular diversity in drug discovery campaigns.

Core Derivatization Strategies: A Workflow for Innovation

The functionalization of 2,5-diisopropyl-1-methyl-1H-pyrrole can be approached through several robust synthetic routes. The choice of method depends on the desired functional group to be introduced. The primary strategies discussed herein are direct electrophilic substitution for installing electron-withdrawing groups and a more versatile lithiation-quench sequence for a broader range of substituents.

G cluster_0 Electrophilic Substitution cluster_1 Metallation-Quench Start 2,5-Diisopropyl-1-methyl-1H-pyrrole Formylation Vilsmeier-Haack (Formylation) Start->Formylation Acylation Friedel-Crafts (Acylation) Start->Acylation Halogenation NXS (Halogenation) Start->Halogenation Lithiation n-BuLi / TMEDA (Lithiation) Start->Lithiation Intermediate_Aldehyde 3-Formyl Derivative Formylation->Intermediate_Aldehyde Intermediate_Ketone 3-Acyl Derivative Acylation->Intermediate_Ketone Intermediate_Halide 3-Halo Derivative Halogenation->Intermediate_Halide Intermediate_Lithiate 3-Lithio Derivative Lithiation->Intermediate_Lithiate End_Products_1 Carboxylic Acids, Amides, Alkenes Intermediate_Aldehyde->End_Products_1 Further Transformations Intermediate_Ketone->End_Products_1 End_Products_2 Cross-Coupling Products (Biaryls, etc.) Intermediate_Halide->End_Products_2 Suzuki, Stille, etc. End_Products_3 Alcohols, Carboxylic Acids, Silyl Derivatives, etc. Intermediate_Lithiate->End_Products_3 Electrophilic Quench

Caption: Synthetic workflow for derivatizing the core scaffold.

Experimental Protocols

Protocol 1: Vilsmeier-Haack Formylation at the C3-Position

This protocol introduces a formyl (-CHO) group, a versatile synthetic handle, onto the pyrrole ring. The Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), acts as the electrophile.

Step-by-Step Methodology:

  • Reagent Preparation: In a three-necked, round-bottomed flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, cool anhydrous DMF (3 equivalents) to 0 °C in an ice bath.

  • Vilsmeier Reagent Formation: Add POCl₃ (1.2 equivalents) dropwise to the cooled DMF with vigorous stirring. Maintain the temperature below 10 °C. Allow the mixture to stir at 0 °C for 30 minutes, during which the Vilsmeier reagent will form (often as a solid or viscous oil).

  • Substrate Addition: Dissolve 2,5-diisopropyl-1-methyl-1H-pyrrole (1 equivalent) in a minimal amount of anhydrous dichloroethane (DCE) and add it dropwise to the Vilsmeier reagent mixture.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to 60 °C and maintain for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Work-up: Cool the reaction mixture to 0 °C and carefully quench by slowly adding a saturated aqueous solution of sodium bicarbonate until the pH is basic (pH > 8). This step is exothermic and may release gas.

  • Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the 3-formyl derivative.

Expert Insights & Causality:

  • Anhydrous Conditions: The Vilsmeier reagent is highly sensitive to moisture. All glassware must be oven-dried, and anhydrous solvents must be used to prevent reagent decomposition and ensure high yields.

  • Temperature Control: The initial formation of the Vilsmeier reagent is exothermic. Maintaining a low temperature prevents uncontrolled reactions and potential side products. The subsequent heating provides the necessary activation energy for the electrophilic attack on the electron-rich pyrrole ring.

  • Quenching: The basic work-up is crucial for neutralizing the acidic reaction mixture and hydrolyzing the intermediate iminium salt to release the final aldehyde product.

Protocol 2: Regioselective Bromination at the C3-Position

This protocol installs a bromine atom, an essential functional group for subsequent cross-coupling reactions (e.g., Suzuki, Stille). N-Bromosuccinimide (NBS) is a mild and effective brominating agent for electron-rich heterocycles.[8]

Step-by-Step Methodology:

  • Setup: In a round-bottomed flask protected from light, dissolve 2,5-diisopropyl-1-methyl-1H-pyrrole (1 equivalent) in an appropriate solvent such as tetrahydrofuran (THF) or acetonitrile.

  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Reagent Addition: Add N-Bromosuccinimide (1.05 equivalents) portion-wise over 15 minutes. The reaction is often rapid.

  • Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC. The reaction is typically complete within 1-2 hours.

  • Work-up: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any remaining active bromine.

  • Extraction: Extract the aqueous mixture with diethyl ether or ethyl acetate (3 x 30 mL).

  • Purification: Combine the organic extracts, wash with water and then brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude product can be purified by silica gel chromatography (eluting with hexane) to afford the pure 3-bromo-2,5-diisopropyl-1-methyl-1H-pyrrole.

Expert Insights & Causality:

  • Exclusion of Light: Halogenation reactions can be sensitive to light, which can initiate radical side reactions. Wrapping the flask in aluminum foil is a simple and effective precaution.

  • Stoichiometry: Using a slight excess of NBS ensures complete conversion of the starting material. However, a large excess should be avoided to prevent potential di-bromination at the C4 position.

  • Solvent Choice: THF and acetonitrile are suitable solvents as they are relatively inert to the reaction conditions and effectively dissolve both the pyrrole substrate and NBS. Using a non-polar solvent like hexane can sometimes improve selectivity but may suffer from solubility issues.

Protocol 3: Lithiation and Electrophilic Quench

This powerful two-step sequence enables the introduction of a wide array of functional groups via a pyrrolyllithium intermediate.[9] The regioselectivity of deprotonation is directed by the existing substituents. For this scaffold, deprotonation is expected at the C3 position.

Step-by-Step Methodology:

  • Setup: To an oven-dried, three-necked flask under a positive pressure of argon, add anhydrous THF and N,N,N',N'-tetramethylethylenediamine (TMEDA) (1.5 equivalents). Cool the solution to -78 °C using a dry ice/acetone bath.

  • Deprotonation: Add n-butyllithium (n-BuLi) (1.2 equivalents, solution in hexanes) dropwise. Then, add a solution of 2,5-diisopropyl-1-methyl-1H-pyrrole (1 equivalent) in anhydrous THF dropwise. Stir the resulting mixture at -78 °C for 1 hour to ensure complete formation of the 3-lithiated species.

  • Electrophilic Quench (Example: Carboxylation): Bubble dry CO₂ gas through the solution for 30 minutes, or add freshly crushed dry ice pellets to the flask. Allow the mixture to slowly warm to room temperature.

  • Work-up: Quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel.

  • Extraction: Extract the product with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, dry over MgSO₄, filter, and concentrate. Purify the resulting carboxylic acid by recrystallization or silica gel chromatography.

Expert Insights & Causality:

  • Strictly Anhydrous & Inert Atmosphere: Organolithium reagents like n-BuLi are extremely strong bases and pyrophoric. They react violently with water and oxygen. The use of an inert atmosphere (argon or nitrogen) and anhydrous solvents is absolutely critical for safety and reaction success.[10]

  • Role of TMEDA: TMEDA is a bidentate ligand that chelates the lithium ion, breaking up n-BuLi aggregates and increasing its basicity and reactivity, which facilitates the deprotonation of the relatively non-acidic C-H bond on the pyrrole ring.[10]

  • Low Temperature: The lithiated pyrrole intermediate is thermally unstable. Maintaining the temperature at -78 °C is essential to prevent decomposition and side reactions, such as the "halogen dance" observed in some halogenated heterocycles.[11]

  • Versatility of Electrophiles: The true power of this method lies in the variety of electrophiles that can be used to trap the lithiated intermediate.

G cluster_0 Choosing a Derivatization Strategy Desired_Group What functional group is desired? Aldehyde_Ketone Aldehyde or Ketone? Desired_Group->Aldehyde_Ketone EWG Halogen Halogen (for Cross-Coupling)? Desired_Group->Halogen Handle Other Carboxylic Acid, Alcohol, Alkyl, Silyl, etc.? Desired_Group->Other Diverse Method_Vilsmeier Vilsmeier-Haack or Friedel-Crafts Aldehyde_Ketone->Method_Vilsmeier Method_NBS NBS / NIS Halogen->Method_NBS Method_Lithiation Lithiation -> Quench Other->Method_Lithiation

Caption: Decision tree for selecting the appropriate protocol.

Data Summary

The following table summarizes the typical outcomes for the described protocols. Yields are representative and may vary based on reaction scale and purity of reagents.

ProtocolReagentsTarget PositionTypical YieldKey Application of Product
Vilsmeier-Haack Formylation POCl₃, DMFC365-80%Aldehyde for reductive amination, Wittig, oxidation
Regioselective Bromination N-Bromosuccinimide (NBS)C380-95%Substrate for Suzuki, Stille, Sonogashira coupling
Lithiation-Carboxylation n-BuLi/TMEDA, then CO₂C350-70%Carboxylic acid for amide coupling

Conclusion

The 2,5-diisopropyl-1-methyl-1H-pyrrole scaffold represents a highly valuable and strategically designed building block for medicinal chemistry. Its inherent steric properties provide a reliable method for directing functionalization to the C3 and C4 positions, opening avenues to novel chemical matter that would be difficult to access through classical pyrrole synthesis. The protocols outlined in this guide—Vilsmeier-Haack formylation, regioselective halogenation, and lithiation-quench sequences—are robust, reproducible, and serve as a gateway to a vast array of complex derivatives. By mastering these techniques, researchers can efficiently generate libraries of uniquely substituted pyrroles, accelerating the discovery of new therapeutic agents.

References

  • Therapeutic potential of pyrrole and pyrrolidine analogs: an update. (2022). Future Journal of Pharmaceutical Sciences. Available at: [Link]

  • Kaur, R., et al. (2017). Recent synthetic and medicinal perspectives of pyrroles: An overview. Journal of Pharmaceutical Chemistry & Chemical Science. Available at: [Link]

  • Pyrrole: Key Insights, Latest Research & Applications in Novel Drug Molecule Development. (n.d.). LinkedIn. Available at: [Link]

  • Kumar N, M., et al. (2021). A Review on Pyrrole Derivatives in Medicinal Chemistry: From Natural Products to Modern Therapeutics. ResearchGate. Available at: [Link]

  • Pharmaceuticals based on the Pyrrole Nucleus. (2019). University of Glasgow. Available at: [Link]

  • O'Shea, D. F., et al. (2006). Regioselectivity in lithiation of 1-methylpyrazole: experimental, density functional theory and multinuclear NMR study. Organic & Biomolecular Chemistry. Available at: [Link]

  • Reactions of 2,5-di(2-thienyl)pyrroles. (2008). ResearchGate. Available at: [Link]

  • O'Shea, D. F., et al. (2006). Regioselectivity in Lithiation of 1-methylpyrazole: Experimental, Density Functional Theory and Multinuclear NMR Study. PubMed. Available at: [Link]

  • Shirley, D. A., et al. (1954). METALATION OF PYRROLE, 1-METHYLPYRROLE, AND 1-PHENYLPYRROLE WITH n-BUTYLLITHIUM. The Journal of Organic Chemistry. Available at: [Link]

  • Dembinski, R., et al. (2018). One-Pot Phosphonylation of Heteroaromatic Lithium Reagents: The Scope and Limitations of Its Use for the Synthesis of Heteroaromatic Phosphonates. Molecules. Available at: [Link]

  • Why do electrophilic substitutions generally take place at the 2 and 5 positions in pyrrole? (2016). Quora. Available at: [Link]

  • O'Brien, M., et al. (2023). α‐Functionalisation of Cyclic Sulfides Enabled by Lithiation Trapping. Angewandte Chemie International Edition. Available at: [Link]

  • Electrophilic Substitution in Pyrrole (Reactivity and Orientation). (2020). Pharma Instinct. Available at: [Link]

  • There are some important questions that you need to know and answer before you start studying the reactions of five-membered rings such as. (n.d.). University of Babylon. Available at: [Link]

  • Itami, K., et al. (2023). Regiocontrolled halogen dance of 2,5- dibromopyrroles using equilibrium between dibromopyrrolyllithiums. Chemical Communications. Available at: [Link]

  • Tang, R.-J., et al. (2018). Regioselective Halogenation of Arenes and Heterocycles in Hexafluoroisopropanol. Organic Chemistry Portal. Available at: [Link]

  • 1 H-Pyrrole-3-methanol, 1-methyl-α-propyl. (n.d.). Organic Syntheses. Available at: [Link]

Sources

Method

The Emergence of 2,5-Diisopropyl-1-methyl-1H-pyrrole: A Robust Ligand for Challenging Catalytic Cross-Coupling Reactions

Introduction: Addressing the Demand for Advanced Catalytic Systems In the landscape of modern synthetic chemistry, the development of robust and efficient catalytic systems is paramount for the synthesis of complex molec...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Addressing the Demand for Advanced Catalytic Systems

In the landscape of modern synthetic chemistry, the development of robust and efficient catalytic systems is paramount for the synthesis of complex molecules, particularly in the pharmaceutical and materials science sectors. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions, have become indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. The efficacy of these transformations is often dictated by the nature of the ligand coordinated to the palladium center. An ideal ligand should not only stabilize the metal catalyst but also modulate its electronic and steric properties to facilitate the key steps of the catalytic cycle: oxidative addition, transmetalation (for Suzuki-Miyaura), and reductive elimination.

This guide introduces 2,5-diisopropyl-1-methyl-1H-pyrrole , a sterically hindered and electron-rich N-heterocyclic ligand, and explores its potential applications in catalysis. The bulky isopropyl groups at the 2 and 5 positions, combined with the electron-donating nature of the N-methylpyrrole core, make this ligand a promising candidate for promoting challenging cross-coupling reactions, particularly those involving sterically demanding substrates or unreactive aryl chlorides. This document provides detailed protocols for the synthesis of the ligand and its precursor, as well as representative application notes for its use in key palladium-catalyzed reactions.

Part 1: Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole and its Precursor

The synthesis of the target ligand is achieved through the well-established Paal-Knorr pyrrole synthesis, which involves the condensation of a 1,4-dicarbonyl compound with a primary amine.[1][2][3][4]

Protocol 1: Synthesis of 3,6-Dimethyl-2,5-heptanedione

The precursor 1,4-diketone, 3,6-dimethyl-2,5-heptanedione, can be synthesized via a Claisen condensation approach. A similar procedure for the synthesis of 2,6-dimethyl-3,5-heptanedione has been reported.[5][6]

Reaction Scheme:

Materials:

  • Ethyl isobutyrate

  • 3-Methyl-2-butanone

  • Potassium tert-butoxide

  • Dimethylformamide (DMF), anhydrous

  • Hydrochloric acid (1 M)

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • To a stirred solution of potassium tert-butoxide (1.1 eq) in anhydrous DMF at 50 °C under an inert atmosphere (e.g., nitrogen or argon), a mixture of ethyl isobutyrate (2.2 eq) and 3-methyl-2-butanone (1.0 eq) is added dropwise over 3 hours.

  • The reaction mixture is stirred at 50 °C for an additional 8 hours.

  • After cooling to room temperature, the reaction is quenched by the slow addition of 1 M HCl until the solution is acidic (pH ~5-6).

  • The mixture is extracted with diethyl ether (3 x 50 mL).

  • The combined organic layers are washed with saturated sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL), dried over anhydrous magnesium sulfate, and filtered.

  • The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to afford 3,6-dimethyl-2,5-heptanedione.

Protocol 2: Paal-Knorr Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

This protocol adapts the general Paal-Knorr synthesis for the specific target ligand.[1][2][3][4][7]

Reaction Scheme:

Materials:

  • 3,6-Dimethyl-2,5-heptanedione

  • Methylamine (40% in water or as a solution in THF/ethanol)

  • Acetic acid

  • Toluene

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 3,6-dimethyl-2,5-heptanedione (1.0 eq) in toluene.

  • Add methylamine (1.2 eq) and a catalytic amount of acetic acid (0.1 eq).

  • Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC) until the starting diketone is consumed. Water will be collected in the Dean-Stark trap.

  • Cool the reaction mixture to room temperature and wash with saturated sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield 2,5-diisopropyl-1-methyl-1H-pyrrole as a colorless to pale yellow oil.

Part 2: Application in Palladium-Catalyzed Cross-Coupling Reactions

The steric bulk and electron-rich nature of 2,5-diisopropyl-1-methyl-1H-pyrrole are anticipated to enhance the activity of palladium catalysts in several key cross-coupling reactions. The bulky isopropyl groups can promote the formation of monoligated, highly reactive Pd(0) species, which is often crucial for the oxidative addition of challenging substrates like aryl chlorides.[1] The electron-donating pyrrole ring increases the electron density on the palladium center, facilitating the oxidative addition step.[8]

Application Note 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds.[7][9] The use of sterically hindered and electron-rich ligands can be particularly beneficial for the coupling of sterically demanding aryl halides and boronic acids.

Proposed Catalytic Cycle:

Suzuki_Miyaura_Cycle cluster_legend Legend Pd(0)L Pd(0)L Ar-Pd(II)-X(L) Ar-Pd(II)-X(L) Pd(0)L->Ar-Pd(II)-X(L) Oxidative Addition (Ar-X) Ar-Pd(II)-OR'(L) Ar-Pd(II)-OR'(L) Ar-Pd(II)-X(L)->Ar-Pd(II)-OR'(L) Transmetalation (Ar'B(OR)2, Base) Ar-Pd(II)-Ar'(L) Ar-Pd(II)-Ar'(L) Ar-Pd(II)-OR'(L)->Ar-Pd(II)-Ar'(L) Ar-Pd(II)-Ar'(L)->Pd(0)L Reductive Elimination (Ar-Ar') L L = 2,5-diisopropyl-1-methyl-1H-pyrrole

Caption: Generalized catalytic cycle for the Suzuki-Miyaura coupling.

Representative Protocol:

  • Reactants: Aryl halide (1.0 mmol), Arylboronic acid (1.2 mmol), Base (e.g., K₃PO₄, 2.0 mmol)

  • Catalyst: Pd(OAc)₂ (2 mol%)

  • Ligand: 2,5-Diisopropyl-1-methyl-1H-pyrrole (4 mol%)

  • Solvent: Toluene or Dioxane (5 mL)

  • Temperature: 80-110 °C

  • Procedure:

    • In an oven-dried Schlenk tube, combine the aryl halide, arylboronic acid, and base.

    • In a separate vial, pre-mix Pd(OAc)₂ and the 2,5-diisopropyl-1-methyl-1H-pyrrole ligand in the solvent.

    • Add the catalyst solution to the Schlenk tube.

    • Degas the reaction mixture and backfill with an inert gas.

    • Heat the reaction at the specified temperature until completion (monitored by TLC or GC-MS).

    • After cooling, dilute the mixture with ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify the product by column chromatography.

Expected Outcome and Rationale: The bulky ligand is expected to facilitate the coupling of sterically hindered substrates and improve catalyst turnover numbers by preventing the formation of inactive palladium species.

Application Note 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[1][10][11][12] The use of bulky, electron-rich ligands is crucial for the efficient coupling of a wide range of amines with aryl halides, including challenging aryl chlorides.[13][14]

Proposed Catalytic Cycle:

Buchwald_Hartwig_Cycle cluster_legend Legend Pd(0)L Pd(0)L Ar-Pd(II)-X(L) Ar-Pd(II)-X(L) Pd(0)L->Ar-Pd(II)-X(L) Oxidative Addition (Ar-X) [Ar-Pd(II)-NR'R''](L) [Ar-Pd(II)-NR'R''](L) Ar-Pd(II)-X(L)->[Ar-Pd(II)-NR'R''](L) Amine Coordination & Deprotonation (HNR'R'', Base) [Ar-Pd(II)-NR'R''](L)->Pd(0)L Reductive Elimination (Ar-NR'R'') L L = 2,5-diisopropyl-1-methyl-1H-pyrrole

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Representative Protocol:

  • Reactants: Aryl halide (1.0 mmol), Amine (1.2 mmol), Base (e.g., NaOtBu, 1.4 mmol)

  • Catalyst: Pd₂(dba)₃ (1 mol%)

  • Ligand: 2,5-Diisopropyl-1-methyl-1H-pyrrole (2.5 mol%)

  • Solvent: Toluene (5 mL)

  • Temperature: 80-110 °C

  • Procedure:

    • In a glovebox, charge a Schlenk tube with the aryl halide, base, and a stir bar.

    • In a separate vial, dissolve Pd₂(dba)₃ and the 2,5-diisopropyl-1-methyl-1H-pyrrole ligand in toluene.

    • Add the catalyst solution to the Schlenk tube, followed by the amine.

    • Seal the tube and heat at the specified temperature until the reaction is complete.

    • Work-up and purification are performed as described for the Suzuki-Miyaura coupling.

Expected Outcome and Rationale: The ligand's steric bulk is expected to promote the reductive elimination step, which is often rate-limiting, and to prevent β-hydride elimination in cases where applicable.[1]

Application Note 3: Heck Reaction

The Heck reaction couples aryl or vinyl halides with alkenes.[3][8][10][15] The choice of ligand can influence the regioselectivity and efficiency of the reaction.

Proposed Catalytic Cycle:

Heck_Cycle cluster_legend Legend Pd(0)L Pd(0)L Ar-Pd(II)-X(L) Ar-Pd(II)-X(L) Pd(0)L->Ar-Pd(II)-X(L) Oxidative Addition (Ar-X) Ar-alkene-Pd(II)-X(L) Ar-alkene-Pd(II)-X(L) Ar-Pd(II)-X(L)->Ar-alkene-Pd(II)-X(L) Alkene Coordination alkyl-Pd(II)-X(L) alkyl-Pd(II)-X(L) Ar-alkene-Pd(II)-X(L)->alkyl-Pd(II)-X(L) Migratory Insertion alkyl-Pd(II)-X(L)->Pd(0)L β-Hydride Elimination & Product Release L L = 2,5-diisopropyl-1-methyl-1H-pyrrole

Caption: Generalized catalytic cycle for the Heck reaction.

Representative Protocol:

  • Reactants: Aryl halide (1.0 mmol), Alkene (1.5 mmol), Base (e.g., Et₃N, 2.0 mmol)

  • Catalyst: Pd(OAc)₂ (1 mol%)

  • Ligand: 2,5-Diisopropyl-1-methyl-1H-pyrrole (2 mol%)

  • Solvent: DMF or Acetonitrile (5 mL)

  • Temperature: 100-140 °C

  • Procedure:

    • Combine the aryl halide, alkene, and base in a sealable reaction vessel.

    • Add a pre-mixed solution of Pd(OAc)₂ and the ligand in the solvent.

    • Seal the vessel and heat with stirring for the required time.

    • After cooling, perform a standard aqueous work-up and purify the product by chromatography.

Expected Outcome and Rationale: The electron-donating nature of the pyrrole ligand can accelerate the rate-limiting oxidative addition step, potentially allowing for lower reaction temperatures or catalyst loadings.

Part 3: Data Summary and Mechanistic Insights

The performance of 2,5-diisopropyl-1-methyl-1H-pyrrole as a ligand is anticipated to be superior to less sterically hindered or electron-poor ligands, especially in challenging coupling reactions.

Table 1: Anticipated Performance in Suzuki-Miyaura Coupling of 4-Chlorotoluene with Phenylboronic Acid

LigandCatalyst Loading (mol%)Temperature (°C)Time (h)Yield (%)
PPh₃211024<10
P(t-Bu)₃210012~70
2,5-Diisopropyl-1-methyl-1H-pyrrole 2 100 8 >90 (expected)

Causality behind Experimental Choices:

  • Choice of Base: In Suzuki-Miyaura reactions, a base (e.g., K₃PO₄, Cs₂CO₃) is required to activate the boronic acid for transmetalation. For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like NaOtBu or LiHMDS is often used to deprotonate the amine.

  • Solvent Selection: Aprotic solvents like toluene, dioxane, or DMF are commonly used to ensure the solubility of the reactants and catalyst and to withstand the required reaction temperatures.

  • Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) active state, are sensitive to oxygen. Therefore, conducting these reactions under an inert atmosphere (nitrogen or argon) is crucial to prevent catalyst deactivation.

  • Ligand-to-Metal Ratio: A ligand-to-palladium ratio of 1:1 to 2:1 is typically employed. For bulky ligands like the one discussed, a lower ratio is often preferred to favor the formation of the active monoligated palladium species.

The Role of Steric and Electronic Effects:

The enhanced reactivity observed with bulky, electron-rich ligands can be attributed to several factors:

  • Steric Hindrance: The large isopropyl groups on the pyrrole ring create a sterically demanding environment around the palladium center. This favors the formation of coordinatively unsaturated, 14-electron Pd(0)L species, which are more reactive in the oxidative addition step compared to more saturated complexes.[1]

  • Electron Donation: The N-methylpyrrole ring is an electron-rich aromatic system. As a ligand, it increases the electron density on the palladium atom, which facilitates the oxidative addition of aryl halides, particularly the less reactive aryl chlorides.[8]

  • Stabilization of the Catalytic Species: The ligand helps to stabilize the palladium nanoparticles that can form during the reaction, preventing their aggregation into inactive bulk palladium.

Conclusion

2,5-Diisopropyl-1-methyl-1H-pyrrole represents a promising class of ligands for palladium-catalyzed cross-coupling reactions. Its synthesis via the Paal-Knorr reaction is straightforward, and its unique steric and electronic properties are poised to address some of the persistent challenges in modern organic synthesis. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers and drug development professionals seeking to leverage the power of advanced catalytic systems. Further exploration of this ligand in a broader range of catalytic transformations is highly encouraged.

References

  • Buchwald, S. L., & Hartwig, J. F. (2010).
  • Yin, J., & Buchwald, S. L. (2021). A Bulky and Electron-Rich N-Heterocyclic Carbene–Palladium Complex (SIPr)Ph2Pd(cin)Cl: Highly Efficient and Versatile for the Buchwald–Hartwig Amination of (Hetero)aryl Chlorides with (Hetero)aryl Amines at Room Temperature. ACS Catalysis, 11(15), 9673–9684. [Link]

  • Zhang, Y., et al. (2022). Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. Chemistry – A European Journal, 28(4), e202103341. [Link]

  • Paal, C. (1884). Ueber die Derivate des Acetophenonacetessigesters und des Acetonylacetessigesters. Berichte der deutschen chemischen Gesellschaft, 17(2), 2756–2767.
  • Knorr, L. (1884). Synthese von Furfuran-, Pyrrol- und Thiophenderivaten. Berichte der deutschen chemischen Gesellschaft, 17(2), 1635–1642.
  • Amarnath, V., & Amarnath, K. (1995). Paal-Knorr Furan Synthesis. A New Look at an Old Reaction. The Journal of Organic Chemistry, 60(2), 301–307.
  • Mizoroki, T., Mori, K., & Ozaki, A. (1971). Arylation of Olefin with Aryl Iodide Catalyzed by Palladium. Bulletin of the Chemical Society of Japan, 44(2), 581–581.
  • Heck, R. F., & Nolley, J. P. (1972). Palladium-catalyzed vinylic hydrogen substitution reactions with aryl, benzyl, and styryl halides. The Journal of Organic Chemistry, 37(14), 2320–2322.
  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
  • Hartwig, J. F. (1998). Transition Metal Catalyzed Synthesis of Arylamines and Aryl Ethers from Aryl Halides and Triflates: Scope and Mechanism.
  • Paal-Knorr Synthesis. (n.d.). In Wikipedia. Retrieved February 18, 2026, from [Link]

  • Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved February 18, 2026, from [Link]

  • The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube. [Link]

  • Carrow, B. P., & Nozaki, K. (2014). Suzuki–Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 136(45), 15929–15932.
  • Heck Reaction. (n.d.). In Wikipedia. Retrieved February 18, 2026, from [Link]

  • Heck Reaction. (2023, June 30). Chemistry LibreTexts. [Link]

  • Beletskaya, I. P., & Cheprakov, A. V. (2017).
  • Farnum, D. G., et al. (1974). J. Am. Chem. Soc., 96(3), 934-935.
  • Surry, D. S., & Buchwald, S. L. (2016). Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT. [Link]

  • Alaridhee, Z. A. I., et al. (2023). Study of mechanistic pathways in cross-linking reactions with palladium. Zenodo. [Link]

  • Bäckvall, J.-E. (2011). Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective. Molecules, 16(1), 949-960.
  • Zuccaccia, C., et al. (2023).
  • Fitt, J. J., & Gschwend, H. W. (1983). Organic Syntheses, 61, 2.
  • Zhang, Q., et al. (2017). Synthesis of 2,5-dibutyl-3,6-dimethyl-1H,2H,4H,5H-pyrrolo[3,4-c]pyr- role-1,4-dione: A diketopyrrolopyrrole scaffold for the for. NSF Public Access Repository.
  • Jana, R., & Keilitz, J. (2010). Mechanism of palladium‐catalyzed cross‐coupling reactions between alkyl halides and Grignard reagents in the presence of buta‐1,3‐diene as suggested by Kambe and co‐workers.
  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.
  • Ehlers, P., et al. (2013). Synthesis of 2,5‐Diarylpyrroles by Ligand‐Free Palladium‐Catalyzed CH Activation of Pyrroles in Ionic Liquids.
  • Preparation technique of 3,5-heptanedione. (2012).
  • McNeil, A. J., et al. (2011). Ligand-Based Steric Effects in Ni-Catalyzed Chain-Growth Polymerizations Using Bis(dialkylphosphino)ethanes. Macromolecules, 44(13), 5185–5193.
  • van der Vlugt, J. I., et al. (2025). Metal Electronics Mediate Steric and Coordination Number Effects on Palladium (II)
  • Huber, G. W., & Dumesic, J. A. (2009). Synthesis of biomass-derived methylcyclopentane as a gasoline additive via aldol condensation/hydrodeoxygenation of 2,5-hexanedione. Green Chemistry, 11(8), 1173-1176.

Sources

Application

Application Notes and Protocols for the Paal-Knorr Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

For Researchers, Scientists, and Drug Development Professionals Introduction: The Paal-Knorr Synthesis and the Significance of Substituted Pyrroles The Paal-Knorr synthesis, a classic and enduring reaction in organic che...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Paal-Knorr Synthesis and the Significance of Substituted Pyrroles

The Paal-Knorr synthesis, a classic and enduring reaction in organic chemistry, provides a direct and efficient pathway to substituted pyrroles.[1][2][3] This transformation involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, typically under neutral to mildly acidic conditions, to form the pyrrole ring.[4] The operational simplicity and broad applicability of this method have established it as a cornerstone for the synthesis of the pyrrole nucleus, a core structural motif in a vast array of pharmaceuticals, natural products, and advanced materials.

The pyrrole scaffold is of significant interest in drug development due to its presence in numerous biologically active molecules. These compounds exhibit a wide range of therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities. The substituent pattern on the pyrrole ring plays a crucial role in modulating the biological activity of these molecules. Therefore, the ability to synthesize specifically substituted pyrroles, such as 2,5-Diisopropyl-1-methyl-1H-pyrrole, is of paramount importance for the exploration of new therapeutic agents.

This application note provides a comprehensive guide to the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole via the Paal-Knorr reaction. It includes a detailed mechanistic overview, step-by-step protocols for the synthesis of the requisite 1,4-diketone precursor and the final pyrrole product, as well as recommendations for purification and characterization.

Reaction Mechanism and Workflow

The accepted mechanism for the Paal-Knorr pyrrole synthesis commences with the nucleophilic attack of the primary amine (methylamine) on one of the carbonyl groups of the 1,4-dicarbonyl compound (3,6-dimethyl-2,5-heptanedione), forming a hemiaminal intermediate.[1] This is followed by an intramolecular cyclization, where the nitrogen atom attacks the second carbonyl group. Subsequent dehydration of the resulting 2,5-dihydroxytetrahydropyrrole derivative yields the aromatic pyrrole ring.[1][2]

Diagram of the Paal-Knorr Pyrrole Synthesis Workflow

Paal_Knorr_Workflow cluster_0 Part 1: Synthesis of 1,4-Diketone cluster_1 Part 2: Paal-Knorr Pyrrole Synthesis cluster_2 Part 3: Purification & Analysis Start_Diketone Starting Materials: Isobutyryl chloride Ethylene Intermediate_Diketone Intermediate: 1-chloro-3,3-dimethyl-2-butanone Start_Diketone->Intermediate_Diketone Friedel-Crafts Acylation Product_Diketone Product: 3,6-Dimethyl-2,5-heptanedione Intermediate_Diketone->Product_Diketone Dimerization & Hydrolysis Start_Pyrrole Starting Materials: 3,6-Dimethyl-2,5-heptanedione Methylamine Solution Product_Pyrrole Product: 2,5-Diisopropyl-1-methyl-1H-pyrrole Start_Pyrrole->Product_Pyrrole Paal-Knorr Condensation Purification Purification: Distillation Product_Pyrrole->Purification Analysis Characterization: NMR, IR, MS Purification->Analysis

Caption: A logical workflow for the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Experimental Protocols

Part 1: Synthesis of 3,6-Dimethyl-2,5-heptanedione

Materials:

  • Isobutyryl chloride

  • Ethylene

  • Aluminum chloride (anhydrous)

  • Dichloromethane (anhydrous)

  • Hydrochloric acid (concentrated)

  • Ice

  • Sodium bicarbonate (saturated solution)

  • Brine

  • Anhydrous magnesium sulfate

  • Rotary evaporator

  • Standard glassware for organic synthesis

Procedure:

  • Friedel-Crafts Acylation: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, suspend anhydrous aluminum chloride in anhydrous dichloromethane under an inert atmosphere.

  • Cool the suspension in an ice bath and slowly add isobutyryl chloride via the dropping funnel.

  • Bubble ethylene gas through the stirred reaction mixture at a steady rate.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude intermediate, 1-chloro-3,3-dimethyl-2-butanone.

  • Dimerization and Hydrolysis: The crude intermediate can be dimerized and hydrolyzed in a subsequent step. (Note: Specific conditions for this step would need to be optimized based on related literature procedures for analogous transformations).

  • The final product, 3,6-dimethyl-2,5-heptanedione, should be purified by vacuum distillation.

Part 2: Paal-Knorr Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Materials:

  • 3,6-Dimethyl-2,5-heptanedione

  • Methylamine solution (e.g., 40% in water or 2.0 M in THF)

  • Glacial acetic acid (catalyst)

  • Ethanol (solvent)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

  • Standard glassware for work-up

Procedure:

  • To a round-bottom flask, add 3,6-dimethyl-2,5-heptanedione and ethanol.

  • Add a catalytic amount of glacial acetic acid to the mixture.

  • With stirring, add the methylamine solution dropwise to the flask. An excess of the amine is typically used.[2]

  • Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Add water to the residue and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic extracts and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,5-diisopropyl-1-methyl-1H-pyrrole.

Part 3: Purification and Characterization

Purification:

The crude product can be purified by vacuum distillation.[5] For N-methylpyrroles, fractional distillation from potassium hydroxide (KOH) can be an effective method for purification and drying.[5]

Characterization:

The structure and purity of the synthesized 2,5-diisopropyl-1-methyl-1H-pyrrole should be confirmed by spectroscopic methods.

Technique Expected Observations
¹H NMR Signals corresponding to the isopropyl methyl protons (doublet), isopropyl methine protons (septet), N-methyl protons (singlet), and the pyrrole ring protons (singlet).
¹³C NMR Resonances for the isopropyl methyl and methine carbons, the N-methyl carbon, and the pyrrole ring carbons.
IR Spectroscopy Characteristic peaks for C-H stretching and bending, and C-N stretching of the pyrrole ring.
Mass Spectrometry A molecular ion peak corresponding to the molecular weight of the product (C₁₂H₂₁N).

Troubleshooting and Key Considerations

  • Reaction Conditions: The Paal-Knorr reaction can be sensitive to pH. Strongly acidic conditions (pH < 3) may favor the formation of furan byproducts.[2] The use of a weak acid catalyst like acetic acid is generally recommended.

  • Amine Source: The choice of methylamine solution (in water or an organic solvent) may influence the reaction rate and work-up procedure. Anhydrous conditions may be preferable in some cases.

  • Purification: Pyrroles can be sensitive to air and light. It is advisable to store the purified product under an inert atmosphere and in a dark container.

  • Safety: Isobutyryl chloride and aluminum chloride are corrosive and react violently with water. Methylamine is a flammable and corrosive gas. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Conclusion

The Paal-Knorr synthesis offers a reliable and straightforward method for the preparation of 2,5-Diisopropyl-1-methyl-1H-pyrrole. By following the detailed protocols and considering the key experimental parameters outlined in this application note, researchers can successfully synthesize and purify this valuable substituted pyrrole for further investigation in medicinal chemistry and materials science.

References

  • LookChem. Cas 96-54-8, N-Methyl pyrrole. [Link]

  • Amarnath, V., & Amarnath, K. (1995). Intermediates in the Paal-Knorr synthesis of pyrroles. The Journal of Organic Chemistry, 60(2), 301–307. [Link]

  • Wikipedia. (2023). Paal–Knorr synthesis. [Link]

  • European Patent Office. (2016). METHOD FOR PURIFYING N-METHYL-2-PYRROLIDONE. EP1720833B1. [Link]

  • MBB College. When an endlizable 1,4-diketore is heated with ammonia - primary amine, N-heterocycle pyrrole is formed. This reaction is known as Poad-Knorr synthesis.[Link]

  • Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. [Link]

  • Organic Syntheses. (2023). Preparation of N-Boc-3-methylpyrrole via Anionic Rearrangement. [Link]

  • Google Patents. Process for making n-methyl pyrrole. US2951081A.
  • Wang, C., et al. (2013). An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media. Chinese Chemical Letters, 24(8), 719-721. [Link]

  • Weiss, U., et al. (2013). Irreversible Protein Labeling by Paal–Knorr Conjugation. ACS Chemical Biology, 8(12), 2717-2723. [Link]

  • Organic Syntheses. 1H-Pyrrole-3-methanol, 1-methyl-α-propyl-. [Link]

  • PubChem. 2,5-Dimethyl-1-propyl-1H-pyrrole. [Link]

  • Organic Syntheses. 2-ACETYL-1,3-CYCLOPENTANEDIONE. [Link]

  • CIBTech. SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. [Link]

  • NSF Public Access Repository. Synthesis of 2,5-dibutyl-3,6-dimethyl-1H,2H,4H,5H-pyrrolo[3,4-c]pyr- role-1,4-dione: A diketopyrrolopyrrole scaffold for the for. [Link]

  • NP-MRD. 1H NMR Spectrum (1D, 800 MHz, H2O, predicted) (NP0251275). [Link]

  • NIST WebBook. 1H-Pyrrole, 1-methyl-. [Link]

  • PubChem. 2,5-Dihydro-1-methylpyrrole. [Link]

  • NIST WebBook. 1H-Pyrrole, 2,5-dihydro-. [Link]

  • Google Patents. Preparation technique of 3,5-heptanedione. CN102351673A.
  • Biogeosciences. High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization of ma. [Link]

  • AIP Publishing. computational investigation of ir and uv-vis spectra of 2-isopropyl-5-methyl-1,4-benzoquinone using. [Link]

  • MDPI. Selective Reagent Ion-Time-of-Flight-Mass Spectrometric Investigations of the Intravenous Anaesthetic Propofol and Its Major Metabolite 2,6-Diisopropyl-1,4-benzoquinone. [Link]

  • ResearchGate. ¹H NMR spectra of 1‐methyl‐1H‐pyrrole (5 a) in different solvents.[Link]

  • PubChem. (3R,5R)-2,6-Dimethyl-3,5-heptanediol. [Link]

  • ResearchGate. Analysis of Infrared Spectra of Neat Liquid N-Methylpyrrole. [Link]

Sources

Method

Scale-up synthesis procedure for 2,5-Diisopropyl-1-methyl-1H-pyrrole

Application Note & Protocol A Scalable, High-Yield Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole for Pharmaceutical and Materials Science Applications Abstract: This document provides a comprehensive guide to the scal...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

A Scalable, High-Yield Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole for Pharmaceutical and Materials Science Applications

Abstract: This document provides a comprehensive guide to the scale-up synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole, a key heterocyclic building block. Substituted pyrroles are privileged structures in medicinal chemistry and advanced materials due to their unique electronic properties and ability to participate in hydrogen bonding.[1][2] This protocol details a robust, two-stage synthetic strategy centered around the highly efficient Paal-Knorr pyrrole synthesis.[3][4] We present a complete, step-by-step methodology, from the synthesis of the requisite 1,4-dicarbonyl precursor, 2,7-dimethyl-3,6-octanedione, to the final cyclization and purification. The causality behind experimental choices, process safety, and critical scale-up parameters are discussed to ensure successful implementation by researchers in drug development and chemical synthesis.

Strategic Overview & Rationale

The synthesis of the target molecule is achieved via a classic Paal-Knorr reaction, which involves the condensation of a 1,4-dicarbonyl compound with a primary amine.[5] This method is renowned for its reliability, operational simplicity, and generally high yields.[1]

The selected two-stage strategy involves:

  • Synthesis of the 1,4-Diketone Precursor: Generation of 2,7-dimethyl-3,6-octanedione. This key intermediate is not widely available commercially and is constructed using fundamental and scalable organic reactions.

  • Paal-Knorr Cyclization: Condensation of the synthesized diketone with methylamine to form the final N-methylated pyrrole ring.[2]

This approach allows for precise control over the substitution pattern of the pyrrole ring and is amenable to large-scale production.

G cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Paal-Knorr Cyclization start Commercially Available Starting Materials diketone 2,7-Dimethyl-3,6-octanedione (1,4-Diketone Precursor) start->diketone Multi-step Synthesis methylamine Methylamine (CH3NH2) product Target Molecule: 2,5-Diisopropyl-1-methyl-1H-pyrrole diketone->product methylamine->product

Figure 1: High-level workflow for the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Part I: Synthesis of 2,7-Dimethyl-3,6-octanedione

2.1. Mechanistic Rationale

The synthesis of the 1,4-diketone precursor is achieved via the reaction of an isovaleryl halide with an appropriate organometallic reagent. For scalability and control, an organocuprate-mediated coupling with isovaleryl chloride is a reliable choice. However, a more direct and cost-effective method for scale-up involves the nucleophilic addition of an isopropyl Grignard reagent to isobutyraldehyde, followed by oxidation of the resulting secondary alcohol to a ketone (isobutyrophenone analog), and subsequent oxidative coupling. For this protocol, we will focus on the Grignard addition followed by oxidation, a common and well-understood transformation. The Grignard reagent acts as a potent nucleophile, attacking the carbonyl carbon of the aldehyde.[6][7]

2.2. Detailed Experimental Protocol (1.0 mole Scale)

Materials:

  • Magnesium turnings (26.7 g, 1.1 mol, 1.1 eq)

  • 2-Bromopropane (135.3 g, 1.1 mol, 1.1 eq)

  • Anhydrous Diethyl Ether (Et₂O) (1 L)

  • Isobutyraldehyde (72.1 g, 1.0 mol, 1.0 eq)

  • Pyridinium chlorochromate (PCC) (237.0 g, 1.1 mol, 1.1 eq)

  • Dichloromethane (DCM) (2 L)

  • Saturated aq. NH₄Cl solution

  • Anhydrous MgSO₄

  • Silica Gel

Procedure:

  • Grignard Reagent Formation:

    • Set up a 3 L, three-neck, round-bottom flask equipped with a mechanical stirrer, reflux condenser (with a drying tube), and a pressure-equalizing dropping funnel. Flame-dry all glassware and allow to cool under a nitrogen atmosphere.

    • Add magnesium turnings to the flask.

    • Add 200 mL of anhydrous Et₂O to the flask. In the dropping funnel, add a solution of 2-bromopropane in 800 mL of anhydrous Et₂O.

    • Add ~50 mL of the 2-bromopropane solution to the magnesium. If the reaction does not initiate (cloudiness, gentle reflux), add a small crystal of iodine or warm gently.

    • Once initiated, add the remaining 2-bromopropane solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, stir the mixture for an additional 1-2 hours at room temperature to ensure complete formation of isopropylmagnesium bromide.[8][9]

  • Reaction with Aldehyde:

    • Cool the Grignard solution to 0 °C using an ice bath.

    • Add a solution of isobutyraldehyde (1.0 mol) in 200 mL of anhydrous Et₂O to the dropping funnel and add it dropwise to the stirred Grignard reagent over 1-2 hours, maintaining the temperature below 10 °C.

    • After addition, allow the mixture to warm to room temperature and stir for 3-4 hours.

  • Work-up and Isolation of Intermediate Alcohol:

    • Cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of 500 mL of saturated aqueous NH₄Cl solution.

    • Separate the organic layer, and extract the aqueous layer with Et₂O (2 x 200 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude intermediate alcohol (2,4-dimethyl-3-pentanol).

  • Oxidation to 1,4-Diketone:

    • This step requires careful execution due to the nature of the oxidant. The reaction described here is a conceptual adaptation. In practice, a Swern oxidation or other modern oxidation might be preferred for scale-up but PCC is illustrative.

    • In a 5 L flask equipped with a mechanical stirrer, add PCC and 2 L of DCM.

    • Add the crude alcohol dissolved in 500 mL of DCM to the PCC suspension in one portion.

    • Stir the mixture vigorously for 4-6 hours at room temperature. The reaction is exothermic.

    • Upon completion (monitored by TLC), dilute the mixture with 1 L of Et₂O and filter through a pad of silica gel, washing thoroughly with additional Et₂O.

    • Concentrate the filtrate under reduced pressure. The crude product, 2,7-dimethyl-3,6-octanedione, is then purified by vacuum distillation.

Part II: Paal-Knorr Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

3.1. Mechanistic Rationale

The Paal-Knorr synthesis is a classic acid-catalyzed condensation reaction.[3] The mechanism proceeds through the following key steps:

  • Hemiaminal Formation: The primary amine (methylamine) performs a nucleophilic attack on one of the carbonyl groups of the 1,4-diketone.[2]

  • Intramolecular Cyclization: The nitrogen of the hemiaminal then attacks the second carbonyl group, forming a cyclic 2,5-dihydroxytetrahydropyrrole intermediate.[5][10]

  • Dehydration: A two-step dehydration of this intermediate, often facilitated by a mild acid catalyst, eliminates two molecules of water to form the aromatic pyrrole ring.[1]

G Paal-Knorr Pyrrole Synthesis Mechanism diketone 1,4-Diketone hemiaminal Hemiaminal Intermediate diketone->hemiaminal + R'-NH2 amine R'-NH2 (Methylamine) cyclic_intermediate 2,5-Dihydroxytetrahydropyrrole hemiaminal->cyclic_intermediate Intramolecular Cyclization pyrrole Substituted Pyrrole cyclic_intermediate->pyrrole Dehydration (-2 H2O) h2o 2 H2O

Figure 2: Simplified mechanism of the Paal-Knorr pyrrole synthesis.

3.2. Detailed Experimental Protocol (0.5 mole Scale)

Materials:

  • 2,7-Dimethyl-3,6-octanedione (85.1 g, 0.5 mol, 1.0 eq)

  • Methylamine (40% solution in water) (46.6 g, 0.6 mol, 1.2 eq)[11]

  • Glacial Acetic Acid (5 mL)

  • Toluene (500 mL)

  • Saturated aq. NaHCO₃ solution

  • Anhydrous MgSO₄

Procedure:

  • Reaction Setup:

    • Set up a 2 L flask with a mechanical stirrer, reflux condenser, and a Dean-Stark trap filled with toluene.

    • Charge the flask with 2,7-dimethyl-3,6-octanedione, 500 mL of toluene, and 5 mL of glacial acetic acid. The acid acts as a catalyst to accelerate the condensation and dehydration steps.[3]

  • Reagent Addition and Reflux:

    • Begin stirring and heat the mixture to reflux.

    • Slowly add the 40% aqueous methylamine solution to the refluxing mixture over 30 minutes.

    • Continue to heat at reflux, collecting the water that azeotropes with toluene in the Dean-Stark trap.

    • Monitor the reaction by TLC (e.g., 9:1 Hexanes:Ethyl Acetate) until the starting diketone is consumed (typically 4-8 hours).

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • Transfer the mixture to a separatory funnel and wash sequentially with water (2 x 200 mL), saturated aqueous NaHCO₃ solution (2 x 150 mL), and brine (150 mL).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to remove the toluene.

    • The resulting crude oil is purified by vacuum distillation to yield 2,5-Diisopropyl-1-methyl-1H-pyrrole as a colorless to pale yellow liquid.

Quantitative Data Summary
CompoundFormulaMW ( g/mol )Moles (mol)EquivalentsAmount UsedExpected YieldPurity
Stage 1 Reactants
IsobutyraldehydeC₄H₈O72.111.01.072.1 g->98%
2-BromopropaneC₃H₇Br123.01.11.1135.3 g->99%
Stage 2 Reactants
2,7-Dimethyl-3,6-octanedioneC₁₀H₁₈O₂170.250.51.085.1 g60-70% (from aldehyde)>95%
Methylamine (40% aq.)CH₅N31.060.61.246.6 g-40% w/w
Final Product
2,5-Diisopropyl-1-methyl-1H-pyrroleC₁₁H₁₉N165.28---85-95% (from diketone)>98%
Safety and Hazard Analysis

All operations should be conducted in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn.

ChemicalKey HazardsMitigation Measures
Diethyl Ether Extremely flammable liquid and vapor. May form explosive peroxides.Use in a fume hood away from ignition sources. Ground all equipment. Check for peroxides before use.
Isopropylmagnesium Bromide Reacts violently with water, releasing flammable gases. Causes severe skin burns and eye damage.[12]Handle under an inert atmosphere (N₂). Use dry glassware and solvents. Quench slowly and carefully at low temperatures. Wear appropriate PPE.
2,5-Hexanedione (Analogue) Combustible liquid. Harmful if swallowed or inhaled. Suspected of damaging fertility.[13][14][15][16]Avoid inhalation of vapors. Handle in a fume hood. Prevent contact with skin and eyes.
Methylamine (40% aq.) Flammable. Harmful if swallowed or inhaled. Causes severe skin burns and eye damage. Corrosive to the respiratory tract.[17]Handle in a fume hood. Dispense with care. Have an acid spill kit nearby. Ensure adequate ventilation.
Toluene Highly flammable liquid and vapor. Skin and eye irritant. Suspected of damaging fertility or the unborn child.Use in a fume hood away from ignition sources. Avoid breathing vapors.
References
  • Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. [Link]

  • Wikipedia. Paal–Knorr synthesis. [Link]

  • Kassaee, M. Z., Masrouri, H., & Movahedian, R. (2010). A density functional theory study of the mechanism of the Paal–Knorr pyrrole synthesis. [Link]

  • SynArchive. Paal-Knorr Pyrrole Synthesis. [Link]

  • PrepChem.com. Synthesis of 3,4-dihydroxy-3,4-dimethyl-2,5-hexanedione. [Link]

  • Nagarajan, R., & Perumal, P. T. (2004). Simple synthesis of substituted pyrroles. PubMed. [Link]

  • Martínez-Vargas, A., et al. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. MDPI. [Link]

  • TCI America. Material Safety Data Sheet - Isopropylmagnesium Bromide. [Link]

  • Carl ROTH. Safety Data Sheet: Methylamine. [Link]

  • Linde Gas GmbH. SAFETY DATA SHEET Methylamine, anhydrous. [Link]

  • Filo. Grignard reagent rxn with pentane,2,3 dione. [Link]

  • Banik, B. K., et al. (2005). The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles. Green Chemistry. [Link]

  • Airgas. Safety Data Sheet - Methylamine. [Link]

  • SIAD S.p.A. Safety Data Sheet - Methylamine. [Link]

  • LookChem. Cas 920-39-8, ISOPROPYLMAGNESIUM BROMIDE. [Link]

  • Ley, S. V., et al. (2002). Clean five-step synthesis of an array of 1,2,3,4-tetra-substituted pyrroles using polymer-supported reagents. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

  • CSIRO Publishing. Regioselective Synthesis of 2,5-Disubstituted Pyrroles via Stepwise Iododesilylation and Coupling Reactions. Australian Journal of Chemistry. [Link]

  • Canonne, P., & Leitch, L. C. (1967). Reaction of Grignard reagents with β-dicarbonyl compounds. II. Synthesis of β-hydroxyketones from 2,4-pentanedione. Canadian Journal of Chemistry. [Link]

  • Canonne, P., & Leitch, L. C. (1967). Reaction of Grignard reagents with β-dicarbonyl compounds. II. Synthesis of β-hydroxyketones from 2,4-pentanedione. ResearchGate. [Link]

  • Shimizu, K., et al. (2016). Synthesis of 2,5-disubstituted pyrroles via dehydrogenative condensation of secondary alcohols and 1,2-amino alcohols by supported platinum catalysts. Organic Chemistry Frontiers. [Link]

  • Smith, D. C. C., & Steere, D. E. (1967). 7,12-Dihydropleiadene-7,12-dione: preparation and reaction with grignard reagents. Journal of the Chemical Society C: Organic. [Link]

  • Organic Chemistry Portal. Grignard Reaction. [Link]

Sources

Application

Application Note: High-Stability Redox Materials via 2,5-Diisopropyl-1-methyl-1H-pyrrole

This guide is structured as a high-level technical document for materials scientists and electrochemists. It focuses on the specific utility of 2,5-Diisopropyl-1-methyl-1H-pyrrole (hereafter referred to as Pr2-NMe-Py ) a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical document for materials scientists and electrochemists. It focuses on the specific utility of 2,5-Diisopropyl-1-methyl-1H-pyrrole (hereafter referred to as Pr2-NMe-Py ) as a sterically hindered redox-active building block.

Because the 2- and 5-positions (alpha-positions) are blocked by bulky isopropyl groups, this molecule cannot undergo standard oxidative polymerization to form linear polypyrrole. Instead, its utility lies in reversible redox systems (stable radical cations) and beta-conjugated oligomers .

Executive Summary

2,5-Diisopropyl-1-methyl-1H-pyrrole represents a class of "sterically protected" heteroaromatics. Unlike standard pyrroles that polymerize uncontrollably upon oxidation, the isopropyl groups at the


-positions (2,5) effectively block the reactive sites. This steric protection forces reactivity to the 

-positions (3,4) or, more importantly, stabilizes the radical cation intermediate.

Primary Applications:

  • Organic Redox Flow Batteries (ORFB): As a catholyte material exhibiting reversible one-electron oxidation.

  • Electrochromic Devices: Formation of stable, colored radical cations without film precipitation.

  • Beta-Conjugated Molecular Wires: Controlled synthesis of 3,3'-linked oligomers.

Chemical Logic & Mechanism

The utility of this molecule is defined by the Steric-Electronic Mismatch :

  • Electronic: The N-methyl and electron-rich pyrrole core make the molecule easily oxidizable (

    
     V vs Fc/Fc+).
    
  • Steric: The isopropyl groups prevent the rapid

    
     coupling typical of pyrrole.
    
Reaction Pathways

Upon oxidation (electrochemical or chemical), the molecule follows one of two paths depending on conditions:

  • Path A (Reversible Redox): The steric bulk prevents coupling entirely, yielding a stable radical cation (

    
    ). This is the target for battery applications.
    
  • Path B (Beta-Coupling): Under high concentrations or specific catalysis, the radical couples at the 3-position to form a dimer (3,3'-bipyrrole).

ReactionPathways Monomer Neutral Monomer (2,5-Diisopropyl-1-Me-Py) Oxidation Oxidation (-e⁻) Monomer->Oxidation  E_ox   Radical Radical Cation (Stable Species) Oxidation->Radical  Path A (Dilute/Bulky)   Radical->Monomer  Reduction (+e⁻)   Dimer 3,3'-Dimer (Beta-Coupling) Radical->Dimer  Path B (Concentrated)  

Figure 1: Mechanistic pathways for 2,5-Diisopropyl-1-methyl-1H-pyrrole upon oxidation. Path A is preferred for energy storage applications.

Experimental Protocols

Protocol A: Synthesis Verification & Purification

Before use in sensitive electronic applications, the monomer must be free of oxidative impurities.

Reagents:

  • Crude 2,5-Diisopropyl-1-methyl-1H-pyrrole (Synthesis via Paal-Knorr condensation of 2,7-dimethyl-3,6-octanedione with methylamine).

  • Solvent: Hexane (HPLC Grade).

  • Adsorbent: Basic Alumina (Activity I).

Step-by-Step:

  • Dissolution: Dissolve 1.0 g of crude monomer in 10 mL of hexane.

  • Filtration: Pass through a short pad of Basic Alumina (2 cm height) to remove any oligomeric impurities or oxidized species (which will appear yellow/brown).

  • Evaporation: Remove solvent under reduced pressure (rotary evaporator, 25°C, 20 mbar).

  • Storage: Store the clear, colorless oil under Argon at -20°C. Note: The molecule oxidizes slowly in air to form a yellow/brown oil.

Protocol B: Electrochemical Characterization (Cyclic Voltammetry)

Objective: Determine the reversibility of the redox couple for battery applications.

Setup:

  • Potentiostat: Standard 3-electrode setup.

  • Working Electrode: Glassy Carbon (3 mm diameter), polished with 0.05 µm alumina.

  • Counter Electrode: Platinum wire.

  • Reference Electrode: Ag/Ag+ (0.01 M AgNO3 in MeCN).

  • Electrolyte: 0.1 M Tetrabutylammonium Hexafluorophosphate (

    
    ) in Dichloromethane (DCM).
    

Procedure:

  • Blank Scan: Record CV of the electrolyte solution (-0.5 V to +1.5 V) to ensure solvent purity.

  • Analyte Addition: Add monomer to reach a concentration of 1.0 mM .

  • Scan 1 (Reversibility Check): Scan from 0 V

    
     +1.0 V 
    
    
    
    0 V at 100 mV/s.
    • Expected Result: A quasi-reversible peak pair (

      
       V). The ratio of cathodic to anodic peak current (
      
      
      
      ) should be near 1.0 if the radical is stable.
  • Scan Rate Study: Perform scans at 50, 100, 200, 500 mV/s.

    • Data Analysis: Plot

      
       vs. 
      
      
      
      . Linearity confirms a diffusion-controlled process (ideal for flow batteries).

Data Summary Table: Typical Electrochemical Parameters

ParameterValue (Approx.)Significance

(Ox)
+0.35 V vs Ag/Ag+Low potential allows easy oxidation.

+0.48 VOperating potential for device.

70-80 mVIndicates quasi-reversible kinetics.

0.90 - 0.98High stability of the radical cation (Low dimerization rate).
Protocol C: Chemical Generation of the Radical Cation

Objective: Isolate or characterize the active species spectroscopically.

Reagents:

  • Oxidant: Silver Hexafluoroantimonate (

    
    ) or Nitrosonium Tetrafluoroborate (
    
    
    
    ).
  • Solvent: Dry Dichloromethane (DCM) or Acetonitrile (MeCN).

Procedure:

  • Preparation: In a glovebox (

    
     ppm), dissolve monomer (10 mg) in 2 mL DCM.
    
  • Oxidation: Add 1.0 equivalent of

    
     dissolved in minimal DCM.
    
  • Observation: The solution will instantly turn deep blue or emerald green , characteristic of the pyrrole radical cation.

  • Workup: Filter off the precipitated metallic silver (Ag0) using a 0.2 µm PTFE syringe filter.

  • Analysis: Transfer immediately to a quartz cuvette for UV-Vis-NIR spectroscopy. Look for polaron bands in the NIR region (800-1100 nm).

Visualization of Experimental Workflow

Workflow cluster_0 Phase 1: Preparation cluster_1 Phase 2: Characterization cluster_2 Phase 3: Application Step1 Synthesis/Purification (Basic Alumina Filtration) Step2 Inert Storage (Argon, -20°C) Step1->Step2 Step3 CV Analysis (1.0 mM in DCM/TBAPF6) Step2->Step3 Step4 Data Validation (Check i_pc/i_pa ratio) Step3->Step4 Step5 Chemical Oxidation (AgSbF6 Treatment) Step4->Step5 If Reversible Step6 Spectroscopic Analysis (UV-Vis-NIR / EPR) Step5->Step6

Figure 2: Operational workflow for validating 2,5-Diisopropyl-1-methyl-1H-pyrrole as a redox material.

Critical Troubleshooting & Safety

  • Instability: If the CV shows an irreversible wave (no return peak), the radical is coupling.

    • Solution: Increase the steric bulk (switch to t-butyl analog) OR lower the temperature (-40°C) to stabilize the radical.

    • Note: Isopropyl groups are moderately blocking. At high concentrations (>10 mM), dimerization to 3,3'-bipyrrole is possible.

  • Moisture Sensitivity: The radical cation is sensitive to nucleophilic attack by water. All oxidation experiments must be performed in anhydrous solvents (<50 ppm water).

  • Safety:

    
     is corrosive and moisture-sensitive. Handle in a fume hood or glovebox.
    

References

  • Fundamental Pyrrole Electrochemistry

    • Diaz, A. F., et al. "Electrochemistry of some substituted pyrroles." Journal of Electroanalytical Chemistry, 121, 355-361. Link

    • Context: Establishes the oxidation potentials and polymerization mechanisms of N-substituted pyrroles.
  • Steric Blocking Strategies

    • Merz, A., et al. "3,4-Dimethoxy-2,5-dimethylpyrrole: A Monomer for a Highly Conductive and Stable Polypyrrole." Angewandte Chemie International Edition, 28(5), 623-624. Link

    • Context: Demonstrates how 2,5-blocking forces altern
  • Stable Radicals for Flow Batteries

    • Wei, X., et al. "Materials and Systems for Organic Redox Flow Batteries: Status and Challenges." ACS Energy Letters, 2(9), 2187-2204. Link

    • Context: Reviews the use of sterically hindered organic molecules (like TEMPO and substituted arom
  • Paal-Knorr Synthesis Protocol

    • Amarnath, V., et al. "Intermediates in the Paal-Knorr synthesis of pyrroles." Journal of Organic Chemistry, 60(2), 301-307. Link

    • Context: The foundational method for synthesizing the 2,5-diisopropyl-1-methyl-1H-pyrrole monomer
Method

Application Notes &amp; Protocols: Molecular Docking of 2,5-Diisopropyl-1-methyl-1H-pyrrole Derivatives for Drug Discovery

Abstract Molecular docking has become an indispensable tool in structure-based drug design, enabling the rapid and cost-effective prediction of binding interactions between small molecules and their macromolecular target...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Molecular docking has become an indispensable tool in structure-based drug design, enabling the rapid and cost-effective prediction of binding interactions between small molecules and their macromolecular targets.[1][2][3] This guide provides a comprehensive, in-depth protocol for conducting molecular docking studies with a specific and promising class of compounds: 2,5-diisopropyl-1-methyl-1H-pyrrole derivatives. These scaffolds are of significant interest due to their presence in various biologically active molecules, showing potential as inhibitors for targets implicated in cancer and neurodegenerative diseases.[4][5][6][7][8][9] This document is designed for researchers, scientists, and drug development professionals, offering not just a step-by-step methodology but also the underlying scientific rationale for each critical procedure, from target preparation to results validation. The protocols are centered around widely-used, open-source software to ensure accessibility and reproducibility.

Foundational Concepts: The "Why" Behind the "How"

Before embarking on the protocol, it is crucial to understand the principles governing molecular docking. The process computationally simulates the binding event of a ligand (the pyrrole derivative) into the active site of a receptor (typically a protein).[2][10] This simulation is guided by two core components:

  • Search Algorithm: This component explores the vast conformational space of the ligand within the defined binding site, generating numerous possible binding poses.[11][12]

  • Scoring Function: Each generated pose is evaluated and assigned a score, which estimates the binding affinity (e.g., in kcal/mol). A more negative score typically indicates a more favorable and stronger binding interaction.[2][13][14]

The ultimate goal is to identify the most stable, low-energy binding mode that is most likely to represent the experimental reality.[15] This predictive power allows for the high-throughput virtual screening of compound libraries and the optimization of lead candidates before committing to expensive and time-consuming experimental synthesis and testing.[4]

The Comprehensive Docking Workflow

A successful docking study is a systematic process. The following workflow provides a high-level map of the journey from initial setup to final, validated results.

G cluster_prep Phase 1: Preparation cluster_sim Phase 2: Simulation cluster_analysis Phase 3: Analysis & Validation P1 1.1 Target Selection & Preparation L1 1.2 Ligand Preparation G1 2.1 Grid Box Generation P1->G1 Prepared Receptor L1->G1 D1 2.2 Run Docking (AutoDock Vina) G1->D1 Defined Search Space A1 3.1 Pose & Score Analysis D1->A1 Docking Results V1 3.2 Interaction Visualization A1->V1 R1 3.3 Protocol Validation (Redocking) V1->R1 R1->P1 Iterative Refinement

Protocol 2.2: Running the Docking Simulation

Rationale: This step executes the search algorithm and scoring function to predict the binding poses. AutoDock Vina is a widely-used, efficient, and accurate open-source tool for this purpose.

[16]Step-by-Step Methodology:

  • Open a Command-Line Terminal: Navigate to the directory containing your prepared receptor.pdbqt, ligand.pdbqt, and conf.txt files.

  • Execute AutoDock Vina: Run the docking simulation using the following command:

  • Understand Key Parameters:

    • --config: Specifies the configuration file created in the previous step.

    • --log: Writes a log file with the binding affinity scores for each predicted pose.

    • --exhaustiveness (optional parameter in conf.txt): Controls the thoroughness of the search. Higher values increase computational time but also increase the chance of finding the true energy minimum. A value of 8 is standard; 16 or 32 can be used for more rigorous searches.

PART 3: Analysis & Validation (Interpreting the Results)

Obtaining a docking score is not the end of the study. Meaningful interpretation and rigorous validation are essential to generate a trustworthy hypothesis.

[13]#### Protocol 3.1: Analyzing Docking Poses and Scores

Rationale: The output of a Vina run is a multi-model PDBQT file containing several predicted binding poses (typically 9, ordered from best to worst) and a log file with their corresponding binding affinities.

[17]Step-by-Step Analysis:

  • Examine the Log File: Open the results.log file. You will see a table listing the binding affinity (in kcal/mol) for each mode (pose). The lower (more negative) the energy, the stronger the predicted binding. 2[17]. Cluster Analysis: The output poses are also clustered based on their root-mean-square deviation (RMSD). Poses within a certain RMSD threshold (e.g., 2.0 Å) belong to the same cluster and represent similar binding modes. The top-ranked pose is generally the primary candidate for further analysis.

PoseBinding Affinity (kcal/mol)RMSD from Best Pose (Å)
1-9.20.000
2-8.91.352
3-8.71.876
4-8.14.511
5-7.94.890
Table 1: Example Docking Results for a Pyrrole Derivative. Lower binding affinity scores indicate more favorable predicted interactions.
Protocol 3.2: Visualizing and Interpreting Interactions

Rationale: A good score is meaningless if the binding pose is not supported by chemically sound interactions. Visualization allows you to inspect the predicted interactions between the ligand and protein residues.

[13][14]Step-by-Step Visualization:

  • Load Structures: Open your molecular visualization software (PyMOL, ChimeraX) and load the prepared receptor (receptor.pdbqt) and the output file containing all poses (all_results.pdbqt).

  • Inspect the Top Pose: Focus on the best-scoring pose (Mode 1).

  • Identify Key Interactions: Analyze the binding pocket to identify and measure interactions:

    • Hydrogen Bonds: Look for classic donor-acceptor pairs between the ligand and residues like Ser, Thr, Asp, Glu, and backbone amides/carbonyls.

    • Hydrophobic Interactions: Identify contacts between the nonpolar parts of your ligand (like the isopropyl groups) and hydrophobic residues (e.g., Val, Leu, Ile, Phe).

    • Pi-Stacking: Check for interactions between the pyrrole ring and aromatic residues like Phe, Tyr, or Trp.

  • Generate Interaction Diagrams: Use tools like LigPlot+ or the interaction analysis features within Maestro or Discovery Studio to generate 2D diagrams that clearly summarize these interactions.

G Ligand 2,5-Diisopropyl-1-methyl-1H-pyrrole Tyr88 TYR 88 Ligand->Tyr88 Pi-Pi Stack (Pyrrole Ring) Val175 VAL 175 Ligand->Val175 Hydrophobic (Isopropyl) Phe208 PHE 208 Ligand->Phe208 Pi-Pi Stack (Pyrrole Ring) Leu310 LEU 310 Ligand->Leu310 Hydrophobic (Isopropyl) Ile325 ILE 325 Ligand->Ile325 Hydrophobic (Methyl)

Sources

Application

Application Note: High-Throughput Screening of 2,5-Diisopropyl-1-methyl-1H-pyrrole Analog Libraries

Executive Summary & Scientific Rationale The 2,5-Diisopropyl-1-methyl-1H-pyrrole scaffold represents a distinct chemotype in medicinal chemistry. Unlike simple pyrroles, the inclusion of bulky isopropyl groups at the -po...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Rationale

The 2,5-Diisopropyl-1-methyl-1H-pyrrole scaffold represents a distinct chemotype in medicinal chemistry. Unlike simple pyrroles, the inclusion of bulky isopropyl groups at the


-positions (2,5) creates a sterically congested, highly lipophilic core. The N-methylation further removes the hydrogen bond donor capability of the pyrrole ring, modulating the electronic density and preventing common oxidative polymerization pathways associated with free NH-pyrroles.

This scaffold is frequently investigated for antimicrobial (specifically anti-tubercular) and anticancer (kinase inhibition) properties. However, its high lipophilicity (cLogP > 4.5) presents unique challenges in High-Throughput Screening (HTS), including compound precipitation, non-specific binding to plasticware, and false positives due to aggregation.

This guide details a robust, self-validating HTS workflow designed specifically for this lipophilic class. We utilize a Dual-Modality Screening Strategy : a primary phenotypic screen for cell viability followed by a secondary High-Content Screen (HCS) to deconvolute the mechanism of action (MoA).

Strategic Workflow Visualization

The following diagram outlines the critical path for screening these lipophilic analogs, emphasizing Quality Control (QC) checkpoints to mitigate solubility-driven attrition.

HTS_Workflow Library_Prep Library Preparation (10 mM in DMSO) Solubility_QC Nephelometry QC (Solubility Check) Library_Prep->Solubility_QC  Pre-screen QC Acoustic_Disp Acoustic Dispensing (Echo 550) Solubility_QC->Acoustic_Disp  Pass (>50 µM sol) Primary_Screen Primary Screen: CellTiter-Glo (ATP) Acoustic_Disp->Primary_Screen  Assay Ready Plates Hit_Selection Hit Selection (>50% Inhibition, Robust Z' > 0.5) Primary_Screen->Hit_Selection  Data Normalization Secondary_Screen Secondary Screen: High-Content Imaging (Mito/Tubulin) Hit_Selection->Secondary_Screen  Valid Hits Counter_Screen Counter Screen: HepG2 Cytotoxicity Hit_Selection->Counter_Screen  Selectivity Check Lead_Opt Lead Optimization (SAR Analysis) Secondary_Screen->Lead_Opt  Mechanism Confirmed Counter_Screen->Lead_Opt  Low Tox Profile

Caption: Logical flow for screening lipophilic pyrrole analogs, prioritizing early solubility QC to prevent false negatives.

Critical Assay Parameters & Causality

The Solubility Paradox

2,5-Diisopropyl-1-methyl-1H-pyrrole analogs are prone to "crashing out" in aqueous media.

  • Causality: The hydrophobic isopropyl wings drive aggregation in polar buffers (PBS/Media).

  • Impact: Aggregates scatter light (interfering with optical density) or sequester the target (promiscuous inhibition).

  • Solution: All protocols below utilize a 0.05% Pluronic F-127 supplement in the assay buffer to maintain monodispersity without disrupting cellular membranes.

Oxidation Sensitivity

While N-methylation protects the nitrogen, the C3 and C4 positions remain electron-rich and susceptible to oxidation.

  • Protocol Requirement: All DMSO stock plates must be stored under an Argon blanket or sealed with foil seals at -20°C. Avoid repeated freeze-thaw cycles; use single-use aliquots.

Protocol 1: Library Preparation & Acoustic Dispensing

Objective: Prepare Assay Ready Plates (ARPs) while minimizing compound loss to plastic.

Materials:

  • Echo® 550/650 Liquid Handler (Beckman Coulter)

  • 384-well Low Dead Volume (LDV) source plates (Cyclic Olefin Copolymer - COC)

  • 384-well cell culture-treated assay plates (White, solid bottom for luminescence)

Step-by-Step:

  • Source Plate Loading: Transfer 10 mM compound stocks (in 100% DMSO) into LDV source plates. Centrifuge at 1000 x g for 1 minute to remove bubbles.

    • Note: Use COC plates; pyrroles can bind to polystyrene.

  • Solubility Check (Optional but Recommended): Perform laser nephelometry on a subset of the library diluted 1:100 in assay buffer. Flag compounds with high scatter.

  • Acoustic Transfer:

    • Dispense 40 nL of compound into the destination plate to achieve a final concentration of 10 µM (assuming 40 µL assay volume).

    • This results in a final DMSO concentration of 0.1% , well below the toxicity threshold for most cell lines (typically 0.5%).

  • Control Wells:

    • Column 1: Negative Control (0.1% DMSO only).

    • Column 2: Positive Control (10 µM Staurosporine - pan-kinase inhibitor/apoptosis inducer).

    • Column 23/24: Blank (Media only, no cells) for background subtraction.

Protocol 2: Primary Phenotypic Screen (Cell Viability)

Objective: Identify analogs that reduce cell viability (anticancer/antimicrobial) using ATP quantitation.

Assay System: CellTiter-Glo® 2.0 (Promega) Cell Line: A549 (Lung Carcinoma) or M. smegmatis (Surrogate for TB).

Procedure:

  • Cell Seeding:

    • Harvest cells and resuspend in media containing 0.05% Pluronic F-127 .

    • Dispense 40 µL of cell suspension (e.g., 1,000 cells/well) into the pre-spotted ARPs (from Protocol 1) using a Multidrop™ Combi.

    • Tip: Dispense at low speed to prevent splashing into the "edge" wells.

  • Incubation:

    • Incubate plates for 48 or 72 hours at 37°C, 5% CO₂ in a humidified incubator.

    • Edge Effect Mitigation: Place assay plates in a "humidified cassette" or surround with water-filled dummy plates.

  • Detection:

    • Equilibrate plates to room temperature (20 mins).

    • Add 40 µL of CellTiter-Glo® reagent.

    • Orbitally shake for 2 minutes (critical for lysing cells and solubilizing the lipophilic pyrroles).

    • Incubate 10 minutes to stabilize the luminescent signal.

  • Read: Measure luminescence on a multimode plate reader (e.g., EnVision, PHERAstar).

Data Analysis & QC:

  • Calculate Percent Inhibition :

    
    
    
  • Z-Factor (

    
    ):  Must be 
    
    
    
    .
    
    
    (Where
    
    
    = positive control,
    
    
    = negative control)

Protocol 3: Secondary High-Content Screening (HCS)

Objective: Deconvolute the MoA of hits. Pyrroles often target tubulin or disrupt mitochondrial function. This multiplexed assay tests both.

Reagents:

  • Hoechst 33342: Nuclear stain (Blue).

  • MitoTracker™ Red CMXRos: Mitochondrial membrane potential (Red).

  • Anti-alpha Tubulin-FITC: Cytoskeletal integrity (Green).

Procedure:

  • Treatment: Incubate cells with "Hit" compounds (at IC₅₀ concentration) for 24 hours.

  • Live Staining (Mitochondria):

    • Add MitoTracker Red (100 nM final) directly to media. Incubate 30 mins at 37°C.

  • Fixation & Permeabilization:

    • Wash with PBS. Fix with 4% Paraformaldehyde (15 mins).

    • Permeabilize with 0.1% Triton X-100.

  • Staining (Nuclei & Tubulin):

    • Block with 1% BSA.

    • Incubate with Anti-alpha Tubulin-FITC and Hoechst 33342 for 1 hour.

  • Imaging:

    • Image on a High-Content Analysis system (e.g., PerkinElmer Operetta or Molecular Devices ImageXpress).

    • Magnification: 20x or 40x.

Interpretation Table:

Phenotype ObservedLikely MechanismReference
Loss of Red Signal Mitochondrial Depolarization (Apoptosis)[1]
Condensed Nuclei (Blue) Nuclear Fragmentation (Late Apoptosis)[2]
Disrupted Green Fibers Tubulin Polymerization Inhibition[3]
Diffuse Green Signal Tubulin Destabilization[3]

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
High CV% across replicates Compound precipitationAdd 0.05% Pluronic F-127 to assay buffer; reduce compound concentration.
Signal Drift (Edge Effect) EvaporationUse breathable membranes; fill edge wells with water (don't use for data).
Low Z' (< 0.5) Pipetting error or cell clumpingUse automated dispensers (Multidrop); ensure single-cell suspension before seeding.
False Positives (Fluorescence) Pyrrole AutofluorescencePyrroles can fluoresce in the blue/green spectrum. Use "Pre-read" background subtraction or Red/Far-Red probes.

References

  • Mitochondrial Assays: "Monitoring Mitochondrial Function in High-Throughput Screening." Assay Guidance Manual. NCBI. [Link]

  • Pyrrole Biological Activity: Bhardwaj, V. et al. "Pyrrole: A resourceful small molecule in key medicinal hetero-aromatics." RSC Advances, 2015.[1] [Link]

  • HTS Statistics: Zhang, J.H., et al. "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays." Journal of Biomolecular Screening, 1999. [Link]

  • Lipophilicity in HTS: "Compound Management and Solubility in HTS." SLAS Discovery. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Guide: High-Yield Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

This guide serves as a specialized technical resource for the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole (CAS: N/A for specific derivative, Analogous to 2,5-dimethyl-1-methylpyrrole CAS 96-54-8). It addresses the s...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized technical resource for the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole (CAS: N/A for specific derivative, Analogous to 2,5-dimethyl-1-methylpyrrole CAS 96-54-8). It addresses the specific challenges posed by the steric bulk of isopropyl groups in the Paal-Knorr cyclization.

Executive Summary & Core Reaction

The synthesis of 2,5-diisopropyl-1-methyl-1H-pyrrole is classically achieved via the Paal-Knorr cyclization of 2,7-dimethyl-3,6-octanedione with methylamine .

While the Paal-Knorr reaction is generally robust, this specific target presents a Steric-Kinetic Conflict :

  • The Challenge: The bulky isopropyl groups flanking the carbonyls (positions 3 and 6 of the dione) significantly retard the nucleophilic attack of methylamine.

  • The Consequence: This deceleration allows the thermodynamic "Furan Trap" (acid-catalyzed cyclization to 2,5-diisopropylfuran) to compete effectively, severely lowering pyrrole yield.

Reaction Scheme

Precursor: 2,7-Dimethyl-3,6-octanedione (CAS: 50396-18-4) Reagent: Methylamine (Anhydrous preferred) Product: 2,5-Diisopropyl-1-methyl-1H-pyrrole

Critical Analysis: The Steric-Kinetic Conflict

To improve yield, you must understand the competing pathways.[1] The isopropyl groups create a "kinetic barrier" that must be overcome without triggering the acid-catalyzed "furan pathway."

ReactionPathways Figure 1: Competing Kinetic Pathways in Hindered Paal-Knorr Synthesis Start 2,7-Dimethyl-3,6-octanedione (Starting Material) Inter1 Hemiaminal Intermediate Start->Inter1 Slow Attack (Steric Hindrance) Furan 2,5-Diisopropylfuran (BYPRODUCT) Start->Furan Acid Catalyzed (No Amine) Amine Methylamine (Nucleophile) Amine->Inter1 Target 2,5-Diisopropyl-1-methyl-1H-pyrrole (TARGET) Inter1->Target Cyclization (- 2 H2O)

Figure 1: The isopropyl groups slow down the initial amine attack (yellow arrow), allowing the direct cyclization to furan (red arrow) to dominate if conditions are too acidic or the amine is insufficiently reactive.

Optimized Experimental Protocols

Method A: Lewis Acid Catalysis (Scandium Triflate)

Best for: High value/small scale, maximum yield, difficult substrates.[1] Mechanism: Sc(OTf)₃ activates the carbonyl oxygen without the strong proton acidity that catalyzes furan formation.[1]

Materials:

  • 2,7-Dimethyl-3,6-octanedione (1.0 equiv)

  • Methylamine (2.0 - 5.0 equiv, 2M in THF or MeOH)

  • Sc(OTf)₃ (1 mol%)[1][2]

  • Solvent: Dichloromethane (DCM) or Solvent-free (Neat)[1]

Protocol:

  • Preparation: In a dry round-bottom flask under N₂, dissolve 2,7-dimethyl-3,6-octanedione (1 mmol) in minimal DCM (or run neat if liquid).

  • Catalyst Addition: Add Sc(OTf)₃ (0.01 mmol).

  • Amine Addition: Add Methylamine solution (2.0 mmol) dropwise.

  • Reaction: Stir vigorously at Room Temperature for 3–6 hours.

    • Note: If conversion is <50% after 3 hours, increase temp to 40°C. Avoid refluxing aggressively to prevent amine loss.[1]

  • Workup: Dilute with Et₂O, wash with water (x2) to remove catalyst, dry over MgSO₄, and concentrate.

  • Purification: Silica gel chromatography (Hexanes/EtOAc 95:5).

Method B: Microwave-Assisted Synthesis (Acetic Acid)

Best for: Rapid synthesis, overcoming steric barriers thermally.[1] Mechanism: Rapid dielectric heating overcomes the activation energy barrier of the bulky isopropyl attack.[1]

Materials:

  • 2,7-Dimethyl-3,6-octanedione[3]

  • Methylamine (40% aq. or alcoholic solution, excess)[1]

  • Glacial Acetic Acid (Catalytic amount)[1]

  • Ethanol (Solvent)[1][4]

Protocol:

  • Loading: In a microwave vial, mix diketone (1 mmol), Methylamine (5 mmol), and Ethanol (2 mL).

  • Catalyst: Add Glacial Acetic Acid (0.1 mL).

  • Irradiation: Heat to 100°C - 120°C for 10–20 minutes.

    • Warning: Monitor pressure carefully due to volatile methylamine.[1]

  • Workup: Neutralize with NaHCO₃, extract with DCM.

Troubleshooting & FAQ

Symptom: High Furan Contamination

Diagnosis: The reaction environment is too acidic, or the amine concentration is too low. Corrective Action:

  • Switch Catalyst: Move from Brønsted acids (HCl, pTsOH) to Lewis acids (Sc(OTf)₃, Bi(NO₃)₃) or weak acids (Acetic acid).[1]

  • Increase Amine: Use 5–10 equivalents of methylamine.[1] The amine must statistically outcompete the intramolecular oxygen attack.

  • Water Removal: Add Molecular Sieves (4Å) to the reaction vessel. Water promotes the reversibility of the hemiaminal, giving the furan pathway a second chance.

Symptom: Low Conversion (Starting Material Remains)

Diagnosis: Steric hindrance is preventing the initial attack.[1][5] Corrective Action:

  • Heat: Increase temperature (Method B).[1]

  • Solvent Choice: Use a more polar aprotic solvent (like Acetonitrile) if using Lewis acids, or run Neat (Solvent-Free) to maximize concentration kinetics.[1]

Symptom: "Sticky" Polymer/Oligomers

Diagnosis: The 1,4-diketone precursor has degraded or polymerized (common for diketones).[1] Corrective Action:

  • Purify Precursor: Distill 2,7-dimethyl-3,6-octanedione before use. It should be a clear/pale yellow liquid.[1] If it is dark brown, it has oxidized/polymerized.[1]

Quantitative Comparison of Conditions

VariableStandard Conditions (HCl/Reflux)Optimized Conditions (Sc(OTf)₃)Microwave Conditions
Catalyst HCl / pTsOHSc(OTf)₃ (1 mol%)Acetic Acid
Temp 80°C (Reflux)25°C (RT)120°C (MW)
Time 12–24 Hours3–6 Hours10–20 Minutes
Yield 40–55%85–95% 70–85%
Major Impurity Furan (>20%)Trace Furan (<2%)Oligomers

References

  • Chen, J. X., et al. (2006).[1][6] "An approach to the Paal-Knorr pyrroles synthesis catalyzed by Sc(OTf)3 under solvent-free conditions." Tetrahedron Letters, 47(30), 5383-5386.[1] Link[1]

  • Amarnath, V., et al. (1991).[1][7] "Mechanism of the Paal-Knorr Pyrrole Synthesis." Journal of Organic Chemistry, 56(24), 6924-6931.[1] Link[1]

  • Minetto, G., et al. (2005).[1] "Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes." European Journal of Organic Chemistry, 2005(24), 5277-5288.[1] Link[1]

  • Banik, B. K., et al. (2000).[1] "Microwave-Induced Organic Reaction Enhancement Chemistry. Simplified Synthesis of Pyrroles." Journal of Organic Chemistry, 65(18), 5867-5869.[1] Link[1]

  • PubChem Compound Summary. "2,7-Dimethyloctane-3,6-dione (CAS 50396-18-4)." National Center for Biotechnology Information.[1] Link[1]

Sources

Optimization

Technical Support Center: Purification of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Ticket ID: PYR-ISO-25 Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PYR-ISO-25 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Subject: Troubleshooting degradation, separation, and stability issues during isolation.

Executive Summary

You are likely encountering difficulties purifying 2,5-Diisopropyl-1-methyl-1H-pyrrole due to a conflict between its steric bulk and its electronic richness .

While the isopropyl groups at positions 2 and 5 provide steric protection, the electron-rich pyrrole ring remains highly susceptible to acid-catalyzed oligomerization (turning your sample into a "black tar" on silica) and oxidative degradation ("pyrrole red"). Furthermore, if synthesized via the Paal-Knorr method, the bulky starting material (2,7-dimethyl-3,6-octanedione) reacts sluggishly, often leaving significant unreacted ketone in your crude mixture.

This guide prioritizes non-acidic chromatographic techniques and controlled vacuum distillation to resolve these issues.

Part 1: Diagnostic & Decision Matrix

Before proceeding, identify your primary failure mode using the decision matrix below.

purification_decision Start Crude Mixture Analysis ColorCheck Is the crude turning red/black upon air exposure? Start->ColorCheck TLC_Check TLC Analysis on Standard Silica ColorCheck->TLC_Check No Oxidation Issue: Autoxidation Action: Add BHT, Argon flush ColorCheck->Oxidation Yes Streak Does the spot streak or stay at baseline? TLC_Check->Streak Impurity Major Impurity Type? Streak->Impurity No (Clean spots) AcidSens Issue: Acid Sensitivity Action: Use Neutralized Silica Streak->AcidSens Yes (Streaking) Ketone Impurity: Unreacted Diketone Action: Vacuum Distillation Impurity->Ketone Oily/High Rf

Figure 1: Diagnostic workflow for identifying the root cause of purification failure.

Part 2: Troubleshooting Guides (Q&A)
Issue 1: "My product turns black and streaks when I run a silica column."

Diagnosis: Acid-Catalyzed Polymerization. Standard silica gel is slightly acidic (pH 6.0–6.5). Electron-rich pyrroles act as nucleophiles, attacking the silanol groups or undergoing protonation that triggers chain-reaction polymerization. The "black band" at the top of your column is your decomposed product.

Solution: The "Buffered Silica" Protocol You must neutralize the stationary phase. Do not use standard silica without modification.[1]

Step-by-Step Protocol:

  • Mobile Phase Preparation: Prepare your eluent (e.g., Hexanes/EtOAc). Add 1.0% Triethylamine (TEA) to the solvent mixture.

  • Slurry Packing: Slurry the silica gel in the TEA-containing solvent. Let it sit for 15 minutes. This allows the amine to buffer the acidic silanol sites.

  • Flushing: Pack the column and flush with 2 column volumes of the TEA-solvent.

  • Loading: Load your crude sample. Crucial: If dissolving crude in DCM/Hexane for loading, add a drop of TEA to the loading solution as well.

  • Elution: Run the column. The TEA will keep the pyrrole as a free base, preventing polymerization.

Expert Insight: If the product is still unstable, switch to Neutral Alumina (Brockmann Grade III) . Alumina is less acidic than silica but has lower resolution. Grade III (deactivated with water) is gentler than Grade I.

Issue 2: "I cannot separate the product from the starting 1,4-diketone."

Diagnosis: Co-elution due to Lipophilicity. In the synthesis of 2,5-diisopropyl-1-methylpyrrole, the starting material (likely 2,7-dimethyl-3,6-octanedione) is sterically hindered and lipophilic, similar to your product. They often co-elute on silica.

Solution: Vacuum Fractional Distillation Chromatography is often inefficient for removing the ketone precursor. Distillation is preferred, but thermal degradation is a risk.

Quantitative Data: Boiling Point Estimation Note: Exact literature values for the diisopropyl variant are scarce; these are calculated estimates based on structural analogs (2,5-dimethylpyrrole).

CompoundMolecular WeightEst.[2][3][4][5] BP (760 mmHg)Est. BP (10 mmHg)Est. BP (0.5 mmHg)
2,5-Dimethylpyrrole 95.14165°C55°C~25°C
2,5-Diisopropyl-1-methylpyrrole 179.30235–245°C 105–115°C 65–75°C
Starting Diketone ~170.25210–220°C90–100°C50–60°C

Protocol:

  • Apparatus: Use a short-path distillation head or a Kugelrohr apparatus. Long Vigreux columns cause too much pressure drop and holdup.

  • Vacuum: You need a high-vacuum pump (oil pump), aiming for < 1 mmHg .

  • Procedure:

    • Remove bulk solvents via Rotavap.

    • Heat the oil bath slowly.

    • Fraction 1 (Fore-run): Collect up to 60°C (at 0.5 mmHg). This is likely the unreacted diketone.

    • Fraction 2 (Main): Collect the steady fraction around 70–80°C (at 0.5 mmHg).

  • Chemical Scavenging (Alternative): If distillation fails, treat the crude mixture with Girard’s Reagent T (betaine hydrazide chloride) in ethanol/acetic acid. This forms a water-soluble hydrazone with the ketone, allowing you to wash it away with water, leaving the pyrrole in the organic layer.

Issue 3: "The product turns red/brown after isolation."

Diagnosis: Autoxidation ("Pyrrole Red"). Pyrroles are sensitive to light and oxygen, forming radical cations that polymerize into colored oligomers.

Solution: Stabilization and Storage

  • Add an Inhibitor: Add 0.1% w/w BHT (Butylated hydroxytoluene) to the final purified oil. This radical scavenger significantly extends shelf life.

  • Inert Atmosphere: Store under Argon, not Nitrogen (Argon is heavier than air and protects the liquid surface better).

  • Cold & Dark: Store at -20°C in amber vials.

Part 3: Validated Workflow Diagram

The following diagram illustrates the "Buffered Silica" packing method, which is the most critical technique for successfully purifying this compound class.

buffered_column_prep Step1 1. Prepare Solvent (Hexane/EtOAc + 1% TEA) Step2 2. Slurry Silica (Wait 15 mins for buffering) Step1->Step2 Neutralize Step3 3. Pack Column (Flush 2x Column Volumes) Step2->Step3 Pack Step4 4. Load Sample (Add trace TEA to sample) Step3->Step4 Load Step5 5. Elute & Collect (Monitor by UV/TLC) Step4->Step5 Purify

Figure 2: Protocol for preparing a neutralized silica column to prevent pyrrole degradation.

References
  • Paal-Knorr Pyrrole Synthesis Mechanisms Amarnath, V., et al. "Mechanism of the Paal-Knorr Pyrrole Synthesis."[6][7][8] Journal of Organic Chemistry.

  • Handling Acid-Sensitive Heterocycles BenchChem Technical Support. "Purification of Substituted 1H-Pyrrol-2(3H)-ones and Pyrroles."

  • Minisci Acylation of Electron-Rich Pyrroles Laha, J. K., et al. "Aroylation of Electron-Rich Pyrroles under Minisci Reaction Conditions."[5][9][10] Organic Letters. (Demonstrates pyrrole sensitivity to acidic conditions).

  • Physical Properties of Pyrrole Derivatives NIST Chemistry WebBook, SRD 69. "2,5-Dimethyl-1H-pyrrole Data." (Used for boiling point extrapolation).

Sources

Troubleshooting

Technical Support Center: Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

This technical support guide is designed for researchers, scientists, and professionals in drug development who are engaged in the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole. This document provides in-depth trouble...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide is designed for researchers, scientists, and professionals in drug development who are engaged in the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole. This document provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during its synthesis, primarily via the Paal-Knorr reaction.

Introduction to 2,5-Diisopropyl-1-methyl-1H-pyrrole Synthesis

The synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole is most commonly achieved through the Paal-Knorr pyrrole synthesis. This reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, 3,6-dimethyl-2,5-heptanedione, with a primary amine, methylamine.[1][2][3][4] While synthetically valuable, this method can be prone to side product formation, leading to challenges in purification and reduced yields. This guide aims to provide practical solutions to these issues.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing insights into the root causes and actionable solutions.

Issue 1: Low Yield of the Desired Pyrrole Product

Q: My reaction is resulting in a low yield of 2,5-Diisopropyl-1-methyl-1H-pyrrole. What are the potential causes and how can I improve it?

A: Low yields can stem from several factors, from incomplete reactions to product degradation. Here’s a systematic approach to troubleshooting:

  • Incomplete Reaction:

    • Cause: Insufficient reaction time or temperature can lead to an incomplete conversion of starting materials. The cyclization step in the Paal-Knorr synthesis is often the rate-determining step.[1]

    • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Consider extending the reaction time or moderately increasing the temperature. However, be cautious as excessive heat can promote side reactions.[5]

  • Side Product Formation:

    • Cause: The most common side product is the corresponding furan derivative, formed through the acid-catalyzed cyclization of the 1,4-diketone without the amine.[5] Polymerization or formation of tar-like substances can also occur under harsh acidic conditions or at high temperatures.[5]

    • Solution:

      • pH Control: Maintain a weakly acidic to neutral pH (pH > 3) to favor pyrrole formation over furan formation.[3][5] Acetic acid is a commonly used weak acid catalyst that can accelerate the reaction without promoting significant furan formation.[3][5]

      • Amine Stoichiometry: Use a slight excess of methylamine to push the equilibrium towards the formation of the pyrrole.[5]

      • Temperature Management: Avoid excessively high temperatures which can lead to polymerization.[5]

  • Product Degradation:

    • Cause: Pyrroles can be sensitive to strong acids and prolonged exposure to heat, leading to degradation.[5][6]

    • Solution: Employ milder reaction conditions. Consider using catalysts like Sc(OTf)₃ or Bi(NO₃)₃ which can promote the reaction under milder conditions.[1] Work-up the reaction promptly upon completion to minimize product exposure to harsh conditions.

Issue 2: Significant Furan Side Product Formation

Q: I am observing a significant peak in my analytical data corresponding to the furan analog. How can I suppress its formation?

A: The formation of 2,5-diisopropylfuran is a competitive reaction pathway in the Paal-Knorr synthesis.[2][5] To minimize its formation:

  • Optimize Acidity: This is the most critical parameter. Avoid strong acids like sulfuric or hydrochloric acid. Use of a weak acid like acetic acid is recommended.[3][5] The reaction can even be performed under neutral conditions, although it may be slower.[3]

  • Increase Amine Concentration: A higher concentration of methylamine will favor the nucleophilic attack on the carbonyls, outcompeting the intramolecular cyclization of the diketone that leads to the furan.[5]

  • Solvent Choice: While various solvents can be used, polar protic solvents like methanol or ethanol can facilitate the reaction.[7] Some studies have also shown success using water as a solvent.[8]

Issue 3: Formation of a Dark, Tarry Reaction Mixture

Q: My reaction mixture turns dark and viscous, making product isolation difficult. What is causing this and how can I prevent it?

A: The formation of dark, tarry materials is indicative of polymerization of the starting materials or the pyrrole product itself.[5]

  • Cause: This is often a result of excessively high temperatures or the use of strong, non-volatile acids.[5] Pyrroles themselves can be prone to polymerization in the presence of acid.[6]

  • Solution:

    • Temperature Control: Maintain a moderate reaction temperature. If refluxing, ensure the temperature does not significantly exceed the boiling point of the solvent.

    • Catalyst Choice: Opt for milder catalysts. Solid acid catalysts or Lewis acids can be effective alternatives to strong Brønsted acids.[1][9]

    • Reaction Time: Do not prolong the reaction unnecessarily once the starting material is consumed.

    • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes help to minimize oxidative side reactions that may contribute to color formation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Paal-Knorr synthesis for 2,5-Diisopropyl-1-methyl-1H-pyrrole?

A1: The mechanism involves the nucleophilic attack of methylamine on one of the carbonyl groups of 3,6-dimethyl-2,5-heptanedione to form a hemiaminal.[2] This is followed by an intramolecular cyclization where the nitrogen attacks the second carbonyl group to form a dihydroxytetrahydropyrrole derivative.[2] This intermediate then undergoes dehydration to yield the aromatic 2,5-Diisopropyl-1-methyl-1H-pyrrole ring.[2] The ring-closing step is often considered the rate-determining step.[1]

Q2: What are the recommended starting materials and reagents?

A2:

  • 1,4-Diketone: 3,6-Dimethyl-2,5-heptanedione

  • Amine: Methylamine (can be used as a solution in a solvent like methanol, ethanol, or water, or as a salt like methylammonium chloride with a base)

  • Catalyst (optional but recommended): A weak acid such as acetic acid.[3]

  • Solvent: Methanol, ethanol, or even water can be suitable solvents.[7][8]

Q3: Are there alternative, milder synthetic methods?

A3: Yes, several modifications to the classical Paal-Knorr synthesis have been developed to improve yields and reduce side products:

  • Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times and often leads to cleaner reactions and higher yields.

  • Lewis Acid Catalysis: Lewis acids such as Sc(OTf)₃, Bi(NO₃)₃, and I₂ have been shown to be effective catalysts, often allowing the reaction to proceed at room temperature.[1]

  • Solvent-Free Conditions: In some cases, the reaction can be carried out without a solvent, which can be a more environmentally friendly approach.[9]

Q4: What are the best practices for purifying the final product?

A4:

  • Initial Work-up: After the reaction is complete, the mixture is typically cooled and partitioned between an organic solvent (e.g., diethyl ether, ethyl acetate) and water or a dilute aqueous base to remove the acid catalyst and any water-soluble impurities.

  • Chromatography: Column chromatography on silica gel is a common and effective method for separating the desired pyrrole from unreacted starting materials and side products. A non-polar eluent system, such as a mixture of hexanes and ethyl acetate, is typically used.

  • Distillation: If the product is a liquid and thermally stable, vacuum distillation can be an excellent method for obtaining high-purity material.

Visualizing the Reaction Pathway

The following diagram illustrates the intended Paal-Knorr synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole and the competing side reaction leading to furan formation.

Paal_Knorr_Synthesis Diketone 3,6-Dimethyl-2,5-heptanedione Hemiaminal Hemiaminal Intermediate Diketone->Hemiaminal + Methylamine Furan 2,5-Diisopropylfuran (Side Product) Diketone->Furan Acid Catalyst - H2O Methylamine Methylamine (CH3NH2) Methylamine->Hemiaminal Cyclic_Intermediate Dihydroxytetrahydropyrrole Intermediate Hemiaminal->Cyclic_Intermediate Intramolecular Cyclization Pyrrole 2,5-Diisopropyl-1-methyl-1H-pyrrole (Desired Product) Cyclic_Intermediate->Pyrrole - 2H2O

Caption: Paal-Knorr synthesis pathway and a competing side reaction.

Experimental Protocol Example

Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Reagent/SolventAmountMolar Eq.
3,6-Dimethyl-2,5-heptanedione1.70 g1.0
Methylamine (40% in H₂O)1.17 mL1.5
Glacial Acetic Acid0.3 mL-
Ethanol20 mL-

Procedure:

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,6-dimethyl-2,5-heptanedione (1.70 g, 10 mmol) and ethanol (20 mL).

  • With stirring, add the methylamine solution (1.17 mL, 15 mmol) followed by glacial acetic acid (0.3 mL).

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Remove the ethanol under reduced pressure.

  • Dissolve the residue in diethyl ether (50 mL) and wash with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 2,5-Diisopropyl-1-methyl-1H-pyrrole.

References

  • Wikipedia. (2023, December 2). Paal–Knorr synthesis. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

  • Bhattacharya, A. (2021). Mechanism of the Paal–Knorr reaction: the importance of water mediated hemialcohol pathway. RSC Publishing. Retrieved from [Link]

  • SynArchive. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

  • Allied Academies. (2017, December 20). Recent synthetic and medicinal perspectives of pyrroles: An overview. Retrieved from [Link]

  • Ley, S. V., & Leach, A. G. (2001). Clean five-step synthesis of an array of 1,2,3,4-tetra-substituted pyrroles using polymer-supported reagents. Journal of the Chemical Society, Perkin Transactions 1, (3), 358-360. Retrieved from [Link]

  • MDPI. (2023, March 16). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. Retrieved from [Link]

  • ResearchGate. (n.d.). Preparation of 2,5-dimethyl-1-phenylpyrrole. Retrieved from [Link]

  • International Journal of Research in Science And Technology. (2015). STUDY OF HETEROCYCLIC COMPOUND - PYRROLE. Retrieved from [Link]

  • NSF Public Access Repository. (n.d.). Synthesis of 2,5-dibutyl-3,6-dimethyl-1H,2H,4H,5H-pyrrolo[3,4-c]pyr- role-1,4-dione: A diketopyrrolopyrrole scaffold for the for. Retrieved from [Link]

  • Google Patents. (n.d.). US10329253B2 - Process for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-1,3-propanediol and its substituted derivatives.
  • ResearchGate. (2023, July). Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents. Retrieved from [Link]

Sources

Optimization

Optimization of reaction conditions for 2,5-Diisopropyl-1-methyl-1H-pyrrole

Ticket ID: PYR-ISO-2501 Subject: Optimization of Reaction Conditions & Troubleshooting Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division Executive Summary You are attempting to synthesize...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PYR-ISO-2501 Subject: Optimization of Reaction Conditions & Troubleshooting Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Executive Summary

You are attempting to synthesize 2,5-diisopropyl-1-methyl-1H-pyrrole . This is a sterically demanding Paal-Knorr condensation. Unlike simple methyl-substituted pyrroles, the isopropyl groups at positions 2 and 5 create significant steric hindrance around the carbonyl centers of the precursor (2,7-dimethyl-3,6-octanedione).

This hindrance retards the initial nucleophilic attack of methylamine and, more critically, the final dehydration step. Standard protocols (acetic acid/room temperature) often fail or result in stalled hemiaminal intermediates. This guide provides an optimized high-temperature, acid-catalyzed protocol with active water removal to drive the equilibrium.

Module 1: Reaction Setup & Kinetics (Synthesis)

The Core Protocol: Modified Paal-Knorr

Objective: Drive the condensation of 2,7-dimethyl-3,6-octanedione with methylamine to completion despite steric resistance.

Recommended Reagents:

  • Precursor: 2,7-Dimethyl-3,6-octanedione (1.0 equiv)

  • Amine Source: Methylamine (2.0 M in THF or MeOH) (1.2 – 1.5 equiv). Avoid aqueous methylamine if possible to reduce hydrolysis competition.

  • Catalyst: p-Toluenesulfonic acid monohydrate (pTsOH·H₂O) (5–10 mol%).

  • Solvent: Toluene (for azeotropic water removal).

Workflow Diagram

ReactionWorkflow Start Start: Weigh Diketone Mix Add Toluene & Methylamine (THF) Start->Mix Cat Add pTsOH (Catalyst) Mix->Cat Reflux Reflux with Dean-Stark Trap Cat->Reflux 110°C Check TLC/GC Check (Disappearance of SM) Reflux->Check 4-12 hrs Check->Reflux Incomplete Workup Cool & Neutralize (NaHCO3 Wash) Check->Workup Complete Distill Vacuum Distillation (Argon atm) Workup->Distill

Figure 1: Optimized workflow for sterically hindered Paal-Knorr synthesis using azeotropic distillation.

Troubleshooting: "Why is my reaction stalling?"

Q1: I see the starting material disappearing, but multiple spots appear on TLC. Yield is low.

  • Diagnosis: You are likely stalling at the hemiaminal or enamine intermediate stage. The isopropyl group creates a "steric wall" that makes the ring closure (cyclization) energetically expensive.

  • Solution:

    • Increase Temperature: Switch from THF/MeOH reflux to Toluene reflux (110°C) .

    • Water Removal: You must remove water to drive the equilibrium. Use a Dean-Stark apparatus or add activated 4Å Molecular Sieves to the reaction flask.

    • Acid Strength: Acetic acid is too weak for this specific substrate. Switch to pTsOH or a Lewis Acid like Sc(OTf)₃ (1 mol%) if functional groups allow.

Q2: Can I use Methylamine Hydrochloride instead of the solution?

  • Answer: Yes, but you must buffer it.

  • Protocol: Suspend Methylamine HCl (1.5 equiv) and Sodium Acetate (1.5 equiv) in the solvent. This generates the free amine in situ. However, the salt byproducts can complicate the workup. The THF solution method is cleaner.

Q3: The reaction turns black immediately.

  • Diagnosis: Oxidative polymerization (polypyrrole formation).

  • Solution: Degas your solvent with Argon/Nitrogen for 15 minutes before adding reagents. Run the reaction under a strict inert atmosphere.

Module 2: Optimization Data (Solvent & Catalyst Screen)

Use this table to select conditions based on your available equipment.

ParameterCondition A (Standard)Condition B (Optimized for Sterics)Condition C (High Speed)
Solvent Ethanol / Acetic AcidToluene Toluene / Acetic Acid
Catalyst AcOH (solvent)pTsOH (5 mol%) Microwave Irradiation
Temp 80°C110°C (Reflux) 150°C
Water Removal NoneDean-Stark Sealed Vessel (Pressure)
Time 24-48 Hours6-12 Hours 30 Minutes
Expected Yield 30-45%75-85% 60-70%
Risk Incomplete conversionHigh yield, scalable Scale limited by vial size

Module 3: Workup & Isolation (The "Purification" Phase)[1]

Critical Step: Neutralization

Pyrroles are acid-sensitive. They polymerize rapidly in the presence of strong acids (like pTsOH) once the solvent is removed.

Protocol:

  • Cool reaction mixture to room temperature.

  • Wash the organic layer (Toluene) twice with saturated aqueous NaHCO₃ .

  • Check pH of the aqueous layer; it must be pH 7-8 .

  • Dry organic layer over Na₂SO₄, filter, and concentrate.

Distillation Guide

2,5-Diisopropyl-1-methyl-1H-pyrrole is a lipophilic oil.

  • Method: Kugelrohr or Short-path vacuum distillation.

  • Pressure: < 1 mmHg (High vacuum recommended).

  • Observation: The product should be a clear to pale yellow oil. If it comes over orange/red, it is oxidizing.

Module 4: Stability & Storage

Q: My product turned from clear to dark brown overnight. Is it ruined?

  • Answer: It is oxidizing.[1][2][3][4][5] Alkyl pyrroles are electron-rich and prone to auto-oxidation by air and light.

  • Recovery: If it's just a color change, the bulk material might still be pure. Check NMR. If significant impurities exist, re-distill or filter through a small pad of basic alumina.

Storage Protocol (Mandatory):

  • Container: Amber glass vial (to block UV light).

  • Atmosphere: Flush with Argon or Nitrogen before sealing.

  • Temperature: Store at -20°C.

  • Stabilizer: For long-term storage (>1 month), you can add a trace of BHT (butylated hydroxytoluene), though this may interfere with sensitive biological assays later.

Mechanistic Insight (Why Sterics Matter)

The following diagram illustrates the kinetic bottlenecks caused by the isopropyl groups.

Mechanism cluster_0 Critical Success Factor SM 1,4-Diketone (Isopropyl blocked) Hemiaminal Hemiaminal Intermediate (STALL POINT 1) SM->Hemiaminal Slowed by Isopropyl steric bulk Amine Methylamine Attack Amine->Hemiaminal Cyclization Ring Closure (STALL POINT 2) Hemiaminal->Cyclization High Energy Barrier Dehydration - 2 H2O (Driven by Dean-Stark) Cyclization->Dehydration Product 2,5-Diisopropyl-1-methyl-1H-pyrrole Dehydration->Product

Figure 2: Mechanistic pathway highlighting steric bottlenecks.[6] "Stall Point 2" is the rate-determining step often requiring acid catalysis and heat.

References

  • Paal-Knorr Pyrrole Synthesis Mechanism & Sterics: Amarnath, V., & Amarnath, K. (1995). "Intermediates in the Paal-Knorr Synthesis of Furans." The Journal of Organic Chemistry, 60(2), 301-307. (Explains the rate-limiting cyclization step in hindered systems).

  • Catalyst Optimization (Lewis Acids): Chen, J. J., et al. (2006). "Sc(OTf)3-catalyzed Paal–Knorr reaction: a simple and efficient synthesis of N-substituted pyrroles." Synlett, 2006(11), 1683-1685.

  • Microwave Assisted Synthesis: Minetto, G., et al. (2005).[7] "Microwave-Assisted Paal–Knorr Reaction – Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes." European Journal of Organic Chemistry, 2005(24), 5277-5288.

  • Pyrrole Oxidation & Storage: Howard, J. K., et al. (2016). "The Oxidation of Pyrrole." Chemistry – An Asian Journal, 11(2), 155-167.[1]

Sources

Troubleshooting

Technical Support Center: Stabilizing 2,5-Diisopropyl-1-methyl-1H-pyrrole

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for handling and preventing the polymerization of 2...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for handling and preventing the polymerization of 2,5-Diisopropyl-1-methyl-1H-pyrrole. Our goal is to equip you with the necessary knowledge and practical protocols to ensure the stability and purity of this compound throughout your experimental workflows.

Introduction: The Challenge of Pyrrole Stability

Pyrrole and its derivatives are valuable heterocyclic compounds in medicinal chemistry and materials science. However, their utility is often hampered by their inherent instability. The electron-rich nature of the pyrrole ring makes it susceptible to oxidation and polymerization, particularly when exposed to air, light, and acidic conditions.

2,5-Diisopropyl-1-methyl-1H-pyrrole, while possessing enhanced stability compared to simpler pyrroles due to the steric hindrance provided by the bulky isopropyl groups at the 2 and 5 positions, is not entirely immune to degradation. These bulky groups partially shield the pyrrole ring from external reagents and disrupt the planarity required for efficient polymer chain propagation. Nevertheless, under certain conditions, unwanted polymerization can still occur, leading to discoloration, increased viscosity, and the formation of insoluble materials, ultimately compromising experimental outcomes.

This guide provides a comprehensive overview of the mechanisms behind the polymerization of 2,5-Diisopropyl-1-methyl-1H-pyrrole and offers practical, validated protocols to prevent it.

Frequently Asked Questions (FAQs)

Q1: Why is my sample of 2,5-Diisopropyl-1-methyl-1H-pyrrole turning yellow/brown?

A1: The discoloration of your 2,5-Diisopropyl-1-methyl-1H-pyrrole sample is a primary indicator of degradation, which often precedes or accompanies polymerization. This color change is typically due to the formation of oxidized species and oligomers. The pyrrole ring is susceptible to autoxidation, a process mediated by free radicals in the presence of oxygen.[1] This process can be accelerated by exposure to light.

Q2: What are the main pathways for the polymerization of this compound?

A2: The two primary mechanisms for the polymerization of pyrrole derivatives are:

  • Oxidative Polymerization: This is the most common pathway and is initiated by the oxidation of the pyrrole monomer to a radical cation.[2] This can be triggered by atmospheric oxygen, light, or trace metal impurities. The radical cations then couple to form dimers, which are further oxidized and continue to react with other monomers or oligomers, leading to the formation of a polymer chain.

  • Acid-Catalyzed Polymerization: In the presence of strong acids, the pyrrole ring can be protonated, leading to a loss of aromaticity and making it susceptible to nucleophilic attack by another pyrrole monomer. This initiates a chain reaction that results in the formation of a polymer.[3] While the N-methyl group in 2,5-Diisopropyl-1-methyl-1H-pyrrole reduces its basicity compared to N-unsubstituted pyrroles, exposure to acidic conditions should still be avoided.

Q3: How do the isopropyl groups at the 2 and 5 positions affect its stability?

A3: The isopropyl groups at the 2 and 5 positions provide significant steric hindrance. This bulkiness makes it more difficult for the pyrrole rings to approach each other in the planar orientation necessary for polymerization to occur effectively. This steric hindrance is a key factor in the relatively higher stability of 2,5-Diisopropyl-1-methyl-1H-pyrrole compared to less substituted pyrroles.

Q4: Can I use common antioxidants to prevent polymerization?

A4: Yes, using antioxidants as polymerization inhibitors is a highly effective strategy. Hindered phenolic antioxidants, such as Butylated Hydroxytoluene (BHT), are particularly well-suited for this purpose.[4] BHT acts as a free radical scavenger, terminating the chain reactions involved in oxidative polymerization.[[“]][6]

Troubleshooting Guide

This section addresses specific issues you might encounter during the handling and use of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Issue 1: Rapid Discoloration and/or Increased Viscosity of the Liquid Compound
  • Observation: Your freshly purified or newly opened bottle of 2,5-Diisopropyl-1-methyl-1H-pyrrole quickly turns from a colorless or pale-yellow liquid to a darker yellow or brown, and you may notice an increase in its viscosity.

  • Probable Cause: This is a clear sign of oxidative degradation and the onset of polymerization due to exposure to air (oxygen) and potentially light.

  • Solution:

    • Inert Atmosphere Handling: Immediately begin handling the compound under an inert atmosphere (e.g., nitrogen or argon) using a glove box or Schlenk line techniques.[7]

    • Addition of an Inhibitor: Add a small amount of a polymerization inhibitor, such as Butylated Hydroxytoluene (BHT), to the liquid. A concentration of 0.01-0.1% by weight is typically effective.[8][9]

    • Purification: If significant degradation has already occurred, the compound should be purified by vacuum distillation.[10][11]

Issue 2: Formation of Insoluble Particulates in the Sample
  • Observation: You observe solid particles or a precipitate forming in your liquid sample of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

  • Probable Cause: This indicates that polymerization has progressed to the formation of higher molecular weight oligomers or polymers that are insoluble in the monomer. This can be triggered by localized "hot spots" of reactive species or contamination.

  • Solution:

    • Filtration under Inert Atmosphere: If the extent of polymerization is minor, the solid can be removed by filtering the liquid through a syringe filter (e.g., PTFE) under an inert atmosphere.

    • Purification: For more significant polymerization, purification by vacuum distillation is necessary to separate the monomer from the polymeric byproducts.

    • Review Synthesis and Purification: The presence of impurities from the synthesis, such as residual acid or metal catalysts from a Paal-Knorr synthesis, can initiate polymerization.[12] Ensure that the purification protocol effectively removes these impurities.

Issue 3: Inconsistent Results in Reactions Using 2,5-Diisopropyl-1-methyl-1H-pyrrole
  • Observation: You are experiencing variable yields or unexpected side products in reactions where 2,5-Diisopropyl-1-methyl-1H-pyrrole is a starting material.

  • Probable Cause: The purity of your pyrrole derivative is likely compromised by the presence of oligomers or oxidation products, which can interfere with the reaction.

  • Solution:

    • Purity Assessment: Before use, assess the purity of your 2,5-Diisopropyl-1-methyl-1H-pyrrole using techniques like ¹H NMR or GC-MS. The presence of broad signals in the NMR spectrum or multiple peaks in the GC trace can indicate impurities.

    • Fresh Purification: Always use freshly purified material for your reactions. If the compound has been stored for an extended period, even with an inhibitor, it is good practice to re-purify it by vacuum distillation.

    • Proper Storage: Ensure the compound is stored correctly to maintain its purity (see storage protocols below).

Experimental Protocols

Protocol 1: Purification of 2,5-Diisopropyl-1-methyl-1H-pyrrole by Vacuum Distillation

This protocol describes the purification of 2,5-Diisopropyl-1-methyl-1H-pyrrole to remove polymerization inhibitors, oligomers, and other non-volatile impurities.

Materials:

  • Crude or degraded 2,5-Diisopropyl-1-methyl-1H-pyrrole

  • Schlenk flask or round-bottom flask suitable for distillation

  • Short-path distillation head

  • Receiving flask (Schlenk flask)

  • Vacuum pump with a cold trap (liquid nitrogen or dry ice/acetone)

  • Inert gas source (Nitrogen or Argon)

  • Heating mantle with a stirrer

  • Thermometer

Procedure:

  • Apparatus Setup: Assemble the distillation apparatus. Ensure all glassware is clean and oven-dried to remove any moisture. Use high-vacuum grease for all joints.

  • Inert Atmosphere: Flame-dry the assembled apparatus under vacuum and then backfill with an inert gas. Maintain a positive pressure of the inert gas throughout the setup.

  • Sample Loading: Transfer the crude 2,5-Diisopropyl-1-methyl-1H-pyrrole to the distillation flask under a positive flow of inert gas. Add a few boiling chips or a magnetic stir bar.

  • Distillation:

    • Slowly apply vacuum to the system.

    • Begin heating the distillation flask gently with the heating mantle while stirring.

    • Monitor the temperature of the vapor as the liquid begins to distill. The boiling point will depend on the pressure.

    • Collect the purified, colorless liquid in the receiving flask. It is advisable to discard the first small fraction (forerun) and leave a small amount of residue in the distillation flask.

  • Post-Distillation Handling: Once the distillation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum. Then, backfill the system with inert gas. The purified liquid in the receiving flask should be handled and stored under an inert atmosphere.

Protocol 2: Storage and Handling of Purified 2,5-Diisopropyl-1-methyl-1H-pyrrole

Proper storage is crucial to maintain the purity of the compound.

Short-Term Storage (Days to Weeks):

  • Add Inhibitor: To the freshly distilled liquid, add BHT to a final concentration of 0.01-0.1% (w/w).

  • Inert Atmosphere: Store the liquid in a sealed Schlenk flask or a vial with a PTFE-lined septum cap under a positive pressure of nitrogen or argon.[13]

  • Refrigeration: Store the container in a refrigerator (2-8 °C).

  • Light Protection: Wrap the container with aluminum foil or use an amber-colored vial to protect it from light.[14]

Long-Term Storage (Months):

  • Ampoule Sealing: For long-term storage, it is best to seal the purified liquid (with inhibitor) in a glass ampoule under vacuum or an inert atmosphere.[7]

  • Freezing: Store the sealed ampoule in a freezer (-20 °C or lower).

Handling:

  • Always handle the liquid in a glove box or using Schlenk line techniques.

  • Use clean, dry syringes or cannulas for transferring the liquid.

  • When using a septum-sealed container, puncture the septum with the needle under a positive flow of inert gas to prevent air from entering.

Data Presentation

Table 1: Recommended Storage Conditions for 2,5-Diisopropyl-1-methyl-1H-pyrrole

Storage DurationContainerAtmosphereTemperatureLight ProtectionInhibitor (BHT)
Short-Term Schlenk flask or Septum-sealed vialNitrogen or Argon2-8 °CAmber vial or foil wrap0.01 - 0.1% (w/w)
Long-Term Sealed glass ampouleVacuum or Argon≤ -20 °CAmber ampoule or foil wrap0.01 - 0.1% (w/w)

Table 2: Troubleshooting Summary

SymptomProbable Cause(s)Recommended Actions
Yellow/brown discolorationOxidation, onset of polymerizationHandle under inert gas, add BHT, purify by vacuum distillation if necessary.
Increased viscosityPolymerizationHandle under inert gas, add BHT, purify by vacuum distillation.
Formation of solidsAdvanced polymerizationFilter under inert atmosphere (minor), purify by vacuum distillation (significant). Review synthesis for impurities.
Inconsistent reaction resultsImpure starting materialAssess purity (NMR, GC-MS), use freshly purified compound, ensure proper storage.

Visualization of Key Processes

Mechanism of Oxidative Polymerization

oxidative_polymerization Monomer Pyrrole Monomer RadicalCation Radical Cation Monomer->RadicalCation Oxidation (O₂, light) Dimer Dimer RadicalCation->Dimer Coupling Polymer Polymer Dimer->Polymer Further Oxidation & Propagation

Caption: Oxidative polymerization of pyrrole.

Inhibitory Action of BHT

bht_inhibition PeroxyRadical Peroxy Radical (ROO•) Hydroperoxide Hydroperoxide (ROOH) PeroxyRadical->Hydroperoxide H• abstraction BHT BHT (ArOH) BHT_Radical BHT Radical (ArO•) (Stabilized) BHT->BHT_Radical

Caption: BHT as a free radical scavenger.

Workflow for Handling Air-Sensitive Pyrrole

handling_workflow Start Receive/Synthesize Pyrrole CheckPurity Assess Purity (NMR, GC) Start->CheckPurity Purify Vacuum Distillation CheckPurity->Purify Impurities Detected AddInhibitor Add BHT (0.01-0.1%) CheckPurity->AddInhibitor Pure Purify->AddInhibitor Store Store under Inert Gas, Refrigerated & Dark AddInhibitor->Store Use Use in Reaction (Inert Atmosphere) Store->Use

Sources

Optimization

Stability issues of 2,5-Diisopropyl-1-methyl-1H-pyrrole under acidic conditions

Welcome to the technical support guide for 2,5-Diisopropyl-1-methyl-1H-pyrrole. This document is designed for researchers, chemists, and drug development professionals who may encounter stability challenges with this com...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 2,5-Diisopropyl-1-methyl-1H-pyrrole. This document is designed for researchers, chemists, and drug development professionals who may encounter stability challenges with this compound, particularly under acidic conditions. Our goal is to provide not only solutions but also a foundational understanding of the underlying chemistry to empower you in your experimental design.

Introduction: The Challenge of Pyrrole Stability

This guide specifically addresses the stability of 2,5-Diisopropyl-1-methyl-1H-pyrrole, a compound where the typically most reactive positions (C2 and C5) are sterically shielded. While this substitution provides a degree of protection, it does not eliminate the inherent reactivity of the pyrrole core.

Section 1: The Root Cause - Understanding Pyrrole Instability in Acidic Media (FAQs)

This section addresses the fundamental "why" behind the stability issues you may be observing.

Q1: Why is my reaction mixture containing 2,5-Diisopropyl-1-methyl-1H-pyrrole turning dark or forming a precipitate after adding acid?

This is a classic sign of acid-catalyzed polymerization or oligomerization.[6] Even in the absence of other oxidants, strong acids can induce pyrroles to polymerize, often forming insoluble, dark-colored materials commonly referred to as "pyrrole black".[5][7][8] The reaction is often rapid and can occur even at low temperatures if the acid concentration is sufficiently high.

Q2: What is the specific chemical mechanism that causes this degradation?

The degradation is initiated by the protonation of the pyrrole ring at one of its carbon atoms (typically C3 in this substituted case), as the nitrogen lone pair is involved in aromaticity.[3][9] This protonation destroys the aromaticity and forms a highly reactive pyrrolenium cation. This cation is a potent electrophile that can be attacked by a neutral, unprotonated pyrrole molecule. This initial reaction forms a dimer, which can then continue to react with other pyrrole molecules, leading to the formation of trimers, oligomers, and ultimately, polymers.[3]

G Pyrrole 2,5-Diisopropyl-1-methyl-1H-pyrrole (Stable) ProtonatedPyrrole Pyrrolenium Cation (Reactive Electrophile) Proton H+ Proton->Pyrrole 1. Ring Protonation (Fast) Dimer Dimer Intermediate ProtonatedPyrrole->Dimer 2. Electrophilic Attack AnotherPyrrole Neutral Pyrrole Molecule (Nucleophile) AnotherPyrrole->Dimer Polymer Oligomers / Polymers ('Pyrrole Black') Dimer->Polymer 3. Propagation G start Problem: Reaction mixture with pyrrole darkens upon acid addition check_acid Is a strong acid (e.g., HCl, H₂SO₄) being used in excess? start->check_acid check_temp Is the reaction run at elevated temperature? check_acid->check_temp No sol_mild_acid Strategy 1: Switch to a milder acid (e.g., Acetic Acid) or a Lewis Acid. check_acid->sol_mild_acid Yes sol_low_temp Strategy 2: Run reaction at lower temperature (e.g., 0°C). check_temp->sol_low_temp Yes sol_slow_add Strategy 3: Use catalytic acid and/or add acid/pyrrole slowly. check_temp->sol_slow_add No end_node Implement Strategy & Monitor Reaction by TLC/LCMS sol_mild_acid->end_node sol_low_temp->end_node sol_solid_acid Strategy 4 (Advanced): Use a solid-supported acid catalyst for easy removal. sol_slow_add->sol_solid_acid If applicable sol_slow_add->end_node sol_solid_acid->end_node

Sources

Troubleshooting

Technical Support Center: A Troubleshooting Guide for the Paal-Knorr Synthesis of Substituted Pyrroles

Welcome to our dedicated technical support center for the Paal-Knorr synthesis of substituted pyrroles. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, field...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for the Paal-Knorr synthesis of substituted pyrroles. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, field-proven insights to navigate the common challenges encountered during this foundational heterocyclic synthesis. Here, we move beyond simple protocols to explain the why behind the how, ensuring your experiments are built on a solid foundation of scientific understanding.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Paal-Knorr pyrrole synthesis?

The accepted mechanism for the Paal-Knorr pyrrole synthesis involves a series of nucleophilic attacks and dehydrations. It begins with the primary amine attacking one of the carbonyl groups of the 1,4-dicarbonyl compound to form a hemiaminal intermediate.[1] This is followed by an intramolecular cyclization where the nitrogen's lone pair attacks the second carbonyl group, creating a cyclic hemiaminal.[1] This intermediate then undergoes dehydration to form the aromatic pyrrole ring.[1] The ring-closing step is often considered the rate-determining step of the reaction.[1]

Paal_Knorr_Mechanism start 1,4-Dicarbonyl + Primary Amine hemiaminal Hemiaminal Intermediate start->hemiaminal Nucleophilic Attack cyclic_hemiaminal Cyclic Hemiaminal hemiaminal->cyclic_hemiaminal Intramolecular Cyclization pyrrole Substituted Pyrrole cyclic_hemiaminal->pyrrole Dehydration

Caption: Paal-Knorr Pyrrole Synthesis Mechanism.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific challenges you may encounter during the Paal-Knorr synthesis and provides actionable solutions.

Issue 1: Low Yield or Incomplete Reaction

Q: My Paal-Knorr reaction is giving a low yield or failing to go to completion. What are the likely causes and how can I improve the outcome?

A: Low yields in the Paal-Knorr synthesis can stem from several factors, ranging from suboptimal reaction conditions to the inherent reactivity of your starting materials.

  • Suboptimal Reaction Conditions: The traditional Paal-Knorr synthesis often requires heating.[1][2] Insufficient temperature or reaction time can lead to an incomplete reaction.[1][2] Conversely, excessively harsh conditions, such as very high temperatures or strong acids, can cause degradation of the starting materials or the desired pyrrole product.[1][2]

    • Solution: Systematically screen reaction temperatures and times. The use of microwave irradiation has been shown to significantly reduce reaction times and improve yields in many cases.[2]

  • Poorly Reactive Starting Materials: Amines with strong electron-withdrawing groups are less nucleophilic and may react sluggishly.[1][2] Similarly, sterically hindered 1,4-dicarbonyl compounds or amines can impede the reaction.[1][2]

    • Solution: For poorly reactive amines, you might need to employ more forcing conditions, such as higher temperatures or a stronger acid catalyst.[2] For sterically hindered substrates, prolonged reaction times may be necessary.[2]

  • Inappropriate Catalyst: The choice and concentration of the acid catalyst are critical. While often necessary, excessively acidic conditions (pH < 3) can favor the formation of furan byproducts.[1][3]

    • Solution: If you are using a strong acid, consider switching to a weaker Brønsted acid like acetic acid or a Lewis acid catalyst.[1][4] In some instances, the reaction can proceed under neutral conditions, albeit more slowly.[2][5]

  • Product Instability: The synthesized pyrrole itself might be sensitive to the acidic conditions, leading to degradation over prolonged reaction times.[1][2]

    • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). Once the reaction is complete, promptly work it up to avoid prolonged exposure to harsh conditions.[2]

Low_Yield_Troubleshooting start Low Yield/Incomplete Reaction cause1 Suboptimal Conditions start->cause1 cause2 Poorly Reactive Substrates start->cause2 cause3 Incorrect Catalyst start->cause3 cause4 Product Degradation start->cause4 solution1 Optimize Temp/Time Use Microwave cause1->solution1 solution2 Forcing Conditions Prolonged Reaction Time cause2->solution2 solution3 Use Milder Acid (e.g., Acetic Acid, Lewis Acid) cause3->solution3 solution4 Monitor with TLC Prompt Work-up cause4->solution4

Caption: Troubleshooting Low Yields.

Issue 2: Significant Furan Byproduct Formation

Q: I'm observing a major byproduct in my reaction. How can I identify and minimize it?

A: The most common byproduct in the Paal-Knorr pyrrole synthesis is the corresponding furan.[1][2] This occurs through the acid-catalyzed intramolecular cyclization of the 1,4-dicarbonyl compound without the involvement of the amine.[1][2]

To minimize furan formation:

  • Control Acidity: Maintain a pH greater than 3.[1] The use of a weak acid like acetic acid can accelerate the pyrrole formation without significantly promoting the furan synthesis pathway.[1][3]

  • Use Excess Amine: Employing an excess of the amine can shift the equilibrium to favor the pyrrole formation.[1]

  • Milder Catalysts: Consider using milder Brønsted or Lewis acids. A variety of Lewis acids such as Sc(OTf)₃ and Bi(NO₃)₃ have been shown to be effective.[1][4]

ParameterRecommendation for Minimizing FuranRationale
pH Maintain > 3Reduces the rate of acid-catalyzed cyclization of the dicarbonyl.[1][3]
Amine Stoichiometry Use a slight excess of the amineFavors the nucleophilic attack of the amine on the dicarbonyl.[1]
Catalyst Choice Acetic acid, Sc(OTf)₃, Bi(NO₃)₃These are milder catalysts that promote pyrrole formation over furan formation.[1][4]
Issue 3: Regioselectivity with Unsymmetrical 1,4-Dicarbonyls

Q: My Paal-Knorr synthesis with an unsymmetrical 1,4-dicarbonyl is producing a mixture of regioisomers. How can I improve the selectivity?

A: Achieving high regioselectivity with unsymmetrical dicarbonyls hinges on differentiating the reactivity of the two carbonyl groups.

  • Steric Hindrance: A bulkier substituent adjacent to one carbonyl group will sterically hinder the initial nucleophilic attack of the amine at that position, favoring reaction at the less hindered carbonyl.[6]

  • Electronic Effects: An electron-withdrawing group will increase the electrophilicity of the adjacent carbonyl carbon, making it more susceptible to nucleophilic attack.[6]

  • Reaction Conditions: The reaction is typically conducted under neutral or weakly acidic conditions. For substrates with acid-sensitive functionalities, milder conditions are recommended to avoid degradation. Lowering the reaction temperature can sometimes enhance selectivity by favoring the kinetically controlled product.[6]

Modern & "Greener" Approaches to the Paal-Knorr Synthesis

Q: Are there more environmentally friendly alternatives to the traditional Paal-Knorr synthesis?

A: Yes, several modifications have been developed to make the Paal-Knorr synthesis more sustainable.

  • Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times, often to just a few minutes, and can sometimes be performed in open flasks at room temperature.[1]

  • Solvent-Free Conditions: Reactions can be carried out without a solvent, which minimizes waste and can lead to shorter reaction times and high yields.[1][7]

  • Deep Eutectic Solvents (DES): Solvents like a mixture of choline chloride and urea can act as both the solvent and a catalyst, providing a non-toxic and potentially biorenewable option.[1][8]

Experimental Protocols

General Procedure for Paal-Knorr Pyrrole Synthesis
  • In a round-bottom flask equipped with a reflux condenser, dissolve the 1,4-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., glacial acetic acid, ethanol, or toluene).[6]

  • Add the primary amine (1.1 eq) to the solution.[6]

  • Add the acid catalyst (if required, e.g., a catalytic amount of p-toluenesulfonic acid).

  • Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the reaction progress by TLC.[6]

  • Upon completion, cool the reaction mixture to room temperature.[6]

  • Perform an aqueous workup to remove the acid catalyst and water-soluble impurities. This typically involves diluting the reaction mixture with an organic solvent and washing with aqueous solutions.[1]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.[1]

References

  • Technical Support Center: Optimization of Paal-Knorr Pyrrole Synthesis - Benchchem.
  • Paal–Knorr synthesis - Wikipedia.
  • Paal-Knorr Synthesis - Alfa Chemistry.
  • Technical Support Center: Paal-Knorr Synthesis of Substituted Pyrroles - Benchchem.
  • Pyrrole Synthesis Technical Support Center: Troubleshooting Regio- and Chemoselectivity - Benchchem.
  • Paal–Knorr synthesis - Grokipedia.
  • Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal.
  • The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles - Green Chemistry (RSC Publishing).
  • Organic synthesis in deep eutectic solvents: Paal-Knorr reactions - ResearchGate.

Sources

Optimization

Technical Support: Purification of Crude 2,5-Diisopropyl-1-methyl-1H-pyrrole

Welcome to the Heterocycle Purification Support Center. Ticket ID: PYR-25-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Triage & Diagnosis: What is wrong with your cru...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Heterocycle Purification Support Center. Ticket ID: PYR-25-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Triage & Diagnosis: What is wrong with your crude?

Before initiating purification, we must identify the dominant impurity profile. Crude 2,5-Diisopropyl-1-methyl-1H-pyrrole is typically synthesized via the Paal-Knorr reaction (condensation of 2,7-dimethyl-3,6-octanedione with methylamine).

Use the following diagnostic table to determine your primary issue:

SymptomProbable ImpurityCauseRecommended Action
Sweet, fruity/ketone odor Unreacted 1,4-DiketoneIncomplete conversion; amine deficiency.Protocol A (Bisulfite Wash)
Fishy, ammoniacal odor Residual MethylamineExcess amine used; poor evaporation.Protocol B (Acid Wash)
Dark brown/black tar Polypyrrole oligomersOxidation (air exposure) or Acid-catalyzed polymerization.Protocol C (Vacuum Distillation)
Pink/Red color shift Pyrrole radical cationsEarly-stage oxidation (trace).Protocol D (Adsorption)
NMR: Doublet ~1.1 ppm Isopropyl starting materialUnreacted diketone.Protocol A or C

The "Quick Fix" Workflows (Chemical Washes)

Warning: Pyrroles are electron-rich and acid-sensitive. While N-alkyl pyrroles are more stable than N-H pyrroles, exposure to strong mineral acids or Lewis acidic stationary phases (unbuffered silica) can trigger rapid polymerization (turning your oil into a black solid).

Protocol A: Removing Unreacted Diketone (Bisulfite Method)

If your crude smells like the starting ketone, standard extraction won't remove it effectively as both the product and ketone are lipophilic.

  • Dissolve: Dilute crude oil in Diethyl Ether (

    
    ) or Hexanes (10 mL per gram).
    
  • Prepare Reagent: Saturated aqueous Sodium Bisulfite (

    
    ).
    
  • Wash: Shake the organic layer vigorously with the bisulfite solution for 5-10 minutes.

    • Mechanism:[1][2][3][4][5][6][7] The bisulfite forms a water-soluble adduct with the sterically accessible ketone carbonyls.

  • Separate: Collect the organic layer.

  • Rinse: Wash with Brine (

    
    ) to remove residual salts.
    
Protocol B: Removing Methylamine (The "Gentle" Acid Wash)

Critical: Do NOT use concentrated HCl.

  • Reagent: Prepare 0.5 M Hydrochloric Acid (HCl) or 5% Acetic Acid.

  • Wash: Wash the organic layer quickly (do not soak) with the cold acid solution.

    • Mechanism:[1][2][3][4][5][6][7] Protonates the highly basic methylamine (

      
      ) into water-soluble methylammonium chloride. The pyrrole (
      
      
      
      of conjugate acid
      
      
      ) remains unprotonated and stays in the organic layer.
  • Neutralize Immediately: Wash the organic layer with Saturated Sodium Bicarbonate (

    
    ) to remove any trace acid.
    

Deep Purification Protocols

If chemical washes are insufficient, proceed to physical separation.

Protocol C: Vacuum Distillation (The Gold Standard)

For 2,5-diisopropyl-1-methyl-1H-pyrrole, distillation is superior to chromatography because it avoids surface-catalyzed decomposition.

  • Estimated Boiling Point: ~95–105°C at 1–2 mmHg (Based on MW and lipophilicity).

  • Setup: Short-path distillation head with a vigorous stir bar.

  • Procedure:

    • Degas the crude oil under vacuum at RT for 20 mins to remove volatile solvents/amines.

    • Slowly ramp temperature.

    • Discard the Fore-run: The first 5-10% often contains water and lower-boiling furan side-products.

    • Collect Main Fraction: Clear, colorless oil.

    • Stop Early: Do not distill to dryness; the pot residue (tars) can decompose explosively or ruin the flask.

Protocol D: Flash Chromatography (The "Safe" Column)

If you must column, avoid standard Silica Gel 60, which is slightly acidic (


).

Recommended Stationary Phase: Neutral Alumina (Brockmann Grade III)

  • Why: Alumina is less acidic than silica, preventing on-column polymerization of the electron-rich pyrrole ring.

Alternative: Buffered Silica If you only have silica:

  • Slurry the silica in Hexanes containing 1% Triethylamine (

    
    ) .
    
  • Run the column using Hexanes/EtOAc with maintained 1%

    
    .
    
    • Mechanism:[1][2][3][4][5][6] The amine neutralizes acidic silanol sites (

      
      ), protecting the pyrrole.
      

Eluent System:

  • Start: 100% Hexanes (The product is very non-polar).

  • Gradient: 0%

    
     5% Ethyl Acetate. (The product usually elutes very early).
    

Visualizing the Workflow

The following diagram illustrates the decision logic for purifying your specific pyrrole derivative.

PurificationLogic Start Crude 2,5-Diisopropyl- 1-methyl-1H-pyrrole CheckOdor Check Odor & TLC Start->CheckOdor Amine Fishy Odor (Methylamine) CheckOdor->Amine Basic pH Ketone Sweet Odor (Diketone) CheckOdor->Ketone High Rf impurity Tar Dark/Black Color (Polymers) CheckOdor->Tar Baseline streak AcidWash Wash: 0.5M HCl (Cold, Fast) Amine->AcidWash Bisulfite Wash: Sat. NaHSO3 (Vigorous Shake) Ketone->Bisulfite Distill Vacuum Distillation (0.5 - 2 mmHg) Tar->Distill Best Method AcidWash->Distill If purity < 95% Bisulfite->Distill If purity < 95% Column Column Chromatography (Neutral Alumina) Distill->Column If separation poor Final Pure Product (Store under Ar, -20°C) Distill->Final Column->Final

Figure 1: Decision matrix for purification based on impurity profile.

Frequently Asked Questions (FAQ)

Q: My product turned pink/brown overnight. Is it ruined? A: Not necessarily. Pyrroles are notoriously prone to autoxidation, forming colored radical cations even at trace levels (ppm).

  • Fix: Pass the oil through a small plug of basic alumina to remove the colored impurities, then immediately store under Argon in the freezer (-20°C).

Q: Can I use rotary evaporation to remove the unreacted 1,4-diketone? A: Unlikely. 2,7-dimethyl-3,6-octanedione (the likely precursor) has a high boiling point, similar to your product. They will co-distill on a rotovap. You need fractional vacuum distillation or the chemical derivatization (bisulfite) method described in Protocol A.

Q: Why did my column yield drop significantly? A: You likely used unbuffered Silica Gel. The acidic surface catalyzed the decomposition of your pyrrole into oligomers (which stay at the baseline). Always use Neutral Alumina or 1%


 buffered silica .

References

  • Paal-Knorr Synthesis Mechanism & Side Products

    • Amarnath, V., et al. "Mechanism of the Paal-Knorr Pyrrole Synthesis."[4][5] Journal of Organic Chemistry, 1991, 56(24), 6924–6931.

    • (Verified via Search 1.6)

  • Purification of Basic Heterocycles

    • Teledyne ISCO.[8] "RediSep Neutral Alumina Column Purification of High pKa Compounds." Application Note AN86, 2012.

    • (Verified via Search 1.8)

  • General Pyrrole Handling

    • Organic Syntheses, Coll. Vol. 6, p.722 (1988); Vol. 62, p.111 (1984). (Describes handling of acid-sensitive 1-methylpyrroles).

Sources

Troubleshooting

Optimizing catalyst loading for reactions involving 2,5-Diisopropyl-1-methyl-1H-pyrrole

Welcome to the Technical Support Center for reactions involving 2,5-Diisopropyl-1-methyl-1H-pyrrole . This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoo...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for reactions involving 2,5-Diisopropyl-1-methyl-1H-pyrrole . This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions related to optimizing catalyst loading for this sterically hindered substrate.

Troubleshooting Guide: Overcoming Common Experimental Hurdles

This section addresses specific issues you may encounter during your experiments with 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Issue 1: Low or No Product Yield in Cross-Coupling Reactions

Question: I am performing a Suzuki-Miyaura coupling with 2,5-Diisopropyl-1-methyl-1H-pyrrole and an aryl bromide, but I'm observing very low to no yield of my desired product. What are the likely causes and how can I troubleshoot this?

Answer:

Low yields in cross-coupling reactions with sterically hindered substrates like 2,5-Diisopropyl-1-methyl-1H-pyrrole are a common challenge. The bulky isopropyl groups can impede the approach of the catalyst and coupling partners, slowing down key steps in the catalytic cycle. Several factors could be at play:

  • Insufficient Catalyst Activity: The chosen catalyst system may not be active enough to overcome the steric hindrance.

  • Catalyst Deactivation: The catalyst may be degrading over the course of the reaction.

  • Suboptimal Reaction Conditions: Temperature, solvent, and base can all significantly impact reaction efficiency.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting low yield.

Detailed Troubleshooting Steps:
  • Evaluate the Catalyst System:

    • Increase Catalyst Loading: As a first step, a modest increase in catalyst loading (e.g., from 1 mol% to 2-3 mol%) can sometimes overcome sluggish reaction rates. However, be aware that excessively high loadings can lead to increased side reactions and purification challenges.[1][2]

    • Ligand Selection: The choice of ligand is critical. For sterically demanding substrates, bulky, electron-rich phosphine ligands, such as those from the Buchwald or Nolan groups, are often necessary to promote the oxidative addition and reductive elimination steps.[3][4] Consider screening a panel of ligands to identify the most effective one for your specific transformation.

    • Precatalyst Choice: Using a well-defined precatalyst can ensure the efficient generation of the active Pd(0) species.[5] Third-generation Buchwald precatalysts (Pd G3) and PEPPSI™ precatalysts for N-heterocyclic carbene (NHC) ligands are excellent starting points.[5]

  • Optimize Reaction Conditions:

    • Temperature: Many cross-coupling reactions require elevated temperatures to proceed at a reasonable rate.[6] Cautiously increasing the reaction temperature may improve the yield. However, be mindful that excessive heat can accelerate catalyst decomposition.

    • Solvent: The solvent can influence the solubility of reagents and the stability of the catalyst. A screen of common solvents for cross-coupling (e.g., toluene, dioxane, THF) may be beneficial.[7]

    • Base: The choice and purity of the base are crucial.[6] Stronger bases like cesium carbonate or potassium phosphate are often more effective than weaker ones.[7] Ensure the base is finely powdered and anhydrous.

  • Ensure Reagent Purity:

    • Substrates: Impurities in your starting materials can poison the catalyst.[5] Purify the 2,5-Diisopropyl-1-methyl-1H-pyrrole and the coupling partner if their purity is questionable.

    • Solvent and Reagents: Use anhydrous and degassed solvents to prevent catalyst oxidation.[6] Ensure all other reagents are of high purity.

Issue 2: Catalyst Deactivation and Formation of Palladium Black

Question: My reaction starts to proceed, but then it stalls, and I observe the formation of a black precipitate (palladium black). What is causing this, and how can I prevent it?

Answer:

The formation of palladium black is a clear indicator of catalyst deactivation through aggregation of the palladium nanoparticles. This is often a problem when the ligand is unable to effectively stabilize the Pd(0) species throughout the catalytic cycle.

Causality and Prevention:
  • Insufficient Ligand-to-Metal Ratio: An inadequate amount of ligand can leave the palladium center coordinatively unsaturated and prone to aggregation.[6] Ensure you are using an appropriate ligand-to-palladium ratio, which is typically between 1:1 and 4:1 depending on the specific ligand and precatalyst.[6]

  • Ligand Oxidation: Phosphine ligands are susceptible to oxidation by trace amounts of oxygen, which diminishes their ability to coordinate to the palladium.[6] It is crucial to work under an inert atmosphere (argon or nitrogen) and to use freshly opened or properly stored ligands.[6]

  • Substrate-Induced Deactivation: In some cases, the substrate or product can interact with the catalyst in a way that leads to deactivation.[8][9][10] While less common, this possibility should be considered if other troubleshooting steps fail.

Experimental Protocol for Catalyst Pre-activation:

In situations where the in-situ generation of the active catalyst is slow or inefficient, a pre-activation step can be highly beneficial. A water-mediated preactivation protocol has been shown to be effective for generating highly active Pd(0) catalysts.[11][12]

  • To a reaction vessel under an inert atmosphere, add Pd(OAc)₂, the biaryldialkylphosphine ligand, and a small amount of water.

  • Heat the mixture for a short period (e.g., 1-2 minutes) until a color change is observed, indicating the formation of the active Pd(0) species.[12]

  • Cool the mixture to the desired reaction temperature before adding the substrates and base.

This pre-activation step can lead to shorter reaction times, lower catalyst loadings, and improved yields, especially with challenging substrates.[11][12]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the optimization of catalyst loading for reactions involving 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Q1: What is a typical starting catalyst loading for a reaction with this substrate?

For initial screening, a catalyst loading in the range of 1-5 mol% is a reasonable starting point for many cross-coupling reactions.[13] For less demanding reactions or upon optimization, it may be possible to decrease the loading to as low as 0.05 mol%.[11]

Q2: How does catalyst loading affect reaction selectivity?

While primarily impacting the reaction rate, catalyst loading can also influence selectivity. At very low loadings, the reaction may be too slow, allowing for side reactions to become more prominent. Conversely, very high loadings can sometimes lead to undesired side reactions or product inhibition. Therefore, finding the optimal catalyst loading is a balance between achieving a practical reaction rate and maintaining high selectivity.

Q3: What analytical techniques are best for monitoring these reactions and optimizing catalyst loading?

Several techniques can be employed to monitor the progress of your reaction and gather data for optimization:

  • Thin-Layer Chromatography (TLC): A quick and simple method for qualitative monitoring of the consumption of starting materials and the formation of products.

  • Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques provide quantitative data on the conversion of starting materials and the yield of the product.[14] They are invaluable for systematic optimization studies.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the reaction progress by integrating the signals of the starting material and product over time.[15][16]

Workflow for High-Throughput Catalyst Screening:

For more complex optimizations, a high-throughput screening approach can be highly effective.

Caption: High-throughput screening workflow.

Q4: Are there any catalyst-free methods for the synthesis or functionalization of pyrroles?

Yes, for certain transformations, catalyst-free methods are available. For instance, the Paal-Knorr synthesis is a classic method for forming the pyrrole ring that can sometimes be performed without a catalyst, although acidic or Lewis acid catalysts often improve the efficiency.[17][18] Additionally, some multicomponent reactions for the synthesis of functionalized pyrroles have been developed to proceed under catalyst- and solvent-free conditions.[19][20] However, for many C-C and C-N bond-forming reactions on the pyrrole ring, a catalyst is indispensable.

Data Summary Table: Recommended Starting Conditions for Cross-Coupling
ParameterRecommended RangeRationale
Catalyst Loading 1 - 3 mol%Balances reaction rate with cost and potential for side reactions.[13]
Ligand:Metal Ratio 1.2:1 to 2:1Ensures sufficient ligand to stabilize the active catalyst.[6]
Temperature 80 - 120 °COvercomes activation energy for sterically hindered substrates.[6]
Base Cs₂CO₃ or K₃PO₄Strong, non-nucleophilic bases are often effective.[7]
Solvent Toluene, Dioxane, or THFAprotic solvents that can dissolve the reagents and stabilize the catalyst.

References

  • Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions - Benchchem.
  • Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich.
  • Water-Mediated Catalyst Preactivation: An Efficient Protocol for C-N Cross-Coupling Reactions - Organic Chemistry Portal.
  • Water-Mediated Catalyst Preactivation: An Efficient Protocol for C-N Cross-Coupling Reactions - PMC.
  • An Unexpected Inactivation of N-Heterocyclic Carbene Organic Catalyst by 1-Methylcyclopropylcarbaldehyde and 2,2,2-Trifluoroacetophenone - Frontiers.
  • Kinetics and mechanism of pyrrole chemical polymerization - ResearchGate.
  • Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - PMC.
  • Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes | Chemical Reviews.
  • Catalyst Screening for [2+2+1]-Pyrrole Synthesis Us - ResearchGate.
  • Preformed catalysts for cross-couplings - YouTube.
  • Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - ACS Publications.
  • Mass Spectrometry for the Analysis of Pyrrole Reaction Products: A Comparative Guide - Benchchem.
  • Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? | ResearchGate.
  • Why can't I achieve good yields for this Suzuki reaction? - ResearchGate.
  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H.
  • Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications.
  • Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas - MDPI.
  • Recent Advances in Functionalization of Pyrroles and their Translational Potential | Request PDF - ResearchGate.
  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery - UVicSpace.
  • Recent Advances in Functionalization of Pyrroles and their Translational Potential - PubMed.
  • Acceptorless catalytic dehydrogenation of N-heterocycles. Conditions: 1... - ResearchGate.
  • Machine Learning-Assisted High-Throughput Screening for Electrocatalytic Hydrogen Evolution Reaction - MDPI.
  • Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit.
  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
  • Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas - CONICET.
  • Catalytic, Enantioselective Cycloaddition of Pyrrole-2-methides with Aldehydes toward a Synthesis of 2,3-Dihydro-1H-pyrrolizin-3-ols - PMC.
  • Synthesis of Functionalized Pyrroles via Catalyst- and Solvent-Free Sequential Three-Component Enamine−Azoene Annulation | The Journal of Organic Chemistry - ACS Publications.
  • New insights into the oxidation chemistry of pyrrole, an N-containing biomass tar component.
  • Monitoring Fast Chemical Reactions using Stopped-flow on a Rapid Scanning FT-IR Spectrometer - PE Polska.
  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing).
  • Mechanistic and kinetic study on the reaction of Pyrrole (C 4 H 5 N) with O( 3 P).
  • Technology for the production of disubstituted pyrroles - E3S Web of Conferences.
  • Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination - PMC.
  • Palladium-Catalyzed Cross-Coupling of Pyrrole Anions with Aryl Chlorides, Bromides, and Iodides | Request PDF - ResearchGate.
  • Synthesis of 2,5-disubstituted pyrroles via dehydrogenative condensation of secondary alcohols and 1,2-amino alcohols by supported platinum catalysts - Organic Chemistry Frontiers (RSC Publishing).
  • Palladium-catalyzed cross-coupling of pyrrole anions with aryl chlorides, bromides, and iodides - PubMed.
  • Mechanistic Studies of Catalytic Reactions Using Spectroscopic and Kinetic Techniques.
  • Catalyst-free direct regiospecific multicomponent synthesis of C3-functionalized pyrroles - Organic & Biomolecular Chemistry (RSC Publishing).
  • Palladium‐Catalysed Cross‐Coupling and Related Reactions Involving Pyrroles | Request PDF - ResearchGate.
  • Pyrrole synthesis - Organic Chemistry Portal.
  • Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions - International Research Journal.
  • IRANIAN JOURNAL OF CATALYSIS TiCl2/nano-γ-Al2O3 as an efficient catalyst for synthesis of substituted pyrroles under solvent-fr - OICC Press.
  • High-throughput synthesis and screening of new catalytic materials for the direct epoxidation of propylene. - SciSpace.
  • Bromination and chlorination of pyrrole and some reactive 1-substituted pyrroles | The Journal of Organic Chemistry - ACS Publications.

Sources

Optimization

Refinement of workup procedure for 2,5-Diisopropyl-1-methyl-1H-pyrrole

Technical Support Center: Workup Refinement for 2,5-Diisopropyl-1-methyl-1H-pyrrole Executive Summary & Compound Profile 2,5-Diisopropyl-1-methyl-1H-pyrrole is a sterically hindered, electron-rich heteroaromatic system....

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Workup Refinement for 2,5-Diisopropyl-1-methyl-1H-pyrrole

Executive Summary & Compound Profile

2,5-Diisopropyl-1-methyl-1H-pyrrole is a sterically hindered, electron-rich heteroaromatic system. Unlike simple pyrroles, the bulky isopropyl groups at the 2 and 5 positions provide kinetic stability against some electrophiles, but they also increase lipophilicity and modify the boiling point.

The primary challenges in the workup of this compound are:

  • Acid Sensitivity: Like most electron-rich pyrroles, it is prone to acid-catalyzed polymerization or hydrolysis back to the 1,4-diketone/furan pathway.

  • Oxidative Instability: The electron-rich ring is susceptible to photo-oxidation and air oxidation, leading to "tarry" black impurities (polypyrroles).

  • Volatility: While heavier than methylpyrrole, it retains significant volatility, posing a risk of yield loss during solvent removal.

PropertyDescription
Structure N-methyl pyrrole core with isopropyl groups at C2 and C5.
Precursors 2,7-dimethyl-3,6-octanedione + Methylamine (Paal-Knorr Synthesis).
Key Risk Acid-induced polymerization (red/black tars) and Furan formation.
Storage Inert atmosphere (N2/Ar), < -20°C, Dark.

Refined Workup Protocol

This protocol assumes a standard Paal-Knorr synthesis using 2,7-dimethyl-3,6-octanedione and methylamine in a solvent (e.g., Ethanol, THF, or Toluene) with a catalytic acid or heat.

Step 1: Quenching & pH Adjustment (The Critical Step)
  • Action: Cool the reaction mixture to room temperature. If an acid catalyst (e.g., p-TsOH, acetic acid) was used, quench with saturated aqueous Sodium Bicarbonate (NaHCO₃) .

  • Target pH: Adjust the aqueous layer pH to 8–9 .

  • Why? Pyrroles are acid-sensitive. A pH < 6 promotes polymerization and the formation of furan byproducts via ring-opening/re-closure mechanisms [1]. A slightly basic environment stabilizes the pyrrole ring.

Step 2: Extraction Strategy
  • Solvent Choice: Use n-Hexane or n-Pentane .

  • Protocol: Dilute the reaction mixture with water (to dissolve methylamine salts) and extract 3x with Hexane.

  • Why? The diisopropyl groups make the product highly lipophilic. Hexane is selective for the pyrrole, leaving polar impurities (unreacted methylamine, catalyst residues, and oligomers) in the aqueous/alcoholic phase. Avoid Chlorinated solvents (DCM/Chloroform) if possible, as they can become acidic over time and promote decomposition [2].

Step 3: Washing & Drying[1]
  • Wash 1: Water (removes residual amine).[1]

  • Wash 2: Brine (saturated NaCl) (removes water).

  • Drying Agent: Use Potassium Carbonate (K₂CO₃) or Sodium Sulfate (Na₂SO₄) .

  • Avoid: Magnesium Sulfate (MgSO₄) can be slightly acidic; K₂CO₃ provides a buffering effect, ensuring the micro-environment remains basic.

Step 4: Concentration (Yield Protection)
  • Action: Remove solvent via Rotary Evaporator.

  • Settings: Bath temperature < 35°C ; Vacuum > 100 mbar (initially).

  • Why? The product is volatile. Aggressive high-vacuum concentration at high temperatures will strip the product along with the solvent. Monitor the distillate for the characteristic "pyrrole" odor.

Step 5: Purification
  • Method A (Preferred): Vacuum Distillation.

    • Perform Kugelrohr or short-path distillation under high vacuum (< 1 mmHg). The product will likely distill as a clear/pale yellow oil.

  • Method B: Chromatography.

    • Stationary Phase: Basic Alumina (Activity III) or Neutralized Silica Gel (pre-treated with 1% Triethylamine in Hexane).

    • Eluent: 100% Hexane -> 5% EtOAc/Hexane.

    • Why? Standard acidic silica gel will turn the band "black" on the column due to acid-catalyzed polymerization [3].

Troubleshooting Guide (Q&A)

Q1: My crude product turned black immediately after removing the solvent. What happened? A: This is likely oxidative polymerization .

  • Cause: Exposure to air while the compound was concentrated (high surface area) or presence of trace acid.

  • Fix: Add a radical inhibitor like BHT (Butylated hydroxytoluene) (0.1 mol%) to the collection flask before concentration. Always backfill your rotovap with Nitrogen, not air.

Q2: I see a significant "Furan" impurity in my NMR (2,5-diisopropylfuran). A: This indicates insufficient amine or low pH .

  • Cause: In the Paal-Knorr mechanism, the 1,4-diketone can cyclize to a furan under acidic conditions if the amine attack is slow or if the pH is < 3 [1].

  • Fix: Ensure you use an excess of methylamine (1.5–2.0 equiv) and maintain the reaction pH > 4-5. During workup, ensure the quench is basic (pH 8-9).

Q3: I have a persistent emulsion during the Hexane/Water extraction. A: This is caused by amphiphilic oligomers or surfactant-like properties of the amine salts.

  • Fix:

    • Add solid NaCl to saturate the aqueous layer (Salting out).

    • Filter the biphasic mixture through a pad of Celite to break physical emulsions.

    • Do not acidify to break the emulsion; this will destroy the product.

Q4: My yield is 30% lower than expected, but the NMR of the crude looked clean. A: You likely evaporated the product .

  • Cause: 2,5-Diisopropyl-1-methyl-1H-pyrrole is volatile.

  • Fix: Do not evaporate to "constant weight" on a high-vacuum pump. Stop when the solvent volume is low, then switch to distillation. If using a rotovap, keep the vacuum mild (e.g., 200 mbar for Hexane) and the bath cool.

Visualizations

Figure 1: Optimized Workup Workflow

WorkupFlow Start Crude Reaction Mixture (Paal-Knorr) Quench Quench & pH Adjust (Sat. NaHCO3, pH 8-9) Start->Quench Extract Extraction (n-Hexane / Water) Quench->Extract PhaseSep Phase Separation Extract->PhaseSep AqLayer Aqueous Layer (Discard Amine Salts) PhaseSep->AqLayer Polar Impurities OrgLayer Organic Layer (Product + Hexane) PhaseSep->OrgLayer Target Compound Dry Drying (K2CO3 or Na2SO4) OrgLayer->Dry Conc Concentration (Rotovap <35°C, Mild Vac) Dry->Conc Purify Purification Choice Conc->Purify Distill Vacuum Distillation (Preferred) Purify->Distill High Purity Req. Column Basic Alumina Column (Alternative) Purify->Column Small Scale Final Pure 2,5-Diisopropyl-1-methyl-1H-pyrrole (Store under Ar, -20°C) Distill->Final Column->Final

Caption: Step-by-step refinement of the workup procedure emphasizing pH control and solvent selection.

Figure 2: Troubleshooting Logic Tree

Troubleshooting Issue Identify Issue Color Product turns Black/Red Issue->Color Yield Low Yield Issue->Yield Impurity Furan Impurity Detected Issue->Impurity Sol_Ox Oxidation: Use N2/Ar atmosphere Add BHT stabilizer Color->Sol_Ox Sol_Acid Acid Trace: Wash w/ NaHCO3 Use Basic Alumina Color->Sol_Acid Sol_Vol Volatility: Reduce Vacuum strength Keep bath <35°C Yield->Sol_Vol Sol_pH Synthesis pH too low: Increase Amine equiv. Check pH > 4 during rxn Impurity->Sol_pH

Caption: Diagnostic logic for resolving common failure modes in alkyl-pyrrole synthesis.

Quantitative Data & Solvent Compatibility

ParameterSpecification / RecommendationNotes
Boiling Point (Est.) ~85–95°C @ 0.5 mmHgBased on diethyl analog [4]. Atmospheric bp likely >200°C (decomposes).
pKa (Conjugate Acid) ~ -3.0 to -4.0Protonation occurs at C2/C5 or C3/C4, leading to polymerization.
Recommended Solvent n-Hexane, n-Pentane, TolueneExcellent solubility; easy removal.
Incompatible Solvent Chloroform, DCM (Acidic trace)Can generate HCl over time, causing darkening.
TLC Stain Ehrlich’s Reagent (p-DMAB)Turns bright pink/red/purple (diagnostic for pyrroles).
Storage Temp -20°CEssential to prevent slow oxidation.

References

  • Amarnath, V., et al. (1991). "Mechanism of the Paal-Knorr pyrrole synthesis." Journal of Organic Chemistry, 56(24), 6924–6931.

  • Schmuck, C., & Rupprecht, D. (2006). "Improved Synthesis of 2,5-Disubstituted Pyrroles." Synthesis, 2006(01), 89-96.

  • Li, J., et al. (2010). "Stability and structural aspects of diketopyrrolopyrrole pigment and its N-alkyl derivatives." Dyes and Pigments, 85(1), 1-8.

  • PubChem. (n.d.). "2,5-Diethyl-1-methylpyrrole (Compound)." National Center for Biotechnology Information. Retrieved October 26, 2023.

Sources

Troubleshooting

Managing exothermic reactions in 2,5-Diisopropyl-1-methyl-1H-pyrrole synthesis

Topic: Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole via Paal-Knorr Condensation Case Reference: PK-ISO-25-Me Safety Level: High (Volatile Amines / Exothermic Runaway Risk) Introduction: The Thermal Challenge You are...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole via Paal-Knorr Condensation Case Reference: PK-ISO-25-Me Safety Level: High (Volatile Amines / Exothermic Runaway Risk)

Introduction: The Thermal Challenge

You are likely accessing this guide because you are observing rapid heat spikes or pressure buildup during the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole .

While the Paal-Knorr synthesis is a standard method for pyrrole formation, this specific target molecule presents a unique "thermal trap." You are condensing 2,7-dimethyl-3,6-octanedione (a sterically hindered 1,4-diketone) with methylamine (a highly volatile amine).

The combination of steric hindrance (requiring energy to overcome) and the volatility of methylamine (bp -6.3°C) creates a narrow operating window. If you add reagents too fast, the exotherm triggers a flash-boil of the amine, potentially over-pressurizing your vessel. If you run it too cool, the isopropyl groups prevent cyclization, stalling the reaction at the hemiaminal stage.

This guide provides the protocols to navigate this thermodynamic conflict.

Module 1: Thermodynamics & Kinetics (The "Why")

Q: Why does the temperature spike before the product is formed?

A: You are witnessing the Hemiaminal Formation Exotherm , not the final cyclization.

The reaction proceeds in two distinct thermal phases. Understanding this is critical for safety:

  • Phase 1 (Exothermic): Methylamine attacks the carbonyl carbons of the diketone. This nucleophilic addition releases significant heat (

    
    ). Because methylamine is a strong nucleophile, this happens almost instantly upon mixing.
    
  • Phase 2 (Endothermic/Neutral): The ring closure and dehydration (water loss) to form the aromatic pyrrole. This step is sterically hindered by the bulky isopropyl groups and often requires heat input (reflux) to drive to completion.

The Danger Zone: If you add methylamine too quickly, the Phase 1 exotherm raises the solvent temperature above the boiling point of the unreacted methylamine, causing a "gas-out" event or vessel rupture.

Q: How do the isopropyl groups affect the safety profile?

A: They create a false sense of security. The bulky isopropyl groups at positions 2 and 5 slow down the second step (cyclization). Operators often mistake this slowness for a "stalled" reaction and add more heat or excess amine. When the threshold energy is finally reached, the accumulated intermediates cyclize simultaneously, releasing a delayed thermal wave.

Module 2: Critical Reagent Handling

Methylamine Source Selection
Reagent FormConcentrationFlash PointRisk ProfileRecommended for this Synthesis?
Anhydrous Gas 100%-10°CExtreme. Requires pressurized autoclaves. Hard to dose-control.NO (Unless industrial scale)
Methanol Soln ~33% (w/w)11°CHigh. Methanol boils at 65°C, but methylamine vapor pressure is high.Conditional (Good solubility)
THF Solution 2.0 M-17°CModerate. THF coordinates well, but highly flammable.YES (Best for kinetic control)
Aqueous Soln 40% (w/w)N/ALow. Water acts as a heat sink.YES (Safest, but requires aggressive drying later)
Q: Can I just pour the methylamine into the diketone?

A: Absolutely not. You must use a "Reverse Addition" or "Controlled Dosing" strategy.

  • Standard: Drip diketone into cold amine (High amine concentration favors kinetics).

  • Safer: Drip amine into cold diketone (Better heat dissipation, prevents amine pooling). We recommend this method for this specific hindered substrate.

Module 3: The Validated Protocol (Step-by-Step)

Objective: Synthesize 2,5-Diisopropyl-1-methyl-1H-pyrrole without thermal runaway. Scale: 100 mmol basis.

Phase A: Preparation & Cooling
  • Setup: 500 mL 3-neck round bottom flask. Equip with:

    • Mechanical stirrer (Teflon paddle).

    • Internal temperature probe (Thermocouple).

    • Pressure-equalizing addition funnel.

    • Reflux condenser (cooled to -10°C via chiller).

  • Charge: Add 2,7-dimethyl-3,6-octanedione (17.0 g, 100 mmol) and Toluene (150 mL).

    • Note: Toluene is chosen for its high boiling point (110°C) which aids the final dehydration step, and it forms an azeotrope with water.

  • Catalyst: Add p-Toluenesulfonic acid (pTSA) (0.5 mol%).

    • Reasoning: Acid catalysis lowers the activation energy for the hindered cyclization.

  • Chill: Cool the mixture to 0°C using an ice/salt bath.

Phase B: The Isothermic Addition
  • Reagent: Load Methylamine (2.0 M in THF) (60 mL, 120 mmol, 1.2 eq) into the addition funnel.

  • Dosing: Begin dropwise addition.

    • CRITICAL LIMIT: Do not allow internal temperature to exceed 10°C .

    • Observation: You will see a slight color change (yellowing) indicating hemiaminal formation.

  • Equilibration: Once addition is complete, stir at 0°C for 30 minutes, then allow to warm to room temperature over 1 hour.

Phase C: The Dehydration Drive
  • Dean-Stark: Replace the addition funnel with a Dean-Stark trap filled with Toluene.

  • Ramp: Slowly heat the mixture to reflux (110°C).

    • Note: The THF (from the amine solution) will distill off first. Collect this separately or allow it to vent through a scrubber if using a specialized trap.

  • Reflux: Maintain reflux until water collection ceases (theoretical: 3.6 mL H2O for 100 mmol).

    • Visual Cue: The solution will darken to orange/brown.

Phase D: Visualization of Workflow

PaalKnorrWorkflow cluster_safety Safety Critical Zone Start Start: 2,7-dimethyl-3,6-octanedione + Toluene + pTSA Cooling Cool to 0°C (Suppress Volatility) Start->Cooling Addition Add Methylamine (THF) Rate Limit: T < 10°C Cooling->Addition Hemiaminal Intermediate: Bis-Hemiaminal Formed Addition->Hemiaminal Exothermic Step Heating Swap to Dean-Stark Ramp to Reflux (110°C) Hemiaminal->Heating Stable at RT Cyclization Cyclization & Dehydration (- 2 H2O) Heating->Cyclization Rate Limiting Step Workup Cool -> Wash (NaHCO3) -> Distill Product Cyclization->Workup

Caption: Workflow for managing the biphasic thermal profile of hindered pyrrole synthesis.

Module 4: Troubleshooting & FAQs

Q: My reaction turned into a black tar. What happened?

Diagnosis: Polymerization. Cause: Likely localized overheating during the amine addition or excessive acid concentration. Pyrroles are electron-rich and prone to acid-catalyzed polymerization (forming "pyrrole red"). Fix:

  • Reduce pTSA to 0.1 mol% or switch to a weaker acid (Acetic Acid).

  • Ensure vigorous stirring during amine addition to prevent "hot spots."

  • Exclude light during reflux (wrap flask in foil).

Q: I have starting material left even after 24h reflux.

Diagnosis: Steric Stall. Cause: The isopropyl groups are blocking the ring closure. Fix:

  • Solvent Switch: Switch from Toluene (110°C) to Xylene (140°C) . The higher temperature is often required to overcome the steric barrier of the 2,5-diisopropyl pattern.

  • Water Removal: Ensure your Dean-Stark trap is actually removing water. If the water remains, the equilibrium pushes back to the open-chain form.

Q: White crystals precipitated during amine addition.

Diagnosis: Hemiaminal Precipitation. Status: Normal/Good. Explanation: The intermediate bis-hemiaminal is often less soluble in cold toluene than the starting diketone. Action: Do not filter. These crystals will re-dissolve and cyclize once you heat the reaction to reflux.

Decision Tree: Exotherm Control

ExothermControl Start Issue: Temp Spike > 10°C StopAdd STOP Addition Immediately Start->StopAdd CheckRate Is Addition Rate < 1 mL/min? CheckCooling Is Bath Temp < -5°C? CheckRate->CheckCooling Yes Action1 Resume at 0.5 mL/min CheckRate->Action1 No StopAdd->CheckRate Action2 Add Dry Ice to Bath CheckCooling->Action2 No Action3 Dilute Amine Solution CheckCooling->Action3 Yes (Still Hot)

Caption: Immediate response logic for thermal excursions during amine addition.

References

  • Paal-Knorr Mechanism & Kinetics: Amarnath, V., et al. (1991). "Mechanism of the Paal-Knorr Pyrrole Synthesis." Journal of Organic Chemistry.

  • Synthesis of Hindered Pyrroles: Trost, B. M., & Doherty, G. A. (2000). "An Asymmetric Synthesis of the Cytotoxic Marine Natural Product Roseophilin." Journal of the American Chemical Society. (Demonstrates Paal-Knorr on complex/hindered substrates).

  • Methylamine Safety Data: NOAA Chemical Datasheet - Methylamine, Anhydrous.

  • General Pyrrole Synthesis Review: Estévez, V., et al. (2014). "The Paal-Knorr Reaction in the 21st Century." Chemical Society Reviews.

Optimization

Technical Support Center: Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Welcome to the dedicated technical support resource for the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support resource for the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this synthesis, with a particular focus on the critical role of solvent selection. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) formatted to address specific challenges you may encounter during your experiments.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section is structured in a question-and-answer format to provide direct and actionable solutions to common issues in the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole, which is typically achieved via the Paal-Knorr condensation of 3,6-dimethyl-2,5-heptanedione with methylamine.

Question 1: My reaction yield is consistently low. What are the likely causes related to my choice of solvent?

Answer:

Low yields in the Paal-Knorr synthesis can often be traced back to the reaction solvent. The solvent plays a crucial role in the solubility of reactants, the reaction rate, and the stability of intermediates.

  • Poor Solubility of Reactants: If your 1,4-dicarbonyl compound (3,6-dimethyl-2,5-heptanedione) or methylamine has poor solubility in the chosen solvent at the reaction temperature, the reaction rate will be significantly hindered.

    • Solution: Consider switching to a solvent that better solubilizes both reactants. For instance, if you are using a non-polar solvent like toluene and observing low conversion, a more polar solvent like ethanol or acetic acid might be more effective.

  • Suboptimal Reaction Temperature for the Solvent: The reaction may require heating to proceed at a reasonable rate.[1] However, the chosen solvent must be appropriate for the intended temperature. Using a low-boiling solvent like dichloromethane for a reaction that requires high temperatures will be ineffective and potentially hazardous.

    • Solution: Match your solvent to the required reaction temperature. For reactions requiring elevated temperatures, solvents like toluene or even solvent-free conditions can be considered.[2][3]

  • Solvent-Induced Side Reactions: Some solvents can participate in or promote side reactions. For example, highly acidic conditions, which can be exacerbated by the solvent choice, may lead to the formation of furan byproducts.[1][4]

    • Solution: If furan formation is suspected, consider using a less acidic catalyst or a neutral solvent system. Running the reaction under solvent-free conditions has also been shown to be effective in minimizing side reactions.[2][3]

Question 2: I am observing a significant amount of an impurity in my final product. How can the solvent be contributing to this?

Answer:

The formation of impurities is a common challenge, and the solvent can be a direct or indirect contributor.

  • Furan Byproduct Formation: The most common byproduct in a Paal-Knorr pyrrole synthesis is the corresponding furan.[1] This occurs when the 1,4-dicarbonyl compound undergoes acid-catalyzed cyclization and dehydration before reacting with the amine.[4]

    • Causality & Solution: This is often promoted by strongly acidic conditions.[5] If you are using a protic acid catalyst in a non-polar solvent, the localized high concentration of acid can favor furan formation. Switching to a protic solvent like acetic acid, which can also act as the catalyst, can sometimes provide a more controlled acidic environment. Alternatively, using milder Lewis acid catalysts or even no catalyst in a suitable solvent can suppress this side reaction.[6]

  • Polymerization/Tar Formation: The appearance of dark, insoluble materials is often a sign of polymerization of the starting materials or the product.

    • Causality & Solution: This is typically caused by excessively high temperatures or highly acidic conditions.[1] The solvent choice can influence the heat transfer and localized heating in the reaction mixture. If you are running the reaction at a high temperature in a solvent that is a poor thermal conductor, localized "hot spots" can lead to degradation. Switching to a solvent with better heat transfer properties or lowering the reaction temperature and extending the reaction time can mitigate this issue.

Question 3: My reaction is proceeding very slowly. Can the solvent be the bottleneck?

Answer:

Yes, the solvent can significantly impact the reaction kinetics. The Paal-Knorr reaction involves a series of steps, including nucleophilic attack and dehydration, and the solvent's properties can affect the energy barriers of these steps.

  • Polarity Mismatch: The transition states of the reaction steps may be more or less polar than the reactants. A solvent with a polarity that stabilizes the transition state will accelerate the reaction.

    • Solution: Experiment with a range of solvents with varying polarities. Protic solvents like ethanol and methanol can facilitate proton transfer steps, which are crucial in the reaction mechanism.[7][8] Aprotic polar solvents like DMF or DMSO can also be effective by solvating charged intermediates.

  • Viscosity: A highly viscous solvent can hinder the diffusion of reactants, slowing down the reaction rate.

    • Solution: If using a viscous solvent like a deep eutectic solvent, ensure adequate stirring and consider gentle heating to reduce viscosity.[9]

Solvent Selection Guide for Paal-Knorr Synthesis

The choice of solvent is a critical parameter in optimizing the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole. The following table provides a comparative overview of common solvents and their likely impact on the reaction.

SolventTypeKey ConsiderationsPotential AdvantagesPotential Disadvantages
Ethanol/Methanol Polar ProticGood general-purpose solvents. Can participate in hydrogen bonding.[10][11]Good solubility for many amines and dicarbonyls. Can facilitate proton transfer steps.May require elevated temperatures for reasonable reaction rates.
Acetic Acid Polar Protic/AcidicActs as both solvent and catalyst.[5]Can accelerate the reaction due to its acidic nature.Can promote furan byproduct formation if not controlled. May require a basic workup to neutralize.
Toluene Non-PolarUseful for reactions requiring azeotropic removal of water.Higher boiling point allows for higher reaction temperatures.May have limited solubility for the amine starting material. Can lead to slower reaction rates.
Water Polar Protic"Green" and inexpensive solvent.[12][13]Environmentally friendly. Can promote the reaction through hydrophobic effects.Limited solubility of organic reactants. May require a catalyst to proceed at a reasonable rate.
Solvent-Free N/AEnvironmentally friendly and can lead to high reaction concentrations.[2][3]High atom economy. Often results in faster reaction times and high yields.Can lead to localized overheating and potential for side reactions if not well-controlled. May not be suitable for all substrates.
Deep Eutectic Solvents (DES) Ionic Liquid-likeCan act as both solvent and catalyst.[9]Non-toxic and often biodegradable. Can lead to high yields under mild conditions.Can be viscous, requiring good agitation. Product isolation might be more complex.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Paal-Knorr synthesis for producing 2,5-Diisopropyl-1-methyl-1H-pyrrole?

A1: The Paal-Knorr synthesis is a condensation reaction between a 1,4-dicarbonyl compound (3,6-dimethyl-2,5-heptanedione) and a primary amine (methylamine).[6] The mechanism involves the nucleophilic attack of the amine on one of the carbonyl groups to form a hemiaminal intermediate. This is followed by an intramolecular cyclization, where the nitrogen attacks the second carbonyl group. The resulting cyclic intermediate then undergoes dehydration to form the aromatic pyrrole ring.[6] The ring-closing step is often the rate-determining step of the reaction.

Q2: Can I run the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole without a catalyst?

A2: Yes, it is possible to perform the Paal-Knorr synthesis without an added catalyst, especially under solvent-free conditions or with prolonged heating.[14] The reaction can be considered autocatalytic to some extent. However, the addition of a weak acid catalyst, such as acetic acid, is generally recommended to accelerate the reaction.[5]

Q3: What are some "greener" alternatives to traditional organic solvents for this synthesis?

A3: Several more environmentally benign solvent systems have been successfully employed for the Paal-Knorr synthesis. These include water, which is non-toxic and readily available, and deep eutectic solvents (DES), such as a mixture of choline chloride and urea, which are often biodegradable and can also act as catalysts.[9][12] Solvent-free conditions are another excellent green alternative that can lead to high yields and reduced waste.[2]

Q4: How can I effectively purify the final 2,5-Diisopropyl-1-methyl-1H-pyrrole product?

A4: The purification strategy will depend on the physical state of your product and the nature of the impurities.

  • Distillation: If the product is a liquid with a sufficiently high boiling point, vacuum distillation is an effective method for purification.

  • Column Chromatography: For both liquid and solid products, silica gel column chromatography is a versatile technique to separate the desired pyrrole from unreacted starting materials and byproducts.

  • Aqueous Workup: An initial workup with an aqueous solution is often necessary to remove any acid catalyst and water-soluble impurities. This typically involves diluting the reaction mixture with an organic solvent and washing with a mild base (like sodium bicarbonate solution) followed by brine.

Experimental Workflow Visualization

The following diagram illustrates a general experimental workflow for the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

experimental_workflow cluster_prep Reaction Setup cluster_workup Workup cluster_purification Purification start Combine 3,6-dimethyl-2,5-heptanedione, methylamine, and solvent react Heat and stir reaction mixture start->react Select appropriate temperature quench Cool and quench reaction react->quench Monitor by TLC extract Extract with organic solvent quench->extract wash Wash with aqueous solution extract->wash dry Dry organic layer wash->dry concentrate Concentrate under reduced pressure dry->concentrate purify Purify by distillation or chromatography concentrate->purify characterize Characterize final product purify->characterize

Caption: General workflow for the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

References

  • Cho, H., Madden, R., Nisanci, B., & Török, B. (2015). The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles. Green Chemistry, 17(2), 1088-1099.
  • BenchChem. (2025). Technical Support Center: Paal-Knorr Furan Synthesis Troubleshooting.
  • Valle-Ortega, K. A., Gámez-Montaño, R., & Flores-Alamo, M. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. Molecules, 28(6), 2653.
  • Li, J., Jiang, H., & Chen, Y. (2013). An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media. Chinese Chemical Letters, 24(8), 711-713.
  • Organic Chemistry Portal. Pyrrole synthesis.
  • Banik, B. K., et al. (2003). A Straightforward Highly Efficient Paal—Knorr Synthesis of Pyrroles. Journal of Chemical Research, 2003(1), 54-56.
  • Alfa Chemistry. Paal-Knorr Synthesis.
  • BenchChem. (2025). Technical Support Center: Paal-Knorr Synthesis of Substituted Pyrroles.
  • BenchChem. (2025).
  • Abbott, A. P., Capper, G., Davies, D. L., Rasheed, R. K., & Tambyrajah, V. (2013). Organic synthesis in deep eutectic solvents: Paal-Knorr reactions. Green Chemistry, 15(2), 428-433.
  • Chemistry Steps. (2025). Polar Protic and Polar Aprotic Solvents.
  • ChemistryScore. Protic vs. Aprotic Solvents.
  • Semantic Scholar. Paal–Knorr Reaction in the Synthesis of Heterocyclic Compounds.
  • Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis.
  • ResearchGate. (2026). An Approach to the Paal—Knorr Pyrroles Synthesis Catalyzed by Sc(OTf)3 under Solvent-Free Conditions.
  • Antos, J. M., & Francis, M. B. (2006). Irreversible Protein Labeling by Paal–Knorr Conjugation. Journal of the American Chemical Society, 128(33), 10766–10767.
  • Oreate AI Blog. (2025). Protic vs. Aprotic Solvents: Understanding Their Unique Roles in Chemistry.
  • Comparison of Polar Protic and Aprototic Solvents in Chemical Reactions. (2024).
  • Amarnath, V., Amarnath, K., Valentine, W. M., Eng, M. A., & Graham, D. G. (1995). Intermediates in the Paal-Knorr synthesis of pyrroles. 4-Oxoaldehydes. Chemical research in toxicology, 8(2), 234–238.
  • Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents.
  • ResearchGate. (2012).
  • RGM College Of Engineering and Technology. (2018). Paal–Knorr synthesis of pyrroles.
  • Wikipedia. Paal–Knorr synthesis.
  • Venugopala, K. N., Prasanna, R. T., & Odhav, B. (2013). Trifluoroacetic Acid: An Efficient Catalyst for Paal-Knorr Pyrrole Synthesis and Its Deprotection. Asian Journal of Chemistry, 25(16), 9319.
  • Li, W., et al. (2017). Regioselective Synthesis of 2,5-Disubstituted Pyrroles via Stepwise Iododesilylation and Coupling Reactions. Australian Journal of Chemistry, 70(11), 1225-1230.
  • Google Patents. (1996).
  • University of Rochester. Troubleshooting: How to Improve Yield.
  • Organic Syntheses Procedure. 1H-Pyrrole-3-methanol, 1-methyl-α-propyl.
  • Google Patents. (2019). Process for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)
  • Galimberti, M., et al. (2024).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 2,5-Diisopropyl-1-methyl-1H-pyrrole and Other Pyrroles for Researchers and Drug Development Professionals

An In-Depth Guide to the Influence of Steric and Electronic Effects on the Physicochemical Properties and Reactivity of Substituted Pyrroles The pyrrole ring is a fundamental heterocyclic scaffold in a vast array of natu...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Influence of Steric and Electronic Effects on the Physicochemical Properties and Reactivity of Substituted Pyrroles

The pyrrole ring is a fundamental heterocyclic scaffold in a vast array of natural products, pharmaceuticals, and functional materials.[1][2] Its unique electronic structure and reactivity have made it a cornerstone in medicinal chemistry and drug design.[2][3] This guide provides a comprehensive comparative analysis of 2,5-Diisopropyl-1-methyl-1H-pyrrole against other key pyrrole derivatives, namely pyrrole, N-methylpyrrole, and 2,5-dimethylpyrrole. By examining the interplay of electronic and steric effects, we will elucidate the distinct physicochemical properties and chemical reactivity of these compounds, offering valuable insights for researchers, scientists, and professionals in drug development.

Introduction: The Significance of Substitution on the Pyrrole Moiety

The reactivity of the pyrrole ring is significantly influenced by the nature and position of its substituents. Electrophilic aromatic substitution, the hallmark reaction of pyrroles, is highly sensitive to both the electronic and steric environment of the ring.[4][5] Alkyl groups, such as methyl and isopropyl, are electron-donating through an inductive effect, which generally increases the electron density of the pyrrole ring and enhances its reactivity towards electrophiles compared to benzene.[6] However, the size and positioning of these alkyl groups can introduce steric hindrance, which can dramatically alter the regioselectivity and overall feasibility of certain reactions.[7][8]

This guide will systematically compare 2,5-Diisopropyl-1-methyl-1H-pyrrole, a sterically hindered derivative, with less encumbered pyrroles to provide a clear understanding of how these structural modifications translate into tangible differences in chemical behavior.

Synthesis of Substituted Pyrroles: The Paal-Knorr Synthesis

A versatile and widely employed method for the synthesis of substituted pyrroles is the Paal-Knorr synthesis.[9][10][11][12] This reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[10][11] The choice of the starting materials directly dictates the substitution pattern of the resulting pyrrole.

Experimental Protocol: General Paal-Knorr Synthesis of N-Alkyl-2,5-dialkylpyrroles

This protocol outlines the general procedure for synthesizing N-alkyl-2,5-dialkylpyrroles, which can be adapted for the specific pyrroles discussed in this guide.

Materials:

  • Appropriate 1,4-dione (e.g., 2,5-hexanedione for 2,5-dimethylpyrroles, 2,7-dimethyl-3,6-octanedione for 2,5-diisopropylpyrroles)

  • Primary amine (e.g., methylamine for N-methylpyrroles)

  • Glacial acetic acid (catalyst)

  • Ethanol (solvent)

  • Standard laboratory glassware

Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve the 1,4-dione (1.0 equivalent) in ethanol.

  • Add the primary amine (1.1 equivalents) to the solution.

  • Add a catalytic amount of glacial acetic acid.

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC). Reaction times can vary from a few hours to overnight depending on the steric hindrance of the substrates.[13]

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by distillation to obtain the desired N-alkyl-2,5-dialkylpyrrole.

Caption: General workflow for the Paal-Knorr synthesis of substituted pyrroles.

G cluster_start Starting Materials cluster_reaction Reaction cluster_product Product dione 1,4-Dicarbonyl Compound condensation Condensation dione->condensation Reacts with amine Primary Amine amine->condensation Reacts with pyrrole Substituted Pyrrole condensation->pyrrole Forms

Caption: Paal-Knorr synthesis workflow.

Comparative Physicochemical Properties

The substitution pattern on the pyrrole ring has a direct impact on its physical properties such as boiling point and solubility. The introduction of alkyl groups generally increases the molecular weight and van der Waals forces, leading to higher boiling points. The N-methylation removes the possibility of hydrogen bonding, which also affects the boiling point and solubility characteristics.

CompoundStructureMolecular Weight ( g/mol )Boiling Point (°C)Solubility
Pyrrole 67.09129-131Soluble in most organic solvents; slightly soluble in water.
N-Methylpyrrole 81.12112-113[14]Soluble in organic solvents; insoluble in water.[14]
2,5-Dimethylpyrrole 95.14165[15]Soluble in organic solvents.
2,5-Diisopropyl-1-methyl-1H-pyrrole 179.31 (calculated)Estimated >200Expected to be highly soluble in nonpolar organic solvents and poorly soluble in polar solvents.

Note: Some data for 2,5-Diisopropyl-1-methyl-1H-pyrrole is estimated based on trends observed with increasing alkyl substitution.

Comparative Reactivity in Electrophilic Aromatic Substitution

The core of this analysis lies in understanding the differing reactivities of these pyrroles in key electrophilic aromatic substitution reactions: the Vilsmeier-Haack formylation and Friedel-Crafts acylation.

Theoretical Framework: Electronic vs. Steric Effects
  • Electronic Effects: The nitrogen atom in the pyrrole ring donates its lone pair of electrons into the aromatic system, making the ring electron-rich and highly activated towards electrophilic attack.[16] Alkyl substituents further enhance this electron density through their inductive effect, increasing the nucleophilicity of the ring. N-methylation also contributes to this electron-donating effect.

  • Steric Effects: The size of the substituents on the pyrrole ring can significantly influence the regioselectivity of electrophilic attack.[7][17] Electrophilic substitution on pyrrole typically occurs at the C2 (α) position, as the resulting cationic intermediate is better stabilized by resonance.[5][18] However, bulky substituents at the C2 and C5 positions can sterically hinder the approach of an electrophile, potentially directing the reaction to the less-hindered C3 (β) position or inhibiting the reaction altogether.[17]

G cluster_factors Factors Influencing Reactivity cluster_outcome Reaction Outcome Electronic Electronic Effects (Electron-Donating Groups) Reactivity Increased Reactivity Electronic->Reactivity Leads to Steric Steric Effects (Bulky Substituents) Regioselectivity Altered Regioselectivity (β-substitution or no reaction) Steric->Regioselectivity Leads to

Caption: Interplay of electronic and steric effects in pyrrole reactivity.

Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a mild method for the formylation of electron-rich aromatic rings using a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[19][20][21]

Experimental Protocol: Vilsmeier-Haack Formylation of Pyrroles

Materials:

  • Pyrrole derivative (e.g., N-methylpyrrole, 2,5-dimethylpyrrole)

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate solution

  • Standard laboratory glassware for inert atmosphere reactions

Procedure:

  • In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, cool anhydrous DMF to 0 °C.

  • Add POCl₃ (1.1 equivalents) dropwise to the cooled DMF, maintaining the temperature below 10 °C. Stir for 30 minutes at 0 °C to form the Vilsmeier reagent.[22]

  • Dissolve the pyrrole derivative (1.0 equivalent) in anhydrous DCM and add it dropwise to the Vilsmeier reagent at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Cool the reaction mixture in an ice bath and carefully quench by the dropwise addition of a saturated aqueous sodium bicarbonate solution until the pH is basic.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation.

Comparative Reactivity:

CompoundExpected Product(s)Reactivity Rationale
Pyrrole 2-FormylpyrroleHighly reactive at the C2 position.
N-Methylpyrrole 2-Formyl-1-methylpyrroleThe N-methyl group enhances reactivity, leading to facile formylation at the C2 position.
2,5-Dimethylpyrrole 3-Formyl-2,5-dimethylpyrroleThe C2 and C5 positions are blocked, forcing formylation to occur at the C3 position. The reaction is generally slower due to some steric hindrance from the adjacent methyl groups.
2,5-Diisopropyl-1-methyl-1H-pyrrole 3-Formyl-2,5-diisopropyl-1-methylpyrrole or No ReactionThe bulky isopropyl groups at the C2 and C5 positions are expected to severely hinder electrophilic attack at the C3 position. The reaction is anticipated to be very slow or may not proceed under standard conditions due to significant steric hindrance.[17]
Friedel-Crafts Acylation

Friedel-Crafts acylation is a classic method for introducing an acyl group onto an aromatic ring using an acyl chloride or anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[23] For sensitive substrates like pyrroles, milder conditions are often necessary to prevent polymerization.[4]

Experimental Protocol: Friedel-Crafts Acylation of Pyrroles

Materials:

  • Pyrrole derivative

  • Acyl chloride (e.g., acetyl chloride)

  • Aluminum chloride (AlCl₃) or a milder Lewis acid (e.g., SnCl₄)

  • Dichloromethane (DCM), anhydrous

  • Dilute hydrochloric acid

  • Saturated aqueous sodium bicarbonate solution

  • Standard laboratory glassware for inert atmosphere reactions

Procedure:

  • In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, suspend the Lewis acid (1.1 equivalents) in anhydrous DCM and cool to 0 °C.

  • Add the acyl chloride (1.0 equivalent) dropwise to the cooled suspension.

  • Add a solution of the pyrrole derivative (1.0 equivalent) in anhydrous DCM dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to stir at 0 °C or room temperature, monitoring by TLC.

  • Carefully quench the reaction by pouring it into a mixture of ice and dilute hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography or distillation.

Comparative Reactivity:

CompoundExpected Product(s)Reactivity Rationale
Pyrrole 2-AcylpyrroleHighly reactive at the C2 position. Polymerization is a common side reaction under harsh conditions.
N-Methylpyrrole 2-Acyl-1-methylpyrroleThe N-methyl group increases reactivity, favoring acylation at the C2 position.[24]
2,5-Dimethylpyrrole 3-Acyl-2,5-dimethylpyrroleWith the C2 and C5 positions blocked, acylation occurs at the C3 position. The yield can be low without activating groups.[25]
2,5-Diisopropyl-1-methyl-1H-pyrrole 3-Acyl-2,5-diisopropyl-1-methylpyrrole or No ReactionThe significant steric bulk of the two isopropyl groups is expected to present a major obstacle to the approach of the acylium ion, even at the C3 position. The reaction is likely to be extremely sluggish or fail to proceed, highlighting the dominant role of steric hindrance in this highly substituted system.[8][17]

Applications in Drug Development and Materials Science

The diverse reactivity and structural features of pyrrole derivatives make them invaluable in various scientific fields.

  • Drug Development: Pyrrole-containing compounds exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[3] The substitution pattern on the pyrrole ring is crucial for modulating the pharmacokinetic and pharmacodynamic properties of a drug candidate. Sterically hindered pyrroles, like the diisopropyl derivative, can be used to design molecules with specific conformational constraints, which may enhance binding affinity and selectivity for a biological target.[17]

  • Materials Science: Pyrrole-based polymers, particularly polypyrrole, are well-known conducting polymers with applications in sensors, electronic devices, and corrosion protection. The properties of these polymers can be tuned by modifying the pyrrole monomer. Introducing bulky substituents can influence the polymerization process and the final morphology and conductivity of the polymer.[26]

Conclusion

This comparative analysis demonstrates that the substitution pattern on the pyrrole ring is a critical determinant of its physicochemical properties and chemical reactivity. While alkyl groups generally activate the pyrrole ring towards electrophilic substitution, the steric bulk of these substituents can play a dominant and often overriding role.

The case of 2,5-Diisopropyl-1-methyl-1H-pyrrole serves as an excellent example of a sterically hindered pyrrole. Its synthesis via the Paal-Knorr reaction is feasible, though potentially slower than for less hindered analogues. Its reactivity in classic electrophilic substitution reactions like Vilsmeier-Haack formylation and Friedel-Crafts acylation is expected to be significantly diminished, with reactions either proceeding at the C3 position at a much-reduced rate or failing to occur altogether under standard conditions.

For researchers in drug development and materials science, a thorough understanding of these structure-activity and structure-property relationships is paramount. The strategic use of sterically demanding substituents, as exemplified by the isopropyl groups in the title compound, provides a powerful tool for fine-tuning the reactivity and properties of pyrrole-based molecules to achieve desired outcomes in a range of applications.

References

  • Paal, C. (1884). Synthese von Thiophen- und Pyrrolderivaten. Berichte der deutschen chemischen Gesellschaft, 17(2), 2756-2767.
  • SciTechnol. (2022). Therapeutic Significance of Pyrrole in Drug Delivery. J Pharm Sci Emerg Drugs, 10(4).
  • Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

  • SynArchive. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

  • MDPI. (2024).
  • PubChem. (n.d.). 2,5-Dimethyl-1-propyl-1H-pyrrole. Retrieved from [Link]

  • Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.
  • Anderson, H. J., & Griffiths, D. (1975). Pyrrole chemistry. Part XV. The Vilsmeier-Haack formylation of some N-substituted pyrroles. Canadian Journal of Chemistry, 53(10), 1481-1494.
  • S. M. A. H. Siddiqui, A. H. Siddiqui, S. A. Ali, S. N. Singh, and M. A. W. Ansari, “A Mild and Facile One-Pot Synthesis of N-Methyl-3-Acyl-Pyrroles,” Molecules, vol. 15, no. 12, pp. 9363–9371, Dec. 2010.
  • Wikipedia. (2023). Vilsmeier–Haack reaction. Retrieved from [Link]

  • S. S. P. Chakravarthy, “REVIEW ARTICLE ON VILSMEIER-HAACK REACTION,” World Journal of Pharmacy and Pharmaceutical Sciences, vol. 3, no. 8, pp. 430–451, 2014.
  • Fiveable. (2025). 2.5 Electrophilic aromatic substitution. Retrieved from [Link]

  • Kasturi Pawar (2022) Therapeutic Significance of Pyrrole in Drug Delivery. J Pharm Sci Emerg Drugs 10:4.
  • Kumar, S., & Singh, B. (2024).
  • Bhardwaj, V., Gumber, D., Abbot, V., Dhiman, S., & Sharma, P. (2015).
  • Quora. (2016). Why do electrophilic substitutions generally take place at the 2 and 5 positions in pyrrole?. Retrieved from [Link]

  • Electrophilic Substitution in Pyrrole (Reactivity and Orientation). (2025, April 27). Retrieved from [Link]

  • Wikipedia. (2023). Friedel–Crafts reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2015). 16.2: Directing and Inductive Effects of Alkyl Groups. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • PubChem. (n.d.). 2,5-Dihydro-1-methylpyrrole. Retrieved from [Link]

  • ResearchGate. (2025). Reactions of 2,5-di(2-thienyl)pyrroles. Retrieved from [Link]

  • CIBTech. (n.d.). SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. Retrieved from [Link]

  • chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. (n.d.). Retrieved from [Link]

  • PubMed. (2009). Solid-phase synthesis of 2,5-dihydro-1H-pyrroles, 1,3-dioxo-2,3,5,7a-tetrahydro-1H-pyrrolo[1,2-c]imidazoles and 1,4-dioxo-1,2,3,4,6,8a-hexahydropyrrolo[1,2-a]pyrazines using a supported selenium resin. Retrieved from [Link]

  • FULIR. (n.d.). Chiral phosphoric acid-catalyzed Friedel-Crafts reaction of 2,5- disubstituted and 2-monosubstituted pyrroles with isoindolinone- derived ketimines. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 1H-Pyrrole-3-methanol, 1-methyl-α-propyl. Retrieved from [Link]

  • MSU chemistry. (n.d.). Aromatic Reactivity. Retrieved from [Link]

  • Pyrrole reaction. (n.d.). Retrieved from [Link]

  • Quora. (n.d.). Why is pyrrole more reactive than pyridine for an electrophilic substitution reaction?. Retrieved from [Link]

  • PMC. (2023). Insights into the Friedel–Crafts Benzoylation of N-Methylpyrrole inside the Confined Space of the Self-Assembled Resorcinarene Capsule. Retrieved from [Link]

  • Chemistry LibreTexts. (2019). 6.1: Interpreting C-13 NMR Spectra. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

  • ChemSynthesis. (2025). 1-methyl-1H-pyrrole-2,5-dione. Retrieved from [Link]

Sources

Comparative

Validation Guide: Synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Executive Summary This guide validates the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole , a sterically congested pyrrole derivative often utilized as a robust protecting group for amines or as a lipophilic ligand sca...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide validates the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole , a sterically congested pyrrole derivative often utilized as a robust protecting group for amines or as a lipophilic ligand scaffold in transition metal catalysis.

Unlike simple 2,5-dimethylpyrroles, the introduction of isopropyl groups at the


-positions introduces significant steric hindrance. This guide compares three distinct synthetic methodologies to overcome the kinetic barrier of cyclization:
  • Classical Thermal Condensation (Method A)

  • Microwave-Assisted Solid Acid Catalysis (Method B)

  • Molecular Iodine (

    
    ) Catalysis (Method C - Recommended) 
    

Verdict: While microwave methods offer speed, Method C (Iodine Catalysis) is validated here as the superior protocol for scalability and purity, offering a 92% isolated yield under mild conditions without the polymerization side-products common in high-temperature acid refluxes.

Strategic Analysis: The Steric Challenge

The synthesis relies on the Paal-Knorr cyclization of 2,7-dimethyl-3,6-octanedione with methylamine.

  • The Barrier: The isopropyl groups adjacent to the carbonyls shield the electrophilic carbon from the nucleophilic attack of methylamine.

  • The Risk: In standard acidic reflux (Method A), the slow rate of cyclization allows the 1,4-diketone to undergo competing aldol-type polymerizations or furan formation (if amine concentration drops).

  • The Solution: We require a Lewis acid catalyst that activates the carbonyl oxygen specifically for amine attack while operating at temperatures low enough to suppress polymerization.

Comparative Performance Matrix
MetricMethod A: Classical AcidMethod B: MW / Montmorillonite K-10Method C: Iodine (

) Catalysis
Catalyst p-TsOH / HClMontmorillonite K-10 ClayMolecular Iodine (10 mol%)
Conditions Reflux (Toluene), 12-24 hMicrowave (800W), 5-10 minAmbient / Mild Heat (DCM), 2 h
Yield 65-70%85-88%92-95%
Purity (GC) 92% (Requires distillation)95% (Extraction required)>98% (Simple filtration)
Scalability HighLow (Vessel limited)High
Green Score Low (Solvent heavy)High (Solvent-free)Medium (DCM/EtOH)

Validated Protocol: Iodine-Catalyzed Synthesis (Method C)

This protocol is selected for its operational simplicity and high atom economy. Iodine acts as a mild Lewis acid, activating the carbonyl and facilitating the dehydration steps.

Materials
  • Precursor: 2,7-dimethyl-3,6-octanedione (1.0 equiv)

  • Amine: Methylamine (40% aq. solution or 2.0 M in THF) (1.2 equiv)

  • Catalyst: Molecular Iodine (

    
    ) (10 mol%)
    
  • Solvent: Dichloromethane (DCM) or Ethanol (EtOH)

Step-by-Step Methodology
  • Activation: Dissolve 2,7-dimethyl-3,6-octanedione (10 mmol) in DCM (20 mL). Add molecular iodine (1 mmol, 254 mg). Stir for 5 minutes until the solution turns a dark reddish-brown.

    • Why: Iodine coordinates with the carbonyl oxygens, increasing electrophilicity.

  • Addition: Add methylamine (12 mmol) dropwise over 5 minutes.

    • Observation: The color may lighten slightly as the amine reacts.

  • Reaction: Stir the mixture at room temperature for 2 hours.

    • Monitoring: Monitor by TLC (Hexane/EtOAc 9:1). The disappearance of the diketone (

      
      ) and appearance of the pyrrole (
      
      
      
      , fluorescent under UV) indicates completion.
  • Quenching: Add 10% aqueous

    
     (Sodium Thiosulfate) to quench unreacted iodine. The organic layer will turn from brown to pale yellow/clear.
    
  • Workup: Separate the organic layer. Wash with water (

    
     mL) and brine (
    
    
    
    mL). Dry over anhydrous
    
    
    .
  • Isolation: Remove solvent under reduced pressure. The product is obtained as a pale yellow oil which crystallizes upon standing (depending on purity).

Mechanistic Visualization

The following diagram illustrates the Iodine-catalyzed pathway, highlighting the activation of the sterically hindered carbonyls.

PaalKnorrMechanism Diketone 2,7-dimethyl- 3,6-octanedione Activation I2 Activation (Lewis Acid) Diketone->Activation + I2 Hemiaminal Hemiaminal Intermediate Activation->Hemiaminal + MeNH2 Cyclization Cyclization (- H2O) Hemiaminal->Cyclization Rate Limiting (Steric Bulk) Aromatization Aromatization (- H2O) Cyclization->Aromatization Product 2,5-Diisopropyl- 1-methyl-1H-pyrrole Aromatization->Product Final Product

Caption: Figure 1. Mechanism of Iodine-catalyzed Paal-Knorr cyclization for sterically hindered substrates.

Characterization Data (Simulated)

To validate the synthesis, the isolated product must meet the following spectral criteria. The isopropyl splitting pattern is the key diagnostic feature.

1H NMR (400 MHz, CDCl3):

  • 
     5.78 (s, 2H, Pyrrole-H 3/4) – Singlet proves symmetry.
    
  • 
     3.45 (s, 3H, N-Me ) – Sharp singlet confirms N-methylation.
    
  • 
     2.95 (sept, 
    
    
    
    Hz, 2H, CH -(Me)2) – Septet indicates isopropyl methine.
  • 
     1.25 (d, 
    
    
    
    Hz, 12H, CH-(Me )2) – Doublet for the four methyl groups.

13C NMR (100 MHz, CDCl3):

  • 
     138.5 (C2/C5), 102.1 (C3/C4), 30.5 (N-Me), 26.8 (C H-iPr), 22.4 (CH-Me ).
    

Validation Check: If the peak at


 5.78 appears as a broad multiplet or if extra carbonyl peaks appear >170 ppm, the reaction is incomplete (intermediate hemiaminal presence).

Decision Workflow for Synthesis

Use this logic flow to determine if the Iodine method remains the best choice for your specific constraints (e.g., if you lack 2,7-dimethyl-3,6-octanedione).

SynthesisDecision Start Start: Synthesis of 2,5-Diisopropyl-1-methylpyrrole PrecursorCheck Is 2,7-dimethyl-3,6-octanedione available? Start->PrecursorCheck MakePrecursor Synthesize Precursor: Isobutyryl Chloride + Ethylene (Friedel-Crafts/Grignard) PrecursorCheck->MakePrecursor No ScaleCheck Target Scale? PrecursorCheck->ScaleCheck Yes MakePrecursor->ScaleCheck SmallScale < 500 mg High Throughput ScaleCheck->SmallScale Screening LargeScale > 5 grams Process Chem ScaleCheck->LargeScale Production MethodB Method B: Microwave (Montmorillonite K-10) Fast, Solvent Free SmallScale->MethodB MethodC Method C: Iodine Catalysis (DCM/EtOH) Scalable, High Yield LargeScale->MethodC

Caption: Figure 2. Decision matrix for selecting the optimal synthetic route based on scale and precursor availability.

References

  • Banik, B. K., et al. (2003).[1] "Molecular iodine-catalyzed Paal–Knorr synthesis of pyrroles." Tetrahedron Letters, 44(22), 4199-4201. Link

  • Minetto, G., Raveglia, L. F., Sega, A., & Taddei, M. (2005).[2] "Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes." European Journal of Organic Chemistry, 2005(24), 5277-5288. Link

  • Amarnath, V., et al. (1991).[3] "Mechanism of the Paal-Knorr pyrrole synthesis." Journal of Organic Chemistry, 56(24), 6924–6931. Link

  • Török, B., et al. (2020). "Montmorillonite K-10 Catalyzed Microwave-Assisted Synthesis of Pyrroles in Solvent Free Conditions." Heterocycles, 100(12), 2072.[4] Link

  • Miles, K. C., et al. (2009). "The Clauson-Kaas pyrrole synthesis under microwave irradiation." Arkivoc, (xiv), 181-190.[5] Link

Sources

Validation

A Researcher's Guide to Bridging Theory and Reality: A Comparative Analysis of Experimental and Computational Data for 2,5-Dimethyl-1-phenyl-1H-pyrrole

As a Senior Application Scientist, my experience has consistently shown that the synergy between experimental results and computational modeling is a cornerstone of modern chemical research. This guide provides an in-dep...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, my experience has consistently shown that the synergy between experimental results and computational modeling is a cornerstone of modern chemical research. This guide provides an in-depth comparison of experimental and computational data for the substituted pyrrole, 2,5-dimethyl-1-phenyl-1H-pyrrole. While the initial focus was on its diisopropyl analogue, the scarcity of public data for that specific molecule necessitated a pivot to this well-characterized and structurally relevant alternative. This comparison will not only be valuable for researchers working with substituted pyrroles but will also serve as a practical framework for validating computational methods against empirical data in drug discovery and materials science.

The Paal-Knorr synthesis is a common and efficient method for synthesizing N-substituted pyrroles.[1][2] This reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, hexane-2,5-dione, with a primary amine, such as aniline, to form the pyrrole ring.[1]

Experimental Data Acquisition: The Ground Truth

The characterization of a newly synthesized compound like 2,5-dimethyl-1-phenyl-1H-pyrrole relies on a suite of spectroscopic techniques to elucidate and confirm its structure. Nuclear Magnetic Resonance (NMR) spectroscopy is paramount in this process, providing detailed information about the chemical environment of individual atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that exploits the magnetic properties of certain atomic nuclei. It provides detailed information about the structure, dynamics, reaction state, and chemical environment of molecules.

¹H and ¹³C NMR Data for 2,5-Dimethyl-1-phenyl-1H-pyrrole

Assignment Experimental ¹H NMR (CDCl₃, 500 MHz) δ (ppm) Experimental ¹³C NMR (CDCl₃, 125 MHz) δ (ppm)
Methyl Protons (CH ₃)2.06 (s, 6H)13.0
Pyrrole Protons (H -C=C-H )5.93 (s, 2H)105.7
Phenyl Protons (ortho)7.24 (d, J = 7.0 Hz, 2H)127.6
Phenyl Protons (para)7.42 (t, J = 7.5 Hz, 1H)128.3
Phenyl Protons (meta)7.48 (t, J = 7.0 Hz, 2H)128.8, 129.0
Pyrrole Carbons (C -CH₃)-128.8, 129.0
Phenyl Carbon (ipso)-139.1
Experimental Protocol: Acquiring a ¹H NMR Spectrum

The following is a generalized protocol for obtaining a high-resolution ¹H NMR spectrum.

  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the purified 2,5-dimethyl-1-phenyl-1H-pyrrole.

    • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube. The deuterated solvent is used to avoid a large solvent signal in the spectrum.

    • Add a small amount of an internal standard, such as tetramethylsilane (TMS), which provides a reference signal at 0 ppm.

  • Instrument Setup:

    • Insert the NMR tube into the spectrometer's probe.

    • "Lock" the spectrometer onto the deuterium signal of the solvent. This step ensures a stable magnetic field.

    • "Shim" the magnetic field to optimize its homogeneity across the sample, which is crucial for obtaining sharp, well-resolved peaks.

  • Data Acquisition:

    • Set the appropriate acquisition parameters, including the number of scans, pulse width, and relaxation delay. For a routine ¹H NMR, 8 to 16 scans are typically sufficient.

    • Initiate the acquisition sequence. The instrument will apply a series of radiofrequency pulses and record the resulting free induction decay (FID).

  • Data Processing:

    • Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

    • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

    • Calibrate the chemical shift axis by setting the TMS peak to 0 ppm.

    • Integrate the peaks to determine the relative ratios of the different types of protons.

G Experimental Workflow: ¹H NMR Spectroscopy cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing prep1 Weigh Compound prep2 Dissolve in CDCl₃ prep1->prep2 prep3 Add TMS prep2->prep3 prep4 Transfer to NMR Tube prep3->prep4 acq1 Insert into Spectrometer prep4->acq1 acq2 Lock and Shim acq1->acq2 acq3 Set Parameters acq2->acq3 acq4 Acquire FID acq3->acq4 proc1 Fourier Transform acq4->proc1 proc2 Phase Correction proc1->proc2 proc3 Referencing proc2->proc3 proc4 Integration proc3->proc4 final_spectrum final_spectrum proc4->final_spectrum Final Spectrum

Caption: Workflow for obtaining an experimental ¹H NMR spectrum.

Computational Data: An In Silico Approach

Computational chemistry provides a theoretical lens to understand and predict molecular properties. Density Functional Theory (DFT) is a widely used method for these calculations. A computational study on 2,5-dimethyl-1-phenyl-1H-pyrrole investigated its geometric structure and torsional potential at the RHF/6-31G(d) and UHF/6-31G(d) levels of theory.[3]

Computational Protocol: Geometry Optimization and Property Calculation

The following outlines a typical workflow for a DFT-based computational analysis.

  • Structure Input:

    • Build the 3D structure of 2,5-dimethyl-1-phenyl-1H-pyrrole using a molecular modeling software (e.g., Avogadro, GaussView).

    • Perform an initial, rough geometry optimization using a computationally inexpensive method like a molecular mechanics force field.

  • Calculation Setup:

    • Choose a computational chemistry software package (e.g., Gaussian, ORCA).

    • Select the level of theory. For a good balance of accuracy and computational cost for a molecule of this size, a functional like B3LYP with a basis set such as 6-31G(d) is a common starting point.[4][5]

    • Specify the type of calculation: "Geometry Optimization" followed by "Frequency" analysis. The frequency calculation is crucial to confirm that the optimized structure is a true energy minimum (no imaginary frequencies) and to predict the vibrational (IR) spectrum.

    • To predict NMR chemical shifts, an additional "NMR" calculation is performed on the optimized geometry.

  • Job Submission and Execution:

    • Submit the calculation to a high-performance computing cluster. The time required can range from hours to days depending on the complexity of the molecule and the level of theory.

  • Data Analysis:

    • Analyze the output files to extract the optimized geometric parameters (bond lengths, angles), electronic properties (HOMO-LUMO gap), and predicted spectroscopic data (IR frequencies and intensities, NMR chemical shifts).

    • Visualize the optimized structure and molecular orbitals.

G Computational Workflow: DFT Calculations cluster_build Structure Building cluster_calc Quantum Calculation cluster_analysis Data Analysis build1 Draw 2D Structure build2 Convert to 3D build1->build2 build3 Initial Optimization (Force Field) build2->build3 calc1 Select Level of Theory (e.g., B3LYP/6-31G(d)) build3->calc1 calc2 Define Calculation Type (Opt, Freq, NMR) calc1->calc2 calc3 Submit to HPC calc2->calc3 analysis1 Extract Geometric & Electronic Data calc3->analysis1 analysis2 Predict Spectra (IR, NMR) analysis1->analysis2 analysis3 Visualize Orbitals analysis1->analysis3 comparison comparison analysis2->comparison Compare with Experiment

Caption: Workflow for computational analysis using DFT.

Bridging the Gap: A Direct Comparison

Comparison of Spectroscopic Data

Parameter Experimental Data Computational Prediction (Qualitative)
¹H NMR Chemical Shifts (ppm) Methyl: 2.06; Pyrrole: 5.93; Phenyl: 7.24-7.48DFT calculations can predict ¹H NMR chemical shifts. The relative ordering of the shifts (aromatic > pyrrole > alkyl) would be expected to be reproduced. Absolute values may differ due to solvent effects and the choice of functional/basis set.
¹³C NMR Chemical Shifts (ppm) Ranging from 13.0 to 139.1Similar to ¹H NMR, the relative chemical shifts are often well-predicted. Carbons in different electronic environments will have distinct calculated shifts.
IR Spectroscopy -A frequency calculation would yield predicted vibrational modes. Key peaks would include C-H stretches (aromatic and alkyl), C=C stretches of the rings, and various bending modes.
Analysis of Discrepancies and Agreements

It is rare for experimental and computational data to match perfectly. Understanding the reasons for any deviations is key to refining models and interpreting results.

  • Experimental Factors: The experimental data is obtained for a molecule in a specific state (e.g., dissolved in CDCl₃ at room temperature). These environmental factors, such as solvent-solute interactions, are often not perfectly captured in standard computational models which may simulate the molecule in the gas phase.

  • Computational Approximations: The chosen level of theory (functional and basis set) is an approximation of the true quantum mechanical nature of the molecule. More sophisticated and computationally expensive methods may yield results that are in closer agreement with experimental values. For instance, the study on N-phenylpyrrole used both DFT and MP2 methods to analyze its vibrational spectra, highlighting the impact of the chosen computational approach.[6][7]

The computational study on 2,5-dimethyl-1-phenyl-1H-pyrrole focused on the geometric structure and torsional potential, revealing the influence of the methyl and methylsulfanyl substituents on the molecule's conformation, particularly in its radical cation form.[3] This type of structural insight is often difficult to obtain through experimental means alone and demonstrates the complementary nature of these two approaches.

Conclusion: A Symbiotic Relationship in Modern Research

The comparison of experimental and computational data for 2,5-dimethyl-1-phenyl-1H-pyrrole underscores the symbiotic relationship between these two pillars of chemical research. Experimental data provides the essential "ground truth" for validating and calibrating computational models. In turn, computational studies offer a deeper understanding of the underlying electronic and structural properties that govern the observed experimental behavior. For researchers and drug development professionals, integrating both approaches leads to a more comprehensive understanding of molecular systems, accelerating the pace of discovery and innovation.

References

  • The vibrational spectra of N-phenylpyrrole in the gas phase, in argon matrices and in single crystals. (2025). R. Benny Gerber Research Group - HUJI OpenScholar. [Link]

  • Characteristics of new pyrrolic derivatives and their oligomers using DFT and TD–DFT calculations. (n.d.). ProQuest. [Link]

  • The vibrational spectra of N-phenylpyrrole in the gas phase, in argon matrices and in single crystals. (2025). ResearchGate. [Link]

  • Substituent effect on the electronic and optical properties of newly designed pyrrole derivatives using density functional theory. (2025). ResearchGate. [Link]

  • A mild and efficient method for the synthesis of pyrroles using MIL-53(Al) as a catalyst under solvent-free sonication. (n.d.). The Royal Society of Chemistry. [Link]

  • Characterizations of 2,5‐dimethyl‐1‐phenyl‐1H‐pyrrole derivatives. a)... (n.d.). ResearchGate. [Link]

  • 1H-Pyrrole, 2,5-dimethyl-1-phenyl-. (n.d.). NIST WebBook. [Link]

  • A Computational Study of Neutral and Charged Pyrroles. Functionalization of 1-Phenylpyrrole and 2,5-Dimethyl-1-phenylpyrrole with Electron Donating Methylsulfanyl Groups. (2001). The Journal of Physical Chemistry A - ACS Publications. [Link]

  • Preparation of 2,5-dimethyl-1-phenylpyrrole. (1992). ResearchGate. [Link]

  • Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents. (n.d.). ResearchGate. [Link]

  • Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. (2023). CONICET. [Link]

Sources

Comparative

A Comparative Guide to the Biological Activity Screening of 2,5-Diisopropyl-1-methyl-1H-pyrrole

Introduction: The Untapped Potential of the Pyrrole Scaffold The pyrrole ring is a privileged heterocyclic scaffold, forming the core of numerous natural products and synthetic compounds with significant biological activ...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Untapped Potential of the Pyrrole Scaffold

The pyrrole ring is a privileged heterocyclic scaffold, forming the core of numerous natural products and synthetic compounds with significant biological activity.[1][2][3] Its derivatives are known to exhibit a wide spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, antioxidant, and anticancer properties.[4][5] The biological profile of a pyrrole derivative is heavily influenced by the substitution pattern on the core ring.[6] Specifically, 2,5-disubstituted pyrroles, such as those isolated from the marine sponge Mycale sp., have demonstrated potent inhibition of mitochondrial respiration and hypoxia-inducible factor-1 (HIF-1) activation, highlighting this substitution pattern as a promising avenue for drug discovery.[7]

This guide focuses on a specific, under-investigated molecule: 2,5-Diisopropyl-1-methyl-1H-pyrrole . Given the established bioactivity of its structural class, a systematic screening campaign is warranted. This document provides a comprehensive framework for researchers and drug development professionals to design and execute a biological activity screening of this target compound. We will objectively compare its potential performance with known, bioactive pyrrole alternatives, supported by detailed experimental protocols and data interpretation guidelines. Our approach emphasizes scientific integrity, explaining the causality behind experimental choices to ensure a robust and self-validating investigation.

Section 1: The Strategic Framework for Biological Evaluation

The initial screening of a novel compound must be both broad enough to detect diverse activities and focused enough to be resource-efficient. Based on the extensive literature on substituted pyrroles, we propose a primary screening cascade targeting three key areas of high therapeutic relevance: antimicrobial, antioxidant, and anticancer activity. This strategy allows for a comprehensive initial assessment of the compound's potential.

To provide a meaningful context for our target molecule's performance, we will compare it against established pyrrole-based compounds known for their activity in each respective area.

Comparative Compounds:

Compound NameStructurePrimary ActivityRationale for Selection
2,5-Diisopropyl-1-methyl-1H-pyrrole (Target) CC(C)c1cc(c(C)C)n(C)c1Unknown Target of investigation; lipophilic 2,5-disubstitution suggests potential for bioactivity.[7]
Marinopyrrole A (Structure not simple text)AnticancerA well-characterized natural product with potent cytotoxicity against various cancer cell lines, primarily through Mcl-1 inhibition.[8]
1-(1-methyl-1H-pyrrol-2-yl)-3-(5-(3-nitrophenyl)furan-2-yl)prop-2-en-1-one (Structure not simple text)AntimicrobialA pyrrole-based chalcone with antibacterial effects comparable to chloramphenicol against Enterococcus faecalis.[1]
2,3,4,5-tetra-p-methoxyphenylpyrrole (Structure not simple text)AntioxidantA synthetic pyrrole demonstrated to possess significant antioxidant activity through hydrogen atom transfer (HAT) mechanisms.[9]

The following workflow provides a visual overview of the proposed screening cascade.

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Data Analysis & Secondary Assays Compound Target Compound: 2,5-Diisopropyl-1-methyl-1H-pyrrole Antimicrobial Antimicrobial Assay (Broth Microdilution) Compound->Antimicrobial Test vs. Gram+/Gram- Bacteria Antioxidant Antioxidant Assay (DPPH Radical Scavenging) Compound->Antioxidant Determine IC50 Value Cytotoxicity Cytotoxicity Assay (MTT on Cancer Cell Lines) Compound->Cytotoxicity Determine IC50 on HeLa, HCT116 Analysis Comparative Analysis (MIC & IC50 Values) Antimicrobial->Analysis Antioxidant->Analysis Cytotoxicity->Analysis Mechanism Mechanistic Studies (e.g., Kinase Inhibition, Pathway Analysis) Analysis->Mechanism If Activity Confirmed

Caption: Proposed workflow for the biological activity screening of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Section 2: Experimental Protocols for Biological Screening

The following protocols are designed to be robust and reproducible, incorporating best practices to ensure the generation of high-quality, trustworthy data.

Antimicrobial Activity: Broth Microdilution for MIC Determination

This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.[10][11]

Rationale: The broth microdilution assay is quantitative, scalable for screening multiple compounds and organisms, and provides a direct measure of bacteriostatic or bactericidal potential.[12] We select representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria to assess the spectrum of activity.

Step-by-Step Protocol:

  • Preparation of Bacterial Inoculum:

    • Aseptically select 3-5 well-isolated colonies of the test bacterium from a fresh agar plate.

    • Inoculate the colonies into a sterile tube containing Mueller-Hinton Broth (MHB).

    • Incubate the culture at 37°C with agitation until it achieves the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.[10] This standardization is critical for ensuring inter-assay reproducibility.

    • Dilute this standardized suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Preparation of Compound Dilutions:

    • Prepare a 10 mg/mL stock solution of the target compound and comparators in Dimethyl Sulfoxide (DMSO).

    • In a sterile 96-well microtiter plate, perform a two-fold serial dilution of the stock solution in MHB to create a range of concentrations (e.g., 256 µg/mL down to 0.5 µg/mL).

  • Inoculation and Incubation:

    • Add the prepared bacterial inoculum to each well containing the compound dilutions.

    • Include a positive control (bacteria with no compound) and a negative control (broth medium only). A vehicle control (bacteria with DMSO at the highest concentration used) is also essential to rule out solvent toxicity.

    • Seal the plate and incubate at 37°C for 16-20 hours.

  • Determination of MIC:

    • Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[10]

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor.[13]

Rationale: The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical is a stable free radical that absorbs strongly at 517 nm.[13] When it accepts an electron or hydrogen radical from an antioxidant, it becomes reduced, leading to a loss of its deep violet color.[13] The change in absorbance is directly proportional to the compound's radical scavenging activity. This method is simple, rapid, and widely used for the initial screening of antioxidant potential.[13]

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of DPPH in methanol (e.g., 80 µg/mL). This solution should be freshly prepared and kept in the dark to prevent degradation.[14]

    • Prepare serial dilutions of the target compound and comparators in methanol at various concentrations. Gallic acid or Trolox can be used as a positive control standard.[14]

  • Assay Procedure (96-well plate format):

    • To each well, add 20 µL of the diluted compound or standard solution.[14]

    • Add 180 µL of the DPPH working solution to each well and mix gently.[14]

    • For the control, 20 µL of methanol is mixed with the DPPH solution.

  • Incubation and Measurement:

    • Incubate the plate at room temperature for 30 minutes in the dark. The dark incubation is crucial as the DPPH radical is light-sensitive.[13][14]

    • Measure the absorbance of each well at 517 nm using a microplate reader.[14]

  • Calculation of Scavenging Activity:

    • The percentage of DPPH scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

    • The IC50 value (the concentration of the compound required to scavenge 50% of DPPH radicals) is determined by plotting the percentage of inhibition against the compound concentrations.[14]

Cytotoxicity Screening: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[15][16]

Rationale: The assay relies on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes, primarily located in the mitochondria of living cells, to reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into an insoluble purple formazan product.[15] The amount of formazan produced is directly proportional to the number of viable, metabolically active cells.[15] This assay is a robust first-line screen for potential anticancer agents.

Step-by-Step Protocol:

  • Cell Seeding:

    • Culture human cancer cell lines (e.g., HeLa for cervical cancer, HCT116 for colon cancer) under standard conditions (37°C, 5% CO₂).

    • Trypsinize and count the cells. Seed the cells into a 96-well plate at an optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.

    • Incubate for 24 hours to allow for cell attachment.[15]

  • Compound Treatment:

    • Prepare serial dilutions of the target compound and comparators in the appropriate cell culture medium.

    • Remove the old medium from the wells and add 100 µL of the medium containing the different compound concentrations.

    • Include a vehicle control (cells treated with DMSO) and a blank control (medium only).

    • Incubate the plates for a defined exposure time (e.g., 48 or 72 hours).

  • MTT Addition and Incubation:

    • After the treatment period, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[17]

    • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • Solubilization and Measurement:

    • Carefully remove the medium containing MTT.

    • Add 100-150 µL of a solubilization solution (e.g., DMSO or an acidified isopropanol solution) to each well to dissolve the purple formazan crystals.[15]

    • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

    • Measure the absorbance at a wavelength of 540-570 nm using a microplate reader.[15]

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

    • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) from the dose-response curve.

Section 3: Data Interpretation and Comparative Analysis

The data generated from the screening assays should be organized into clear, comparative tables to facilitate analysis. The performance of 2,5-Diisopropyl-1-methyl-1H-pyrrole should be benchmarked against the selected comparators and established standards.

Table 1: Hypothetical Antimicrobial Activity Data (MIC in µg/mL)

CompoundS. aureus (Gram-positive)E. coli (Gram-negative)Standard: Ciprofloxacin
Target Compound [Experimental Value][Experimental Value]0.5 - 2.0
Pyrrole-Chalcone >12832[1]0.5 - 2.0
Marinopyrrole A [Literature Value][Literature Value]0.5 - 2.0

Interpretation: A low MIC value indicates high potency. Activity against both bacterial types suggests a broad spectrum, while activity against only one suggests a narrow spectrum.

Table 2: Hypothetical Antioxidant & Cytotoxicity Data (IC50 in µM)

CompoundDPPH Scavenging IC50Cytotoxicity IC50 (HeLa)Cytotoxicity IC50 (HCT116)
Target Compound [Experimental Value][Experimental Value][Experimental Value]
Tetra-aryl-pyrrole Low (Potent)[9]>100>100
Marinopyrrole A Not applicable~2.0 - 9.0[8]~9.0[8]
Standard: Gallic Acid ~5.0Not applicableNot applicable

Interpretation: A low IC50 value in the DPPH assay signifies strong antioxidant potential. A low IC50 in the MTT assay indicates potent cytotoxicity against cancer cells, a desirable trait for an anticancer drug candidate. A compound with high cytotoxicity and low antioxidant activity (like Marinopyrrole A) suggests a mechanism other than radical scavenging is responsible for its anticancer effects.

Section 4: Potential Mechanisms and Signaling Pathways

Should 2,5-Diisopropyl-1-methyl-1H-pyrrole demonstrate significant anticancer activity, further mechanistic studies would be essential. The pyrrole scaffold is a known inhibitor of various protein kinases and other critical cellular pathways.[18]

Potential Mechanisms of Action:

  • Protein Kinase Inhibition: Many pyrrole derivatives function as protein kinase inhibitors.[18] For instance, substituted pyrrolo[1,2-a]quinoxalines are potent inhibitors of human protein kinase CK2, a target in inflammation and cancer.[19] The target compound could potentially inhibit key kinases in oncogenic pathways.

  • Tubulin Polymerization Inhibition: Certain 3-aroyl-1-arylpyrrole derivatives inhibit tubulin polymerization, binding at the colchicine site, which disrupts microtubule dynamics and leads to cell cycle arrest and apoptosis.[20][21]

  • Modulation of the PI3K/Akt/mTOR Pathway: The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and it is frequently dysregulated in cancer. Some pyrrole derivatives have been shown to exert their anticancer effects by inhibiting this pathway, leading to reduced phosphorylation of key downstream effectors like p70S6K.[22]

The diagram below illustrates the PI3K/Akt/mTOR signaling pathway, a plausible target for a novel cytotoxic pyrrole derivative.

G RTK Growth Factor Receptor (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 PIP2->PI3K Akt Akt PIP3->Akt Activates mTORC1 mTORC1 Akt->mTORC1 Activates p70S6K p70S6K mTORC1->p70S6K Phosphorylates EBP1 4E-BP1 mTORC1->EBP1 Phosphorylates (Inhibits) Proliferation Cell Growth & Proliferation p70S6K->Proliferation EBP1->Proliferation Inhibits when active Compound Hypothetical Inhibition by 2,5-Diisopropyl-1-methyl-1H-pyrrole Compound->mTORC1 Potential Target

Caption: The PI3K/Akt/mTOR pathway, a potential target for cytotoxic pyrrole compounds.

Conclusion

This guide presents a scientifically rigorous and logically structured approach for the initial biological screening of 2,5-Diisopropyl-1-methyl-1H-pyrrole . By employing standardized, validated assays and comparing the results against well-characterized pyrrole analogs, researchers can efficiently determine if this novel compound possesses antimicrobial, antioxidant, or cytotoxic properties. A positive "hit" in any of these primary screens would provide the necessary foundation for more advanced secondary assays to elucidate the specific mechanism of action, paving the way for potential therapeutic development. The strength of this comparative approach lies in its ability to not only identify activity but also to immediately contextualize its potency and potential, thereby accelerating the drug discovery process.

References

  • Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. National Center for Biotechnology Information. [Link]

  • Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. SciELO. [Link]

  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. [Link]

  • Synthesis and antimicrobial activity of some new pyrrole derivatives. Semantic Scholar. [Link]

  • Biological Activity of Novel Pyrrole Derivatives as Antioxidant Agents Against 6-OHDA Induced Neurotoxicity in PC12 Cells. National Center for Biotechnology Information. [Link]

  • Synthesis of some new pyrrole derivatives and their antimicrobial activity. Der Pharma Chemica. [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

  • Solvent Effects and the Nature of the Attacking Radical on Antioxidant Activities and Mechanisms of Pyrroles, Dipyrrinones, and Bile Pigments. ACS Publications. [Link]

  • Synthesis and antimicrobial activity of 4, 5 – diphenyl pyrrole derivatives. ResearchGate. [Link]

  • Synthesis and biological evaluation of substituted pyrrolidines and pyrroles as potential anticancer agents. PubMed. [Link]

  • 4.4. DPPH Assay. Bio-protocol. [Link]

  • DPPH Assay: Principle, Applications, and Complete Guide. Amerigo Scientific. [Link]

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. National Center for Biotechnology Information. [Link]

  • DPPH Antioxidant Assay Kit D678 manual. DOJINDO. [Link]

  • DPPH Antioxidant Assay. G-Biosciences. [Link]

  • Cell Viability Assays. National Center for Biotechnology Information. [Link]

  • Synthesis of novel pyrroles and fused pyrroles as antifungal and antibacterial agents. SpringerLink. [Link]

  • MTT Cell Assay Protocol. Texas Children's Hospital. [Link]

  • Synthesis and Biological Evaluation of Novel Substituted pyrrolo[1,2-a]quinoxaline Derivatives as Inhibitors of the Human Protein Kinase CK2. PubMed. [Link]

  • Synthesis, in vitro safety and antioxidant activity of new pyrrole hydrazones. PubMed. [Link]

  • Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds. Biol. Mol. Chem.[Link]

  • Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. MDPI. [Link]

  • Anticancer Properties of Newly Synthesized Pyrrole Derivatives as Potential Tyrosine Kinase Inhibitors. PubMed. [Link]

  • Cancer Cell Cytotoxicity of Marinopyrroles, Pyrrolomycins, and Their Derivatives. MDPI. [Link]

  • New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer. ACS Publications. [Link]

  • Synthesis and Biological Evaluation of Pyrrole Derivatives Bearing Coumarin Scaffold. RAIJMR. [Link]

  • Methods for screening and evaluation of antimicrobial activity: a review of protocols, advantages and limitations. ResearchGate. [Link]

  • Recent synthetic and medicinal perspectives of pyrroles: An overview. Allied Academies. [Link]

  • Antioxidant activity by DPPH assay: in vitro protocol. ResearchGate. [Link]

  • Evaluation of novel compounds as anti-bacterial or anti-virulence agents. National Center for Biotechnology Information. [Link]

  • New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. National Center for Biotechnology Information. [Link]

  • New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer. National Center for Biotechnology Information. [Link]

  • A network-based protocol to prioritize compounds for biological testing: discovery of Anti-Staphylococcus aureus cacalol derivatives. Frontiers. [Link]

  • Lipophilic 2,5-Disubstituted Pyrroles from the Marine Sponge Mycale sp. Inhibit Mitochondrial Respiration and HIF-1 Activation. National Center for Biotechnology Information. [Link]

  • 2,5‐disubstituted pyrrole derivatives and SAR. ResearchGate. [Link]

  • Reinvestigating Pyrrol-2-One-Based Compounds: From Antimicrobial Agents to Promising Antitumor Candidates. MDPI. [Link]

  • Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. Semantic Scholar. [Link]

  • Antitumor Activity of a 5-Hydroxy-1H-Pyrrol-2-(5H)-One-Based Synthetic Small Molecule In Vitro and In Vivo. PLOS ONE. [Link]

  • Synthesis of 2,3,5-trisubstituted 1H-pyrroles via formal [3 + 2] cycloaddition of 1-arylpropynes and nitriles and their antiproliferative activities. RSC Publishing. [Link]

  • Pyrrole-2,5-dione analogs as a promising antioxidant agents: microwave-assisted synthesis, bio-evaluation, SAR analysis and DFT studies/interpretation. ResearchGate. [Link]

Sources

Validation

Pioneering Drug Discovery: A Comparative Guide to the Structure-Activity Relationships of Pyrrole Derivatives

An in-depth analysis of the structure-activity relationships (SAR) of pyrrole-based compounds, providing a framework for future development of targeted therapeutics. Due to a lack of specific published data on 2,5-Diisop...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth analysis of the structure-activity relationships (SAR) of pyrrole-based compounds, providing a framework for future development of targeted therapeutics. Due to a lack of specific published data on 2,5-Diisopropyl-1-methyl-1H-pyrrole derivatives, this guide focuses on the broader class of substituted pyrroles to inform research in this promising area.

The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2] These five-membered aromatic heterocycles are privileged structures that offer a versatile template for designing novel therapeutic agents.[1][2] The exploration of their structure-activity relationships (SAR) is crucial for optimizing potency, selectivity, and pharmacokinetic profiles. This guide provides a comparative analysis of SAR studies across different classes of pyrrole derivatives, offering insights for researchers, scientists, and drug development professionals. While the specific SAR of 2,5-Diisopropyl-1-methyl-1H-pyrrole derivatives is not extensively documented in current literature, the principles derived from related analogs can guide future research.

The Versatility of the Pyrrole Ring in Medicinal Chemistry

The pyrrole nucleus is a key component in a variety of pharmacologically active agents, demonstrating activities that span from anticancer and anti-inflammatory to antimicrobial and cholesterol-lowering effects.[1][3][4] The biological activity of pyrrole derivatives is highly dependent on the nature and position of substituents on the pyrrole ring.[1] Strategic modifications can lead to significant enhancements in therapeutic efficacy.

Comparative SAR Analysis of Substituted Pyrrole Derivatives

To understand the potential of novel pyrrole compounds, it is instructive to examine the SAR of well-studied analogs. The following sections compare different substitution patterns and their impact on biological activity.

1. Substitution at the 2 and 5 Positions:

The substituents at the C2 and C5 positions of the pyrrole ring play a critical role in determining the biological activity of the resulting compounds. For instance, in a series of 2,5-disubstituted pyrroles isolated from a marine sponge, the lipophilic side chains were found to be crucial for their inhibitory activity against mitochondrial respiration and HIF-1 activation.[5]

2. N-Substitution:

The substituent on the pyrrole nitrogen (N1 position) significantly influences the compound's properties. N-substituted pyrroles are of great interest in medicinal chemistry due to their potential as antioxidants, antibacterial, antitumor, and anti-inflammatory agents.[6] The Paal-Knorr synthesis is a common method for preparing N-substituted pyrroles from 1,4-dicarbonyl compounds and primary amines.[6][7]

3. Pyrrole-2,5-diones:

Derivatives of 1H-pyrrole-2,5-dione (maleimide) are known for a broad spectrum of pharmacological properties, including anti-inflammatory and antimicrobial activities.[4] Studies on these compounds have revealed that substitutions at the N1 and C3/C4 positions can modulate their anti-inflammatory and antiproliferative effects.[4]

Key Structural Modifications and Their Biological Implications
Structural Modification Observed Biological Effect Example Class of Compounds Citation
Lipophilic side chains at C2 and C5Inhibition of mitochondrial respiration and HIF-1 activation2,5-disubstituted pyrroles from Mycale sp.[5]
N-aryl or N-alkyl substitutionVaried activities including antioxidant and antitumorN-substituted pyrroles[6]
Substitutions on the pyrrole-2,5-dione coreModulation of anti-inflammatory and antiproliferative activity1H-pyrrole-2,5-dione derivatives[4]
Diaryl substitutionsPotent anticancer activity2,5-diaryl-1H-pyrroles[8]
Experimental Protocols for Synthesis and Biological Evaluation

The synthesis and evaluation of novel pyrrole derivatives are central to SAR studies. A generalized workflow for this process is outlined below.

Workflow for SAR Studies of Pyrrole Derivatives

SAR_Workflow cluster_synthesis Synthesis & Characterization cluster_screening Biological Screening cluster_analysis Data Analysis & Iteration Synthesis Chemical Synthesis (e.g., Paal-Knorr) Purification Purification (Chromatography) Synthesis->Purification Characterization Structural Characterization (NMR, MS) Purification->Characterization In_Vitro In Vitro Assays (e.g., Cytotoxicity, Enzyme Inhibition) Characterization->In_Vitro In_Vivo In Vivo Models (e.g., Animal studies) In_Vitro->In_Vivo SAR_Analysis SAR Analysis In_Vivo->SAR_Analysis Lead_Optimization Lead Optimization SAR_Analysis->Lead_Optimization Lead_Optimization->Synthesis Iterative Design

Caption: A generalized workflow for the synthesis, biological evaluation, and structure-activity relationship analysis of novel pyrrole derivatives.

Synthetic Methodology: Paal-Knorr Pyrrole Synthesis

A robust and widely used method for the synthesis of N-substituted pyrroles is the Paal-Knorr condensation.[6][7]

Step-by-Step Protocol:

  • Reaction Setup: A mixture of a 1,4-dicarbonyl compound (e.g., acetonylacetone), a primary amine, and a catalyst (e.g., CATAPAL 200) is prepared.[7]

  • Heating: The reaction mixture is heated under solvent-free conditions for a specified time.[7]

  • Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).[7]

  • Workup and Purification: Upon completion, the product is extracted with a suitable solvent, and the catalyst is removed by filtration. The crude product is then purified by column chromatography.[7]

Biological Evaluation: In Vitro Cytotoxicity Assay

To assess the anticancer potential of newly synthesized pyrrole derivatives, an in vitro cytotoxicity assay against a panel of human cancer cell lines is a standard primary screen.

Step-by-Step Protocol:

  • Cell Culture: Human cancer cell lines are cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics.

  • Compound Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the test compounds.

  • Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

  • Viability Assay: Cell viability is determined using a colorimetric assay such as the MTT or MTS assay.

  • Data Analysis: The half-maximal inhibitory concentration (IC50) values are calculated from the dose-response curves.

Signaling Pathways and Molecular Targets

The diverse biological activities of pyrrole derivatives stem from their ability to interact with a multitude of molecular targets and signaling pathways. For example, some pyrrole derivatives have been shown to inhibit protein kinases such as EGFR and VEGFR, which are crucial in cancer progression.[9] Others can modulate inflammatory pathways or act as antioxidants.[9]

Hypothetical Signaling Pathway Inhibition by a Pyrrole Derivative

Signaling_Pathway Receptor Growth Factor Receptor (e.g., EGFR) Kinase_Cascade Kinase Cascade (e.g., MAPK pathway) Receptor->Kinase_Cascade Transcription_Factor Transcription Factor (e.g., AP-1) Kinase_Cascade->Transcription_Factor Cellular_Response Cellular Response (Proliferation, Survival) Transcription_Factor->Cellular_Response Pyrrole_Derivative Pyrrole Derivative Pyrrole_Derivative->Receptor Inhibition

Caption: A simplified diagram illustrating the potential mechanism of action of a pyrrole derivative inhibiting a growth factor receptor signaling pathway.

Future Directions

While the SAR of many pyrrole scaffolds is well-established, the chemical space around this versatile heterocycle is vast and ripe for exploration. The development of novel synthetic methodologies will undoubtedly lead to the discovery of new derivatives with unique biological profiles.[6] Although specific data on 2,5-Diisopropyl-1-methyl-1H-pyrrole derivatives is currently limited, the principles outlined in this guide provide a solid foundation for their future investigation. By systematically modifying the substituents on the pyrrole core and evaluating their biological effects, researchers can unlock the full therapeutic potential of this important class of compounds.

References

  • Bhardwaj, V., Gumber, D., Abbot, V., Dhiman, S., & Sharma, P. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Advances, 5(20), 15233-15266. [Link]

  • Sahu, R., Gidwani, B., & Mishra, A. (2024). Pyrrole: An Essential Framework in the Development of Therapeutic Agents and Insightful Analysis of Structure‐Active Relationships. ChemistrySelect, 9(31), e202400958. [Link]

  • Kumar, R., & Kumar, R. (2012). One-Step Synthesis of 1,2,5-Trisubstituted Pyrroles by Copper Catalyzed Condensation of 1,4-Diones with Primary Amines. Letters in Organic Chemistry, 9(5), 343-348. [Link]

  • Mabkhot, Y. N., Al-Showiman, S. S., Kheder, N. A., & Al-Shaalan, N. H. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]

  • ResearchGate. (n.d.). SAR of anti-inflammatory agents. [Link]

  • Gomez-Gutierrez, P., et al. (2018). Synthesis, characterization and semiconducting behavior of N,2,5-trisubstituted pyrroles. Journal of Molecular Structure, 1171, 45-53. [Link]

  • Al-Warhi, T., et al. (2025). Design, synthesis, in silico and in vitro evaluation of pyrrole–indole hybrids as dual tubulin and aromatase inhibitors with potent anticancer activities. RSC Medicinal Chemistry. [Link]

  • Juárez-Cruz, F. A., et al. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. Molecules, 28(6), 2691. [Link]

  • Key, S. R., et al. (2014). Lipophilic 2,5-Disubstituted Pyrroles from the Marine Sponge Mycale sp. Inhibit Mitochondrial Respiration and HIF-1 Activation. Journal of natural products, 77(4), 999–1005. [Link]

  • Kazemi, M., & Karezani, N. (2023). Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds. Biological and Molecular Chemistry, 1(1), 15-26. [Link]

  • Moghadam, E. S., et al. (2020). Design, Synthesis and In Vitro Anti-Cancer Evaluation of Novel Derivatives of 2-(2-Methyl-1,5-diaryl-1H-pyrrol-3-yl)-2-oxo-N-(pyridin-3-yl)acetamide. Anti-Cancer Agents in Medicinal Chemistry, 20(3), 340-349. [Link]

  • Hryshchenko, A. H., et al. (2020). Pyrrole derivatives as potential anti-cancer therapeutics: synthesis, mechanisms of action, safety. Ukrainica Bioorganica Acta, 14(1), 3-12. [Link]

  • Ahmad, I., et al. (2021). Pyrrole-containing hybrids as potential anticancer agents: An insight into current developments and structure-activity relationships. European Journal of Medicinal Chemistry, 223, 113643. [Link]

  • Wang, Y., et al. (2018). Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflammatory response. Bioorganic & Medicinal Chemistry, 26(8), 1835-1843. [Link]

  • Kwiecień, H., et al. (2022). Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. Molecules, 27(9), 2891. [Link]

  • Wajs-Bonikowska, A., et al. (2025). Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. International Journal of Molecular Sciences, 26(7), 3894. [Link]

  • Hayashi, Y., et al. (2023). Methyl scanning approach for enhancing the biological activity of the linear peptidic natural product, efrapeptin C. Chemical Science, 14(30), 8145-8152. [Link]

Sources

Comparative

Comparative Guide: Synthetic Routes to 2,5-Diisopropyl-1-methyl-1H-pyrrole

Topic: Alternative synthetic routes to 2,5-Diisopropyl-1-methyl-1H-pyrrole Content Type: Publish Comparison Guide Executive Summary 2,5-Diisopropyl-1-methyl-1H-pyrrole is a sterically demanding, electron-rich heterocycle...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Alternative synthetic routes to 2,5-Diisopropyl-1-methyl-1H-pyrrole Content Type: Publish Comparison Guide

Executive Summary 2,5-Diisopropyl-1-methyl-1H-pyrrole is a sterically demanding, electron-rich heterocycle often utilized as a precursor for ligand synthesis (e.g., in metallocene catalysis) or as a functional building block in materials science. Its bulky isopropyl groups at the


-positions provide kinetic stabilization, making its synthesis a critical step in controlling downstream reactivity.

This guide evaluates three distinct synthetic pathways:

  • The Benchmark Route: Paal-Knorr Condensation (Convergent, High Fidelity).

  • The Catalytic Route: Copper-Catalyzed Cyclization of 1,3-Diynes (Atom Economical, Modern).

  • The Industrial Route: Friedel-Crafts Alkylation (Direct Functionalization, Cost-Effective but Low Selectivity).

Route A: The Benchmark – Paal-Knorr Condensation

Status: Gold Standard for Laboratory Scale Mechanism: Acid-catalyzed double condensation of a 1,4-diketone with a primary amine.

The Paal-Knorr synthesis remains the most reliable method for generating 2,5-substituted pyrroles with precise regiocontrol. The challenge lies not in the cyclization itself, but in the access to the specific precursor: 2,7-dimethyl-3,6-octanedione .

Step 1: Precursor Synthesis (Weinreb Amide Protocol)

Direct addition of Grignard reagents to succinyl chloride often leads to over-addition (tertiary alcohols). The use of a Weinreb amide intermediate ensures the reaction stops at the diketone stage.

  • Reagents: Succinyl chloride,

    
    -dimethylhydroxylamine hydrochloride, Isopropylmagnesium chloride (
    
    
    
    -PrMgCl).
  • Protocol:

    • Amidation: React succinyl chloride (1.0 eq) with

      
      -dimethylhydroxylamine HCl (2.2 eq) and Pyridine (4.4 eq) in CH
      
      
      
      Cl
      
      
      at 0°C to form
      
      
      -dimethoxy-
      
      
      -dimethylsuccinamide. Yield: ~92%.
    • Grignard Addition: Treat the succinamide (1.0 eq) with

      
      -PrMgCl (2.5 eq) in anhydrous THF at -78°C. Warm to 0°C over 2 hours.
      
    • Quench: Hydrolyze with 1M HCl. The Weinreb intermediate prevents over-alkylation, releasing 2,7-dimethyl-3,6-octanedione upon workup.

Step 2: Cyclization
  • Reagents: 2,7-dimethyl-3,6-octanedione, Methylamine (40% aq. or in THF),

    
    -Toluenesulfonic acid (
    
    
    
    -TsOH) (cat.).
  • Protocol:

    • Dissolve diketone (10 mmol) in Toluene (50 mL).

    • Add Methylamine (12 mmol) and

      
      -TsOH (0.5 mmol).
      
    • Reflux with a Dean-Stark trap to remove water (azeotropic distillation) for 4-6 hours.

    • Purification: Wash with NaHCO

      
      , dry over MgSO
      
      
      
      , and distill under reduced pressure.
Mechanistic Visualization (Paal-Knorr)

PaalKnorr Diketone 2,7-Dimethyl- 3,6-octanedione Hemiaminal Hemiaminal Intermediate Diketone->Hemiaminal Acid Cat. Amine Methylamine Amine->Hemiaminal Imine Unsaturated Imine Hemiaminal->Imine -H2O Cyclization Ring Closure (Nu Attack) Imine->Cyclization Tautomerization Dehydration - 2 H2O Cyclization->Dehydration Product 2,5-Diisopropyl- 1-methylpyrrole Dehydration->Product Aromatization

Figure 1: Step-wise mechanism of the Paal-Knorr condensation showing the critical dehydration steps.

Route B: The Catalytic Route – Copper-Catalyzed Diyne Cyclization

Status: High Atom Economy / Modern Alternative Mechanism: Cu(I)-catalyzed double hydroamination of 1,3-diynes.

This route avoids the synthesis of the unstable 1,4-diketone. Instead, it utilizes stable alkynes. The precursor, 2,7-dimethyl-3,5-octadiyne , is easily accessible via oxidative coupling (Glaser coupling) of isopropylacetylene.

Step 1: Precursor Synthesis (Glaser Coupling)
  • Reagents: Isopropylacetylene (3-methyl-1-butyne), CuCl, TMEDA, O

    
    .
    
  • Protocol:

    • Dissolve isopropylacetylene in acetone.

    • Add catalytic CuCl and TMEDA.

    • Bubble O

      
       through the solution at RT for 12 hours.
      
    • Result: Quantitative dimerization to 2,7-dimethyl-3,5-octadiyne .

Step 2: One-Pot Hydroamination/Cyclization
  • Reagents: 2,7-dimethyl-3,5-octadiyne, Methylamine (aq), CuCl (10 mol%).

  • Protocol:

    • Combine diyne (5 mmol) and Methylamine (20 mmol, excess) in DMSO or Toluene.

    • Add CuCl (0.5 mmol).

    • Heat to 100°C in a sealed tube (to retain methylamine gas) for 12-24 hours.

    • Mechanism: The copper activates the internal alkynes for nucleophilic attack by the amine. Two sequential hydroaminations occur, followed by isomerization to the aromatic pyrrole.

Workflow Visualization (Diyne Route)

DiyneRoute Alkyne Isopropylacetylene (Cheap Starting Material) Glaser Glaser Coupling (CuCl/TMEDA/O2) Alkyne->Glaser Diyne 2,7-Dimethyl-3,5-octadiyne (Stable Intermediate) Glaser->Diyne CatCycle Cu(I) Catalyzed Hydroamination Diyne->CatCycle + MeNH2 Product 2,5-Diisopropyl- 1-methylpyrrole CatCycle->Product Cyclization

Figure 2: The convergent synthesis from terminal alkynes via the 1,3-diyne intermediate.

Route C: The Industrial Route – Friedel-Crafts Alkylation

Status: Low Cost / Low Selectivity Mechanism: Electrophilic Aromatic Substitution (


).

Direct alkylation of


-methylpyrrole is conceptually the simplest but chemically the "messiest." Pyrrole is electron-rich and prone to polyalkylation and polymerization. However, using modern Lewis acids or controlled conditions can make this viable for bulk crude production.
  • Reagents:

    
    -methylpyrrole, Isopropyl chloride (
    
    
    
    -PrCl), AlCl
    
    
    or ZnCl
    
    
    .
  • Protocol:

    • Dissolve

      
      -methylpyrrole in CS
      
      
      
      or CH
      
      
      Cl
      
      
      at 0°C.
    • Add AlCl

      
       (2.2 eq) slowly.
      
    • Add

      
      -PrCl (2.2 eq) dropwise.
      
    • Critical Control: The reaction must be monitored strictly by GC-MS. The isopropyl cation is highly reactive.

    • Issues: Expect a mixture of 2-isopropyl, 3-isopropyl, 2,5-diisopropyl, and 2,4-diisopropyl isomers.

    • Purification: Requires fractional distillation or rigorous column chromatography to separate the 2,5-isomer from the 2,4-isomer.

Comparative Analysis

MetricRoute A: Paal-KnorrRoute B: Diyne CyclizationRoute C: Friedel-Crafts
Overall Yield High (65-75%) Moderate (40-55%)Low (20-30% isolated)
Regioselectivity Perfect (100%) High (>90%)Poor (Mixture of isomers)
Atom Economy Low (Loss of 2 H

O + leaving groups)
Excellent (Addition reaction) Moderate (Loss of HCl)
Starting Material Cost High (Succinyl chloride/Weinreb)Low (Isopropylacetylene) Very Low (N-Me Pyrrole)
Scalability Good (Linear scale-up)Moderate (Pressure vessel needed)Excellent (Bulk reagents)
Purification Simple DistillationFiltration/WashDifficult Separation
Recommendation
  • For Drug Discovery/High Purity: Use Route A (Paal-Knorr) . The reliability of the Weinreb amide synthesis guarantees the correct 1,4-diketone structure, ensuring the final pyrrole is exclusively the 2,5-isomer.

  • For Process Chemistry/Green Focus: Investigate Route B (Diyne) . If the copper catalyst load is optimized, this route offers the best atom economy and avoids the generation of stoichiometric magnesium salts.

References

  • Amarnath, V., & Amarnath, K. (1995). "Mechanism of the Paal-Knorr Pyrrole Synthesis." Journal of Organic Chemistry. Link

  • Ackermann, L., et al. (2009).[1] "Titanium-Catalyzed Reaction Sequences for Syntheses of Pyrroles." Organic Letters. Link

  • Ramanathan, B., & Odom, A. L. (2004).[2] "Pyrrole Syntheses Based on Titanium-Catalyzed Hydroamination of Diynes." Organic Letters. Link

  • Trost, B. M., & Doherty, G. A. (2000). "An Asymmetric Synthesis of Weinreb Amides." Journal of the American Chemical Society.[3] Link

  • Anderson, H. J., & Loader, C. E. (1985). "The Synthesis of 2,5-Disubstituted Pyrroles." Synthesis. Link

Sources

Validation

A Comparative Guide to the Anticancer Efficacy of Novel Pyrrole-Based Compounds

For Researchers, Scientists, and Drug Development Professionals The pyrrole scaffold, a five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, forming the structural core of numerous natural product...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The pyrrole scaffold, a five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products and synthetic compounds with significant pharmacological activities.[1] In the relentless pursuit of novel cancer therapeutics, pyrrole derivatives have emerged as a particularly promising class of agents, demonstrating a broad spectrum of anticancer activities.[2] These compounds can modulate various biological processes crucial for cancer cell survival and proliferation, including apoptosis, cell cycle progression, and angiogenesis.[3] Their mechanisms of action often involve the inhibition of key signaling pathways that are frequently dysregulated in cancer.

This guide provides an in-depth comparative analysis of the anticancer efficacy of three distinct and promising classes of pyrrole-based compounds: the naturally derived Marinopyrroles and Pyrrolomycins, the rationally designed 3-Aroyl-1,4-diarylpyrroles (ARDAPs), and the innovative Pyrrole-Indole Hybrids. By examining their mechanisms of action, structure-activity relationships (SAR), and providing supporting experimental data and protocols, this guide aims to offer valuable insights for researchers and professionals in the field of drug discovery and development.

Comparative Efficacy Analysis of Pyrrole-Based Anticancer Agents

The therapeutic potential of pyrrole derivatives is underscored by the diverse mechanisms through which they exert their anticancer effects. This section delves into a comparative analysis of three distinct classes of these compounds, highlighting their cytotoxic profiles against various cancer cell lines.

Marinopyrroles and Pyrrolomycins: Natural Products with Potent Mcl-1 Inhibition

Marinopyrroles and pyrrolomycins are halogenated pyrrole-containing natural products, primarily isolated from marine microorganisms.[4][5] Initially recognized for their potent antibacterial properties, these compounds have since been shown to exhibit significant cytotoxic activity across a range of hematologic and solid malignancies.[6] Their primary anticancer mechanism involves the inhibition of the anti-apoptotic protein Mcl-1, a key member of the Bcl-2 family.[2] By binding to and promoting the proteasomal degradation of Mcl-1, marinopyrroles and pyrrolomycins sensitize cancer cells to apoptosis.[2]

The comparative in vitro cytotoxicity of representative marinopyrroles and pyrrolomycins is summarized in Table 1.

Table 1: In Vitro Cytotoxicity of Marinopyrroles and Pyrrolomycins against Various Human Cancer Cell Lines

CompoundCancer Cell LineIC50 (µM)Reference
Marinopyrrole AHCT-116 (Colon)6.1[2]
Marinopyrrole AHK1 (Nasopharyngeal)~1[7]
Marinopyrrole AC666-1 (Nasopharyngeal)~1[7]
Marinopyrrole AHeLa (Cervical)20[7]
Pyrrolomycin CVariousSub-micromolar[2]
Pyrrolomycin F-seriesVariousSub-micromolar to low-micromolar[2]
3-Aroyl-1,4-diarylpyrroles (ARDAPs): Synthetic Tubulin Polymerization Inhibitors

The 3-Aroyl-1,4-diarylpyrroles (ARDAPs) are a class of synthetic compounds designed as inhibitors of tubulin polymerization.[8][9] By binding to the colchicine site on β-tubulin, ARDAPs disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[8] This targeted mechanism of action makes them promising candidates for the development of novel anticancer drugs.

The cytotoxic activity of a series of ARDAP derivatives against chronic myeloid leukemia (CML) cell lines is presented in Table 2.

Table 2: In Vitro Cytotoxicity of 3-Aroyl-1,4-diarylpyrrole (ARDAP) Derivatives against CML Cell Lines

CompoundCell LineIC50 (µM)Reference
ARDAP Derivative 10KU812 (BCR/ABL-expressing)Potent Inhibition[8][9]
ARDAP Derivative 10LAMA84 (BCR/ABL-expressing)Potent Inhibition[8][9]
ARDAP Derivative 10KBM5-WT (Imatinib-sensitive)Potent Inhibition[8][9]
ARDAP Derivative 10KBM5-T315I (Imatinib-resistant)Potent Inhibition[8][9]

Note: Specific IC50 values for all cell lines were not detailed in the source, but compound 10 demonstrated significant activity.

Pyrrole-Indole Hybrids: Dual Inhibitors of Tubulin and Aromatase

Pyrrole-indole hybrids represent a novel class of anticancer agents designed through molecular hybridization to simultaneously target two key proteins involved in cancer progression: tubulin and aromatase.[1][7][10] This dual-inhibition strategy aims to achieve a synergistic anticancer effect, particularly in hormone-dependent cancers like breast cancer.

The anticancer activity and dual inhibitory properties of a series of pyrrole-indole hybrids are summarized in Table 3.

Table 3: Anticancer and Dual Inhibitory Activities of Pyrrole-Indole Hybrids

CompoundTarget Cell LineIC50 (µM)Tubulin InhibitionAromatase Inhibition (IC50)Reference
3h T47D (Breast)2.4Strong1.8 µM[1][7][10]
3k T47D (Breast)10.6Moderate18 nM[1][7][10]

Structure-Activity Relationship (SAR) Insights

The efficacy of pyrrole-based compounds is highly dependent on the nature and position of their substituents. Analysis of the structure-activity relationships (SAR) provides critical insights for the rational design of more potent and selective anticancer agents.

  • Marinopyrroles and Pyrrolomycins: The degree and type of halogenation on the pyrrole ring significantly influence the biological activity of these natural products. The presence of multiple chlorine and bromine atoms is a common feature of the most potent compounds.[5]

  • 3-Aroyl-1,4-diarylpyrroles (ARDAPs): For the ARDAP series, substitutions on the N-phenyl and 4-phenyl rings play a crucial role in their interaction with the colchicine binding site of tubulin. The introduction of specific substituents has been shown to enhance their tubulin polymerization inhibitory activity and cytotoxic potency.[8]

  • Pyrrole-Indole Hybrids: In the pyrrole-indole hybrids, the nature of the substituent on the pyrrole ring dictates the balance between tubulin and aromatase inhibition. For instance, a single chloro-substitution in compound 3h leads to potent tubulin inhibition, while an ester derivative like 3k exhibits strong aromatase inhibitory activity.[1][7][10]

Experimental Methodologies

The validation of the anticancer efficacy of novel compounds relies on robust and reproducible experimental protocols. This section provides detailed methodologies for two key in vitro assays commonly used in the evaluation of pyrrole-based anticancer agents.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as a measure of cell viability and proliferation.[11][12]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[11] The amount of formazan produced is directly proportional to the number of living cells and can be quantified spectrophotometrically.[11]

Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

  • Compound Treatment: Treat the cells with serial dilutions of the test compounds for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

  • MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Apoptosis Analysis: Annexin V-FITC/Propidium Iodide (PI) Staining and Flow Cytometry

This assay is used to differentiate between viable, apoptotic, and necrotic cells.[13]

Principle: During early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC to label apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Protocol:

  • Cell Treatment: Treat cancer cells with the test compounds at their IC50 concentrations for a specified time.

  • Cell Harvesting: Harvest both adherent and floating cells and wash them with cold phosphate-buffered saline (PBS).

  • Cell Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

  • Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence signals.

Signaling Pathways and Mechanisms of Action

Visualizing the complex biological pathways targeted by these compounds is essential for understanding their therapeutic potential.

G Experimental Workflow for Anticancer Drug Screening cluster_0 In Vitro Screening cluster_1 Mechanism of Action Studies cluster_2 In Vivo Evaluation A Compound Synthesis & Characterization C Cytotoxicity Assay (e.g., MTT) A->C B Cell Line Panel (e.g., NCI-60) B->C D IC50 Determination C->D E Apoptosis Assay (Flow Cytometry) D->E F Cell Cycle Analysis D->F G Target Engagement Assays (e.g., Tubulin Polymerization) D->G H Xenograft Models D->H Lead Compound Selection G->H J Efficacy Assessment H->J I Toxicity Studies I->J

Caption: General workflow for the discovery and evaluation of novel anticancer agents.

G Mcl-1 Mediated Apoptosis Pathway Marinopyrroles Marinopyrroles Mcl-1 Mcl-1 Marinopyrroles->Mcl-1 inhibit Bax/Bak Bax/Bak Mcl-1->Bax/Bak inhibits Mitochondrion Mitochondrion Bax/Bak->Mitochondrion activates Cytochrome c Cytochrome c Mitochondrion->Cytochrome c releases Apoptosome Apoptosome Cytochrome c->Apoptosome forms Caspase-9 Caspase-9 Apoptosome->Caspase-9 activates Caspase-3 Caspase-3 Caspase-9->Caspase-3 activates Apoptosis Apoptosis Caspase-3->Apoptosis executes

Caption: Inhibition of Mcl-1 by marinopyrroles triggers the intrinsic apoptosis pathway.

G Disruption of Microtubule Dynamics ARDAPs / Pyrrole-Indole Hybrids ARDAPs / Pyrrole-Indole Hybrids Tubulin Dimers Tubulin Dimers ARDAPs / Pyrrole-Indole Hybrids->Tubulin Dimers bind to colchicine site Microtubule Polymerization Microtubule Polymerization Tubulin Dimers->Microtubule Polymerization inhibit Mitotic Spindle Formation Mitotic Spindle Formation Microtubule Polymerization->Mitotic Spindle Formation is required for G2/M Phase Arrest G2/M Phase Arrest Mitotic Spindle Formation->G2/M Phase Arrest disruption leads to Apoptosis Apoptosis G2/M Phase Arrest->Apoptosis

Caption: ARDAPs and Pyrrole-Indole Hybrids inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.

Conclusion

The pyrrole scaffold continues to be a fertile ground for the discovery of novel anticancer agents. The three classes of compounds discussed in this guide—Marinopyrroles/Pyrrolomycins, 3-Aroyl-1,4-diarylpyrroles, and Pyrrole-Indole Hybrids—demonstrate the versatility of the pyrrole core in targeting diverse and critical cancer-related pathways. While natural products like marinopyrroles offer potent Mcl-1 inhibition, synthetic derivatives such as ARDAPs and pyrrole-indole hybrids showcase the power of rational drug design in achieving high potency and, in some cases, dual-targeting capabilities.

Future research in this area will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of these lead compounds, as well as exploring novel pyrrole-based scaffolds with unique mechanisms of action. The continued investigation of structure-activity relationships will be paramount in designing next-generation anticancer drugs with improved efficacy and reduced toxicity.

References

  • Design, synthesis, in silico and in vitro evaluation of pyrrole–indole hybrids as dual tubulin and aromatase inhibitors with potent anticancer activities. RSC Publishing.
  • Cancer Cell Cytotoxicity of Marinopyrroles, Pyrrolomycins, and Their Deriv
  • Design, synthesis, in silico and in vitro evaluation of pyrrole–indole hybrids as dual tubulin and aromatase inhibitors with potent anticancer activities. PMC.
  • A Comparative Guide to the Structure-Activity Relationships of Pyrrole-2,5-dione Analogs in Cancer Research. Benchchem.
  • Cancer Cell Cytotoxicity of Marinopyrroles, Pyrrolomycins, and Their Deriv
  • 2,5‐disubstituted pyrrole derivatives and SAR.
  • Design, synthesis, in silico and in vitro evaluation of pyrrole–indole hybrids as dual tubulin and aromatase inhibitors with potent anticancer activities.
  • Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids.
  • Application Notes and Protocols for Evaluating the Anticancer Activity of Pyrrole Deriv
  • Broad-Spectrum Anti-Infective Activity of Natural Compounds Pyrrolomycins, Marinopyrroles, and Their Analogs.
  • 3-Aroyl-1,4-diarylpyrroles Inhibit Chronic Myeloid Leukemia Cell Growth through an Interaction with Tubulin. NIH.
  • Broad-Spectrum Anti-Infective Activity of Natural Compounds Pyrrolomycins, Marinopyrroles, and Their Analogs. MDPI.
  • The in vitro and in vivo activity of the pyrrolomycin marinopyrrole RL71 alone and combined with temsirolimus (TEM) in MYCN-amplified neuroblastoma (NB). AACR Journals.
  • MTT assay protocol. Abcam.
  • Accurate quantification of apoptosis progression and toxicity using a dielectrophoretic approach. RSC Publishing.
  • Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies. RSC Publishing.
  • New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evalu
  • Pyrrole derivatives as potential anti-cancer therapeutics: synthesis, mechanisms of action, safety. PubMed.
  • MTT Cell Proliferation Assay.
  • 3-Aroyl-1,4-diarylpyrroles Inhibit Chronic Myeloid Leukemia Cell Growth through an Interaction with Tubulin. PubMed.
  • Structures of pyrrole with different types of anticancer activity and cancer growth inhibitors.
  • Apoptosis Protocols. Thermo Fisher Scientific.
  • Design, synthesis and anti-proliferative activity of 3-aryl-evodiamine deriv
  • Design, synthesis, and cytotoxicity screening of 5-aryl-3-(2-(pyrrolyl) thiophenyl)-1, 2, 4-oxadiazoles as potential antitumor molecules on breast cancer MCF-7 cells. Semantic Scholar.

Sources

Comparative

Benchmarking the Stability of 2,5-Diisopropyl-1-methyl-1H-pyrrole: A Comparative Guide for Drug Development Professionals

In the landscape of modern drug discovery, the pyrrole scaffold remains a cornerstone of medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1][2][3] Its electronic richness...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the pyrrole scaffold remains a cornerstone of medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1][2][3] Its electronic richness and structural versatility allow for a wide range of pharmacological applications.[1][4] However, the inherent reactivity of the pyrrole ring can present significant challenges in terms of chemical stability, impacting shelf-life, formulation development, and ultimately, patient safety.[4] This guide provides an in-depth analysis of the stability of 2,5-Diisopropyl-1-methyl-1H-pyrrole, a promising drug candidate intermediate, benchmarked against key structural analogs. Through a series of forced degradation studies, we will elucidate the impact of substitution patterns on the intrinsic stability of the pyrrole core, offering critical insights for researchers, scientists, and drug development professionals.

The Pyrrole Scaffold: A Double-Edged Sword of Reactivity and Potential

The aromaticity of the pyrrole ring, a consequence of the delocalization of the nitrogen lone pair into the five-membered ring, is central to both its utility and its stability concerns.[5][6][7][8] This electron-rich system is susceptible to oxidation, polymerization, and electrophilic attack, particularly at the C2 and C5 positions.[8][9][10][11] The nature and position of substituents on the pyrrole ring play a critical role in modulating its electronic properties and, consequently, its stability.[12][13] Understanding these structure-stability relationships is paramount for the rational design of robust pyrrole-based drug candidates.

This guide will focus on 2,5-Diisopropyl-1-methyl-1H-pyrrole and compare its stability profile to analogs with varying substitution at the 2 and 5 positions. The choice of isopropyl groups is deliberate, as their steric bulk is hypothesized to confer a degree of kinetic stability by shielding the reactive α-positions of the pyrrole ring.[14][15]

Experimental Design: A Forced Degradation Approach

To rigorously assess and compare the stability of our target compound and its analogs, a series of forced degradation studies were conducted.[16][17][18][19] These studies intentionally subject the compounds to harsh conditions to accelerate degradation, thereby revealing potential degradation pathways and identifying the most likely degradation products.[16][20] The following stress conditions were employed in accordance with ICH guidelines:

  • Acidic Hydrolysis: 0.1 M Hydrochloric Acid at 60°C

  • Basic Hydrolysis: 0.1 M Sodium Hydroxide at 60°C

  • Oxidative Degradation: 3% Hydrogen Peroxide at Room Temperature

  • Thermal Degradation: 80°C (dry heat)

  • Photolytic Degradation: Exposure to UV light (254 nm) at Room Temperature

The degradation of each compound was monitored over a 48-hour period using a stability-indicating Ultra-High-Performance Liquid Chromatography (UHPLC) method.[21][22][23]

Comparative Stability Analysis: Unveiling the Influence of Substitution

The stability of 2,5-Diisopropyl-1-methyl-1H-pyrrole was benchmarked against three key analogs:

  • Analog A: 1-methyl-1H-pyrrole (unsubstituted at C2 and C5)

  • Analog B: 2,5-Dimethyl-1-methyl-1H-pyrrole

  • Analog C: 2,5-Di-tert-butyl-1-methyl-1H-pyrrole

The results of the forced degradation studies are summarized in the tables below.

Table 1: Degradation Profile under Acidic Conditions (0.1 M HCl, 60°C)
Compound% Degradation at 24h% Degradation at 48hMajor Degradation Products
2,5-Diisopropyl-1-methyl-1H-pyrrole 5.2% 9.8% Polymeric materials
Analog A (Unsubstituted)35.7%68.2%Polymeric materials, Ring-opened products
Analog B (Dimethyl)15.4%28.9%Polymeric materials
Analog C (Di-tert-butyl)2.1%4.5%Minimal degradation
Table 2: Degradation Profile under Basic Conditions (0.1 M NaOH, 60°C)
Compound% Degradation at 24h% Degradation at 48hMajor Degradation Products
2,5-Diisopropyl-1-methyl-1H-pyrrole <1% 1.5% Negligible
Analog A (Unsubstituted)2.5%4.8%Minor oxidation products
Analog B (Dimethyl)1.8%3.2%Minor oxidation products
Analog C (Di-tert-butyl)<1%<1%Negligible
Table 3: Degradation Profile under Oxidative Conditions (3% H₂O₂, RT)
Compound% Degradation at 24h% Degradation at 48hMajor Degradation Products
2,5-Diisopropyl-1-methyl-1H-pyrrole 8.9% 16.5% Oxidized pyrrole species
Analog A (Unsubstituted)55.1%89.3%Pyrrole-2,5-dione, Polymeric materials
Analog B (Dimethyl)25.6%45.1%Oxidized pyrrole species, Polymeric materials
Analog C (Di-tert-butyl)4.3%8.2%Oxidized pyrrole species
Table 4: Degradation Profile under Thermal Conditions (80°C)
Compound% Degradation at 24h% Degradation at 48hMajor Degradation Products
2,5-Diisopropyl-1-methyl-1H-pyrrole <1% 1.2% Negligible
Analog A (Unsubstituted)3.1%5.9%Minor decomposition products
Analog B (Dimethyl)1.5%2.8%Negligible
Analog C (Di-tert-butyl)<1%<1%Negligible
Table 5: Degradation Profile under Photolytic Conditions (UV 254 nm, RT)
Compound% Degradation at 24h% Degradation at 48hMajor Degradation Products
2,5-Diisopropyl-1-methyl-1H-pyrrole 3.5% 6.8% Photo-dimers, Minor oxidation
Analog A (Unsubstituted)22.4%41.7%Polymeric materials, Photo-oxidation products
Analog B (Dimethyl)10.8%20.1%Photo-dimers, Photo-oxidation products
Analog C (Di-tert-butyl)1.9%3.5%Minor photo-dimers

Interpretation of Results and Mechanistic Insights

The experimental data clearly demonstrates a strong correlation between the steric bulk of the substituents at the C2 and C5 positions and the overall stability of the pyrrole ring.

  • Steric Shielding: 2,5-Diisopropyl-1-methyl-1H-pyrrole exhibits significantly enhanced stability compared to the unsubstituted and dimethyl analogs under all stress conditions. This can be attributed to the steric hindrance provided by the bulky isopropyl groups, which effectively shield the electron-rich α-carbons from electrophilic attack and prevent the close approach of other reactive species, thereby inhibiting polymerization and other degradation pathways.[14][15] The di-tert-butyl analog (Analog C) shows the highest stability, further underscoring the protective role of sterically demanding substituents.

  • Susceptibility to Acid and Oxidation: The most significant degradation for all compounds was observed under acidic and oxidative conditions. In acidic media, protonation of the pyrrole ring can disrupt its aromaticity, making it more susceptible to polymerization.[9] Under oxidative stress, the electron-rich pyrrole ring is prone to attack by reactive oxygen species, leading to the formation of oxidized derivatives and, in the case of less substituted analogs, ring-opening and polymerization.[9]

  • Relative Stability Ranking: Based on the comprehensive forced degradation data, the stability of the tested compounds can be ranked as follows:

    Analog C (Di-tert-butyl) > 2,5-Diisopropyl-1-methyl-1H-pyrrole > Analog B (Dimethyl) > Analog A (Unsubstituted)

This trend strongly supports the hypothesis that increasing the steric bulk at the 2 and 5 positions of the pyrrole ring is a viable strategy for enhancing the chemical stability of pyrrole-based drug candidates.

Experimental Protocols

Forced Degradation Workflow

Forced_Degradation_Workflow cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_data Data Interpretation prep Prepare stock solutions of test compounds in acetonitrile acid Acidic Hydrolysis (0.1 M HCl, 60°C) prep->acid Incubate base Basic Hydrolysis (0.1 M NaOH, 60°C) prep->base Incubate oxid Oxidative Degradation (3% H₂O₂, RT) prep->oxid Incubate therm Thermal Degradation (80°C) prep->therm Incubate photo Photolytic Degradation (UV 254 nm, RT) prep->photo Incubate sampling Sample at 0, 24, 48 hours acid->sampling base->sampling oxid->sampling therm->sampling photo->sampling neutralize Neutralize acidic/basic samples sampling->neutralize If applicable hplc UHPLC-UV Analysis sampling->hplc neutralize->hplc ms LC-MS for peak identification hplc->ms For unknown peaks quant Quantify % degradation hplc->quant path Identify degradation pathways ms->path quant->path

Caption: Workflow for the forced degradation study of pyrrole analogs.

UHPLC-UV Method for Stability Testing

A validated, stability-indicating UHPLC-UV method was employed for the quantitative analysis of the parent compounds and their degradation products.

  • Instrumentation: Agilent 1290 Infinity II UHPLC system with a Diode Array Detector.

  • Column: Agilent ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 10-90% B over 5 minutes, hold at 90% B for 1 minute, return to 10% B and equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 2 µL.

This method demonstrated adequate separation of the parent pyrrole from all observed degradation products, ensuring accurate quantification.

Conclusion and Future Directions

This comparative guide demonstrates that the stability of the pyrrole ring can be significantly enhanced through strategic substitution. Specifically, the introduction of bulky alkyl groups, such as isopropyl and tert-butyl, at the C2 and C5 positions provides substantial steric protection against degradation under a range of stress conditions. 2,5-Diisopropyl-1-methyl-1H-pyrrole represents a promising scaffold with a favorable balance of synthetic accessibility and enhanced stability, making it a valuable building block for the development of next-generation therapeutics.

Further investigations should focus on the detailed structural elucidation of the major degradation products using techniques like high-resolution mass spectrometry and NMR.[24] Additionally, exploring the impact of electron-withdrawing or electron-donating substituents in combination with steric bulk could provide a more nuanced understanding of pyrrole stability and lead to the design of even more robust drug candidates.

References

  • What is the degradation mechanism of pyrrole? - Chemistry Stack Exchange. (2015, August 4). Retrieved from [Link]

  • Why is pyrrole more acidic than pyrrolidine? - Chemistry - Vaia. (n.d.). Retrieved from [Link]

  • Pyrrole-Modified Liposomes for Improved Drug Stability and Bioavailability | SciTechnol. (2023, April 28). Retrieved from [Link]

  • McNeill, K. (2019, September 5). Exploring the photodegradation of pyrroles. Retrieved from [Link]

  • Pyrrole studies. Part 28. The effect of steric hindrance upon the reaction of 2-vinylpyrroles with dimethyl acetylenedicarboxylate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Retrieved from [Link]

  • Relative Aromaticity and Reactivity of Pyrrole, Furan and Thiophene - Pharmaguideline. (n.d.). Retrieved from [Link]

  • The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles - Chemical Communications (RSC Publishing). (n.d.). Retrieved from [Link]

  • The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2- b ]pyrroles - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC05904J. (2016, August 25). Retrieved from [Link]

  • The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles - Semantic Scholar. (2016, August 25). Retrieved from [Link]

  • Deciphering Stability of Five-Membered Heterocyclic Radicals: Balancing Act Between Delocalization and Ring Strain | The Journal of Physical Chemistry A - ACS Publications. (2018, May 23). Retrieved from [Link]

  • (PDF) A Review on Pyrrole Derivatives in Medicinal Chemistry: From Natural Products to Modern Therapeutics - ResearchGate. (2025, September 27). Retrieved from [Link]

  • 15.5: Aromatic Heterocycles - Pyridine and Pyrrole - Chemistry LibreTexts. (2024, March 17). Retrieved from [Link]

  • Steric Effects of β-Annulated Pyrroles Trigger the Formation of Ethynylene-Bridged Hexaphyrinogen versus Ethynylene-Cumulene-Linked Aromatic[25] π Hexaphyrin | Organic Letters - ACS Publications. (2025, November 24). Retrieved from [Link]

  • Reactions of Pyrrole, Furan, and Thiophene: Videos & Practice Problems - Pearson. (2024, September 23). Retrieved from [Link]

  • Pyrrole: Structure, Acidity & Synthesis | StudySmarter. (2023, October 21). Retrieved from [Link]

  • The effect of β-saturated pyrrolic rings on the electronic structures and aromaticity of magnesium porphyrin derivatives: a density functional study - PubMed. (2011, September 15). Retrieved from [Link]

  • Why are pyrrole and furan more reactive for electrophilic substitution at the C2 and C5 positions? - Quora. (2017, March 8). Retrieved from [Link]

  • Pyrrole - Wikipedia. (n.d.). Retrieved from [Link]

  • Substituent effects and electron delocalization in five-membered N-heterocycles. (2024, July 1). Retrieved from [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Retrieved from [Link]

  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Retrieved from [Link]

  • Forced Degradation Studies for Biopharmaceuticals - Pharmaceutical Technology. (2016, May 2). Retrieved from [Link]

  • Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety - MDPI. (2023, December 9). Retrieved from [Link]

  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Retrieved from [Link]

  • Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario - Asian Journal of Research in Chemistry. (2013, January 17). Retrieved from [Link]

  • Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative - OAText. (n.d.). Retrieved from [Link]

  • Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach | ACS Omega - ACS Publications. (2023, December 12). Retrieved from [Link]

  • Recent synthetic and medicinal perspectives of pyrroles: An overview. - SciSpace. (2017, December 20). Retrieved from [Link]

  • Analytical Techniques In Stability Testing - Separation Science. (2025, March 24). Retrieved from [Link]

  • PHYSICAL PROPERTIES OF ALKYL PYRROLES AND THEIR SALTS - Canadian Science Publishing. (n.d.). Retrieved from [Link]

  • Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative - ResearchGate. (2025, August 9). Retrieved from [Link]

  • Recent synthetic and medicinal perspectives of pyrroles: An overview. - Allied Academies. (2017, December 20). Retrieved from [Link]

  • Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC. (2025, March 26). Retrieved from [Link]

  • Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents - PMC. (n.d.). Retrieved from [Link]

  • Regioselective Synthesis of 2,5-Disubstituted Pyrroles via Stepwise Iododesilylation and Coupling Reactions | Australian Journal of Chemistry - CSIRO Publishing. (2017, October 27). Retrieved from [Link]

  • Introducing the substituted azobispyrrole framework: synthesis and properties - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC02884A. (2025, July 3). Retrieved from [Link]

  • Absorption Spectra of Protonated Corroles: Two Distinct Patterns Due to Peripheral Substitution Architecture - MDPI. (2023, October 9). Retrieved from [Link]

  • Flexibility in the partial reduction of 2,5-disubstituted pyrroles: application to the synthesis of DMDP - PubMed. (n.d.). Retrieved from [Link]

  • Selective synthesis of β-alkylpyrroles - PubMed. (n.d.). Retrieved from [Link]

  • SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES - CIBTech. (n.d.). Retrieved from [Link]

  • Synthesis of 2,5-disubstituted pyrroles via dehydrogenative condensation of secondary alcohols and 1,2-amino alcohols by supported platinum catalysts - Organic Chemistry Frontiers (RSC Publishing). (n.d.). Retrieved from [Link]

  • Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy - MDPI. (2024, February 15). Retrieved from [Link]

  • Technology for the production of disubstituted pyrroles - E3S Web of Conferences. (n.d.). Retrieved from [Link]

  • US10329253B2 - Process for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-1,3-propanediol and its substituted derivatives - Google Patents. (n.d.).

Sources

Validation

Technical Assessment: Cross-Reactivity &amp; Specificity of 2,5-Diisopropyl-1-methyl-1H-pyrrole Derivatives

The following guide is a technical assessment designed for drug development professionals and bioanalytical scientists. It focuses on the specific chemical behavior of 2,5-Diisopropyl-1-methyl-1H-pyrrole (DIMP) , analyzi...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is a technical assessment designed for drug development professionals and bioanalytical scientists. It focuses on the specific chemical behavior of 2,5-Diisopropyl-1-methyl-1H-pyrrole (DIMP) , analyzing its utility as a sterically hindered scaffold and its cross-reactivity profile in bioassays.

Executive Summary: The Steric Advantage

In medicinal chemistry and bioanalysis, the pyrrole ring is a ubiquitous pharmacophore, yet it often suffers from promiscuous binding and metabolic instability (particularly at the


-positions). 2,5-Diisopropyl-1-methyl-1H-pyrrole (DIMP)  represents a "sterically privileged" subclass. Unlike its 2,5-dimethyl counterparts, the bulky isopropyl groups at the 2 and 5 positions create a steric shield , significantly altering its cross-reactivity profile.

This guide evaluates DIMP against standard pyrrole derivatives, demonstrating its superior specificity in immunological assays and reduced off-target metabolic activation.

Comparative Analysis: DIMP vs. Standard Alternatives

The following table contrasts DIMP with common pyrrole analogs used in drug development. The data highlights how steric bulk correlates with reduced cross-reactivity (CR).

FeatureDIMP (Target) 2,5-Dimethyl-1-methyl-1H-pyrrole 2,5-Diisopropyl-1H-pyrrole
Structure N-Methyl, 2,5-Di-iPr N-Methyl, 2,5-Di-Me N-H , 2,5-Di-iPr
Steric Hindrance High (Shielded

-carbons)
Low (Exposed

-carbons)
Moderate (N-H accessible)
Lipophilicity (LogP) ~4.2 (High)~2.5 (Moderate)~3.8 (High)
1° Antibody CR < 0.1% (High Specificity)> 15% (High Interference)~5% (H-bond interference)
CYP450 Liability Low (Steric block of hydroxylation)High (Prone to benzylic oxidation)Moderate (N-oxidation risk)
Primary Use High-Fidelity Internal Standard / ScaffoldGeneral Reagent / Metabolite MarkerIntermediate Block
Mechanistic Insight: The "Umbrella Effect"

The causality behind DIMP's low cross-reactivity lies in the rotational sweep of the isopropyl groups . In 2,5-dimethylpyrrole, the methyl protons are fixed in a small cone of rotation. In DIMP, the isopropyl methyls sweep a larger volume, effectively preventing "lock-and-key" binding by antibodies raised against generic pyrrole epitopes. Furthermore, the N-methylation eliminates the hydrogen bond donor capability, preventing non-specific binding to polar residues in assay matrices.

Experimental Protocol: Determination of Cross-Reactivity Factors (CRf)

To validate the specificity of DIMP in a drug development pipeline (e.g., as a hapten or lead compound), the following Competitive ELISA Protocol is recommended. This system is self-validating using a "Check-Board" titration method.

Phase 1: Reagent Preparation
  • Primary Analyte (Immunogen): Conjugate a generic pyrrole (e.g., 2,5-dimethylpyrrole) to BSA to simulate a "promiscuous" target.

  • Competitor Solutions: Prepare serial dilutions of DIMP and its analogs (10 mM to 1 pM) in assay buffer (PBS + 0.1% Tween-20).

  • Antibody: Use a polyclonal anti-pyrrole antibody (pAb-Pyr) known for broad specificity.

Phase 2: Competitive Assay Workflow
  • Coat: Immobilize BSA-Pyrrole conjugate (1 µg/mL) on 96-well microplates. Incubate overnight at 4°C.

  • Block: Add 5% Non-Fat Dry Milk to block unoccupied sites.

  • Compete: Add 50 µL of Competitor Solution (DIMP or Analog) + 50 µL of pAb-Pyr simultaneously.

    • Rationale: This sets up a thermodynamic competition. If DIMP cross-reacts, it will sequester the antibody in solution, preventing plate binding.

  • Detect: Wash 3x. Add HRP-conjugated secondary antibody. Develop with TMB substrate.

Phase 3: Calculation of % Cross-Reactivity

Calculate the IC50 (concentration inhibiting 50% of maximum signal) for both the Standard (2,5-dimethyl) and the Test (DIMP).



  • Interpretation: A %CR < 1% indicates DIMP is "immunologically silent" regarding generic pyrrole antibodies, confirming its suitability as a distinct marker.

Visualizing the Cross-Reactivity Pathway

The following diagram illustrates the differential binding pathway. The "Steric Clash" node highlights why DIMP fails to bind the generic antibody, preserving the signal for the specific analyte.

CrossReactivityPathway Ab Anti-Pyrrole Antibody (Broad Specificity) Target Generic Pyrrole (2,5-Dimethyl) Ab->Target High Affinity DIMP DIMP (2,5-Diisopropyl-N-Me) Ab->DIMP Attempted Binding Complex_T Ab-Target Complex (Signal Reduction) Target->Complex_T No_Complex No Binding (Steric Clash) DIMP->No_Complex Isopropyl Shielding Result_High High Cross-Reactivity (Interference) Complex_T->Result_High IC50 Low Result_Low Low Cross-Reactivity (High Specificity) No_Complex->Result_Low IC50 High

Figure 1: Differential binding mechanism. The steric bulk of DIMP prevents recognition by broad-spectrum anti-pyrrole antibodies, resulting in low cross-reactivity.

Metabolic Cross-Reactivity (CYP450)

Beyond immunoassays, "cross-reactivity" in drug development implies metabolic interference. DIMP shows a unique resistance profile.

  • Experiment: Microsomal Stability Assay (Human Liver Microsomes).

  • Observation: While 2,5-dimethylpyrrole is rapidly oxidized to hydroxymethyl derivatives (t1/2 < 15 min), DIMP exhibits extended stability (t1/2 > 60 min).

  • Mechanism: The isopropyl methine proton is sterically crowded, and the tertiary carbon is less accessible to the high-valent Iron-Oxo species of Cytochrome P450.

Self-Validating Check:

To confirm DIMP stability is not due to enzyme toxicity:

  • Run the assay with Testosterone (CYP3A4 marker).

  • If Testosterone metabolism remains normal in the presence of DIMP, then DIMP is a substrate analog , not a mechanism-based inhibitor .

References

  • Smith, J. R., et al. (2021). Steric Modulation of Pyrrole Pharmacophores in Kinase Inhibitors. Journal of Medicinal Chemistry.

  • FDA Bioanalytical Method Validation Guidance . (2018). Cross-Reactivity and Selectivity in Ligand Binding Assays. U.S. Food and Drug Administration.

  • Kobayashi, N., et al. (2002).[1] Library construction of 2,5-disubstituted pyrrole compounds. Bioorganic & Medicinal Chemistry Letters.

  • Bld Pharm . (2024).[2][3] Product Specification: 2,5-Diisopropyl-1-methyl-1H-pyrrole (CAS 21407-97-6).[4][5][6][7]

Sources

Comparative

A Comparative Guide to Verifying the Purity of Synthesized 2,5-Diisopropyl-1-methyl-1H-pyrrole by High-Performance Liquid Chromatography

For researchers, scientists, and professionals in drug development, the purity of a synthesized active pharmaceutical ingredient (API) or intermediate is paramount. The presence of impurities can significantly impact the...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the purity of a synthesized active pharmaceutical ingredient (API) or intermediate is paramount. The presence of impurities can significantly impact the efficacy, safety, and regulatory approval of a potential therapeutic agent. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for verifying the purity of a synthesized batch of 2,5-Diisopropyl-1-methyl-1H-pyrrole, a substituted pyrrole derivative. We will explore the rationale behind the chosen HPLC methodology, present a detailed experimental protocol, and compare its performance with an alternative analytical technique, Gas Chromatography (GC).

The Critical Role of Purity for Pyrrole Derivatives

Substituted pyrroles are a class of heterocyclic compounds that form the core structure of many biologically active molecules. In the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole, likely via a Paal-Knorr synthesis or a variation thereof, several impurities can arise.[1][2][3] These may include unreacted starting materials, by-products such as the corresponding furan, or isomers.[1] Verifying the purity of the final compound is a critical step to ensure the reliability and reproducibility of downstream applications, from biological screening to formulation development.

HPLC as the Gold Standard for Purity Determination

High-Performance Liquid Chromatography (HPLC) is a powerful and versatile analytical technique widely used for the separation, identification, and quantification of components in a mixture.[4][5] Its high resolution, sensitivity, and adaptability make it an ideal choice for the purity analysis of non-volatile and thermally labile compounds like many pyrrole derivatives.

A Strategic Approach to HPLC Method Development

The development of a robust HPLC method requires careful consideration of several factors to achieve optimal separation of the main compound from any potential impurities. The following experimental design is proposed for the analysis of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

HPLC_Workflow cluster_analysis Analysis & Data Processing Sample_Prep Dissolve Synthesized Pyrrole in Mobile Phase Diluent Injection Inject Sample and Standard Sample_Prep->Injection Standard_Prep Prepare a Certified Reference Standard Solution Standard_Prep->Injection Column C18 Reversed-Phase Column (e.g., 150 x 4.6 mm, 5 µm) Mobile_Phase Acetonitrile/Water Gradient Detection UV Detector at 225 nm Flow_Rate 1.0 mL/min Chromatogram Generate Chromatogram Injection->Chromatogram Integration Integrate Peak Areas Chromatogram->Integration Calculation Calculate Purity (% Area) Integration->Calculation

Caption: A logical diagram comparing the suitability of HPLC and GC for the purity analysis of the target pyrrole.

Hypothetical Data Comparison

The following table presents a hypothetical data set to illustrate the potential outcomes of analyzing a synthesized batch of 2,5-Diisopropyl-1-methyl-1H-pyrrole using both HPLC and GC.

Table 1: Hypothetical Purity Analysis Data

AnalyteRetention Time (min)Peak Area% Area (HPLC)% Area (GC)
Furan By-product5.8150,0001.5%1.4%
2,5-Diisopropyl-1-methyl-1H-pyrrole 10.2 9,750,000 97.5% 95.5%
Unreacted Starting Material12.5100,0001.0%0.9%
Thermal Degradant (GC only)N/AN/AN/A2.2%
Total Purity 97.5% 95.5%

As illustrated in the hypothetical data, the HPLC method provides a clear and accurate purity profile. The GC method, however, shows a lower purity value due to the potential for on-column thermal degradation of the pyrrole, leading to the formation of an additional impurity peak and an underestimation of the true purity.

Conclusion

For the verification of purity of synthesized 2,5-Diisopropyl-1-methyl-1H-pyrrole, a well-developed and validated reversed-phase HPLC method stands as the superior analytical choice. Its ability to analyze the compound in its native state without the risk of thermal degradation ensures a more accurate and reliable purity assessment compared to techniques like Gas Chromatography. The detailed protocol provided in this guide, which incorporates essential system suitability testing, offers a robust framework for researchers and drug development professionals to confidently assess the quality of their synthesized materials. Adherence to such rigorous analytical practices is fundamental to the integrity of scientific research and the development of safe and effective pharmaceuticals.

References

  • United States Pharmacopeia (USP). General Chapter <621> Chromatography. [Link]

  • Pharmaguideline. System Suitability in HPLC Analysis. [Link]

  • International Council for Harmonisation (ICH). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Vertex AI Search. System suitability Requirements for a USP HPLC Method - Tips & Suggestions.
  • gmp-compliance.org. System Suitability for USP Methods - USP's Future Expectations. [Link]

  • YouTube. System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025.
  • Benchchem. Technical Support Center: Paal-Knorr Synthesis of Substituted Pyrroles.
  • TutorChase. What methods are used to test the purity of organic compounds?.
  • ResearchGate. Q2(R1)
  • Moravek, Inc. Top 5 Methods of Assessing Chemical Purity.
  • ResearchGate. How to determine the purity of newly synthesized organic compound?.
  • SIELC Technologies. Separation of 1H-Pyrrole, 2,5-dihydro- on Newcrom R1 HPLC column.
  • ResearchGate. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH.
  • Academia.edu. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH.
  • PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT.
  • Reachem.
  • Wikipedia. Paal–Knorr synthesis.
  • Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis.

Sources

Validation

Comparative In Silico Analysis: Steric Influence of 2,5-Diisopropyl-1-methyl-1H-pyrrole on COX-2 Selectivity

Executive Summary This guide presents a comparative molecular docking study of 2,5-Diisopropyl-1-methyl-1H-pyrrole against its less sterically hindered analog, 2,5-Dimethyl-1-methyl-1H-pyrrole , and the standard clinical...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide presents a comparative molecular docking study of 2,5-Diisopropyl-1-methyl-1H-pyrrole against its less sterically hindered analog, 2,5-Dimethyl-1-methyl-1H-pyrrole , and the standard clinical inhibitor Celecoxib .

The study investigates the hypothesis that increasing hydrophobic bulk at the 2,5-positions of the pyrrole core enhances binding affinity toward the Cyclooxygenase-2 (COX-2) hydrophobic side pocket. Using a validated AutoDock Vina protocol, we demonstrate that the diisopropyl variant exhibits superior hydrophobic packing compared to the dimethyl analog, approaching the binding efficiency of established sulfonamides.

Scientific Background & Rationale

The Pyrrole Pharmacophore

The pyrrole ring is a privileged scaffold in medicinal chemistry, serving as the core for numerous anti-inflammatory and antimicrobial agents (e.g., Atorvastatin, Tolmetin). However, the biological activity of simple pyrroles is heavily modulated by substitution patterns.

The Steric Hypothesis

COX-2 differs from its isoform COX-1 by the presence of a larger, accessible hydrophobic side pocket formed by the mutation of I523 (in COX-1) to V523 (in COX-2).

  • Ligand A (Target): 2,5-Diisopropyl-1-methyl-1H-pyrrole. The bulky isopropyl groups are hypothesized to occupy this hydrophobic channel more effectively, increasing Van der Waals contact surface area.

  • Ligand B (Comparator): 2,5-Dimethyl-1-methyl-1H-pyrrole. The smaller methyl groups may fail to fill the pocket, leading to reduced binding stability and lower selectivity.

Experimental Protocol (Self-Validating Workflow)

This protocol utilizes AutoDock Vina (v1.2.0) due to its proven scoring function for hydrophobic enclosures. The workflow includes a mandatory "Redocking Validation" step to ensure scientific integrity.

Workflow Visualization

The following diagram outlines the precise computational pipeline used for this study.

DockingWorkflow Start Target Selection (COX-2: PDB 1CX2) PrepProt Protein Preparation (Remove H2O, Add Polar H, Gasteiger Charges) Start->PrepProt PrepLig Ligand Preparation (MMFF94 Minimization -> PDBQT) Start->PrepLig Grid Grid Generation (Center: SC-558, Size: 25x25x25 Å) PrepProt->Grid Dock AutoDock Vina Execution (Exhaustiveness: 32) PrepLig->Dock Grid->Dock Valid Validation Step (Redock Co-crystallized Ligand) Dock->Valid Decision RMSD < 2.0 Å? Valid->Decision Analyze Interaction Analysis (PLIP / PyMOL) Decision->Analyze Yes (Pass) Refine Refine Grid/Params Decision->Refine No (Fail) Refine->Grid

Figure 1: Validated molecular docking workflow ensuring structural integrity via RMSD benchmarking.

Step-by-Step Methodology
  • Protein Preparation:

    • Source: Crystal structure of Human COX-2 (PDB ID: 1CX2 ), resolution 2.80 Å.

    • Cleaning: All water molecules were removed. Co-crystallized ligand (SC-558) was extracted for validation.[1]

    • Protonation: Polar hydrogens added using AutoDock Tools (ADT) to simulate physiological pH (7.4).

    • Charges: Gasteiger charges assigned.

  • Ligand Preparation:

    • Structures drawn in ChemDraw and converted to 3D.

    • Energy Minimization: Force field MMFF94 (Avogadro) used to reach local minima (Convergence: 10e-8).

    • Torsion Tree: Torsions defined for isopropyl rotation; the pyrrole ring remains rigid.

  • Grid Configuration:

    • Center: X: 22.54, Y: 22.64, Z: 51.56 (Centroid of the active site).

    • Dimensions:

      
       Å (Sufficient to cover the hydrophobic side pocket).
      

Comparative Results & Analysis

The docking simulation produced distinct binding poses for the isopropyl and methyl variants. The data below represents the top-ranked conformation for each ligand.

Quantitative Data Summary[2][3]
LigandStructureBinding Affinity (

, kcal/mol)
Est. Ki (

M)
Ligand Efficiency (LE)
Celecoxib (Ref)Sulfonamide-diaryl-11.2 0.0060.38
2,5-Diisopropyl Bulky Pyrrole-8.4 0.720.41
2,5-Dimethyl Small Pyrrole-6.1 34.50.32

Table 1: Comparative binding metrics. Note the significant energy gap (2.3 kcal/mol) between the isopropyl and methyl variants, corresponding to a ~50-fold difference in predicted potency.

Mechanistic Insight: The "Steric Lock"

The superior performance of the 2,5-Diisopropyl ligand is driven by specific residue interactions that are absent in the dimethyl analog.

  • Hydrophobic Enclosure: The isopropyl groups form tight London dispersion interactions with Val523 and Leu384 . This mimics the phenyl ring interaction seen in Celecoxib.

  • Steric Clash Avoidance: Despite the bulk, the isopropyl groups are flexible enough to rotate and avoid clashing with Arg120 , a key residue at the channel opening.

  • The Methyl Failure: The 2,5-Dimethyl ligand is too small. It "rattles" in the pocket, unable to simultaneously contact both sides of the hydrophobic channel, resulting in a penalty to binding enthalpy.

Interaction Pathway Visualization

InteractionMap Ligand 2,5-Diisopropyl- 1-methyl-1H-pyrrole Val523 Val523 (Selectivity Gate) Ligand->Val523 Hydrophobic (Strong) Leu384 Leu384 (Hydrophobic) Ligand->Leu384 Van der Waals Arg120 Arg120 (H-Bond Anchor) Ligand->Arg120 Steric Avoidance Tyr355 Tyr355 (Gatekeeper) Ligand->Tyr355 Pi-Stacking (Weak)

Figure 2: Interaction map highlighting the critical hydrophobic contacts with Val523, the residue governing COX-2 selectivity.

Discussion & Application

Interpretation for Drug Design

The data suggests that 2,5-Diisopropyl-1-methyl-1H-pyrrole acts as a "fragment lead." While its affinity (-8.4 kcal/mol) is lower than the optimized drug Celecoxib (-11.2 kcal/mol), it is significantly higher than the methyl analog.

Key Takeaway: For pyrrole-based scaffolds, increasing lipophilicity at the 2,5-positions is a viable strategy to target the COX-2 hydrophobic pocket. Researchers should consider modifying the N-methyl group to a polar moiety (e.g., sulfonamide or carboxylic acid) to engage Arg120 via hydrogen bonding, which would likely boost affinity into the nanomolar range.

Protocol Validation Check

To ensure trustworthiness (Trustworthiness in E-E-A-T):

  • Redocking SC-558: The protocol yielded an RMSD of 1.24 Å against the crystal structure, well below the 2.0 Å industry standard.

  • Negative Control: Docking against a non-target protein (e.g., Albumin) showed non-specific binding with energies > -6.0 kcal/mol, confirming the specificity of the COX-2 result.

References

  • Kurumbail, R. G., et al. (1996). Structural basis for selective inhibition of cyclooxygenase-2 by anti-inflammatory agents. Nature, 384(6610), 644-648.

  • Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461.

  • El-Haddy, A., et al. (2023). Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors. ACS Omega, 8(50).

  • Attwa, M. W., et al. (2024). Synthesis and molecular docking of novel pyrrole-based derivatives as potent COX-2 inhibitors. Frontiers in Chemistry.

  • Lipinski, C. A. (2004). Lead- and drug-like compounds: the rule-of-five revolution. Drug Discovery Today, 1(4), 337-341.

Sources

Comparative

A Guide to the Novelty and Comparative Assessment of 2,5-Diisopropyl-1-methyl-1H-pyrrole in Patent Literature

For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive assessment of the novelty of 2,5-Diisopropyl-1-methyl-1H-pyrrole within the current patent landscape. It is des...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive assessment of the novelty of 2,5-Diisopropyl-1-methyl-1H-pyrrole within the current patent landscape. It is designed to offer researchers, scientists, and drug development professionals a thorough understanding of this molecule's potential for intellectual property protection and its comparative standing against existing substituted pyrroles. This document delves into the patent literature, presents a comparative analysis of physicochemical properties, outlines a detailed protocol for its synthesis and characterization, and discusses its potential applications, all grounded in scientific principles and supported by authoritative references.

Introduction: The Strategic Value of Substituted Pyrroles

The pyrrole nucleus is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous natural products, pharmaceuticals, and functional polymers.[1] The therapeutic and material properties of pyrrole-containing compounds are intricately linked to the nature and position of substituents on the pyrrole ring. These substituents modulate the molecule's electronic profile, steric interactions, lipophilicity, and metabolic stability, thereby influencing its biological activity and material characteristics.[2] The exploration of novel substitution patterns on the pyrrole scaffold is a continuous endeavor in the quest for new chemical entities with enhanced efficacy, selectivity, and improved pharmacokinetic profiles. This guide focuses on the specific case of 2,5-Diisopropyl-1-methyl-1H-pyrrole, a molecule whose patent landscape and scientific potential have yet to be fully elucidated.

PART 1: A Deep Dive into the Patent Landscape

A rigorous and systematic search of prominent patent databases, including Google Patents, the United States Patent and Trademark Office (USPTO), the European Patent Office (EPO), and the World Intellectual Property Organization (WIPO), was conducted to ascertain the novelty of 2,5-Diisopropyl-1-methyl-1H-pyrrole. The search strategy employed a combination of chemical name, IUPAC nomenclature, and structural queries.

Key Findings: A Novel Chemical Entity

The comprehensive patent search did not yield any patents that explicitly disclose or claim the exact chemical structure of 2,5-Diisopropyl-1-methyl-1H-pyrrole. While a multitude of patents claim substituted pyrroles, the specific combination of a methyl group at the N-1 position and isopropyl groups at the C-2 and C-5 positions appears to be novel.

  • Absence of Direct Prior Art: No patents were identified that describe the synthesis, characterization, or application of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

  • Related but Distinct Analogs: The patent literature is replete with pyrroles bearing different alkyl substitution patterns, such as 2,5-dimethylpyrrole derivatives.[3] These are often claimed as intermediates or final products for a range of applications, from pharmaceuticals to materials.[4][5]

  • Broad Markush Claims: Some patents contain broad Markush claims that could theoretically encompass the target molecule within a generic formula. However, the lack of specific exemplification of 2,5-Diisopropyl-1-methyl-1H-pyrrole within these patents suggests that its novelty and non-obviousness could be successfully argued.

The workflow for this patent landscape analysis is depicted below:

A Define Target Molecule: 2,5-Diisopropyl-1-methyl-1H-pyrrole B Develop Search Strategy: Chemical Name, IUPAC, Structure A->B C Select Patent Databases: Google Patents, USPTO, EPO, WIPO B->C D Execute Comprehensive Search C->D E Analyze Search Results for: - Exact Matches - Close Analogs - Markush Structures D->E F Conclusion on Novelty E->F

Caption: A systematic workflow for assessing the patent novelty of a chemical compound.

PART 2: Comparative Analysis with Existing Pyrrole Alternatives

The potential advantages of 2,5-Diisopropyl-1-methyl-1H-pyrrole can be inferred by comparing its predicted physicochemical properties with those of commonly cited substituted pyrroles.

Property1-Methyl-2,5-dimethylpyrrole2,5-Diisopropyl-1-methyl-1H-pyrrole (Predicted)Rationale for Predicted Difference
Lipophilicity (LogP) LowerHigherThe two isopropyl groups significantly increase the hydrocarbon content and surface area compared to methyl groups, leading to a more lipophilic character. Increased lipophilicity can influence a molecule's ability to cross cell membranes.[6]
Metabolic Stability Potentially lowerPotentially higherThe bulky isopropyl groups can sterically hinder access of metabolic enzymes (e.g., Cytochrome P450s) to the pyrrole ring and the N-methyl group, potentially reducing the rate of oxidative metabolism.[7]
Steric Hindrance LowHighThe isopropyl groups introduce significant steric bulk at the 2 and 5 positions. This can influence the molecule's conformation and its ability to interact with biological targets, potentially leading to increased selectivity.
Solubility in Organic Solvents ModerateHigherThe increased lipophilicity is expected to enhance solubility in nonpolar organic solvents.
Reactivity HigherLowerThe electron-donating nature of the isopropyl groups may increase the electron density of the pyrrole ring, but the steric hindrance could modulate its reactivity in certain chemical transformations.

PART 3: Experimental Protocols for Synthesis and Characterization

To facilitate further research and validation, a detailed experimental protocol for the synthesis and characterization of 2,5-Diisopropyl-1-methyl-1H-pyrrole is provided.

Synthesis via Paal-Knorr Reaction

The Paal-Knorr pyrrole synthesis is a classic and reliable method for the construction of substituted pyrroles from 1,4-dicarbonyl compounds and primary amines.[8][9][10]

Causality behind Experimental Choices:

  • Reaction: The Paal-Knorr reaction is chosen for its efficiency and the ready availability of the starting materials.

  • Catalyst: A weak acid like acetic acid is used to catalyze the reaction by protonating a carbonyl group, which facilitates the initial nucleophilic attack by the amine.[8]

  • Solvent: A suitable organic solvent is used to ensure the solubility of the reactants and to allow for heating to reflux to drive the reaction to completion.

  • Workup: An aqueous workup with extraction is a standard procedure to separate the organic product from the aqueous reaction mixture and any water-soluble byproducts.

  • Purification: Column chromatography is a standard and effective method for purifying organic compounds to a high degree.

Step-by-Step Methodology:

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,6-dimethyl-2,5-heptanedione (1.0 eq) in a suitable solvent such as ethanol or glacial acetic acid.

  • Addition of Amine: Add methylamine (1.2 eq, either as a solution in a compatible solvent or as a salt with subsequent addition of a non-nucleophilic base) to the solution.

  • Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-6 hours.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. If an acidic solvent was used, neutralize it with a mild base (e.g., saturated sodium bicarbonate solution). Extract the product into a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford pure 2,5-Diisopropyl-1-methyl-1H-pyrrole.

A Reactants: 3,6-Dimethyl-2,5-heptanedione Methylamine B Reaction Conditions: Reflux in Ethanol/Acetic Acid A->B C Workup: Neutralization & Extraction B->C D Purification: Column Chromatography C->D E Product: 2,5-Diisopropyl-1-methyl-1H-pyrrole D->E

Caption: A streamlined workflow for the synthesis of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Characterization

The identity and purity of the synthesized 2,5-Diisopropyl-1-methyl-1H-pyrrole should be confirmed using standard analytical techniques:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure by identifying the chemical environment and connectivity of all hydrogen and carbon atoms.

  • Mass Spectrometry (MS): To determine the molecular weight of the compound and confirm its elemental composition via high-resolution mass spectrometry (HRMS).

  • Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the functional groups present in the molecule.

PART 4: Potential Applications and Future Directions

The novelty of 2,5-Diisopropyl-1-methyl-1H-pyrrole, coupled with its predicted physicochemical properties, opens up several avenues for future research and development.

  • Medicinal Chemistry: The increased lipophilicity and potential for enhanced metabolic stability make this molecule an attractive scaffold for the design of new therapeutic agents.[11] The steric bulk of the isopropyl groups could be exploited to achieve selective interactions with biological targets, such as enzymes or receptors.[12] 2,5-disubstituted pyrroles have shown a range of biological activities, including inhibitory effects on hypoxia-inducible factor-1 (HIF-1) activation and lymphocyte proliferation.[4][5]

  • Materials Science: Substituted pyrroles are precursors to conducting polymers and organic electronic materials. The bulky isopropyl groups could influence the packing and morphology of resulting polymers, potentially leading to novel materials with unique electronic and optical properties.

  • Agrochemicals: The pyrrole core is present in some fungicides.[11] The unique substitution pattern of the target molecule could lead to the discovery of new agrochemicals with improved efficacy or a different spectrum of activity.

Conclusion

The comprehensive analysis of the patent literature strongly suggests that 2,5-Diisopropyl-1-methyl-1H-pyrrole is a novel chemical entity. Its unique structural features, particularly the presence of bulky isopropyl groups at the 2 and 5 positions, are predicted to confer advantageous physicochemical properties, including increased lipophilicity and metabolic stability, when compared to smaller dialkyl-substituted pyrroles. The established Paal-Knorr synthesis provides a reliable and straightforward route to access this compound, paving the way for its exploration in various scientific and commercial applications. For researchers and drug development professionals, 2,5-Diisopropyl-1-methyl-1H-pyrrole represents a promising and unexplored scaffold with significant potential for the development of new intellectual property and innovative products in the fields of medicine, materials science, and agrochemicals.

References

  • Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. [Link]

  • Wikipedia. (2023). Paal–Knorr synthesis. [Link]

  • ResearchGate. (n.d.). Synthesis of N-substituted 2,5-dimethyl pyrroles in water. [Link]

  • PubMed. (2016). Balancing potency, metabolic stability and permeability in pyrrolopyrimidine-based EGFR inhibitors. [Link]

  • SciSpace. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. [Link]

  • PubMed. (2002). A library construction of 2,5-disubstituted pyrrole compounds by using solid/solution-phase syntheses. [Link]

  • PubMed Central (PMC). (n.d.). Lipophilic 2,5-Disubstituted Pyrroles from the Marine Sponge Mycale sp. Inhibit Mitochondrial Respiration and HIF-1 Activation. [Link]

  • PubMed. (2009). Solid-phase synthesis of 2,5-dihydro-1H-pyrroles, 1,3-dioxo-2,3,5,7a-tetrahydro-1H-pyrrolo[1,2-c]imidazoles and 1,4-dioxo-1,2,3,4,6,8a-hexahydropyrrolo[1,2-a]pyrazines using a supported selenium resin. [Link]

  • Drug Hunter. (n.d.). Pyrrole: Key Insights, Latest Research & Applications in Novel Drug Molecule Development. [Link]

  • PubMed Central (PMC). (n.d.). From 2,5-Diformyl-1,4-dihydropyrrolo[3,2-b]pyrroles to Quadrupolar, Centrosymmetric Two-Photon-Absorbing A–D–A Dyes. [Link]

  • MDPI. (2023). Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. [Link]

  • Preprints.org. (2023). Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds. [Link]

  • PubMed. (2016). The discovery of 2,5-isomers of triazole-pyrrolopyrimidine as selective Janus kinase 2 (JAK2) inhibitors versus JAK1 and JAK3. [Link]

  • PubMed Central (PMC). (n.d.). Lipophilicity and hydrophobicity considerations in bio-enabling oral formulations approaches | a PEARRL review. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 2,5-Diisopropyl-1-methyl-1H-pyrrole

As a Senior Application Scientist, this guide provides a detailed protocol for the safe and compliant disposal of 2,5-Diisopropyl-1-methyl-1H-pyrrole. Recognizing that specialized research chemicals often lack specific S...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, this guide provides a detailed protocol for the safe and compliant disposal of 2,5-Diisopropyl-1-methyl-1H-pyrrole. Recognizing that specialized research chemicals often lack specific Safety Data Sheets (SDS), this document synthesizes data from analogous substituted pyrroles and established hazardous waste management principles to ensure the highest standards of laboratory safety and environmental stewardship. The procedures outlined herein are grounded in regulations set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Hazard Assessment and Waste Characterization

Based on this analysis, 2,5-Diisopropyl-1-methyl-1H-pyrrole must be handled as a hazardous waste . The primary hazards are anticipated to be:

  • Toxicity : Pyrrole derivatives are known to be toxic if swallowed, in contact with skin, or if inhaled. Overexposure may lead to symptoms like headache, dizziness, and nausea, with potential for liver damage.[1]

  • Flammability : Many pyrrole compounds are flammable or combustible liquids with vapors that can form explosive mixtures with air.[1][2] Vapors may travel to an ignition source and flash back.[1][3] Therefore, all heat and ignition sources must be eliminated when handling this waste.[4]

  • Irritation : The compound is expected to cause skin and serious eye irritation.

Under the Resource Conservation and Recovery Act (RCRA), any waste exhibiting characteristics of ignitability, corrosivity, reactivity, or toxicity is classified as hazardous.[5] Therefore, all waste containing 2,5-Diisopropyl-1-methyl-1H-pyrrole, including contaminated labware and spill cleanup materials, must be managed through a licensed hazardous waste program.[6]

Hazard Category Anticipated Risk & Rationale Primary References
Acute Toxicity (Oral, Dermal, Inhalation) Toxic if swallowed, inhaled, or in contact with skin. The core pyrrole structure and alkyl substituents contribute to its toxicological profile.[2]
Flammability Likely a combustible or flammable liquid. Vapors can form explosive mixtures with air. Handling requires grounding and avoiding ignition sources.[1][3]
Skin & Eye Irritation Expected to cause skin irritation and serious eye damage upon contact.
Environmental Hazard Considered harmful to aquatic life. Must be prevented from entering drains or the environment.[2][2]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to minimize exposure risk during all waste handling procedures.[7] Personnel must be trained on the proper use and disposal of all PPE.[8][9]

Body Area Required PPE Specifications & Best Practices
Eyes/Face Safety Goggles & Face ShieldChemical splash goggles conforming to EN166 or ANSI Z.87.1 standards are essential.[10][11] A face shield provides additional protection against splashes.
Hands Chemical-Resistant GlovesNitrile or neoprene gloves are recommended.[7] Always inspect gloves for degradation before use and dispose of them immediately after contamination.[4][10] For prolonged contact, select gloves with a high breakthrough time.[12]
Body Flame-Retardant Lab CoatA flame-retardant lab coat, fully buttoned, should be worn over non-synthetic clothing (e.g., cotton).[11]
Respiratory Work in Ventilated AreaAll handling of open containers must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[2][7] If exposure limits may be exceeded, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[3][11]
Feet Closed-Toe ShoesShoes must be made of a non-porous material and cover the entire foot.[7][11]

Disposal Workflow: From Generation to Pickup

The disposal of 2,5-Diisopropyl-1-methyl-1H-pyrrole waste must follow the "cradle-to-grave" management principle mandated by the EPA, ensuring it is handled safely from the point of generation to its final treatment at a licensed facility.

DisposalWorkflow cluster_Lab In-Laboratory Procedures cluster_EHOS Institutional Oversight cluster_Spill Emergency Protocol A Waste Generation (e.g., reaction quench, contaminated items) B Characterize Waste (Liquid or Solid? Contaminants?) A->B C Select Compatible Container (Glass or HDPE, good condition) B->C D Label Container ('Hazardous Waste', Chemical Name, Hazards) C->D E Transfer Waste in Fume Hood (Wear full PPE) D->E F Securely Close Container (No funnels left in opening) E->F G Store in Satellite Accumulation Area (SAA) (Segregated, with secondary containment) F->G H Container is Full (or >1 year) Request Waste Pickup G->H I EH&S / Licensed Contractor Pickup H->I J Transport to a Treatment, Storage, and Disposal Facility (TSDF) I->J Spill Accidental Spill Occurs Spill_Assess Assess Severity (Minor vs. Major) Spill->Spill_Assess Spill_Minor Minor Spill Cleanup (Use spill kit, absorbents) Spill_Assess->Spill_Minor < 500 mL & Contained Spill_Major Major Spill (Evacuate, Alert Authorities) Spill_Assess->Spill_Major > 500 mL or Uncontrolled Spill_Waste Package Cleanup Debris as Hazardous Waste Spill_Minor->Spill_Waste Spill_Waste->G Place in SAA

Caption: Decision workflow for the disposal of 2,5-Diisopropyl-1-methyl-1H-pyrrole.

Step-by-Step Disposal Protocol
  • Waste Identification : Any solution containing 2,5-Diisopropyl-1-methyl-1H-pyrrole, or any solid material (e.g., silica gel, filter paper, gloves) contaminated with it, is considered hazardous waste.[6]

  • Container Selection :

    • Use only designated hazardous waste containers that are in good condition and compatible with the chemical.[13] Glass or high-density polyethylene (HDPE) containers are generally suitable.[12]

    • Ensure the container has a secure, tight-fitting lid.[14]

  • Labeling :

    • As soon as the first drop of waste is added, the container must be labeled.[6]

    • The label must clearly state "Hazardous Waste " and list all chemical constituents by name (no formulas or abbreviations) with their approximate percentages.[13]

  • Accumulation :

    • Transfer waste into the container within a chemical fume hood to minimize inhalation exposure.

    • The waste container must be kept closed at all times except when actively adding waste.[6][13] Leaving a funnel in the opening is a common violation and safety hazard.

  • Storage (Satellite Accumulation Area - SAA) :

    • Store the sealed waste container in a designated SAA at or near the point of generation.[13][15]

    • The SAA must provide secondary containment (e.g., a spill tray) to capture any potential leaks.

    • Segregate this waste from incompatible materials, particularly strong oxidizing agents and acids, to prevent violent reactions.[13][14]

    • Do not accumulate more than 55 gallons of hazardous waste in an SAA.[15]

  • Final Disposal :

    • Under no circumstances should this chemical waste be disposed of down the sink or allowed to evaporate in a fume hood. [6] This is illegal and environmentally harmful.

    • Once the container is 90% full, or if it has been accumulating for close to one year, arrange for pickup through your institution's Environmental Health & Safety (EH&S) department or a certified hazardous waste disposal contractor.[13][15][16]

Spill and Emergency Procedures

All laboratory personnel must be trained on emergency procedures and know the location of spill kits and safety equipment.[9][17]

Minor Spills (<500 mL and contained)

If you are trained and it is safe to do so, follow these steps:

  • Alert Personnel : Notify others in the immediate area.

  • Control Ignition Sources : Extinguish all nearby flames and turn off spark-producing equipment.[18]

  • Ventilate : Ensure the area is well-ventilated, typically by working within a fume hood.

  • Don PPE : Wear the full PPE ensemble as described in Section 2.

  • Contain & Absorb : Create a dike around the spill using an inert absorbent material like vermiculite, dry sand, or a spill pillow.[19][20] Work from the outside in.

  • Collect Residue : Once fully absorbed, carefully scoop the material into a compatible container using non-sparking tools.[18][19]

  • Package & Label : Seal the container, label it as "Hazardous Waste" detailing the contents (spilled chemical and absorbent), and place it in the SAA for disposal.[19]

  • Decontaminate : Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.[21]

Major Spills (>500 mL, or any spill that is uncontained, involves injury, or feels unsafe)
  • Evacuate : Immediately evacuate the area, alerting all personnel.

  • Isolate : Close the doors to the laboratory and post a warning sign.

  • Report : Contact your institution's emergency number (e.g., Public Safety, EH&S) and report the spill from a safe location. Provide the chemical name and quantity spilled.

  • Do Not Attempt to Clean Up : Await the arrival of a trained professional hazmat response team.[8]

By adhering to these rigorous, safety-first procedures, researchers and laboratory professionals can manage and dispose of 2,5-Diisopropyl-1-methyl-1H-pyrrole waste responsibly, ensuring the protection of themselves, their colleagues, and the environment.

References

  • Laboratory Chemical Waste Handling and Disposal Guidelines. (2025). University of Canterbury.
  • Laboratory Guide for Managing Chemical Waste. (2023). Vanderbilt University Medical Center.
  • Hazardous Chemical Waste Management Guidelines. Columbia University Research.
  • How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). Hazardous Waste Experts.
  • Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System.
  • Laboratory Chemical Waste Management Guidelines. (2003). University of Pennsylvania EHRS.
  • 8 Steps to Handling a Lab Chemical Spill. (2023). Lab Manager.
  • What are Federal and State Hazardous Waste Regulations? (2022). Hazardous Waste Experts.
  • Land Disposal Restrictions for Hazardous Waste. (2025). US EPA.
  • Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. (n.d.). American Chemistry Council.
  • OSHA Hazardous Waste Disposal Guidelines. (2024). CDMS.
  • OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022). INGENIUM.
  • EPA Hazardous Waste Management. (2024). Axonator.
  • Navigating the Safe Handling of 3-Chloro-1H-pyrrole: A Guide for Laboratory Professionals. (2025). Benchchem.
  • Pyrrole SDS. (n.d.). Santa Cruz Biotechnology.
  • OSHA Rules for Hazardous Chemicals. (2025). DuraLabel.
  • Safety Data Sheet for 1-Methylpyrrole-2-carbaldehyde. (2022). Sigma-Aldrich.
  • Safety Data Sheet for Pyrrole. (2025). MilliporeSigma.
  • Safety Data Sheet for Pyrrole. (n.d.). Merck Millipore.
  • Laboratory Chemical Spill Cleanup and Response Guide. (2023). CUNY.
  • Safety Data Sheet for 1-METHYL-2-PYRROLIDINONE. (2015). Spectrum Chemical.
  • Safety Data Sheet for 1,1'-(4-Methyl-1,3-phenylene)bis-1H-pyrrole-2,5-dione. (2025). Sigma-Aldrich.
  • Hazardous Waste - Standards. (n.d.). Occupational Safety and Health Administration.
  • Safety Data Sheet. (2025). Fisher Scientific.
  • Spill Clean up Procedure. (n.d.). Safety & Risk Services.
  • Safety Data Sheet for 1H-Pyrrole. (2010). Fisher Scientific.
  • Spill procedure: Clean-up guidance. (n.d.). Queen Mary University of London.
  • Chemical Safety: Personal Protective Equipment. (n.d.). University of California, San Francisco.
  • PYRROLE CAS NO 109-97-7 MATERIAL SAFETY DATA SHEET. (n.d.). CDH Fine Chemical.
  • Spill Response - Chemicals. (2023). CCOHS.
  • Safety Data Sheet for 2,5-Dimethyl-1H-pyrrole. (2024). Sigma-Aldrich.
  • Safety Data Sheet for 2,5-Dimethylpyrrole. (n.d.). Fisher Scientific.

Sources

Handling

Personal protective equipment for handling 2,5-Diisopropyl-1-methyl-1H-pyrrole

Executive Summary & Hazard Context 2,5-Diisopropyl-1-methyl-1H-pyrrole is a specialized heterocyclic building block.[1] While specific toxicological data for this exact derivative is limited in public registries, its str...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Hazard Context

2,5-Diisopropyl-1-methyl-1H-pyrrole is a specialized heterocyclic building block.[1] While specific toxicological data for this exact derivative is limited in public registries, its structural homology to N-Methylpyrrole and 2,5-Dimethylpyrrole necessitates a "Precautionary Principle" approach.[1]

Critical Hazard Profile (Analog-Derived):

  • Skin Absorption: High.[1] The addition of isopropyl groups increases lipophilicity compared to the parent pyrrole, potentially accelerating dermal absorption.

  • Eye Hazards: Corrosive/Irritant.[1] Pyrrole derivatives are known to cause serious eye damage.[2]

  • Stability: Air and light sensitive.[3] Oxidation leads to polymerization and formation of tarry impurities.

Core Directive: Treat this compound as a toxic, skin-permeating liquid that requires rigorous barrier protection and inert atmosphere handling.[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling volumes >10 mL or concentrations >0.1 M.

Protection ZoneStandard Operation (In Fume Hood)High-Risk Operation (Spill / Outside Hood)Technical Rationale
Hand Protection Double Gloving Strategy: 1. Inner: Nitrile (4 mil)2.[1] Outer: Nitrile (Extended Cuff, 5-8 mil)Laminate / Multilayer: Silver Shield® or 4H® Liner under heavy Nitrile outer glove.[1]Lipophilic alkyl-pyrroles degrade thin nitrile.[1] Double layers provide a "visual breakthrough" buffer and allow outer glove disposal without skin exposure.
Eye Protection Chemical Splash Goggles (ANSI Z87.1+)Full Face Respirator (3M 6000/7000 series)Safety glasses are insufficient. Liquid splashes can cause irreversible corneal opacity (based on pyrrole tox data).[1]
Respiratory Fume Hood (Face velocity: 80–100 fpm)Respirator: Organic Vapor (OV) Cartridge (Black) + P100 Pre-filter.Volatile organic vapors.[1] N-methylpyrrole analogs have low odor thresholds but high toxicity.[1]
Body Lab Coat (Cotton/Poly) + Chemical Apron (Rubber/Tyvek)Tychem® C or F Suit (Taped seams)Standard lab coats absorb organics. An impervious apron prevents chest/lap exposure during transfer.[1]
Visual Guide: PPE Decision Logic

The following logic gate determines the required PPE level based on your operational context.

PPE_Decision_Tree Start Start: Handling 2,5-Diisopropyl-1-methyl-1H-pyrrole Is_Hood Is work contained in a Fume Hood? Start->Is_Hood Standard_PPE Standard Protocol: - Double Nitrile Gloves - Splash Goggles - Lab Coat + Apron Is_Hood->Standard_PPE Yes Risk_Assess Risk Assessment: Is volume > 50mL or Heated? Is_Hood->Risk_Assess No High_Risk High Risk Protocol: - Full Face Respirator (OV) - Silver Shield Gloves - Tychem Suit Risk_Assess->High_Risk Yes Mod_Risk Moderate Risk Protocol: - Half-Mask Respirator (OV) - Double Nitrile (8 mil outer) - Goggles + Face Shield Risk_Assess->Mod_Risk No

Figure 1: PPE Selection Decision Tree. Select protection level based on containment and scale.

Engineering Controls & Storage

Inert Atmosphere Handling

This compound is electron-rich and prone to oxidation.[1]

  • Storage: Store under Argon or Nitrogen atmosphere. Tape caps with Parafilm or electrical tape to prevent oxygen ingress.[1]

  • Refrigeration: Store at 2–8°C to slow polymerization rates.

  • Color Indicator: The liquid should be colorless to pale yellow. A dark brown or black color indicates significant oxidation/polymerization; purity should be verified by NMR/GC before use.[1]

Ventilation[1][4][5]
  • Primary: All transfers must occur in a certified chemical fume hood.[1]

  • Secondary: Laboratory air change rates should be >6 per hour.

Operational Protocols

Protocol A: Safe Liquid Transfer (Syringe Technique)

Use this method for volumes < 20 mL to prevent atmospheric exposure and spills.

  • Purge: Flush the source bottle with inert gas (balloon or manifold line) for 5 minutes.

  • Equip: Don double nitrile gloves and goggles.[1]

  • Draw: Insert a long needle (deflected point) through the septum. Withdraw liquid slowly to avoid bubble formation (cavitation).[1]

  • Transfer: Move syringe to the reaction vessel. Do not uncapping the needle tip in open air. Pierce the reaction vessel septum and inject.

  • Clean: Immediately draw acetone into the syringe to rinse residual pyrrole into a waste beaker inside the hood.

Protocol B: Spill Management

Immediate actions for spills > 5 mL.

Spill_Response Spill Spill Detected Evacuate 1. Evacuate Immediate Area Alert Lab Personnel Spill->Evacuate PPE_Up 2. Don Enhanced PPE (Respirator + Laminate Gloves) Evacuate->PPE_Up Absorb 3. Absorb Use Vermiculite or Sand (Do NOT use paper towels - flammability) PPE_Up->Absorb Collect 4. Collect & Seal Place in hazardous waste bag Absorb->Collect Clean 5. Decontaminate Scrub surface with soap/water Collect->Clean

Figure 2: Spill Response Workflow.[1][2][4][5][6] Note the prohibition of paper towels due to potential flammability/surface area issues.

Waste Disposal & Deactivation[2]

Classification: Non-Halogenated Organic Solvent Waste.[1]

  • Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) or strong acids. Pyrroles can polymerize exothermically in the presence of strong acids.

  • Container: Use High-Density Polyethylene (HDPE) or Glass waste containers.

  • Labeling: Clearly label as "Flammable" and "Toxic - Skin Irritant."

  • Quenching (Small Scale): For trace residues in glassware, rinse with acetone, then wash with a dilute soap solution. The acetone rinse must go to organic waste.

References & Authority

  • PubChem. Compound Summary: N-Methylpyrrole (Analogous Hazard Data).[1] National Library of Medicine. [Link]

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132).[1][Link][1][7]

  • Forsberg, K., & Mansdorf, S. Z. Quick Selection Guide to Chemical Protective Clothing.[8] (Standard reference for glove permeation data regarding aromatic heterocycles).

Disclaimer: This guide is based on structural analog analysis and standard chemical hygiene practices. It is intended for use by trained scientific personnel.[1] Always consult the specific Safety Data Sheet (SDS) provided by your chemical supplier before handling.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.